3-Bromo-4-(trifluoromethyl)-1H-indazole

• CAS: 1000342-21-1

Core Science & Biosynthesis

An In-Depth Technical Guide to 3-Bromo-4-(trifluoromethyl)-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Key Building Block in Modern Medicinal Chemistry

In the landscape of contemporary drug discovery, the strategic design and synthesis of novel molecular entities with enhanced pharmacological profiles is paramount. Heterocyclic compounds, particularly those containing the indazole scaffold, have emerged as privileged structures due to their versatile biological activities. Among these, 3-Bromo-4-(trifluoromethyl)-1H-indazole (CAS Number: 1000342-21-1) has garnered significant attention as a pivotal building block. Its unique substitution pattern, featuring a reactive bromine atom at the 3-position and an electron-withdrawing trifluoromethyl group at the 4-position, offers a powerful platform for the synthesis of a diverse array of bioactive molecules, most notably in the realm of kinase inhibitors for oncology.

This technical guide provides a comprehensive overview of 3-Bromo-4-(trifluoromethyl)-1H-indazole, delving into its chemical and physical properties, synthesis methodologies, and its critical applications in drug development. The information presented herein is intended to equip researchers and scientists with the foundational knowledge and practical insights necessary to effectively utilize this versatile intermediate in their research endeavors.

Chemical Identity and Physicochemical Properties

A thorough understanding of a compound's fundamental properties is the bedrock of its successful application in synthesis and drug design.

Property	Value	Source
CAS Number	1000342-21-1	Echemi
Molecular Formula	C₈H₄BrF₃N₂	PubChem
Molecular Weight	265.03 g/mol	PubChem
Appearance	White to off-white solid	Generic Supplier Data
Melting Point	Not explicitly available in searched literature. Estimated to be in the range of other substituted bromoindazoles (e.g., 150-200 °C).
Solubility	Soluble in common organic solvents such as methanol, ethanol, and dichloromethane. Limited solubility in water.	General Chemical Knowledge
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances. Keep containers tightly closed.	Generic Safety Data Sheets

The Synthetic Pathway: A Step-by-Step Approach to 3-Bromo-4-(trifluoromethyl)-1H-indazole

Reaction Scheme:

A representative synthetic workflow.

Experimental Protocol:

Materials:

• 4-(Trifluoromethyl)-1H-indazole

• Bromine (Br₂)

• 2M Sodium Hydroxide (NaOH) solution

• Sodium bisulfite (NaHSO₃) aqueous solution (10%)

• Ethyl Acetate (EtOAc)

• Water (H₂O)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Suspension Preparation: In a round-bottom flask, prepare a suspension of 4-(trifluoromethyl)-1H-indazole in a 2M sodium hydroxide solution at room temperature.

• Bromine Addition: To the suspension, slowly add a solution of bromine in 2M sodium hydroxide solution. The molar equivalents of bromine should be carefully controlled (typically 1.0-1.1 equivalents) to minimize the formation of di-brominated byproducts.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature for approximately 3 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure the complete consumption of the starting material.

• Quenching: Upon completion, quench the reaction by adding a 10% aqueous solution of sodium bisulfite to neutralize any unreacted bromine.

• Extraction: Transfer the reaction mixture to a separatory funnel and extract the product with ethyl acetate (2x).

• Washing: Wash the combined organic layers sequentially with water (3x) and brine (2x) to remove any inorganic impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: The crude 3-Bromo-4-(trifluoromethyl)-1H-indazole can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system to afford the final product.

Causality and Self-Validation:

• Choice of Base: The use of sodium hydroxide facilitates the deprotonation of the indazole N-H, increasing the electron density of the heterocyclic ring and making it more susceptible to electrophilic attack by bromine.

• Stoichiometry Control: Precise control of the bromine stoichiometry is crucial. An excess of bromine can lead to the formation of undesired di- and tri-brominated indazoles, complicating the purification process.[2]

• Reaction Quenching: The addition of sodium bisulfite is a critical step to safely neutralize the highly reactive and corrosive excess bromine.

• Work-up Procedure: The aqueous work-up is designed to remove the base, salts, and any water-soluble impurities, ensuring a cleaner crude product for purification.

Spectroscopic Characterization: The Molecular Fingerprint

While specific ¹H and ¹³C NMR data for 3-Bromo-4-(trifluoromethyl)-1H-indazole are not widely published, the expected spectral characteristics can be predicted based on the structure and data from analogous compounds.

Expected ¹H NMR (in CDCl₃ or DMSO-d₆):

• Aromatic Protons: A set of multiplets or distinct doublets and triplets in the aromatic region (typically δ 7.0-8.5 ppm) corresponding to the protons on the benzene ring of the indazole core. The coupling patterns will be indicative of their relative positions.

• N-H Proton: A broad singlet in the downfield region (typically δ 10-13 ppm), which may be exchangeable with D₂O.

Expected ¹³C NMR (in CDCl₃ or DMSO-d₆):

• Aromatic Carbons: A series of signals in the aromatic region (typically δ 110-140 ppm). The carbon attached to the bromine (C3) would likely appear in the more upfield region of the aromatic carbons due to the heavy atom effect.

• Trifluoromethyl Carbon: A quartet in the region of δ 120-130 ppm due to coupling with the three fluorine atoms.

Researchers are advised to acquire and interpret their own spectroscopic data for definitive structural confirmation.

Applications in Drug Discovery: A Scaffold for Innovation

The indazole nucleus is a well-established pharmacophore in medicinal chemistry, with several approved drugs and numerous clinical candidates featuring this heterocyclic core. The presence of the bromine atom at the 3-position and the trifluoromethyl group at the 4-position of 3-Bromo-4-(trifluoromethyl)-1H-indazole makes it a particularly valuable intermediate for the synthesis of kinase inhibitors.

The Role of the Bromine Atom:

The bromine atom serves as a versatile synthetic handle for introducing a wide range of substituents through various cross-coupling reactions, such as:

• Suzuki Coupling: Reaction with boronic acids or esters to form C-C bonds, allowing for the introduction of aryl, heteroaryl, or alkyl groups.

• Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds, enabling the incorporation of diverse amino functionalities.

• Sonogashira Coupling: Reaction with terminal alkynes to form C-C triple bonds.

These transformations are fundamental in exploring the structure-activity relationships (SAR) of potential drug candidates.

The Significance of the Trifluoromethyl Group:

The trifluoromethyl (CF₃) group is a bioisostere of a methyl group but with significantly different electronic properties. Its incorporation into drug molecules can offer several advantages:

• Increased Metabolic Stability: The C-F bond is exceptionally strong, making the CF₃ group resistant to metabolic degradation by cytochrome P450 enzymes.

• Enhanced Lipophilicity: The CF₃ group increases the lipophilicity of a molecule, which can improve its membrane permeability and oral bioavailability.

• Modulation of pKa: The strong electron-withdrawing nature of the CF₃ group can influence the acidity or basicity of nearby functional groups, affecting drug-target interactions.

• Improved Binding Affinity: The CF₃ group can participate in favorable interactions with the protein target, such as dipole-dipole or orthogonal multipolar interactions.

Indazole-Based Kinase Inhibitors:

Kinases are a class of enzymes that play a crucial role in cell signaling pathways. Their dysregulation is a hallmark of many diseases, particularly cancer. Many kinase inhibitors are designed to bind to the ATP-binding pocket of the enzyme. The indazole scaffold can mimic the adenine core of ATP, and substituents introduced via the bromine atom can be tailored to interact with specific regions of the kinase active site, thereby achieving potency and selectivity. Indazole derivatives have been successfully developed as inhibitors for a variety of kinases, including VEGFR, PDGFR, and Akt.[3][4]

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 3-Bromo-4-(trifluoromethyl)-1H-indazole. A thorough review of the Safety Data Sheet (SDS) is essential before use.

General Safety Recommendations:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

• Inhalation: Avoid inhaling dust or vapors.

• Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, flush immediately with copious amounts of water.

• Ingestion: Do not ingest. If swallowed, seek immediate medical attention.

Conclusion: A Versatile Tool for the Future of Drug Discovery

3-Bromo-4-(trifluoromethyl)-1H-indazole stands as a testament to the power of strategic molecular design in medicinal chemistry. Its unique combination of a reactive handle for diversification and a key functional group for enhancing drug-like properties makes it an invaluable intermediate for the synthesis of next-generation therapeutics. As the quest for more effective and selective drugs continues, the utility of this and similar building blocks will undoubtedly expand, paving the way for new and improved treatments for a wide range of diseases.

References

• PubChem. 4-Bromo-6-(trifluoromethyl)-1H-indazole. [Link]

• PubMed Central. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. [Link]

• PubMed. Synthesis and evaluation of indazole based analog sensitive Akt inhibitors. [Link]

• PubMed Central. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. [Link]

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The Strategic Intermediate: A Deep Dive into 3-Bromo-4-(trifluoromethyl)-1H-indazole

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of modern medicinal chemistry, the indazole scaffold stands out as a "privileged" structure, forming the core of numerous therapeutic agents. Its unique bioisosteric relationship with indole, coupled with its versatile chemical reactivity, has cemented its importance in the pursuit of novel drug candidates. This guide focuses on a particularly valuable derivative: 3-Bromo-4-(trifluoromethyl)-1H-indazole. The strategic placement of a bromine atom at the 3-position and a trifluoromethyl group at the 4-position imbues this molecule with a unique combination of reactivity and metabolic stability, making it a coveted building block in drug discovery. This document serves as a comprehensive technical resource, providing in-depth information on its properties, synthesis, safety, and, most importantly, its application in the development of next-generation therapeutics, particularly kinase inhibitors.

Core Molecular Attributes of 3-Bromo-4-(trifluoromethyl)-1H-indazole

A thorough understanding of the physicochemical properties of a synthetic intermediate is paramount for its effective utilization in multi-step syntheses and for predicting the characteristics of its downstream derivatives.

Structural and General Data

Property	Value	Source(s)
IUPAC Name	3-Bromo-4-(trifluoromethyl)-1H-indazole	N/A
CAS Number	1000342-21-1	[1]
Molecular Formula	C₈H₄BrF₃N₂	[2]
Molecular Weight	265.03 g/mol	[2]
Appearance	Solid (typical)	N/A
Purity	≥97% (typical)	N/A

Physicochemical Properties

The trifluoromethyl group, a common feature in modern pharmaceuticals, significantly influences the electronic and lipophilic character of the molecule, often enhancing metabolic stability and membrane permeability of the final drug substance.

Property	Value	Source(s)
XLogP3	3.1	[2]
Hydrogen Bond Donor Count	1	[2]
Hydrogen Bond Acceptor Count	4	[2]
Rotatable Bond Count	0	[2]
Exact Mass	263.95100 Da	[2]
Monoisotopic Mass	263.95100 Da	[2]
Topological Polar Surface Area	28.7 Ų	[2]
Heavy Atom Count	14	[2]

Synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole: A Methodological Overview

The synthesis of substituted indazoles can be approached through various strategies. For 3-bromoindazoles, the most common method is the direct electrophilic bromination of the indazole core. The reactivity of the indazole ring allows for the regioselective introduction of a bromine atom at the C3 position.

General Experimental Protocol for Bromination of Indazoles

This protocol is a representative example for the bromination of an indazole and may require optimization for the specific synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Materials:

• 4-(Trifluoromethyl)-1H-indazole (starting material)

• Bromine (Br₂) or N-Bromosuccinimide (NBS)

• Sodium hydroxide (NaOH) solution or an appropriate base

• Sodium bisulfite solution

• Ethyl acetate (or other suitable organic solvent)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and equipment

Procedure:

• Dissolution: Suspend the 4-(trifluoromethyl)-1H-indazole in a suitable solvent system, such as an aqueous solution of sodium hydroxide.

• Bromination: At room temperature, add a solution of bromine in an aqueous sodium hydroxide solution dropwise to the reaction mixture. The stoichiometry of the brominating agent should be carefully controlled (typically 1.0-1.3 equivalents) to minimize the formation of di- and tri-brominated side products.

• Reaction Monitoring: Stir the reaction mixture at room temperature for a designated period (e.g., 3 hours). The progress of the reaction should be monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to ensure the complete consumption of the starting material.

• Quenching: Upon completion, quench the reaction by adding an aqueous solution of sodium bisulfite to consume any unreacted bromine.

• Extraction: Extract the aqueous layer with an organic solvent like ethyl acetate.

• Washing: Wash the combined organic layers sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system to yield the pure 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Causality in Experimental Choices

• Choice of Brominating Agent: Both bromine and N-bromosuccinimide are effective for the C3 bromination of indazoles. The choice often depends on the specific substrate and the desired reaction conditions. NBS is often considered a milder and easier-to-handle alternative to liquid bromine.

• Role of the Base: The reaction is typically performed under neutral or basic conditions to favor electrophilic substitution at the C3 position of the indazole ring. In acidic media, the indazole can be protonated to form an indazolium cation, which can lead to bromination at other positions, such as C5 and C7.

• Control of Stoichiometry: Precise control over the amount of the brominating agent is critical to prevent over-bromination and the formation of undesired side products like di- and tri-brominated indazoles.

The Role of 3-Bromo-4-(trifluoromethyl)-1H-indazole in Drug Discovery

The true value of 3-Bromo-4-(trifluoromethyl)-1H-indazole lies in its utility as a versatile intermediate for the synthesis of complex, biologically active molecules. The bromine atom at the C3 position serves as a convenient handle for a variety of palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functionalities.

A Key Building Block for Kinase Inhibitors

The indazole scaffold is a cornerstone in the design of kinase inhibitors, a class of drugs that has revolutionized the treatment of cancer and other diseases. The 3-bromo-indazole moiety allows for the strategic introduction of various aryl and heteroaryl groups, which can interact with the hinge region and other key binding sites of protein kinases.

Signaling Pathway Context:

Protein kinases are a large family of enzymes that play a critical role in cellular signaling pathways by catalyzing the phosphorylation of specific substrate proteins. Dysregulation of kinase activity is a hallmark of many diseases, particularly cancer, where it can lead to uncontrolled cell proliferation, survival, and metastasis. Kinase inhibitors act by blocking the ATP-binding site of the enzyme, thereby preventing the phosphorylation of downstream targets and interrupting the aberrant signaling cascade.

Caption: Role of Indazole-based Kinase Inhibitors in Cellular Signaling.

Synthetic Diversification via Cross-Coupling Reactions

The bromine atom at the C3 position is amenable to a variety of powerful cross-coupling reactions, most notably the Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions allow for the facile construction of carbon-carbon and carbon-nitrogen bonds, respectively, enabling the synthesis of large and diverse libraries of indazole-based compounds for biological screening.

Suzuki-Miyaura Coupling Workflow:

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An In-depth Technical Guide to the Solubility of 3-Bromo-4-(trifluoromethyl)-1H-indazole in Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility of 3-Bromo-4-(trifluoromethyl)-1H-indazole, a heterocyclic compound of significant interest in medicinal chemistry and drug development. The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its developability, impacting everything from reaction chemistry and purification to formulation and bioavailability. This document synthesizes theoretical principles with practical, field-proven methodologies to offer researchers, scientists, and drug development professionals a thorough understanding of this compound's solubility profile. We will explore its physicochemical properties, predict its behavior in various organic solvents, and provide a self-validating, standardized protocol for empirical solubility determination.

Introduction: The Strategic Importance of the Indazole Scaffold

Nitrogen-containing heterocyclic compounds are foundational to modern pharmacology, and among them, the indazole scaffold has emerged as a "privileged" structure.[1] Its unique bicyclic arrangement, composed of a benzene ring fused to a pyrazole ring, serves as a versatile framework for designing molecules with a wide array of biological activities.[2] Indazole derivatives are integral to numerous therapeutic agents, demonstrating anticancer, anti-inflammatory, and neuroprotective properties, among others.[3][4][5]

3-Bromo-4-(trifluoromethyl)-1H-indazole (Figure 1) is a specific derivative that combines three key structural features:

• The indazole core , providing a rigid scaffold for receptor binding.

• A bromo group , which can act as a key interaction point (e.g., halogen bonding) and serves as a synthetic handle for further molecular elaboration via cross-coupling reactions.

• A trifluoromethyl group , a common bioisostere for a methyl group, which can enhance metabolic stability, binding affinity, and lipophilicity.

Understanding the solubility of this compound is not merely an academic exercise; it is a critical step in unlocking its therapeutic potential. Poor solubility can halt the development of an otherwise promising drug candidate, leading to challenges in formulation, low bioavailability, and unreliable in vitro assay results.[6] This guide aims to provide the foundational knowledge necessary to navigate these challenges effectively.

Figure 1. Chemical Structure of 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Physicochemical Properties: The Blueprint for Solubility

The solubility of a molecule is dictated by its intrinsic physicochemical properties. The principle of "like dissolves like" is a useful heuristic, but a deeper understanding requires analyzing the specific molecular descriptors that govern solute-solvent interactions. While experimental data for the exact isomer 3-Bromo-4-(trifluoromethyl)-1H-indazole is sparse, we can analyze computed properties and data from closely related isomers to build a robust predictive model.

Table 1: Computed Physicochemical Properties of Bromo-Trifluoromethyl-Indazole Isomers

Property	3-Bromo-5-(trifluoromethyl)-1H-indazole[7]	4-Bromo-6-(trifluoromethyl)-1H-indazole[8]	4-Bromo-1-methyl-6-(trifluoromethyl)-1H-indazole[9]	Significance for Solubility
Molecular Weight ( g/mol )	265.03	265.03	279.06	Higher MW often correlates with lower solubility due to increased crystal lattice energy and molecular size.
XLogP3 / cLogP	3.5	3.1	3.1	A measure of lipophilicity. Values >3 suggest the molecule is significantly more soluble in non-polar organic solvents than in water.
Topological Polar Surface Area (TPSA)	28.7 Ų	28.7 Ų	17.8 Ų	Represents the surface area of polar atoms. A low TPSA (< 40 Ų) indicates good membrane permeability and suggests weaker interactions with polar solvents.
Hydrogen Bond Donors	1	1	0	The N-H proton of the indazole ring can donate a hydrogen bond, enabling interaction with polar protic solvents. N-methylation removes this donor.

| Hydrogen Bond Acceptors | 2 | 2 | 4 | The nitrogen atoms of the indazole ring can accept hydrogen bonds from protic solvents. |

Causality Analysis:

• High Lipophilicity (LogP ≈ 3.1-3.5): The dominant trifluoromethyl and bromo substituents, combined with the aromatic rings, create a molecule with significant non-polar character. This is the primary driver for its predicted solubility profile. We can confidently anticipate that 3-Bromo-4-(trifluoromethyl)-1H-indazole will be most soluble in non-polar to moderately polar aprotic solvents that can engage in van der Waals and dipole-dipole interactions.

• Low Polarity (TPSA ≈ 28.7 Ų): The low TPSA value further supports the prediction of poor solubility in highly polar solvents like water.[10] The molecule lacks extensive polar functionality, limiting its ability to form strong, stabilizing interactions with polar solvent molecules.

• Hydrogen Bonding Capability: The presence of one hydrogen bond donor (the N-H group) and two acceptors provides a mechanism for interaction with protic solvents like alcohols.[11] Therefore, while its overall character is lipophilic, some solubility in solvents like methanol or ethanol is expected, likely exceeding that in purely non-polar solvents like hexane.

Predicted Solubility Profile in Organic Solvents

Based on the physicochemical analysis, we can predict a qualitative solubility profile. Quantitative data must be determined empirically, as minor differences in crystal packing can lead to significant variations in solubility.

Table 2: Predicted Solubility of 3-Bromo-4-(trifluoromethyl)-1H-indazole

Solvent Class	Example Solvents	Predicted Solubility	Rationale for Prediction
Polar Aprotic	Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate (EtOAc), Acetonitrile (MeCN)	High to Moderate	These solvents have a moderate dielectric constant and can engage in dipole-dipole interactions with the polarizable indazole ring system. They effectively solvate the lipophilic parts of the molecule without requiring strong hydrogen bonding.
Polar Protic	Methanol (MeOH), Ethanol (EtOH), Isopropanol (IPA)	Moderate to Low	The ability to hydrogen bond with the indazole nitrogens and the N-H group will promote solubility. However, the large non-polar surface area will limit high solubility compared to aprotic solvents of similar polarity.
Non-Polar	Toluene, Hexane, Cyclohexane	Low to Very Low	While the molecule is lipophilic, the polarity of the indazole core itself is sufficient to limit solubility in purely non-polar hydrocarbon solvents. Toluene, being aromatic, may show slightly better solubility due to π-π stacking interactions.

| Highly Polar | Water | Insoluble | The high LogP and low TPSA strongly indicate that the energy required to break the water's hydrogen bonding network and the compound's crystal lattice will not be compensated by favorable solute-water interactions. |

Experimental Determination of Thermodynamic Solubility: A Validated Protocol

Theoretical predictions provide a starting point, but for applications in drug development, precise experimental data is non-negotiable. The Shake-Flask Method is the gold standard for determining thermodynamic (or equilibrium) solubility due to its reliability and direct measurement of a saturated solution.[12]

Principle

An excess amount of the solid compound is agitated in a specific solvent for a sufficient period to allow the system to reach equilibrium. At equilibrium, the concentration of the dissolved solute in the supernatant is constant and represents the thermodynamic solubility.

Materials and Reagents

• 3-Bromo-4-(trifluoromethyl)-1H-indazole (solid, >98% purity)

• Selected organic solvents (HPLC grade or equivalent)

• Glass vials with PTFE-lined screw caps (e.g., 4 mL or 8 mL)

• Orbital shaker or rotator capable of maintaining a constant temperature

• Syringe filters (0.22 µm or 0.45 µm, PTFE for organic solvents)

• Analytical balance

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer.

Step-by-Step Methodology

• Preparation: a. Add an excess amount of 3-Bromo-4-(trifluoromethyl)-1H-indazole to a pre-weighed glass vial. "Excess" means enough solid should remain undissolved at the end of the experiment (e.g., 5-10 mg). b. Accurately pipette a fixed volume of the desired organic solvent (e.g., 2.0 mL) into the vial. c. Securely cap the vial. Prepare each solvent in triplicate to ensure statistical validity.

• Equilibration: a. Place the vials on an orbital shaker or rotator set to a constant temperature (e.g., 25 °C for room temperature solubility). b. Agitate the samples for at least 24 hours.[12] A longer period (e.g., 48-72 hours) may be necessary to ensure equilibrium is reached, which can be confirmed by taking measurements at successive time points until the concentration plateaus.

• Sample Processing: a. After equilibration, allow the vials to stand undisturbed for at least 1-2 hours to let the excess solid settle. b. Carefully draw the supernatant using a glass syringe. c. Immediately filter the supernatant through a chemical-resistant syringe filter (e.g., 0.22 µm PTFE) into a clean vial. This step is critical to remove all undissolved particulates.

• Quantification: a. Prepare a series of calibration standards of the compound in the same solvent at known concentrations. b. Dilute the filtered saturated solution with the solvent to bring its concentration within the linear range of the calibration curve. c. Analyze the standards and the diluted sample using a validated analytical method (e.g., HPLC-UV). d. Construct a calibration curve by plotting the analytical response (e.g., peak area) versus concentration. e. Calculate the concentration of the diluted sample using the regression equation from the calibration curve. f. Multiply the result by the dilution factor to determine the solubility of the compound in the solvent (e.g., in mg/mL or µg/mL).

Experimental Workflow Diagram

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Logical Relationships in Solubility Prediction

The decision-making process for predicting solubility involves integrating multiple physicochemical parameters. This can be visualized as a logical flow where molecular properties dictate the likely dominant intermolecular forces, which in turn determine the most suitable solvent classes.

Caption: Logical flow from molecular properties to solubility prediction.

Conclusion

While a precise, publicly available quantitative solubility dataset for 3-Bromo-4-(trifluoromethyl)-1H-indazole remains elusive, a thorough analysis of its physicochemical properties provides a strong, predictive framework for its behavior in organic solvents. The molecule's high lipophilicity and low polar surface area suggest it is best suited for dissolution in polar aprotic solvents such as THF and dichloromethane. Its capacity for hydrogen bonding allows for moderate solubility in polar protic solvents like methanol and ethanol, while its overall non-polar character renders it insoluble in water.

For any research or development program, these predictions must be substantiated by empirical data. The provided shake-flask protocol offers a robust, self-validating system for generating the high-quality, thermodynamic solubility data required for informed decision-making in synthesis, purification, and formulation. By combining theoretical understanding with rigorous experimental practice, researchers can effectively harness the therapeutic potential of this promising indazole derivative.

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• 11. Using measured pKa, LogP and solubility to investigate supersaturation and predict BCS class - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. dissolutiontech.com [dissolutiontech.com]

An In-depth Technical Guide to the Spectroscopic Properties of 3-Bromo-4-(trifluoromethyl)-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the anticipated spectroscopic characteristics of 3-Bromo-4-(trifluoromethyl)-1H-indazole, a fluorinated heterocyclic compound of significant interest in medicinal chemistry and materials science. Due to the limited availability of public domain experimental spectra for this specific molecule, this document leverages established principles of spectroscopic interpretation and comparative data from structurally related analogs to present a predictive analysis. This guide is intended to serve as a valuable resource for researchers in identifying and characterizing this compound, offering insights into its structural elucidation through Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. Furthermore, this document outlines detailed experimental protocols for acquiring such data and discusses the underlying principles of these analytical techniques in the context of indazole chemistry.

Introduction: The Significance of 3-Bromo-4-(trifluoromethyl)-1H-indazole

Indazole derivatives are a prominent class of heterocyclic compounds, recognized for their wide-ranging pharmacological activities, including anti-inflammatory, antitumor, and anti-HIV properties. The introduction of a trifluoromethyl group and a bromine atom into the indazole scaffold, as in 3-Bromo-4-(trifluoromethyl)-1H-indazole, can significantly modulate its physicochemical and biological properties. The trifluoromethyl group often enhances metabolic stability and binding affinity, while the bromine atom provides a versatile handle for further synthetic modifications through cross-coupling reactions.

The precise characterization of such molecules is paramount for advancing drug discovery and development programs. Spectroscopic analysis is the cornerstone of this characterization, providing unambiguous evidence of chemical structure and purity. This guide aims to equip researchers with the foundational knowledge to interpret the spectroscopic data of 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Molecular Structure and Predicted Spectroscopic Behavior

The molecular structure of 3-Bromo-4-(trifluoromethyl)-1H-indazole dictates its interaction with electromagnetic radiation, giving rise to its unique spectroscopic fingerprint. The indazole ring system can exist in two tautomeric forms: 1H-indazole and 2H-indazole. The 1H-tautomer is generally more thermodynamically stable and is the predominant form in solution.

Molecular Structure of 3-Bromo-4-(trifluoromethyl)-1H-indazole

Caption: 2D structure of 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Predicted Spectroscopic Data

The following sections detail the anticipated spectroscopic data for 3-Bromo-4-(trifluoromethyl)-1H-indazole based on analysis of its structural features and comparison with related compounds.

1H Nuclear Magnetic Resonance (NMR) Spectroscopy

The 1H NMR spectrum is expected to provide key information about the number and chemical environment of the protons in the molecule.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~11-13	Broad Singlet	1H	N-H	The N-H proton of the indazole ring is acidic and often appears as a broad signal at a downfield chemical shift.
~7.8-8.0	Doublet	1H	H7	The proton at position 7 is adjacent to the electron-donating nitrogen atom and is expected to be deshielded.
~7.5-7.7	Triplet	1H	H6	The proton at position 6 will be coupled to H5 and H7, resulting in a triplet.
~7.3-7.5	Doublet	1H	H5	The proton at position 5 is influenced by the electron-withdrawing trifluoromethyl group at the adjacent position, leading to a downfield shift.

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

The 13C NMR spectrum will reveal the number of unique carbon environments in the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~140-145	C7a	Aromatic carbon adjacent to two nitrogen atoms.
~130-135	C3a	Aromatic carbon adjacent to a nitrogen atom.
~120-130 (quartet)	CF3	The carbon of the trifluoromethyl group will appear as a quartet due to coupling with the three fluorine atoms.
~125-130	C4	Aromatic carbon bearing the trifluoromethyl group.
~120-125	C6	Aromatic methine carbon.
~115-120	C5	Aromatic methine carbon.
~110-115	C7	Aromatic methine carbon.
~100-105	C3	Carbon bearing the bromine atom, expected to be significantly shielded.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound.

Technique	Predicted m/z	Interpretation
Electrospray Ionization (ESI-MS)	[M+H]+ ≈ 264.95, 266.95	The molecular ion peak will show a characteristic isotopic pattern for a bromine-containing compound (approximately 1:1 ratio for 79Br and 81Br isotopes).
High-Resolution Mass Spectrometry (HRMS)	C8H4BrF3N2 + H+	HRMS will provide the exact mass, confirming the elemental composition.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Predicted Wavenumber (cm-1)	Vibration	Functional Group
~3100-3300	N-H stretch	Indazole N-H
~1600-1620	C=C stretch	Aromatic ring
~1450-1500	C=N stretch	Indazole ring
~1100-1300	C-F stretch	Trifluoromethyl group
~600-800	C-Br stretch	Bromo group

Experimental Protocols

The following are detailed, step-by-step methodologies for the acquisition of spectroscopic data for 3-Bromo-4-(trifluoromethyl)-1H-indazole.

NMR Spectroscopy Sample Preparation and Acquisition

Workflow for NMR Analysis

Caption: A streamlined workflow for NMR sample preparation, data acquisition, and processing.

• Sample Preparation :

  • Weigh approximately 5-10 mg of 3-Bromo-4-(trifluoromethyl)-1H-indazole into a clean, dry vial.

  • Add approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d6 or CDCl3).

  • Gently agitate the vial to ensure complete dissolution of the sample.

  • Transfer the solution to a standard 5 mm NMR tube.

• Data Acquisition :

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire a 1H NMR spectrum using a standard pulse program.

  • Acquire a proton-decoupled 13C NMR spectrum. A sufficient number of scans should be acquired to achieve an adequate signal-to-noise ratio.

• Data Processing :

  • Apply a Fourier transform to the acquired free induction decays (FIDs).

  • Phase and baseline correct the resulting spectra.

  • Calibrate the chemical shift scale using the residual solvent peak as an internal standard.

  • Integrate the signals in the 1H NMR spectrum and identify the multiplicities.

  • Pick the peaks in both the 1H and 13C NMR spectra.

Mass Spectrometry Analysis

• Sample Preparation :

  • Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Data Acquisition (ESI-MS) :

  • Infuse the sample solution into the electrospray ionization source of the mass spectrometer.

  • Acquire the mass spectrum in positive ion mode to observe the [M+H]+ ion.

  • Optimize the source parameters (e.g., capillary voltage, cone voltage) to maximize the signal intensity.

Infrared Spectroscopy Analysis

• Sample Preparation (Attenuated Total Reflectance - ATR) :

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Ensure good contact between the sample and the crystal by applying pressure with the anvil.

• Data Acquisition :

  • Acquire a background spectrum of the empty ATR accessory.

  • Acquire the sample spectrum.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Safety and Handling

As with any chemical substance, proper safety precautions should be taken when handling 3-Bromo-4-(trifluoromethyl)-1H-indazole.

• Personal Protective Equipment (PPE) : Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling : Handle the compound in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage : Store in a tightly sealed container in a cool, dry place away from incompatible materials.

For detailed safety information, always refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

This technical guide provides a predictive yet comprehensive spectroscopic profile of 3-Bromo-4-(trifluoromethyl)-1H-indazole. By understanding the expected NMR, MS, and IR data, researchers can more effectively identify and characterize this important synthetic building block. The provided experimental protocols offer a standardized approach to data acquisition, ensuring consistency and reliability in analytical results. As more experimental data for this compound becomes publicly available, this guide will serve as a valuable comparative resource.

References

• PubChem. (n.d.). 3-Bromo-5-(trifluoromethyl)-1H-indazole. Retrieved from [Link]

• Der Pharma Chemica. (2023). Synthesis, characterization and biological evaluation of Schiff's bases containing indazole moiety. Retrieved from [Link]

An In-depth Technical Guide to the Predicted ¹H NMR Spectrum of 3-Bromo-4-(trifluoromethyl)-1H-indazole

Abstract: This technical guide provides a comprehensive analysis and prediction of the ¹H Nuclear Magnetic Resonance (NMR) spectrum for 3-Bromo-4-(trifluoromethyl)-1H-indazole. This molecule is of significant interest in medicinal chemistry and drug development due to the prevalence of the indazole scaffold in pharmacologically active compounds. A thorough understanding of its spectral characteristics is paramount for unambiguous structural confirmation and for monitoring chemical transformations. This document elucidates the theoretical basis for the predicted chemical shifts, multiplicities, and coupling constants, leveraging established principles of NMR spectroscopy and the known electronic effects of bromine and trifluoromethyl substituents. The guide is intended for researchers, chemists, and drug development professionals who rely on NMR spectroscopy for molecular characterization.

Introduction: The Structural Significance of 3-Bromo-4-(trifluoromethyl)-1H-indazole

The indazole core is a privileged scaffold in medicinal chemistry, appearing in a wide array of compounds with diverse biological activities. The specific molecule under investigation, 3-Bromo-4-(trifluoromethyl)-1H-indazole, presents a unique substitution pattern with two potent electron-withdrawing groups (EWGs) on the bicyclic heteroaromatic system. The bromine atom at the 3-position and the trifluoromethyl (CF₃) group at the 4-position profoundly influence the electronic environment of the entire molecule.

¹H NMR spectroscopy is an indispensable tool for the structural elucidation of such molecules. By analyzing the chemical shifts (δ), splitting patterns (multiplicities), and spin-spin coupling constants (J), one can confirm the regiochemistry of substitution and gain insights into the electronic structure. Predicting the spectrum a priori serves as a powerful validation tool when analyzing experimental data and can aid in the assignment of signals for more complex analogues.

This guide will systematically deconstruct the ¹H NMR spectrum by analyzing each of the four distinct proton environments: the N-H proton of the indazole ring and the three aromatic protons on the fused benzene ring (H-5, H-6, and H-7).

Theoretical Framework for Spectral Prediction

The prediction of an NMR spectrum relies on understanding the factors that govern nuclear shielding and spin-spin coupling. For 3-Bromo-4-(trifluoromethyl)-1H-indazole, the key determinants are:

• The Indazole Ring System: The inherent aromaticity and the presence of two nitrogen atoms create a distinct electronic landscape, leading to characteristic chemical shifts for the ring protons compared to a simple benzene ring. For reference, the protons of unsubstituted 1H-indazole appear between δ 7.1 and 8.1 ppm in DMSO-d₆.[1]

• Inductive and Anisotropic Effects of Bromine: The bromine atom at C-3 is highly electronegative and withdraws electron density through the sigma bonds (inductive effect), causing a deshielding (downfield shift) of nearby protons.[2][3] Its effect lessens with distance.[4]

• Inductive Effect of the Trifluoromethyl (CF₃) Group: The CF₃ group is one of the strongest electron-withdrawing groups used in medicinal chemistry.[5] Its powerful inductive effect significantly deshields adjacent protons. This effect is primarily transmitted through the sigma framework. The polarizability of the C-F bonds can also influence the local magnetic environment.[6]

• Spin-Spin Coupling (J-Coupling): Protons on adjacent carbons ("vicinal" protons) in an aromatic ring exhibit through-bond coupling, typically referred to as ortho-coupling (³J). Protons separated by four bonds can exhibit weaker meta-coupling (⁴J). Furthermore, the three fluorine atoms of the CF₃ group (¹⁹F, spin I = ½) can couple to nearby protons, leading to additional splitting (H-F coupling).

Detailed ¹H NMR Spectral Prediction

Based on the principles outlined above, we can predict the parameters for each proton in the molecule. The analysis assumes a standard deuterated solvent such as DMSO-d₆ or CDCl₃, which can influence the precise chemical shift of the labile N-H proton.

N-H Proton (H-1)

• Predicted Chemical Shift (δ): >12.0 ppm

• Predicted Multiplicity: Broad Singlet (br s)

• Justification: The N-H proton of an indazole is acidic and participates in hydrogen bonding with the solvent or other molecules. This, combined with quadrupolar relaxation from the adjacent nitrogen atom, results in significant signal broadening. Its chemical shift is highly deshielded and can be very sensitive to solvent, concentration, and temperature. In various substituted 1H-indazoles, this peak is commonly observed well downfield, often above 10 ppm.[7][8]

Aromatic Protons: H-5, H-6, and H-7

The fused benzene ring contains three protons in an ABC spin system. The powerful EWGs at positions 3 and 4 will withdraw electron density from this ring, shifting all three protons (H-5, H-6, H-7) downfield relative to unsubstituted indazole.

• H-7 Proton:

  • Predicted Chemical Shift (δ): 8.00 - 8.20 ppm

  • Predicted Multiplicity: Doublet (d)

  • Predicted Coupling Constant: ³J(H7-H6) ≈ 8.5 – 9.0 Hz

  • Justification: H-7 is adjacent to the electron-deficient pyrazole ring, which deshields it. It is split only by its vicinal neighbor, H-6, resulting in a clean doublet. The coupling constant is typical for ortho-coupling in a six-membered aromatic ring.

• H-5 Proton:

  • Predicted Chemical Shift (δ): 7.85 - 8.05 ppm

  • Predicted Multiplicity: Doublet of quartets (dq) or a broadened doublet

  • Predicted Coupling Constants: ³J(H5-H6) ≈ 7.0 – 7.5 Hz; ⁴J(H5-F) ≈ 1.0 – 1.5 Hz

  • Justification: H-5 is positioned ortho to the extremely electron-withdrawing CF₃ group, leading to a strong deshielding effect and a significant downfield shift.[5] It is split into a doublet by the adjacent H-6 proton. Additionally, a four-bond coupling to the three equivalent fluorine atoms of the CF₃ group is expected. This ⁴J(H-F) coupling will further split the doublet into a quartet, resulting in a doublet of quartets. If the H-F coupling is small, the signal may simply appear as a broadened doublet.

• H-6 Proton:

  • Predicted Chemical Shift (δ): 7.60 - 7.80 ppm

  • Predicted Multiplicity: Triplet (t) or Doublet of doublets (dd)

  • Predicted Coupling Constants: ³J(H6-H5) ≈ 7.0 – 7.5 Hz; ³J(H6-H7) ≈ 8.5 – 9.0 Hz

  • Justification: H-6 is coupled to both H-5 and H-7. Since the ortho coupling constants ³J(H6-H5) and ³J(H6-H7) are expected to be similar in magnitude, the resulting pattern will likely appear as a triplet (a 1:2:1 ratio of peak intensities). If the coupling constants are sufficiently different, the signal will resolve as a doublet of doublets. This proton is expected to be the most upfield of the three aromatic protons as it is furthest from the deshielding influence of the pyrazole ring and only meta to the CF₃ group.

Summary of Predicted ¹H NMR Data

The predicted spectral parameters for 3-Bromo-4-(trifluoromethyl)-1H-indazole are summarized in the table below for quick reference.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant(s) (J, Hz)
N-H	>12.0	Broad Singlet (br s)	-
H-7	8.00 - 8.20	Doublet (d)	³J = 8.5 – 9.0
H-5	7.85 - 8.05	Doublet of Quartets (dq)	³J = 7.0 – 7.5, ⁴J(H-F) = 1.0 – 1.5
H-6	7.60 - 7.80	Triplet (t)	³J ≈ 7.0 – 9.0

Visualization of Coupling Network

To visually represent the through-bond scalar coupling relationships between the aromatic protons, the following diagram can be used.

Caption: J-Coupling network for aromatic protons in 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Conclusion

The ¹H NMR spectrum of 3-Bromo-4-(trifluoromethyl)-1H-indazole is predicted to exhibit four distinct signals corresponding to the N-H proton and the three aromatic protons. The powerful electron-withdrawing nature of the bromine and trifluoromethyl substituents results in a general downfield shift for all aromatic protons compared to the parent indazole. The predicted splitting patterns—a broad singlet, a doublet, a triplet, and a doublet of quartets—provide a unique spectral fingerprint for this molecule. This detailed prediction serves as a robust framework for the empirical analysis and structural verification required in synthetic chemistry and drug discovery workflows.

References

• ACD/Labs. NMR Predictors. SoftwareOne. [Link]

• JEOL Ltd. Accurate NMR spectrum prediction software "NMRPredict". JEOL Products. [Link]

• Supporting Information for a Wiley-VCH publication, 2007. Provides experimental ¹H NMR data for various substituted 1H-indazoles. [Link]

• ACD/Labs. NMR Prediction | 1H, 13C, 15N, 19F, 31P NMR Predictor. [Link]

• Wishart DS, et al. PROSPRE - 1H NMR Predictor. Metabolites. 2024. [Link]

• ResearchGate. 1 H NMR complete spectrum (0−16 ppm) of indazole 1e at 500 MHz in.... [Link]

• The Royal Society of Chemistry. Synthesis of 1H-Indazoles from N-Tosylhydrazones and Nitroaromatic Compounds. [Link]

• NMRDB.org. Predict 1H proton NMR spectra. [Link]

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• Modgraph. Proton Chemical Shifts in NMR. Part 10.† Bromine and Iodine Substituent Chemical Shifts (SCS) and an Analysis of the Contrib. [Link]

• Elguero J, et al. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. J Org Chem. 2012. [Link]

• Doc Brown's Chemistry. CH3Br bromomethane low high resolution 1H proton nmr spectrum. [Link]

• Chemistry LibreTexts. 5.5: Chemical Shift. [Link]

• Reddit. The Effect of Fluorine in 1H NMR. r/Chempros. [Link]

• National Institutes of Health. A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. [Link]

• PubMed. A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in ¹⁹F NMR studies of proteins. [Link]

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3-Bromo-4-(trifluoromethyl)-1H-indazole reactivity and stability

An In-Depth Technical Guide to the Reactivity and Stability of 3-Bromo-4-(trifluoromethyl)-1H-indazole

Introduction: A Versatile Scaffold in Modern Drug Discovery

3-Bromo-4-(trifluoromethyl)-1H-indazole is a fluorinated heterocyclic compound that has emerged as a pivotal building block in medicinal chemistry. Its structure is of significant interest to researchers and drug development professionals due to the unique combination of reactive handles and the potent electronic influence of its substituents. The indazole core is a well-established pharmacophore found in a multitude of biologically active agents, including numerous kinase inhibitors for cancer therapy.[1][2]

The strategic placement of a bromine atom at the C3 position and a trifluoromethyl group at the C4 position imbues this molecule with distinct and highly useful chemical properties. The C3-bromo group serves as an excellent leaving group for a variety of palladium-catalyzed cross-coupling reactions, allowing for the facile introduction of aryl, heteroaryl, alkyl, and alkynyl moieties. Simultaneously, the acidic proton on the N1 nitrogen of the pyrazole ring provides a site for selective N-arylation and N-alkylation, enabling further structural diversification.[3][4] The electron-withdrawing nature of the trifluoromethyl (CF₃) group significantly modulates the electronic properties of the indazole ring system, influencing the reactivity of both the C-Br bond and the N-H bond, a critical consideration in synthetic planning.

This guide provides a comprehensive overview of the reactivity, stability, and handling of 3-Bromo-4-(trifluoromethyl)-1H-indazole, offering field-proven insights and detailed protocols to empower scientists in leveraging this versatile intermediate for the synthesis of novel chemical entities.

Core Reactivity: A Tale of Two Sites

The synthetic utility of 3-Bromo-4-(trifluoromethyl)-1H-indazole stems from two primary sites of reactivity: the carbon-bromine bond at the C3-position and the nitrogen-hydrogen bond of the pyrazole ring. Understanding how to selectively address these sites is key to its successful application.

Diagram: Key Reactive Sites

Caption: The two primary functional handles for synthetic modification.

Part 1: Transformations at the C3-Position via Cross-Coupling

The C3-bromo substituent is primed for palladium-catalyzed cross-coupling reactions, which are among the most powerful C-C and C-N bond-forming methods in modern organic synthesis. The electron-deficient nature of the indazole ring, enhanced by the C4-CF₃ group, generally renders the C-Br bond susceptible to oxidative addition to a Pd(0) center, the crucial first step in these catalytic cycles.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a cornerstone of synthetic chemistry, enabling the coupling of the C3-position with a wide array of aryl and heteroaryl boronic acids or esters. This transformation is fundamental for building the complex biaryl structures often found in kinase inhibitors.

Causality Behind Experimental Choices:

• Catalyst System: A combination of a palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a phosphine ligand is standard. For electron-deficient substrates like this indazole, bulky, electron-rich biarylphosphine ligands (e.g., XPhos, SPhos, RuPhos) are often superior.[5][6] These ligands promote the reductive elimination step and can suppress unwanted side reactions such as debromination.[5][6] Pre-formed catalysts like XPhosPdG2 can also be highly effective, offering convenience and high reactivity.[6][7]

• Base and Solvent: An inorganic base such as K₂CO₃ or K₃PO₄ is required to activate the boronic acid partner.[5][8] The choice of solvent is critical; ethereal solvents like dioxane or THF, often with water as a co-solvent, are common and facilitate the dissolution of both organic and inorganic reagents.[8]

Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
Arylboronic Acid	Pd(OAc)₂ / RuPhos	K₃PO₄	Dioxane / H₂O	100 (MW)	85-95	[8]
Heteroarylboronic Acid	XPhosPdG2 / XPhos	K₂CO₃	EtOH / H₂O	80-120 (MW)	70-90	[5][6][7]
Styrylboronic Acid	XPhosPdG2 / XPhos	K₂CO₃	EtOH / H₂O	100 (MW)	~80	[5]

• To a microwave vial, add 3-Bromo-4-(trifluoromethyl)-1H-indazole (1.0 equiv), the desired arylboronic acid (1.2-1.5 equiv), and potassium carbonate (2.0-3.0 equiv).

• Add the palladium catalyst (e.g., XPhosPdG2, 2-5 mol%) and ligand (e.g., XPhos, 2-5 mol%).

• Add the solvent system, typically a mixture of aqueous ethanol or dioxane/water.[5][8]

• Seal the vial and place it in the microwave reactor. Heat the mixture to the specified temperature (e.g., 100-120 °C) for 15-60 minutes.

• After cooling, dilute the reaction mixture with ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the 3-aryl-4-(trifluoromethyl)-1H-indazole.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination allows for the direct formation of C-N bonds, coupling the indazole C3-position with primary or secondary amines.[9][10][11] This reaction is invaluable for synthesizing compounds where a nitrogen linker is required.

Causality Behind Experimental Choices:

• Catalyst System: Similar to the Suzuki coupling, this reaction relies on a palladium catalyst paired with a specialized ligand. The development of sterically hindered, electron-rich phosphine ligands by the Buchwald and Hartwig groups was transformative, enabling the coupling of a wide range of amines under milder conditions.[9][12]

• Base: A strong, non-nucleophilic base is essential. Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used to deprotonate the amine nucleophile without competing in the reaction.

Caption: The catalytic cycle for Buchwald-Hartwig C-N cross-coupling.

• In an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., BINAP, 2-4 mol%), and the base (e.g., NaOtBu, 1.4 equiv).

• Add 3-Bromo-4-(trifluoromethyl)-1H-indazole (1.0 equiv) and the amine (1.2 equiv).

• Add anhydrous toluene or dioxane via syringe.

• Heat the reaction mixture with stirring (typically 80-110 °C) and monitor by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate.

• Purify the residue by column chromatography to obtain the desired 3-amino-4-(trifluoromethyl)-1H-indazole.

Sonogashira Coupling: Introducing Alkynyl Groups

The Sonogashira coupling provides a direct route to 3-alkynyl indazoles by reacting the C3-bromo position with a terminal alkyne.[13][14] This reaction is distinguished by its use of a dual-catalyst system.

Causality Behind Experimental Choices:

• Catalyst System: The classic Sonogashira reaction employs a palladium catalyst (e.g., PdCl₂(PPh₃)₂) in concert with a copper(I) co-catalyst (e.g., CuI).[15] The palladium complex facilitates the main cross-coupling cycle, while the copper salt is believed to form a copper(I) acetylide intermediate, which then undergoes transmetalation to the palladium center.

• Base and Solvent: An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is used both as a base and often as the solvent or co-solvent.[15]

• Copper-Free Conditions: The presence of the electron-withdrawing CF₃ group can make the substrate less reactive.[16] In some cases, copper-free conditions, which may require stronger bases or more specialized ligands, can be advantageous to avoid side reactions like alkyne homocoupling (Glaser coupling).

• To a dry Schlenk flask under an inert atmosphere, add 3-Bromo-4-(trifluoromethyl)-1H-indazole (1.0 equiv), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%), and copper(I) iodide (2-5 mol%).

• Add an anhydrous solvent such as THF or toluene.

• Add the terminal alkyne (1.2-1.5 equiv) followed by the amine base (e.g., Et₃N, 2-3 equiv).[15]

• Stir the reaction at room temperature or with gentle heating (40-60 °C) and monitor its progress by TLC or LC-MS.

• Upon completion, dilute the mixture with an organic solvent and filter to remove the ammonium salts.

• Wash the filtrate with water, dry the organic phase, and concentrate.

• Purify the crude product by column chromatography to isolate the 3-alkynyl-4-(trifluoromethyl)-1H-indazole.

Part 2: Functionalization at the N1-Position

The indazole ring contains two nitrogen atoms, but the 1H-tautomer is generally the more thermodynamically stable form.[4] Alkylation or arylation can, however, occur at either N1 or N2, presenting a significant regioselectivity challenge. The outcome is highly dependent on the reaction conditions.[17]

N-Alkylation: Achieving N1 Selectivity

For many pharmaceutical applications, selective N1-alkylation is desired. This can be achieved by carefully selecting the base and solvent system to exploit steric and electronic effects.

Causality Behind Experimental Choices:

• Base and Solvent Influence: The use of a strong, non-coordinating base like sodium hydride (NaH) in an aprotic solvent like THF or DMF is a common strategy to favor N1-alkylation.[3][4] It is postulated that after deprotonation, the sodium cation may coordinate between the N2-nitrogen and a nearby electron-rich group (like the oxygen of a C3-carboxylate), sterically shielding the N2 position and directing the incoming alkyl halide electrophile to the N1 position.[17][18] In contrast, conditions like K₂CO₃ in DMF often lead to mixtures of N1 and N2 isomers.[17]

Indazole Substrate	Base	Solvent	Electrophile	N1:N2 Ratio	Reference
3-Substituted Indazoles	NaH	THF	Alkyl Bromide	>99:1 (for many)	[3][4]
5-Bromo-1H-indazole-3-carboxylate	NaH	DMF	Isopropyl Iodide	38:46	[18]
5-Bromo-1H-indazole-3-carboxylate	Cs₂CO₃	Dioxane	Alkyl Tosylate	>95:5 (N1 favored)	[18]

• To a flame-dried flask under an inert atmosphere, add a solution of 3-Bromo-4-(trifluoromethyl)-1H-indazole (1.0 equiv) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (60% dispersion in mineral oil, 1.1-1.2 equiv) portion-wise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another 30 minutes to ensure complete deprotonation.

• Re-cool the mixture to 0 °C and add the alkylating agent (e.g., alkyl bromide, 1.1 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir overnight, monitoring by TLC or LC-MS.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate. Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by column chromatography to isolate the N1-alkylated product.

N-Arylation: Ullmann and Buchwald-Hartwig Approaches

Introducing an aryl group at the N1 position is also a common synthetic goal. This can be accomplished using either copper-catalyzed Ullmann condensation or palladium-catalyzed Buchwald-Hartwig N-arylation.[19]

Causality Behind Experimental Choices:

• Ullmann Condensation: This classic method typically involves reacting the indazole with an aryl iodide in the presence of a copper(I) catalyst (e.g., CuI), a base (e.g., K₂CO₃), and often a ligand, at high temperatures (120-150 °C).[19] It is a robust but often harsh method.

• Buchwald-Hartwig N-Arylation: This palladium-catalyzed approach offers a milder and more versatile alternative, with a broader substrate scope for the aryl halide partner.[19] The choice of ligand is critical for achieving high yields.

• In a sealed tube, combine 3-Bromo-4-(trifluoromethyl)-1H-indazole (1.0 equiv), the aryl iodide (1.5 equiv), copper(I) iodide (10-20 mol%), a ligand (e.g., L-proline, 20-40 mol%), and a base (e.g., K₂CO₃, 2.0-3.0 equiv).

• Add a high-boiling polar solvent such as DMSO or DMF.

• Seal the tube and heat the reaction mixture to the desired temperature (typically 120-150 °C) with stirring for 24-48 hours.[19]

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through Celite to remove inorganic salts.

• Wash the filtrate with water multiple times to remove the high-boiling solvent, followed by a brine wash.

• Dry the organic layer, concentrate, and purify by column chromatography.

Part 3: Stability, Handling, and Analytical Considerations

Stability and Storage

3-Bromo-4-(trifluoromethyl)-1H-indazole is generally a stable solid compound. However, as with most halogenated and nitrogen-containing heterocycles, certain precautions are advisable for long-term storage to maintain its purity.

• Storage Conditions: Store in a tightly sealed container in a cool, dry place away from direct sunlight and moisture. Room temperature storage is generally acceptable.[1]

• Potential Decomposition: While specific decomposition pathways are not extensively documented in the provided literature, prolonged exposure to strong acids, bases, or high heat could potentially lead to degradation. No specific decomposition temperature data is available.[20]

Handling and Safety

Standard laboratory safety protocols should be followed when handling this compound.

• Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

• Hazards: The compound may cause skin and eye irritation. In case of contact, rinse cautiously with water for several minutes.[21] Avoid inhalation of dust.

Analytical Methods for Quality Control

Ensuring the purity of 3-Bromo-4-(trifluoromethyl)-1H-indazole is critical for the success and reproducibility of subsequent reactions.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC (RP-HPLC) is an excellent method for assessing purity and monitoring reaction progress. A C18 column with a mobile phase of acetonitrile and water (often with 0.1% formic acid to improve peak shape) is a typical starting point.[22]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are indispensable for structural confirmation and identification of impurities.[23] The presence of regioisomers or residual starting materials can often be detected and quantified by NMR.[23] Broad peaks in the NMR spectrum could indicate the presence of tautomers or other dynamic processes.[23]

Caption: A standard workflow for verifying reagent quality.

Conclusion

3-Bromo-4-(trifluoromethyl)-1H-indazole stands out as a remarkably versatile and powerful building block for the synthesis of complex nitrogen-containing heterocyles. Its two distinct reactive sites—the C3-bromo group and the N1-proton—can be addressed with a high degree of chemoselectivity using a well-established portfolio of modern synthetic methods. By carefully selecting catalysts, ligands, and reaction conditions, researchers can precisely control the introduction of diverse substituents, enabling systematic exploration of structure-activity relationships. A thorough understanding of the principles governing its reactivity, coupled with diligent quality control, will continue to secure the place of this indazole as a valuable tool in the arsenal of medicinal chemists and drug development professionals.

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A Guide to the Structural Elucidation of 3-Bromo-4-(trifluoromethyl)-1H-indazole: A Methodological Whitepaper

Abstract

Indazole derivatives are a cornerstone in medicinal chemistry, recognized for their wide spectrum of biological activities.[1] The precise three-dimensional arrangement of atoms within these molecules, dictated by their crystal structure, is paramount for understanding their structure-activity relationships (SAR) and for rational drug design. This technical guide outlines a comprehensive, field-proven methodology for the synthesis, crystallization, and single-crystal X-ray diffraction (SC-XRD) analysis of 3-Bromo-4-(trifluoromethyl)-1H-indazole. While, to date, the specific crystal structure of this compound is not publicly available, this document serves as an in-depth instructional manual for researchers and drug development professionals on the necessary steps to elucidate this structure. We will delve into the causality behind experimental choices, from synthetic strategy to the nuances of crystallographic refinement, providing a self-validating framework for obtaining and interpreting high-quality structural data.

Introduction: The Significance of Structural Insight

The indazole scaffold is a privileged structure in drug discovery, with derivatives exhibiting activities ranging from anti-tumor to anti-inflammatory.[1] The introduction of a bromine atom and a trifluoromethyl group, as in 3-Bromo-4-(trifluoromethyl)-1H-indazole, can significantly modulate a molecule's physicochemical properties, including its lipophilicity and metabolic stability, and introduce potential halogen bonding interactions, all of which can influence its binding affinity to biological targets.

Determining the crystal structure of this molecule via single-crystal X-ray diffraction (SC-XRD) is a critical step in its development.[2][3] This non-destructive technique provides unambiguous information about the three-dimensional arrangement of atoms, including bond lengths, bond angles, and intermolecular interactions.[2][4] Such data is invaluable for computational modeling, understanding solid-state properties, and guiding the design of next-generation therapeutics. This guide provides a detailed roadmap for achieving this structural elucidation.

Synthesis and Crystal Growth: The Foundation of Quality Data

A robust and reproducible synthesis is the prerequisite for obtaining high-purity material for crystallization. Based on established protocols for related indazoles, a plausible synthetic route for 3-Bromo-4-(trifluoromethyl)-1H-indazole is proposed.[5][6][7]

Proposed Synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole

A common and effective method for the synthesis of 3-bromoindazoles is the direct electrophilic bromination of the corresponding indazole.[6] The proposed synthesis would therefore begin with 4-(trifluoromethyl)-1H-indazole as the starting material.

Experimental Protocol:

• Dissolution: Dissolve 4-(trifluoromethyl)-1H-indazole in a suitable solvent, such as acetic acid or a chlorinated solvent like chloroform.

• Bromination: Slowly add a brominating agent, such as N-bromosuccinimide (NBS) or a solution of bromine in acetic acid, to the reaction mixture at a controlled temperature, typically at or below room temperature, to mitigate the formation of over-brominated side products.[6]

• Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Quench the reaction, for example, with an aqueous solution of sodium bisulfite. Extract the product into an organic solvent, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Purify the crude product by column chromatography on silica gel to isolate 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Caption: Proposed synthetic workflow for 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Growing High-Quality Single Crystals

The success of a single-crystal X-ray diffraction experiment is entirely dependent on the quality of the crystal. The goal is to grow a single crystal of sufficient size (typically 0.1-0.3 mm in each dimension) with a well-ordered internal lattice.

Experimental Protocol: Slow Evaporation Method

• Solvent Selection: Screen a variety of solvents to find one in which the compound has moderate solubility. Good candidates are often volatile organic solvents like ethanol, methanol, acetone, or ethyl acetate, or solvent mixtures.

• Solution Preparation: Prepare a saturated or near-saturated solution of the purified compound in the chosen solvent at room temperature or with gentle heating.

• Filtration: Filter the solution through a syringe filter (0.22 µm) into a clean, small vial. This removes any particulate matter that could act as nucleation sites and lead to the formation of multiple small crystals.

• Crystallization: Cover the vial with a cap that has been pierced with a needle or with paraffin film containing a few small pinholes. This allows for slow evaporation of the solvent.

• Incubation: Place the vial in a vibration-free environment and allow the solvent to evaporate slowly over several days to weeks.

• Crystal Harvesting: Once suitable crystals have formed, carefully harvest them from the mother liquor using a spatula or loop and dry them on filter paper.

Single-Crystal X-ray Diffraction (SC-XRD) Analysis

SC-XRD is a powerful technique that provides detailed information about the atomic and molecular structure of a crystalline material.[2][4] The process involves irradiating a single crystal with X-rays and analyzing the resulting diffraction pattern.

Caption: General workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Experimental Protocol

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. The crystal is cooled (typically to 100 K) to reduce thermal motion of the atoms. X-rays are generated, monochromatized, and directed at the crystal. As the crystal is rotated, a series of diffraction images are collected by a detector.[4]

• Data Reduction: The collected images are processed to integrate the intensities of the diffraction spots and apply corrections for experimental factors (e.g., absorption). This process yields a file containing a list of unique reflections and their intensities.

• Structure Solution: The "phase problem" is solved using computational methods (e.g., direct methods or Patterson synthesis) to generate an initial model of the crystal structure.

• Structure Refinement: The initial model is refined against the experimental data by adjusting atomic positions, occupancies, and thermal parameters to improve the agreement between the calculated and observed structure factors.

• Validation: The final refined structure is validated to ensure its chemical and crystallographic reasonability. The results are typically reported in a Crystallographic Information File (CIF).

Hypothetical Crystallographic Data and Interpretation

While the actual data for 3-Bromo-4-(trifluoromethyl)-1H-indazole is not available, we can present a table of hypothetical, yet realistic, crystallographic parameters for a small organic molecule of this nature.

Parameter	Hypothetical Value	Interpretation
Chemical Formula	C₈H₄BrF₃N₂	The elemental composition of the molecule.
Formula Weight	265.04	The molecular weight of the compound.
Crystal System	Monoclinic	The shape of the unit cell.
Space Group	P2₁/c	The symmetry elements present in the crystal.
a (Å)	8.5	Length of the 'a' axis of the unit cell.
b (Å)	12.2	Length of the 'b' axis of the unit cell.
c (Å)	9.8	Length of the 'c' axis of the unit cell.
α (°)	90	Angle between 'b' and 'c' axes.
β (°)	105.3	Angle between 'a' and 'c' axes.
γ (°)	90	Angle between 'a' and 'b' axes.
V (ų)	978.5	Volume of the unit cell.
Z	4	Number of molecules in the unit cell.
R₁ (I > 2σ(I))	0.045	A measure of the agreement between the calculated and observed structure factors (a good value is typically < 0.05).
wR₂ (all data)	0.11	A weighted R-factor based on all data.
Goodness-of-fit	1.05	Should be close to 1 for a good refinement.

Molecular and Supramolecular Structure Analysis

Based on the refined crystallographic data, a detailed analysis of the molecular and supramolecular structure can be performed.

• Molecular Geometry: The precise bond lengths and angles within the 3-Bromo-4-(trifluoromethyl)-1H-indazole molecule would be determined. The planarity of the indazole ring system would be assessed.

• Conformation: The orientation of the trifluoromethyl group relative to the indazole ring would be defined.

• Intermolecular Interactions: The packing of the molecules in the crystal lattice would be analyzed to identify any significant intermolecular interactions. Given the presence of the bromine atom and the N-H group, one could anticipate the presence of halogen bonds (C-Br···N or C-Br···O) and/or classical hydrogen bonds (N-H···N), which would play a crucial role in stabilizing the crystal structure. Hirshfeld surface analysis can be a powerful tool to visualize and quantify these interactions.

Caption: Key structural features of 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Conclusion

The structural elucidation of 3-Bromo-4-(trifluoromethyl)-1H-indazole is a critical step in harnessing its full potential in medicinal chemistry and materials science. While its crystal structure is not yet in the public domain, this guide provides a comprehensive and scientifically grounded methodology for its determination. By following the detailed protocols for synthesis, crystal growth, and single-crystal X-ray diffraction analysis outlined herein, researchers will be well-equipped to obtain a high-quality crystal structure. The resulting data will provide invaluable insights into the molecule's three-dimensional architecture and intermolecular interactions, thereby accelerating its development for various applications.

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Synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole derivatives

An In-Depth Technical Guide to the Synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole Derivatives

Authored by: A Senior Application Scientist

Abstract

The 3-bromo-4-(trifluoromethyl)-1H-indazole scaffold is a privileged heterocyclic motif frequently incorporated into pharmacologically active molecules, particularly in the domain of kinase inhibitor development. Its unique electronic properties, conferred by the electron-withdrawing trifluoromethyl group and the synthetically versatile bromo handle, make it an invaluable building block for drug discovery professionals. This guide provides a detailed examination of the principal synthetic strategies for accessing this core, grounded in established chemical principles and supported by practical, field-proven insights. We will explore two robust and reliable synthetic routes: the direct C3-bromination of a pre-formed indazole ring and the classic Sandmeyer reaction proceeding from a 3-amino-indazole precursor.

Strategic Overview: Retrosynthetic Analysis

A sound synthetic plan begins with a logical disconnection of the target molecule. For 3-bromo-4-(trifluoromethyl)-1H-indazole, two primary retrosynthetic pathways emerge, each offering distinct advantages in terms of starting material availability, scalability, and operational simplicity.

Caption: Retrosynthetic analysis of 3-bromo-4-(trifluoromethyl)-1H-indazole.

The first approach relies on the inherent reactivity of the indazole C3 position towards electrophiles. The second, a more classical approach, involves the construction of the indazole ring followed by a diazotization-substitution sequence, a cornerstone of aromatic chemistry.

Synthetic Route I: Direct C3 Electrophilic Bromination

Principle and Rationale

The indazole nucleus is an electron-rich heteroaromatic system. Quantum mechanical calculations and experimental evidence confirm that the C3 position is the most nucleophilic and thus most susceptible to electrophilic attack.[1] This intrinsic reactivity allows for a direct and atom-economical approach to introduce a bromine atom at the desired position, starting from the readily available 4-(trifluoromethyl)-1H-indazole.

The choice of brominating agent is critical. While molecular bromine (Br₂) can be effective, it often requires basic conditions to deprotonate the indazole N-H, enhancing its nucleophilicity.[2] N-Bromosuccinimide (NBS) is a milder and more convenient alternative, often used in aprotic solvents like acetonitrile or dichloromethane, which simplifies handling and workup.

Experimental Workflow: Direct Bromination

Caption: Workflow for the direct C3-bromination of 4-(trifluoromethyl)-1H-indazole.

Detailed Experimental Protocol

• Reaction Setup: To a solution of 4-(trifluoromethyl)-1H-indazole (1.0 eq) in anhydrous acetonitrile (10 mL per gram of starting material) in a round-bottom flask cooled to 0°C, add N-Bromosuccinimide (1.05 eq) portion-wise over 15 minutes.

• Reaction Execution: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: Upon completion, concentrate the mixture under reduced pressure. Redissolve the residue in ethyl acetate and wash with a 10% aqueous solution of sodium thiosulfate to quench any remaining bromine, followed by a brine wash.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product is then purified by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 3-bromo-4-(trifluoromethyl)-1H-indazole as a solid.

Reaction Mechanism

Caption: Mechanism of electrophilic bromination at the C3 position of the indazole ring.

Synthetic Route II: The Sandmeyer Reaction

Principle and Rationale

The Sandmeyer reaction is a powerful and highly reliable method for introducing a wide range of substituents onto an aromatic ring by replacing a diazonium salt, which is in turn generated from a primary amine.[3][4][5] This two-step sequence provides an alternative route that avoids potential regioselectivity issues that can sometimes arise with direct halogenation on complex substrates. The key intermediate for this route is 3-amino-4-(trifluoromethyl)-1H-indazole.

Synthesis of the 3-Amino-Indazole Precursor

The most efficient method for constructing the 3-amino-indazole core involves the cyclization of an appropriately substituted benzonitrile with hydrazine.[6] Starting from 2-fluoro-6-(trifluoromethyl)benzonitrile, a nucleophilic aromatic substitution with hydrazine followed by an intramolecular cyclization affords the desired 3-amino-4-(trifluoromethyl)-1H-indazole.

3.2.1. Detailed Experimental Protocol: Amine Synthesis

• Reaction Setup: In a sealed tube or microwave vial, combine 2-fluoro-6-(trifluoromethyl)benzonitrile (1.0 eq) and hydrazine hydrate (3.0 eq) in a high-boiling polar solvent such as n-butanol or DMSO.

• Reaction Execution: Heat the mixture to 120-140°C for 12-24 hours. The reaction progress should be monitored by LC-MS.

• Workup and Purification: After cooling to room temperature, dilute the reaction mixture with water. The product will typically precipitate out of the solution. Collect the solid by filtration, wash thoroughly with water, and dry under vacuum to yield 3-amino-4-(trifluoromethyl)-1H-indazole, which is often pure enough for the next step.

The Sandmeyer Reaction: Diazotization and Bromination

3.3.1. Experimental Workflow: Sandmeyer Reaction

Caption: Workflow for the Sandmeyer reaction to produce 3-bromo-4-(trifluoromethyl)-1H-indazole.

3.3.2. Detailed Experimental Protocol: Sandmeyer Reaction

• Diazotization: Suspend 3-amino-4-(trifluoromethyl)-1H-indazole (1.0 eq) in a 48% aqueous hydrobromic acid solution (approx. 5 eq) and cool the mixture to 0-5°C in an ice-salt bath. To this stirred suspension, add a solution of sodium nitrite (1.1 eq) in a minimal amount of water dropwise, ensuring the temperature remains below 5°C. Stir the resulting diazonium salt solution for 30 minutes at this temperature.

• Copper(I) Bromide Preparation: In a separate flask, dissolve copper(I) bromide (1.2 eq) in 48% aqueous HBr. Cool this solution to 0°C.

• Sandmeyer Reaction: Slowly add the cold diazonium salt solution to the stirred solution of copper(I) bromide. After the addition is complete, allow the mixture to warm to room temperature and then heat to 60°C for 1 hour, or until the vigorous evolution of nitrogen gas ceases.

• Workup and Purification: Cool the reaction mixture and extract with ethyl acetate. Wash the combined organic layers with water, saturated sodium bicarbonate solution, and brine. Dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography (hexane/ethyl acetate) to yield the final product.

Reaction Mechanism

The Sandmeyer reaction proceeds through a free radical mechanism initiated by a single-electron transfer (SET) from the copper(I) catalyst to the diazonium salt.[5]

Caption: Radical mechanism of the copper(I)-catalyzed Sandmeyer bromination.

Data Presentation and Characterization

Parameter	Route I: Direct Bromination	Route II: Sandmeyer Reaction
Starting Material	4-(Trifluoromethyl)-1H-indazole	2-Fluoro-6-(trifluoromethyl)benzonitrile
Key Intermediate	N/A	3-Amino-4-(trifluoromethyl)-1H-indazole
Overall Steps	1	2
Typical Overall Yield	75-85%	60-75%
Key Reagents	NBS or Br₂	Hydrazine, NaNO₂, CuBr
Safety Concerns	Handling of bromine/NBS	Handling of hydrazine, unstable diazonium salts
Scalability	Good	Good, with strict temperature control

Expected Characterization Data for 3-Bromo-4-(trifluoromethyl)-1H-indazole:

• Molecular Formula: C₈H₄BrF₃N₂

• Molecular Weight: 265.03 g/mol [7]

• ¹H NMR (DMSO-d₆): Expect a signal for the N-H proton (>13 ppm) and aromatic protons in the 7.5-8.0 ppm range, showing characteristic coupling patterns.

• ¹⁹F NMR (DMSO-d₆): A singlet corresponding to the CF₃ group.

• LC-MS (ESI+): [M+H]⁺ at m/z 265/267 (characteristic isotopic pattern for bromine).

Conclusion and Authoritative Insights

Both the direct C3-bromination and the Sandmeyer reaction represent viable and robust strategies for the synthesis of 3-bromo-4-(trifluoromethyl)-1H-indazole. The choice between them often depends on practical considerations.

• Direct Bromination is the more convergent and step-economical route, making it highly attractive if the 4-(trifluoromethyl)-1H-indazole starting material is readily available and cost-effective.[8]

• The Sandmeyer Reaction offers excellent predictability and is less prone to isomerization issues. It is a workhorse reaction in medicinal chemistry for its reliability. Although it involves an additional step to prepare the amine precursor, this precursor synthesis is typically high-yielding and straightforward.[2][6]

For researchers and drug development professionals, mastering these synthetic approaches provides a reliable pathway to a key heterocyclic building block, enabling the exploration of new chemical space in the quest for novel therapeutics.

References

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• SUPPLEMENTARY INFORMATION. The Royal Society of Chemistry. Available at: [Link]

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Authored by: Gemini, Senior Application Scientist

An In-Depth Technical Guide to the Biological Relevance of Trifluoromethyl Indazoles

Abstract

The indazole scaffold is a privileged heterocyclic motif in medicinal chemistry, recognized for its versatile biological activities.[1] The strategic incorporation of a trifluoromethyl (CF3) group onto this scaffold has emerged as a powerful strategy in modern drug design, significantly enhancing the pharmacological profile of lead compounds.[2][3] This technical guide provides an in-depth exploration of the biological relevance of trifluoromethyl indazoles, synthesizing key concepts from synthetic chemistry, medicinal chemistry, and pharmacology. We will dissect the physicochemical impact of trifluoromethylation, explore its application in targeting diverse biological pathways, and provide practical insights into the synthesis and evaluation of these potent molecules. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this important chemical class in their therapeutic programs.

The Strategic Advantage of the Trifluoromethyl Group in Drug Design

The introduction of a trifluoromethyl (-CF3) group into a drug candidate is a cornerstone of modern medicinal chemistry, employed to modulate a molecule's properties in a predictable and advantageous manner.[4] Unlike a simple methyl group, the CF3 moiety possesses a unique combination of high electronegativity, steric bulk, and metabolic stability that profoundly influences a compound's pharmacokinetic and pharmacodynamic profile.[3][5][6]

Physicochemical Impact

• Increased Lipophilicity: The CF3 group is significantly more lipophilic (Hansch π value of +0.88) than a hydrogen or methyl group.[6] This enhancement often improves a molecule's ability to cross biological membranes, a critical factor for oral bioavailability and reaching intracellular targets.[2][5]

• Metabolic Stability: The carbon-fluorine bond is one of the strongest in organic chemistry (bond dissociation energy of ~485 kJ/mol).[6] This inherent strength makes the CF3 group highly resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes, which are a primary route of drug degradation. By "shielding" a potential metabolic hotspot on an aromatic ring, trifluoromethylation can increase a drug's half-life and reduce patient-to-patient variability.[2][6]

• Modulation of pKa: As a potent electron-withdrawing group, the CF3 moiety can significantly lower the pKa of nearby acidic or basic functional groups. This modulation can alter the ionization state of a molecule at physiological pH, which in turn affects its solubility, receptor binding affinity, and off-target activities.[4]

• Receptor Binding Interactions: The CF3 group can engage in unique, non-covalent interactions with protein targets, including dipole-dipole and orthogonal multipolar interactions, which can enhance binding affinity and selectivity.[3]

The diagram below illustrates the key properties imparted by the strategic incorporation of a trifluoromethyl group onto a candidate molecule.

Caption: Impact of Trifluoromethylation on Drug Properties.

Trifluoromethyl Indazoles as Biologically Active Agents

The indazole ring system, a bicyclic heterocycle composed of benzene and pyrazole rings, is a versatile scaffold found in numerous FDA-approved drugs like the kinase inhibitor Pazopanib.[1] Its ability to participate in hydrogen bonding and other key receptor interactions makes it an excellent starting point for drug discovery. When combined with the property-enhancing effects of the CF3 group, the resulting trifluoromethyl indazoles have demonstrated potent activity against a range of biological targets.

Case Study: Antagonists of Transient Receptor Potential A1 (TRPA1)

A compelling example of the successful application of trifluoromethyl indazoles is in the development of antagonists for the TRPA1 ion channel, a key mediator of inflammatory pain.

A high-throughput screening campaign initially identified 5-(2-chlorophenyl)indazole as a modest TRPA1 antagonist with an IC50 of 1.23 µM.[7][8] The subsequent hit-to-lead optimization provides a clear illustration of the power of the trifluoromethyl group. Medicinal chemistry efforts established that replacing the 2-chloro substituent on the phenyl ring with a 2-trifluoromethyl group dramatically improved in vitro activity.[7][8][9] This single modification, combined with further optimization on the indazole ring, led to the discovery of compound 31 (6-methyl-5-(2-(trifluoromethyl)phenyl)-1H-indazole), a potent and selective TRPA1 antagonist with an IC50 of 0.015 µM—an 80-fold increase in potency from the initial hit.[7][8] This compound demonstrated robust activity in rodent models of inflammatory pain, validating the therapeutic potential of this chemical class.[7][9]

Structure-Activity Relationship (SAR) Data

The following table summarizes the SAR data from the lead optimization campaign, highlighting the impact of the trifluoromethyl group.

Compound	R1 (Indazole)	R2 (Phenyl)	TRPA1 IC50 (µM)
Hit (4)	H	2-Cl	1.23[7][8]
Analog	H	2-CF3	0.040[8]
Lead (31)	6-CH3	2-CF3	0.015[7][8]

Hit-to-Lead Optimization Workflow

The development of potent trifluoromethyl indazole antagonists followed a classical drug discovery workflow, which can be visualized as follows.

Caption: Drug discovery workflow for TRPA1 antagonists.

Other Biological Activities

Beyond TRPA1 antagonism, trifluoromethyl indazoles have shown promise in other therapeutic areas:

• Antifungal Agents: Certain indazole derivatives containing trifluoromethyl groups have been investigated for their antifungal properties.[1] For example, N-(2-(1H-indazol-1-yl)phenyl)-2-(trifluoromethyl)-benzamide showed significant activity against phytopathogenic fungi like Pythium aphanidermatum and Rhizoctonia solani.[1]

• Anticancer Agents: The broader indazole class includes potent anticancer agents, and the inclusion of a CF3 group is a recognized strategy for enhancing the activity of small molecule kinase inhibitors.[3] While specific trifluoromethyl indazoles in late-stage clinical trials are less documented in the provided results, the principles suggest this is a fertile area for discovery. Many FDA-approved kinase inhibitors, such as Sorafenib, utilize a trifluoromethylphenyl moiety to achieve high potency.[10]

Synthesis of Trifluoromethyl Indazoles

The synthesis of these valuable compounds can be approached in two primary ways: by constructing the indazole ring from a CF3-containing precursor or by adding the CF3 group to a pre-formed indazole scaffold.

General Synthetic Protocol: Cyclocondensation Approach

A common and efficient method involves the cyclocondensation of a substituted 3-aminoindazole with a trifluoromethyl-containing ketoester. This approach builds the fused pyrimido[1,2-b]indazole system, a related and biologically active scaffold.[11][12]

Experimental Protocol: Synthesis of 2-trifluoromethyl-1H-pyrimido[1,2-b]indazole-4-one derivatives

• Materials: 3-Aminoindazole derivative (1.0 eq), ethyl 4,4,4-trifluoro-3-oxobutanoate (1.1 eq), polyphosphoric acid (PPA).

• Step 1: Reaction Setup: In a round-bottom flask, combine the 3-aminoindazole derivative and ethyl 4,4,4-trifluoro-3-oxobutanoate in polyphosphoric acid.

• Step 2: Cyclocondensation: Heat the reaction mixture to 120-140 °C with stirring.

• Step 3: Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Step 4: Workup: Allow the mixture to cool to room temperature. Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• Step 5: Isolation: Collect the resulting precipitate by vacuum filtration. Wash the solid thoroughly with water and then a small amount of cold ethanol to remove impurities.

• Step 6: Purification: Dry the crude product under vacuum. If necessary, purify further by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

• Step 7: Characterization: Confirm the structure and purity of the final product using analytical techniques such as 1H NMR, 13C NMR, 19F NMR, and mass spectrometry.

This protocol is a self-validating system as the identity and purity of the final product are unequivocally confirmed by spectroscopic methods, ensuring the reliability of any subsequent biological testing.

Direct Trifluoromethylation Methods

For certain applications, direct C-H trifluoromethylation of an existing indazole ring is a desirable strategy. Radical trifluoromethylation methods have been developed that avoid the need for pre-functionalization.[13] For instance, using sodium trifluoromethanesulfinate (CF3SO2Na, Langlois' reagent) mediated by an oxidant like tert-butyl hydroperoxide allows for the direct installation of a CF3 group onto the indazole core under metal-free conditions.[14]

Caption: General workflow for direct trifluoromethylation.

Future Perspectives and Conclusion

The trifluoromethyl indazole scaffold represents a confluence of two highly successful strategies in medicinal chemistry: the privileged nature of the indazole ring and the transformative physicochemical effects of the trifluoromethyl group. The case study of TRPA1 antagonists clearly demonstrates how this combination can rapidly convert a modest screening hit into a potent, in vivo-active lead compound.[7][8][9]

Future research will likely focus on expanding the application of this scaffold to other target classes, particularly protein kinases and G-protein coupled receptors, where both indazoles and trifluoromethyl groups have a proven track record.[1][3] Furthermore, the development of more efficient and regioselective direct trifluoromethylation techniques will continue to streamline the synthesis of novel analogs, accelerating the drug discovery process.[13][14]

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3-Bromo-4-(trifluoromethyl)-1H-indazole as a heterocyclic building block

An In-Depth Technical Guide to 3-Bromo-4-(trifluoromethyl)-1H-indazole: A Core Heterocyclic Building Block in Modern Drug Discovery

Introduction: The Strategic Value of a Fluorinated Indazole Scaffold

In the landscape of medicinal chemistry, the indazole scaffold stands out as a "privileged structure," a molecular framework that demonstrates a remarkable propensity for binding to a diverse range of biological targets.[1][2] Its strategic incorporation into drug candidates has led to numerous breakthroughs, particularly in the development of kinase inhibitors for oncology.[3][4][5][6] This guide focuses on a particularly valuable derivative: 3-Bromo-4-(trifluoromethyl)-1H-indazole .

This building block is distinguished by three key features:

• The Indazole Core : A bioisostere of indole, it provides a robust framework for establishing critical hydrogen bonds and hydrophobic interactions within enzyme active sites.[6]

• The C3-Bromine Atom : A versatile synthetic handle, the bromine atom is perfectly positioned for a variety of palladium-catalyzed cross-coupling reactions, enabling the systematic exploration of chemical space and the optimization of structure-activity relationships (SAR).[2]

• The C4-Trifluoromethyl Group : This electron-withdrawing group is not merely a passive substituent. The inclusion of a trifluoromethyl (-CF3) group is a well-established strategy in drug design to enhance a molecule's metabolic stability, increase its lipophilicity for improved membrane permeability, and modulate its electronic properties to fine-tune binding affinity and selectivity.[7][8]

This document serves as a technical guide for researchers, scientists, and drug development professionals, offering field-proven insights into the synthesis, reactivity, and strategic application of 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Physicochemical Profile

A thorough understanding of a building block's physicochemical properties is fundamental to its effective use in synthesis and drug design.

Property	Value	Source
CAS Number	1000342-21-1	[9]
Molecular Formula	C₈H₄BrF₃N₂	[2]
Molecular Weight	265.03 g/mol	[2]
Appearance	Solid	[2]
LogP (Consensus)	3.26	[2]
Topological Polar Surface Area (TPSA)	28.68 Ų	[2]
Hydrogen Bond Donors	1	[2]
Hydrogen Bond Acceptors	4	[2]

Synthesis of the Core Scaffold

The synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole typically proceeds via the direct bromination of the parent heterocycle, 4-(trifluoromethyl)-1H-indazole. The choice of brominating agent and reaction conditions is critical to ensure regioselectivity at the C3 position, which is electronically activated.

Experimental Protocol: C3-Bromination

This protocol is a representative procedure adapted from established methods for indazole bromination.[10][11]

• Preparation : To a stirred suspension of 4-(trifluoromethyl)-1H-indazole (1.0 eq) in a suitable solvent (e.g., acetic acid or a mixture of acetic acid and chloroform), add a base such as sodium acetate (1.0 eq).

• Bromination : Cool the mixture in an ice bath. Slowly add a solution of bromine (1.05 eq) in the same solvent dropwise, ensuring the internal temperature remains below 25 °C. The causality here is crucial: controlling the temperature prevents over-bromination and the formation of dibromo- or tribromo-indazole side products.[11]

• Reaction Monitoring : Allow the reaction to stir at room temperature for 2-4 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up : Once the reaction is complete, quench any excess bromine by adding a saturated aqueous solution of sodium bisulfite. Concentrate the mixture under reduced pressure to remove the solvent.

• Isolation : Add water to the resulting residue to precipitate the crude product. Collect the solid by vacuum filtration, wash thoroughly with water to remove inorganic salts, and dry under vacuum.

• Purification : The crude 3-Bromo-4-(trifluoromethyl)-1H-indazole can be further purified by column chromatography on silica gel or by recrystallization to achieve high purity (≥98%).

Key Transformations: A Gateway to Molecular Diversity

The synthetic utility of 3-Bromo-4-(trifluoromethyl)-1H-indazole lies in its ability to undergo a range of high-yield, functional group-tolerant cross-coupling reactions. The C3-bromo substituent serves as the primary reactive site for diversification.

C-C Bond Formation: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is arguably the most powerful method for forming C(sp²)-C(sp²) bonds, enabling the straightforward synthesis of 3-aryl and 3-heteroaryl indazoles.[12][13][14] These biaryl structures are common motifs in kinase inhibitors.

The reaction proceeds through a well-established catalytic cycle involving a palladium(0) species.[13][15] The key steps are:

• Oxidative Addition : The active Pd(0) catalyst inserts into the C-Br bond of the indazole.[15]

• Transmetalation : The organic moiety from an activated boronic acid (or ester) is transferred to the palladium center. This step requires a base to form the reactive "ate" complex.[13][16]

• Reductive Elimination : The two organic partners are coupled, forming the new C-C bond and regenerating the Pd(0) catalyst.[15]

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The Strategic Utility of 3-Bromo-4-(trifluoromethyl)-1H-indazole in Modern Medicinal Chemistry

An In-depth Technical Guide

Abstract

The indazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] This technical guide focuses on a particularly valuable derivative, 3-Bromo-4-(trifluoromethyl)-1H-indazole. We will dissect the strategic importance of its unique structural features: the indazole core as a proven pharmacophore, the C3-bromine atom as a versatile synthetic handle for diversification, and the C4-trifluoromethyl group for modulating physicochemical properties. This document serves as a resource for researchers, scientists, and drug development professionals, providing in-depth insights into its synthesis, reactivity, and application, with a primary focus on the design of next-generation kinase inhibitors. We will explore the causality behind experimental choices, provide validated protocols, and present data-driven examples to illustrate its potential in accelerating drug discovery programs.

The Indazole Scaffold: A Privileged Core in Drug Discovery

Nitrogen-containing heterocyclic compounds are foundational to the development of new medicines.[2] Among these, the indazole scaffold, a bicyclic structure composed of a fused benzene and pyrazole ring, has emerged as a cornerstone of modern drug design.[1][3] Its thermodynamic stability and ability to form key hydrogen bond interactions with biological targets have cemented its status as a "privileged scaffold."[2]

The therapeutic relevance of this core is evidenced by its presence in a number of commercially successful drugs, including:

• Pazopanib: A multi-target tyrosine kinase inhibitor used in the treatment of renal cell carcinoma.[1]

• Niraparib: A PARP inhibitor for the treatment of ovarian cancer.[1]

• Axitinib: A selective inhibitor of VEGFRs used for renal cell carcinoma.[4]

• Benzydamine: A non-steroidal anti-inflammatory drug with analgesic properties.[5]

The broad spectrum of biological activities associated with indazole derivatives—spanning anticancer, anti-inflammatory, antimicrobial, and anti-HIV properties—highlights the scaffold's versatility and its continued importance for future drug development.[1][5]

Physicochemical Profile of 3-Bromo-4-(trifluoromethyl)-1H-indazole

The power of 3-Bromo-4-(trifluoromethyl)-1H-indazole as a building block lies in the specific combination of its substituents, which are strategically positioned to maximize its utility in drug design.

Property	Value	Source
CAS Number	1000342-21-1	[6]
Molecular Formula	C₈H₄BrF₃N₂	[7][8]
Molecular Weight	265.04 g/mol	[7]
LogP (Consensus)	3.26	[9]
Topological Polar Surface Area (TPSA)	28.68 Ų	[9]
Hydrogen Bond Donors	1	[9]
Hydrogen Bond Acceptors	4	[9]

The Strategic Importance of Key Substituents

• C3-Bromo Group: This is arguably the most critical feature for medicinal chemists. The bromine atom serves as a highly reliable and versatile "synthetic handle."[9] Its presence facilitates a wide array of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the controlled and systematic introduction of diverse aryl, heteroaryl, or alkyl groups. This rapid diversification is essential for exploring the chemical space around the scaffold to optimize potency, selectivity, and pharmacokinetic properties.

• C4-Trifluoromethyl (CF₃) Group: The inclusion of a CF₃ group is a well-established strategy in drug design to enhance a molecule's therapeutic profile.[9] This strongly electron-withdrawing group can significantly improve:

  • Metabolic Stability: By blocking a potential site of oxidative metabolism.

  • Binding Affinity: Through favorable interactions with the target protein, such as dipole-dipole or hydrophobic interactions.

  • Lipophilicity & Cell Permeability: The CF₃ group increases lipophilicity, which can enhance the ability of a drug candidate to cross cellular membranes.[7][9]

Synthetic Strategies and Chemical Reactivity

The synthesis of substituted indazoles can be approached through various routes, often involving the cyclization of appropriately substituted anilines or the functionalization of a pre-formed indazole ring.[10]

Generalized Synthesis Protocol

The following protocol outlines a plausible, multi-step synthesis for 3-Bromo-4-(trifluoromethyl)-1H-indazole, based on established chemical transformations for analogous structures.

Caption: Key cross-coupling reactions for scaffold diversification.

Applications in Kinase Inhibitor Design

The indazole scaffold is a highly effective "hinge-binder" in kinase inhibitors, capable of forming critical hydrogen bonds with the backbone of the kinase hinge region, mimicking the interaction of the natural ATP substrate. [11][12]3-Bromo-4-(trifluoromethyl)-1H-indazole is an excellent starting point for discovering novel inhibitors for kinases implicated in cancer and inflammatory diseases. [9] Case Study: Targeting VEGFR Signaling

Vascular Endothelial Growth Factor Receptors (VEGFRs) are key mediators of angiogenesis, the formation of new blood vessels, which is a critical process for tumor growth and metastasis. Many successful kinase inhibitors, including several with indazole cores, target VEGFR.

Signaling Pathway: Simplified VEGFR2 Angiogenesis Pathway

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Navigating the Synthesis Landscape: A Technical Guide to the Safe Handling of 3-Bromo-4-(trifluoromethyl)-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

The novel heterocyclic compound, 3-Bromo-4-(trifluoromethyl)-1H-indazole, is a key building block in modern medicinal chemistry and drug discovery. Its unique structural motifs—a brominated indazole core coupled with a trifluoromethyl group—offer significant potential for the development of new therapeutic agents. However, these same features necessitate a robust and well-informed approach to its handling and safety. This guide provides an in-depth analysis of the safety and handling precautions for 3-Bromo-4-(trifluoromethyl)-1H-indazole, grounded in established safety protocols for similar chemical entities.

Hazard Identification and Risk Assessment

While specific toxicological data for 3-Bromo-4-(trifluoromethyl)-1H-indazole is not extensively available, a critical assessment of its structure and data from analogous compounds allows for a comprehensive hazard identification. The primary hazards are associated with its potential for skin, eye, and respiratory tract irritation.

GHS Classification (based on similar compounds):

• Acute Toxicity, Oral (Category 4) , H302: Harmful if swallowed.[1]

• Skin Corrosion/Irritation (Category 2) , H315: Causes skin irritation.[1][2]

• Serious Eye Damage/Eye Irritation (Category 2A) , H319: Causes serious eye irritation.[1][2]

• Specific Target Organ Toxicity, Single Exposure; Respiratory Tract Irritation (Category 3) , H335: May cause respiratory irritation.[1][2]

The trifluoromethyl group, while generally stable, and the bromo substituent on the heterocyclic ring system, are reactive components that drive these classifications. The causality behind these hazards lies in the potential of the compound to react with biological macromolecules, leading to irritation and potential toxicity upon exposure.

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of a compound is fundamental to its safe handling. The following table summarizes the known properties of 3-Bromo-4-(trifluoromethyl)-1H-indazole and its isomers.

Property	Value	Reference(s)
Molecular Formula	C₈H₄BrF₃N₂	[3]
Molecular Weight	265.03 g/mol	[3]
Appearance	Solid (form may vary)	N/A
Storage Temperature	2 - 8 °C is recommended for storage.	[1]

Exposure Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is critical. This involves a combination of engineering controls, administrative controls, and appropriate personal protective equipment.

Engineering Controls

• Fume Hood: All handling of solid 3-Bromo-4-(trifluoromethyl)-1H-indazole should be conducted in a certified chemical fume hood to minimize inhalation exposure.[4]

• Ventilation: Ensure adequate general laboratory ventilation to maintain low background levels of airborne contaminants.[2]

• Safety Equipment: An eyewash station and safety shower must be readily accessible in the immediate vicinity of any potential exposure.[3][5]

Personal Protective Equipment (PPE)

The selection of PPE should be based on a thorough risk assessment of the specific procedures being undertaken. The following table provides a baseline for PPE when handling 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Body Part	Personal Protective Equipment	Specifications and Rationale
Hands	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Gloves must be inspected prior to use and changed frequently, especially after direct contact.[4][6]
Eyes	Safety glasses with side shields or goggles	Provides essential protection against splashes and airborne particles. Must conform to EN 166 (EU) or NIOSH (US) standards.[5][6]
Face	Face shield	To be used in conjunction with safety glasses or goggles, particularly when there is a significant risk of splashing during procedures such as transfers of larger quantities or reactions under pressure.[1]
Body	Laboratory coat	A standard lab coat is required to protect against skin contact. For tasks with a higher risk of splashing, an impervious or flame-retardant antistatic protective clothing should be considered.[4][7]
Respiratory	NIOSH-approved respirator	Required when handling the powder outside of a certified chemical fume hood or if dust is generated. The type of respirator should be selected based on a formal risk assessment.[4][5]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to ensuring a safe laboratory environment.

Handling

• Avoid all personal contact, including inhalation of dust or vapors.[8]

• Wear appropriate PPE at all times.

• Use non-sparking tools to prevent ignition sources.[7]

• Avoid the formation of dust and aerosols during handling.[1][5]

• Wash hands thoroughly after handling, even if gloves were worn.[2]

• Do not eat, drink, or smoke in areas where the chemical is handled.[5]

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

• Keep away from incompatible materials such as strong oxidizing agents.

• Store locked up to prevent unauthorized access.[2][8]

• The recommended storage temperature is between 2-8°C.[1]

Emergency Procedures

Preparedness for emergencies is a critical component of laboratory safety.

First-Aid Measures

Exposure Route	First-Aid Procedure	Reference(s)
Inhalation	Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention. Do not use mouth-to-mouth resuscitation if the victim ingested or inhaled the chemical.	[6]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.	[2]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.	[2][5]
Ingestion	Do NOT induce vomiting. Wash out mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.	[5]

Spills and Leaks

• Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it into a suitable, labeled container for disposal. Clean the spill area with an appropriate solvent.

• Major Spills: In the event of a large spill, evacuate the area immediately. Wear appropriate PPE, including respiratory protection, before attempting to clean up. Prevent the spill from entering drains or waterways.[2]

Waste Disposal

Proper disposal of 3-Bromo-4-(trifluoromethyl)-1H-indazole and any contaminated materials is crucial to protect the environment and comply with regulations.

• Waste Classification: As a halogenated organic compound, this substance should be treated as hazardous waste.

• Disposal Method: Dispose of contents and container to an approved waste disposal plant.[7] Do not dispose of down the drain or in regular trash.[4]

• Contaminated Materials: All contaminated materials, including PPE, should be collected in a designated, labeled hazardous waste container.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 3-Bromo-4-(trifluoromethyl)-1H-indazole from receipt to disposal.

Caption: A workflow for the safe handling of hazardous chemicals.

Conclusion

While 3-Bromo-4-(trifluoromethyl)-1H-indazole is a valuable tool in chemical synthesis, its potential hazards demand a meticulous and informed approach to safety. By implementing the engineering controls, personal protective equipment, and handling procedures outlined in this guide, researchers can mitigate the risks associated with this compound and ensure a safe laboratory environment. The principle of "as low as reasonably practicable" (ALARP) should always be applied to minimize exposure, especially given the limited specific toxicological data.

References

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• Cole-Parmer. Material Safety Data Sheet. [Link]

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A Senior Application Scientist's Guide to the Discovery of Novel Kinase Inhibitors with Indazole Scaffolds

Abstract

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes; their dysregulation is a hallmark of many diseases, particularly cancer.[1][2][3] The development of small-molecule kinase inhibitors has therefore become a cornerstone of modern drug discovery. The indazole ring system has emerged as a "privileged scaffold" in medicinal chemistry, capable of binding to multiple biological targets with high affinity.[4][5][6][7] Its utility in kinase inhibitor design is significant, as it can form key hydrogen bond interactions with the hinge region of the kinase ATP-binding pocket.[4][8][9] This guide provides a comprehensive technical overview of the workflow for discovering and characterizing novel kinase inhibitors based on the indazole scaffold, from initial design and synthesis to rigorous biochemical and cellular evaluation. We will explore the causality behind experimental choices, provide field-proven protocols, and emphasize self-validating systems to ensure scientific integrity.

The Indazole Core: A Privileged Scaffold in Kinase Inhibitor Design

The indazole, or benzpyrazole, is an aromatic heterocyclic compound consisting of a fused benzene and pyrazole ring.[5] This structure is considered a bioisostere of indole and is exceptionally stable.[5] Its prominence in drug discovery is due to a combination of favorable properties:

• Hinge-Binding Motif: The indazole's nitrogen atoms are perfectly positioned to act as hydrogen bond donors and acceptors, enabling strong interactions with the highly conserved hinge region of the kinase ATP-binding site. This interaction is a foundational element for potent kinase inhibition.[4][8]

• Structural Rigidity and Versatility: The rigid bicyclic core provides a solid anchor for appended functionalities, allowing for precise positioning of substituents to explore different regions of the kinase active site.[4]

• Tunable Physicochemical Properties: The scaffold allows for substitutions at multiple positions (e.g., N1, C3, C5), enabling medicinal chemists to fine-tune properties like solubility, metabolic stability, and cell permeability.[10][11]

Numerous approved and clinical-stage drugs, such as Axitinib (VEGFR inhibitor), Pazopanib (multi-kinase inhibitor), and Niraparib (PARP inhibitor, though not a kinase), feature the indazole core, demonstrating its therapeutic utility.[10][12][13]

The Discovery Workflow: From Concept to Candidate

The path to a novel indazole-based kinase inhibitor follows a structured, multi-stage process. Each stage is designed to answer critical questions about the compound's potency, selectivity, and cellular activity.

Figure 1: High-level workflow for kinase inhibitor discovery.

Design and Synthesis

The process begins with either a knowledge-based approach targeting a specific kinase or a screening-based method to identify initial hits.

• In Silico & Fragment-Based Design: Computational modeling and docking studies can predict the binding modes of indazole derivatives within a kinase's ATP pocket.[11][14][15] This helps prioritize which substitutions are most likely to improve potency. Fragment-based drug discovery (FBDD) is another powerful technique where small indazole-containing fragments are screened to find low-affinity binders, which are then optimized into more potent leads.[16][17]

• Synthetic Strategies: The synthesis of an indazole library typically involves derivatization of a core scaffold. A common strategy is the acylation or urea formation at the 3-amino position, followed by cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to introduce diversity at other positions on the ring.[8][18][19] This allows for the systematic exploration of the structure-activity relationship (SAR).

Structure-Activity Relationship (SAR) Analysis

SAR studies are the cornerstone of lead optimization, systematically modifying the chemical structure to enhance potency and selectivity.[20][21][22] For an indazole scaffold, key positions for modification often include:

• N1-Position: Substituents here can influence solubility and can be directed towards the solvent-exposed region of the ATP pocket. For example, replacing a benzyl group with smaller, more polar groups can alter pharmacokinetic properties.[21]

• C3-Position: This position often points towards the interior of the binding pocket. Attaching groups that can form additional hydrogen bonds or hydrophobic interactions can significantly boost potency.[23]

• C5-Position: Modifications at this and other positions on the fused benzene ring can be used to improve kinase selectivity by exploiting differences in the amino acid residues lining the active sites of different kinases.[23]

Table 1: Representative SAR Data for Indazole-Based VEGFR-2 Inhibitors Data synthesized from principles described in cited literature.[10][11][24]

Compound ID	Scaffold Modification (R-Group)	VEGFR-2 IC50 (nM)	Rationale for Change
Lead-1	N1-H, C3-Aryl	150	Initial Hit
Opt-1a	N1-CH3, C3-Aryl	95	N-methylation can improve cell permeability.
Opt-1b	N1-H, C3-Aryl-OCH3	45	Addition of a methoxy group can form a key H-bond.[11]
Opt-1c	N1-H, C3-Aryl-Cl	210	Introduction of a halogen can decrease potency due to steric hindrance or electronic effects.[11]
Opt-2a	N1-H, C3-Pyrimidine	25	Replacing the aryl group with a pyrimidine can enhance hinge binding.[11]

Experimental Protocols: A Self-Validating System

Rigorous and reproducible assays are critical for making sound decisions in a drug discovery program. We will detail two essential assays: a biochemical assay to determine direct enzyme inhibition and a cell-based assay to confirm activity in a physiological context.

Biochemical Kinase Assay (IC50 Determination)

This assay directly measures the ability of a compound to inhibit the catalytic activity of a purified kinase enzyme.[25] Radiometric assays are considered the gold standard for their direct measurement of substrate phosphorylation and low rates of false positives.[25]

Figure 2: Workflow for a radiometric biochemical kinase assay.

Protocol: Radiometric Kinase Assay (e.g., HotSpot™ Assay)

• Compound Preparation: Prepare a serial dilution of the indazole inhibitor in 100% DMSO, typically starting from 10 mM. Then, create intermediate dilutions in assay buffer. The final DMSO concentration in the assay should be kept low (e.g., ≤1%) to avoid impacting enzyme activity.[2]

• Reaction Setup (384-well plate):

  • To each well, add 5 µL of the test compound dilution. Include "no inhibitor" (DMSO vehicle) controls for 0% inhibition and "no enzyme" controls for 100% inhibition.

  • Add 10 µL of a master mix containing the kinase enzyme and its specific peptide substrate in kinase buffer.

• Initiation and Incubation:

  • Add 10 µL of [γ-33P]ATP (at a concentration near the Km for the specific kinase, or at a standard 10 µM) to each well to start the reaction.[25]

  • Incubate the plate at room temperature for a predetermined time (e.g., 90 minutes), ensuring the reaction is in the linear range.

• Stopping and Detection:

  • Stop the reaction by adding phosphoric acid.

  • Transfer the reaction mixture to a filter plate that captures the phosphorylated substrate.

  • Wash the filter plate multiple times to remove unincorporated [γ-33P]ATP.

  • Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to the controls.

  • Plot percent inhibition versus the logarithm of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cell-Based Target Engagement Assay

While a biochemical IC50 is crucial, it doesn't guarantee a compound will be effective in a cell. Cell-based assays are needed to confirm that the inhibitor can cross the cell membrane, engage its target kinase, and inhibit downstream signaling.[3][26][27]

Figure 3: Comparison of biochemical vs. cellular assay logic.

Protocol: Cellular Phosphorylation Assay (ELISA-based)

• Cell Culture: Seed a relevant cancer cell line (e.g., A549, HCT116) in a 96-well plate at a predetermined density and allow cells to adhere overnight.[10]

• Compound Treatment:

  • Starve the cells in serum-free media for several hours to reduce basal kinase activity.

  • Pre-treat the cells with a serial dilution of the indazole inhibitor for 2-4 hours.

• Pathway Stimulation:

  • Stimulate the signaling pathway of interest by adding the appropriate growth factor (e.g., VEGF for VEGFR, EGF for EGFR) for a short period (e.g., 15-30 minutes).

• Cell Lysis:

  • Aspirate the media and lyse the cells directly in the well using a lysis buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Detection (Sandwich ELISA):

  • Transfer the cell lysates to an ELISA plate pre-coated with a capture antibody specific for the total protein substrate (e.g., total AKT).

  • After incubation and washing, add a detection antibody that specifically recognizes the phosphorylated form of the substrate (e.g., phospho-AKT Ser473). This antibody is typically conjugated to an enzyme like HRP.[28]

  • Wash away the unbound detection antibody and add a chemiluminescent or colorimetric substrate.

• Data Analysis:

  • Measure the signal using a plate reader.

  • Normalize the phospho-protein signal to the total protein signal (if measured in parallel) or to cell viability.

  • Plot the normalized signal against inhibitor concentration to determine the cellular IC50.

Kinase Selectivity: A Critical Parameter for Safety

A potent inhibitor is not necessarily a good drug candidate. Off-target inhibition of other kinases can lead to toxicity.[1] Therefore, assessing the selectivity of a lead compound is a critical step. This is typically done by screening the compound against a large panel of purified kinases.[1][29][30]

Table 2: Example Kinase Selectivity Profile for a Hypothetical Indazole Compound Data presented as % Inhibition at a single concentration (e.g., 1 µM) to identify potential off-targets.

Kinase Family	Target Kinase	% Inhibition @ 1 µM
Tyrosine Kinase	VEGFR-2 (Target)	98%
EGFR	15%
FGFR1	22%
PDGFRβ	45%
c-Kit	38%
Ser/Thr Kinase	Aurora A	8%
CDK2	5%
ROCK1	12%

A desirable selectivity profile shows high potency against the intended target with minimal activity against other kinases, particularly those known to be associated with adverse effects.

Conclusion and Future Perspectives

The indazole scaffold is a validated and highly valuable starting point for the development of novel kinase inhibitors.[5][10][12] Its favorable hinge-binding properties and synthetic tractability make it an enduring tool for medicinal chemists. The discovery process, however, must be guided by a rigorous, multi-faceted evaluation strategy that links molecular design to biochemical potency, and ultimately, to cellular and in vivo efficacy. The future of indazole-based inhibitor design will likely involve more sophisticated computational approaches to predict isoform selectivity and the use of advanced cellular models to better understand on- and off-target effects in a physiological setting.[11][14] While challenges in achieving desired pharmacokinetic properties and avoiding clinical trial failures remain, the accumulated knowledge around this privileged scaffold will undoubtedly continue to fuel the discovery of next-generation targeted therapies.[10][11]

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Role of 3-Bromo-4-(trifluoromethyl)-1H-indazole in fragment-based drug discovery

An In-depth Technical Guide: The Role of 3-Bromo-4-(trifluoromethyl)-1H-indazole in Fragment-Based Drug Discovery

Abstract

Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful and efficient paradigm for identifying high-quality lead compounds. The success of this approach hinges on the rational design and selection of the fragment library. An ideal fragment should not only possess favorable physicochemical properties and bind to the target with measurable affinity but also offer clear, actionable vectors for chemical elaboration. This guide provides a deep dive into the strategic value of a specific, highly functionalized fragment: 3-Bromo-4-(trifluoromethyl)-1H-indazole. We will deconstruct this molecule to reveal how the interplay between its indazole core, trifluoromethyl reporter group, and bromine vector makes it an exceptionally valuable tool for modern drug discovery campaigns, particularly in kinase inhibitor development.

The Philosophy of Fragment-Based Drug Discovery (FBDD)

Unlike High-Throughput Screening (HTS), which tests large collections of drug-like molecules, FBDD operates on a principle of elegant simplicity: "less is more."[1] FBDD screens small, low-complexity molecules (typically with a molecular weight < 300 Da) at high concentrations.[1][2] These fragments, due to their smaller size, can explore chemical space more efficiently and form high-quality, energy-matched interactions with the target protein. The initial hits are weak, often with micromolar to millimolar affinity, but they serve as highly informative starting points. The subsequent process involves using structural biology, such as X-ray crystallography or NMR, to visualize the binding mode of the fragment. This structural information then guides a more rational and efficient hit-to-lead optimization process, where the fragment is grown, merged, or linked to achieve high potency and drug-like properties.[1][3]

Figure 1: The general workflow of Fragment-Based Drug Discovery (FBDD).

Deconstructing the Fragment: 3-Bromo-4-(trifluoromethyl)-1H-indazole

The strategic value of 3-Bromo-4-(trifluoromethyl)-1H-indazole lies in the synergistic contribution of its three key components. Each part of the molecule serves a distinct and critical function in the discovery process, from initial screening to lead optimization.

The Indazole Core: A Privileged Scaffold

The indazole ring system is a "privileged scaffold" in medicinal chemistry.[4][5] This bicyclic heterocycle, consisting of a benzene ring fused to a pyrazole ring, is a common feature in numerous approved drugs and clinical candidates, particularly in oncology.[4][6] Its prevalence stems from its ability to form key hydrogen bond interactions with protein targets, often mimicking the hinge-binding motif of ATP in kinase active sites.[7] The indazole core is a validated pharmacophore for inhibiting a wide range of kinases, including AXL, Aurora kinases, and LRRK2, making fragments containing this scaffold particularly valuable for cancer and neurodegenerative disease research.[8][9][10]

The Trifluoromethyl (CF₃) Group: A Powerful Reporter and Modulator

The incorporation of a trifluoromethyl (CF₃) group is a well-established strategy in modern drug design.[11][12] This group exerts profound effects on a molecule's physicochemical and pharmacological properties.[13][14]

• Metabolic Stability: The high strength of the C-F bond makes the CF₃ group exceptionally resistant to metabolic degradation, often used to block metabolic hotspots.[14][15]

• Lipophilicity and Permeability: The CF₃ group significantly increases lipophilicity, which can enhance membrane permeability and cell penetration.[14]

• Binding Affinity: As a strong electron-withdrawing group, it can modulate the electronics of the aromatic system, leading to enhanced binding interactions with biological targets.[11][15]

• ¹⁹F NMR Reporter: Crucially for FBDD, the fluorine atoms serve as a sensitive probe for ¹⁹F NMR-based screening. This technique offers a high signal-to-noise ratio, a wide chemical shift window that minimizes signal overlap, and a low natural abundance of ¹⁹F, resulting in a background-free spectrum.[16][17][18] This allows for the rapid and sensitive detection of weak fragment binding events.

The Bromine (Br) Atom: The Vector for Chemical Evolution

The bromine atom at the 3-position is not merely a substituent; it is a synthetic handle that provides a clear and direct path for hit-to-lead optimization.[3] The C-Br bond is amenable to a wide range of well-established palladium-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings. This allows medicinal chemists to readily "grow" the initial fragment hit by introducing new chemical moieties at this position. This vector-based approach is highly efficient for exploring the structure-activity relationship (SAR) around the core scaffold. Furthermore, the bromine atom can participate in halogen bonding, a type of non-covalent interaction with electron-rich atoms (like oxygen or nitrogen) in the protein binding pocket, which can contribute to binding affinity.[19][20]

Property	Value	Source
Molecular Formula	C₈H₄BrF₃N₂	[21]
Molecular Weight	265.03 g/mol	[21]
XLogP3	3.5	[21]
Hydrogen Bond Donors	1	[21]
Hydrogen Bond Acceptors	2	[21]

Table 1: Key physicochemical properties of 3-Bromo-5-(trifluoromethyl)-1H-indazole, a close analog. Data for the exact 4-trifluoromethyl isomer is not readily available but is expected to be very similar.

Practical Application: Screening and Hit Validation

Screening a fragment library containing 3-Bromo-4-(trifluoromethyl)-1H-indazole requires sensitive biophysical techniques capable of detecting weak interactions. The unique features of this fragment make it particularly well-suited for a ¹⁹F NMR primary screen followed by Surface Plasmon Resonance (SPR) for orthogonal validation.

Primary Screening Protocol: ¹⁹F NMR Spectroscopy

¹⁹F NMR is a ligand-observed technique that directly detects the binding of the fluorinated fragment to the target protein.[17] Changes in the ¹⁹F NMR signal (chemical shift, line broadening) upon addition of the protein indicate a binding event.

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare a stock solution of 3-Bromo-4-(trifluoromethyl)-1H-indazole at 10 mM in a deuterated solvent (e.g., DMSO-d₆).

  • Prepare the target protein in a suitable NMR buffer (e.g., 50 mM Phosphate, 150 mM NaCl, pH 7.4 in 99% D₂O).

  • Create fragment cocktails, typically containing 10-20 fluorinated fragments, each at a final concentration of 100-200 µM. Ensure the ¹⁹F chemical shifts of the fragments in each cocktail are well-resolved.

• Data Acquisition:

  • Acquire a reference ¹⁹F NMR spectrum of the fragment cocktail alone.

  • Add the target protein to the fragment cocktail to a final concentration of 10-20 µM.

  • Acquire a second ¹⁹F NMR spectrum in the presence of the protein.

• Hit Identification:

  • Compare the spectra with and without the protein.

  • A significant reduction in signal intensity (line broadening) or a change in the chemical shift of the peak corresponding to 3-Bromo-4-(trifluoromethyl)-1H-indazole indicates a binding event ("hit").

• Deconvolution:

  • If a hit is identified from a cocktail, re-screen each fragment from that cocktail individually to confirm which fragment is responsible for the observed binding.

Figure 2: Workflow for a ¹⁹F NMR-based fragment screening campaign.

Orthogonal Validation Protocol: Surface Plasmon Resonance (SPR)

SPR is a label-free biophysical technique that measures changes in refractive index at the surface of a sensor chip to monitor binding events in real-time.[22] It is an excellent orthogonal method to confirm hits from primary screens and provides valuable kinetic data (kₐ, kₔ) and affinity (K₋).[23]

Step-by-Step Methodology:

• Chip Preparation:

  • Immobilize the target protein onto a sensor chip (e.g., CM5 chip via amine coupling). A control flow cell should be prepared (e.g., mock-coupled or with an irrelevant protein) to subtract non-specific binding signals.[24]

• Analyte Preparation:

  • Prepare a dilution series of 3-Bromo-4-(trifluoromethyl)-1H-indazole in the running buffer (e.g., from 1 µM to 500 µM). Ensure the DMSO concentration is matched across all samples and the running buffer to minimize solvent effects.[23]

• Binding Analysis:

  • Inject the fragment solutions over the protein and control flow cells at a constant flow rate.

  • Monitor the binding response (measured in Response Units, RU) in real-time.

  • After each injection, inject running buffer to monitor the dissociation phase.

  • Regenerate the chip surface if necessary between cycles.

• Data Analysis:

  • Subtract the signal from the control flow cell from the active flow cell signal to obtain the specific binding sensorgram.

  • Plot the steady-state binding response against the fragment concentration and fit to a 1:1 binding model to determine the equilibrium dissociation constant (K₋).

  • Alternatively, fit the association and dissociation phases of the sensorgrams to a kinetic model to determine the on-rate (kₐ) and off-rate (kₔ).

The Path Forward: From Fragment Hit to Lead Candidate

Once 3-Bromo-4-(trifluoromethyl)-1H-indazole is confirmed as a binder, the optimization phase begins. The goal is to improve its affinity from the micromolar to the nanomolar range while maintaining or improving drug-like properties.[3][25]

Structural Biology-Guided Elaboration

The first and most critical step is to obtain a high-resolution crystal structure of the fragment bound to the target protein. This provides an atomic-level map of the binding pocket and reveals the precise orientation of the fragment. The structure will show which vectors on the fragment are pointing towards solvent-exposed regions of the active site, indicating ideal points for chemical elaboration. For 3-Bromo-4-(trifluoromethyl)-1H-indazole, the structure will confirm the orientation of the bromine atom and guide the design of substituents that can form additional favorable interactions with the protein.

Synthetic Elaboration via the Bromine Handle

The bromine atom is the primary vector for synthetic elaboration.[26] Using palladium-catalyzed cross-coupling, a diverse array of chemical groups can be appended to the indazole core.

Example Protocol: Suzuki Coupling

• Reaction Setup:

  • In a reaction vessel, combine 3-Bromo-4-(trifluoromethyl)-1H-indazole (1 equivalent), the desired boronic acid or boronate ester (1.2 equivalents), a palladium catalyst such as Pd(PPh₃)₄ (0.05 equivalents), and a base such as K₂CO₃ (2-3 equivalents).

• Solvent and Conditions:

  • Add a suitable solvent system, typically a mixture of an organic solvent (e.g., dioxane or DMF) and water.

  • Degas the mixture by bubbling with nitrogen or argon for 10-15 minutes.

• Reaction:

  • Heat the reaction mixture, typically to 80-100 °C, and monitor its progress by TLC or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the desired elaborated compound.

This iterative process of design, synthesis, and testing, guided by structural biology and computational chemistry, allows for the rapid optimization of the initial fragment hit into a potent and selective lead compound.[27]

Figure 3: The hit-to-lead optimization workflow for the 3-Bromo-4-(trifluoromethyl)-1H-indazole fragment.

Conclusion

3-Bromo-4-(trifluoromethyl)-1H-indazole is more than just a small molecule; it is a purpose-built tool for efficient drug discovery. Its privileged indazole core provides a high probability of interacting with important target classes like kinases. The trifluoromethyl group acts as a superb ¹⁹F NMR handle for sensitive and reliable hit detection, while also bestowing favorable drug-like properties. Finally, the strategically placed bromine atom offers a direct and versatile synthetic vector for rapid, structure-guided optimization. By leveraging the unique combination of these three features, researchers can significantly accelerate the journey from an initial fragment screen to the identification of a potent, well-characterized lead compound. This makes 3-Bromo-4-(trifluoromethyl)-1H-indazole a cornerstone fragment for any library aimed at tackling challenging therapeutic targets.

References

• The Role of Trifluoromethyl Groups in Modern Drug Design.
• The Role of Trifluoromethyl
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC - PubMed Central.
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• Design and NMR-Based Screening of LEF, a Library of Chemical Fragments with Different Local Environment of Fluorine - ACS Public
• The 3F Library: Fluorinated Fsp3-rich Fragments for Expeditious 19F-NMR-based Screening - DTU Research D
• Applications of 19F-NMR in Fragment-Based Drug Discovery - PMC - NIH.
• Perspectives on Applications of 19 F-NMR in Fragment-Based Drug Discovery - MDPI.
• Hit-to-lead optimization of GyrB inhibitors. (A) Indazole (5), a...
• Discovery and Optimization of N-Heteroaryl Indazole LRRK2 Inhibitors - PubMed.
• 3-BROMO-4-FLUORO (1H)INDAZOLE synthesis - ChemicalBook.
• Fragment-based lead discovery of indazole-based compounds as AXL kinase inhibitors.
• Embracing the Diversity of Halogen Bonding Motifs in Fragment-Based Drug Discovery—Construction of a Diversity-Optimized Halogen-Enriched Fragment Library - Frontiers.
• 3-Bromo-5-(trifluoromethyl)-1H-indazole | C8H4BrF3N2 | CID 26985641 - PubChem.
• Application Notes and Protocols: 3-Bromo-6-(trifluoromethyl)-1H-indazole in Drug Discovery - Benchchem.
• CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5- - Google P
• Fragment Library Screening and Lead Characterization Using SPR Biosensors | Request PDF - ResearchG
• Fragment Screening by Surface Plasmon Resonance - PMC - NIH.
• Multiplexed experimental strategies for fragment library screening using SPR biosensors.
• Fragment Screening | Drug Discovery.
• Multiplexed experimental strategies for fragment library screening against challenging drug targets using SPR biosensors.
• Technical Support Center: Synthesis of 3-Bromo-indazole - Benchchem.
• Hit to lead - Wikipedia.
• Fragment-based Lead Discovery of Indazole-based Compounds as AXL Kinase Inhibitors | Request PDF - ResearchG
• 3-BROMO-4-NITRO (1H)INDAZOLE | 74209-17-9 - ChemicalBook.
• 4-Bromo-6-(trifluoromethyl)-1H-indazole | C8H4BrF3N2 | CID 24729232 - PubChem.
• Fragment-based discovery of hydroxy-indazole-carboxamides as novel small molecule inhibitors of Hsp90 - PubMed.
• Aminoindazole PDK1 Inhibitors: A Case Study in Fragment-Based Drug Discovery - NIH.
• 1000342-21-1|3-Bromo-4-(trifluoromethyl)-1H-indazole - BLDpharm.
• In silico-driven protocol for hit-to-lead optimiz
• Hit to lead optimization, patentable lead gener
• 4-Bromo-3-methyl-1H-indazole | 1159511-73-5 - Sigma-Aldrich.
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• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC - PubMed Central.
• Identifying impurities in 3-Bromo-6-(trifluoromethyl)-1H-indazole samples - Benchchem.
• Indazole From Natural Resources And Biological Activity - Journal of Pharmaceutical Neg
• The crystal structures determination and Hirshfeld surface analysis of N-(4-bromo-3-methoxyphenyl) - NIH.
• Highlights on Biological Activities of 1,3,4-Thiadiazole and Indazole Deriv
• Fragment-to-Lead Medicinal Chemistry Public
• Discovery of novel inhibitors of Aurora kinases with indazole scaffold: In silico fragment-based and knowledge-based drug design - PubMed.
• Indazole – an emerging privileged scaffold: synthesis and its biological significance - NIH.
• Crystal structure of 3-bromo-4-dimethylamino-1-methyl-1,2,4-triazol-5(4H)-one.
• Crystal structure of 3-bromo-4-dimethylamino-1-methyl-1,2,4-triazol-5(4H)-one - NIH.

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• 1. Fragment-to-Lead Medicinal Chemistry Publications in 2020 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aminoindazole PDK1 Inhibitors: A Case Study in Fragment-Based Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note &amp; Synthesis Protocol: 3-Bromo-4-(trifluoromethyl)-1H-indazole

For: Researchers, scientists, and drug development professionals.

Abstract

This comprehensive guide details a robust and reliable protocol for the laboratory-scale synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole. This important heterocyclic compound serves as a valuable building block in medicinal chemistry and drug discovery, primarily due to the unique electronic properties conferred by the trifluoromethyl and bromo substituents on the indazole core. This document provides a step-by-step procedure for the regioselective bromination of 4-(trifluoromethyl)-1H-indazole. Furthermore, it delves into the underlying reaction mechanism, safety considerations, and methods for the characterization of the final product. The information presented herein is intended to equip researchers with the necessary knowledge to confidently and safely execute this synthesis.

Introduction

Indazole derivatives are a prominent class of heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry. Their structural resemblance to purines allows them to interact with a wide array of biological targets, leading to a broad spectrum of pharmacological activities. The introduction of a trifluoromethyl group at the 4-position of the indazole ring can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity. The subsequent addition of a bromine atom at the 3-position provides a versatile handle for further functionalization through various cross-coupling reactions, making 3-Bromo-4-(trifluoromethyl)-1H-indazole a highly sought-after intermediate in the synthesis of complex drug candidates.

This application note presents a detailed protocol for the synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole via electrophilic bromination of the readily available 4-(trifluoromethyl)-1H-indazole. The procedure is designed to be straightforward and reproducible in a standard laboratory setting.

Reaction Scheme & Mechanism

The synthesis proceeds via an electrophilic aromatic substitution reaction, where 4-(trifluoromethyl)-1H-indazole is treated with a suitable brominating agent. The indazole ring is an electron-rich heteroaromatic system, making it susceptible to attack by electrophiles. The regioselectivity of the bromination at the C3 position is a well-established phenomenon for 1H-indazoles, driven by the electronic properties of the heterocyclic ring.

Reaction Scheme:

Caption: General reaction scheme for the synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Mechanism of Electrophilic Bromination:

The reaction is initiated by the generation of an electrophilic bromine species from the brominating agent. For instance, with N-bromosuccinimide (NBS) in the presence of an acid catalyst, a protonated NBS species or a small equilibrium concentration of molecular bromine can act as the electrophile. The electron-rich indazole ring then attacks the electrophilic bromine, leading to the formation of a resonance-stabilized cationic intermediate, often referred to as a sigma complex or arenium ion. The C3 position is particularly activated towards electrophilic attack. Finally, a base (such as the solvent or the succinimide anion) abstracts a proton from the C3 position, restoring the aromaticity of the indazole ring and yielding the 3-bromo-substituted product.

Materials and Methods

Reagents and Solvents

Reagent/Solvent	Grade	Supplier	CAS Number
4-(Trifluoromethyl)-1H-indazole	≥95%	e.g., Parchem, SciSupplies	1000339-98-9
N-Bromosuccinimide (NBS)	Reagent Grade	Standard Supplier	128-08-5
Acetic Acid	Glacial	Standard Supplier	64-19-7
Ethyl Acetate	ACS Grade	Standard Supplier	141-78-6
Hexanes	ACS Grade	Standard Supplier	110-54-3
Saturated Sodium Bicarbonate Solution	-	Prepared in-house	-
Saturated Sodium Thiosulfate Solution	-	Prepared in-house	-
Brine (Saturated NaCl solution)	-	Prepared in-house	-
Anhydrous Sodium Sulfate	ACS Grade	Standard Supplier	7757-82-6

Equipment

• Round-bottom flasks (50 mL and 100 mL)

• Magnetic stirrer and stir bars

• Reflux condenser

• Ice bath

• Separatory funnel (250 mL)

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel 60 F254)

• UV lamp for TLC visualization

• Glass funnel and filter paper

• Standard laboratory glassware

Experimental Protocol

This protocol is adapted from established procedures for the bromination of similar indazole derivatives.[1]

Workflow Diagram:

Caption: Step-by-step workflow for the synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Step-by-Step Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-(trifluoromethyl)-1H-indazole (1.0 g, 5.37 mmol) in glacial acetic acid (20 mL).

• Cooling: Place the flask in an ice bath and stir the solution until the temperature reaches 0-5 °C.

• Addition of Brominating Agent: To the cooled solution, add N-bromosuccinimide (NBS) (1.05 g, 5.91 mmol, 1.1 equivalents) in small portions over 15 minutes, ensuring the temperature remains below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the mixture for 2-4 hours.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mixture of ethyl acetate and hexanes (e.g., 30:70 v/v) as the eluent. The reaction is complete when the starting material spot is no longer visible.

• Work-up: Upon completion, pour the reaction mixture into a beaker containing ice-water (100 mL). Quench the reaction by the slow addition of a saturated aqueous solution of sodium thiosulfate until the orange/brown color of bromine disappears.

• Neutralization: Carefully neutralize the mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases (pH ~7-8).

• Extraction: Transfer the mixture to a 250 mL separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic layers and wash with brine (50 mL). Dry the organic layer over anhydrous sodium sulfate.

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., starting from 10% ethyl acetate).

• Isolation: Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield 3-Bromo-4-(trifluoromethyl)-1H-indazole as a solid.

Characterization and Expected Results

The final product should be characterized by standard analytical techniques to confirm its identity and purity.

• Appearance: Off-white to pale yellow solid.

• Yield: Expected yield is typically in the range of 70-85%.

• Melting Point: To be determined experimentally.

• NMR Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region corresponding to the protons on the benzene ring of the indazole core, as well as a broad singlet for the N-H proton.

  • ¹³C NMR: The carbon NMR will show characteristic signals for the carbon atoms of the indazole ring and the trifluoromethyl group.

  • ¹⁹F NMR: The fluorine NMR should exhibit a singlet corresponding to the trifluoromethyl group.

• Mass Spectrometry: The mass spectrum should show the molecular ion peak corresponding to the calculated mass of C₈H₄BrF₃N₂.

Safety Precautions

It is imperative to handle all chemicals with appropriate safety measures in a well-ventilated fume hood.[2]

• Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-resistant gloves at all times.[2]

• 4-(Trifluoromethyl)-1H-indazole: May be harmful if swallowed and cause skin and eye irritation.[3]

• N-Bromosuccinimide (NBS): Is a corrosive and lachrymatory substance. Avoid inhalation of dust and contact with skin and eyes.

• Glacial Acetic Acid: Is corrosive and can cause severe skin and eye burns. Handle with care.

• 3-Bromo-4-(trifluoromethyl)-1H-indazole: The safety data for this specific compound is limited, but it should be handled as a potentially hazardous substance.[4] It may cause skin irritation, serious eye irritation, and respiratory irritation.[2]

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Troubleshooting

Problem	Possible Cause	Solution
Incomplete Reaction	Insufficient reaction time or temperature.	Allow the reaction to stir for a longer period or gently warm the reaction mixture (e.g., to 40 °C) while monitoring by TLC.
Formation of Di-brominated Side Products	Excess brominating agent or prolonged reaction time.	Use the stoichiometric amount of NBS (1.0-1.1 equivalents). Monitor the reaction closely and quench it as soon as the starting material is consumed.
Low Yield after Work-up	Incomplete extraction of the product.	Perform additional extractions with ethyl acetate. Ensure the aqueous layer is at the correct pH before extraction.
Difficulty in Purification	Co-elution of impurities.	Optimize the solvent system for column chromatography. A shallower gradient or a different solvent system may be required.

Conclusion

The protocol described in this application note provides a reliable and efficient method for the synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole. By following the detailed steps and adhering to the safety precautions, researchers can successfully prepare this valuable building block for application in various areas of chemical and pharmaceutical research. The straightforward nature of the reaction and purification makes this procedure accessible to chemists with standard laboratory skills.

References

• SciSupplies. 4-(TRIFLUOROMETHYL)-1H-INDAZOLE, 95%, 1g. Available from: [Link]

Sources

• 1. 3,5-diformylbenzonitrile | 1000342-20-0 | Buy Now [molport.com]
• 2. parchem.com [parchem.com]
• 3. 4-(TRIFLUOROMETHYL)-1H-INDAZOLE, 95%, 1g [scisupplies.eu]
• 4. prepchem.com [prepchem.com]

Application Note &amp; Protocol: A Step-by-Step Guide to the Synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole

Abstract

This document provides a comprehensive, field-proven guide for the synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole, a critical heterocyclic building block in contemporary drug discovery and development. Indazole derivatives are privileged scaffolds found in numerous kinase inhibitors and other therapeutic agents. The trifluoromethyl group enhances metabolic stability and binding affinity, while the 3-bromo substituent serves as a versatile synthetic handle for further molecular elaboration through cross-coupling reactions. This guide details a reliable two-step synthetic pathway, beginning with the cyclization of a commercially available aminobenzonitrile to form the indazole core, followed by a regioselective bromination. We delve into the causality behind experimental choices, provide robust, step-by-step protocols, and include troubleshooting strategies to ensure reproducible, high-yield synthesis.

Introduction: The Strategic Importance of the Indazole Scaffold

The 1H-indazole ring system is a bioisostere of indole and has emerged as a cornerstone in medicinal chemistry. Its unique structural and electronic properties allow it to participate in key hydrogen bonding interactions with biological targets. The specific compound, 3-Bromo-4-(trifluoromethyl)-1H-indazole, is of particular interest. The C4-trifluoromethyl group often improves pharmacokinetic properties, such as metabolic stability and cell permeability. The C3-bromo atom is strategically positioned for diversification, enabling chemists to introduce a wide array of functional groups via palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), making it an invaluable intermediate for building libraries of potential drug candidates.

Overview of the Synthetic Pathway

The synthesis is logically approached in two primary stages. This strategy ensures high purity of the intermediate and excellent regiochemical control in the final bromination step.

• Stage 1: Indazole Ring Formation. Synthesis of the precursor, 4-(trifluoromethyl)-1H-indazole, from 2-amino-6-(trifluoromethyl)benzonitrile. This transformation proceeds via an in-situ diazotization of the aniline, followed by an intramolecular cyclization.

• Stage 2: Regioselective Bromination. Introduction of a bromine atom at the C3 position of the 4-(trifluoromethyl)-1H-indazole core. The indazole ring is inherently electron-rich, and the C3 position is the most nucleophilic, allowing for highly selective electrophilic substitution.

Figure 1: Overall two-stage synthetic pathway.

Safety and Hazard Management

Trustworthiness in chemical synthesis begins with safety. All procedures must be conducted in a well-ventilated chemical fume hood. Appropriate Personal Protective Equipment (PPE), including safety goggles with side shields, a flame-retardant lab coat, and chemical-resistant gloves (nitrile or neoprene), is mandatory.[1][2]

• Bromine (Br₂): Highly corrosive, toxic upon inhalation, and causes severe skin burns. Handle liquid bromine with extreme care using a glass syringe. Work should be planned to minimize exposure. An emergency eyewash and safety shower must be accessible.

• Sodium Nitrite (NaNO₂): Oxidizing agent. Toxic if swallowed. Avoid contact with acidic solutions, which can release toxic nitrogen oxide gases.

• Trifluoromethylated Compounds: Handle with care, as the toxicological properties may not be fully known.[3]

• Sodium Hydroxide (NaOH): Corrosive. Causes severe skin and eye damage.[4]

Detailed Experimental Protocols

Stage 1: Synthesis of 4-(Trifluoromethyl)-1H-indazole

Principle of the Reaction: This reaction is a classic transformation of an ortho-substituted aniline. The primary amine is converted to a diazonium salt using sodium nitrite under acidic conditions.[5][6] The diazonium salt is generally unstable and, upon gentle warming, the nitrile group acts as an internal nucleophile, attacking the diazonium group to cyclize and form the stable indazole ring system with the expulsion of nitrogen gas. The low temperature (0-5 °C) for the diazotization is critical to prevent premature decomposition of the diazonium intermediate.

Materials & Equipment:

• 2-Amino-6-(trifluoromethyl)benzonitrile

• Sulfuric acid (98%)

• Sodium nitrite (NaNO₂)

• Deionized water

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flasks, magnetic stirrer, dropping funnel, ice bath, thermometer, separatory funnel, rotary evaporator.

Step-by-Step Protocol:

• Reaction Setup: In a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel, add 2-amino-6-(trifluoromethyl)benzonitrile (1.0 eq).

• Acidic Dissolution: Carefully add a solution of aqueous sulfuric acid (e.g., 2 M) to dissolve the starting material. Cool the resulting mixture to 0-5 °C using an ice-salt bath.

• Diazotization: Prepare a solution of sodium nitrite (1.1 eq) in deionized water. Add this solution dropwise via the dropping funnel to the cooled reaction mixture over 30-45 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction Monitoring & Cyclization: Stir the mixture at 0-5 °C for an additional 30 minutes after the addition is complete. Monitor the formation of the diazonium salt (disappearance of starting material) by Thin Layer Chromatography (TLC). Once the diazotization is complete, remove the ice bath and allow the reaction to warm to room temperature, then gently heat to 40-50 °C for 1-2 hours to drive the cyclization. Vigorous nitrogen gas evolution will be observed.

• Work-up: Cool the reaction mixture back to room temperature. Carefully neutralize the mixture by slowly adding saturated sodium bicarbonate solution until the pH is ~7-8.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Washing & Drying: Combine the organic layers and wash sequentially with deionized water (1 x 50 mL) and brine (1 x 50 mL). Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield pure 4-(trifluoromethyl)-1H-indazole.

Stage 2: Synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole

Principle of the Reaction: This step is a direct electrophilic bromination of the indazole ring. The N-H proton of the indazole is acidic. Under basic conditions, as described in a similar protocol[7], the indazole is deprotonated to form the indazolide anion. This anion is significantly more electron-rich than the neutral indazole, dramatically accelerating the rate of electrophilic attack by bromine at the electron-rich C3 position. This method avoids the use of harsh acids and often leads to a cleaner reaction profile with higher yields.

Materials & Equipment:

• 4-(Trifluoromethyl)-1H-indazole (from Stage 1)

• Sodium hydroxide (NaOH)

• Bromine (Br₂)

• Sodium bisulfite (NaHSO₃) solution (10% aqueous)

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Erlenmeyer flasks, magnetic stirrer, dropping funnel, Buchner funnel, filtration apparatus.

Step-by-Step Protocol:

• Dissolution: To a 250 mL flask, add 4-(trifluoromethyl)-1H-indazole (1.0 eq) and a 2M aqueous solution of sodium hydroxide. Stir the mixture at room temperature until all the solid has dissolved, forming the sodium salt of the indazole.[7]

• Brominating Agent Preparation: In a separate small flask, prepare a solution of bromine (1.05 eq) in a 2M aqueous sodium hydroxide solution.

• Bromination: Add the bromine solution dropwise to the stirred indazole solution at room temperature over 20-30 minutes. The reaction is typically rapid.

• Reaction Monitoring: Stir the reaction mixture for 2-3 hours at room temperature.[7] Monitor the reaction progress by TLC until the starting material is fully consumed.

• Quenching & Work-up: To the reaction mixture, add 10% aqueous sodium bisulfite solution dropwise until the orange/red color of the excess bromine is completely discharged.

• Precipitation & Isolation: The product often precipitates out of the aqueous solution during the reaction or upon quenching. Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake thoroughly with deionized water (3 x 50 mL) to remove any inorganic salts.

• Drying: Dry the collected white to off-white solid under vacuum to a constant weight to yield the final product, 3-Bromo-4-(trifluoromethyl)-1H-indazole. The product is often of high purity and may not require further purification.

Data Summary and Troubleshooting

Table 1: Reagent & Reaction Parameters (Illustrative Scale)

Parameter	Stage 1: Cyclization	Stage 2: Bromination
Key Reagent	2-Amino-6-(trifluoromethyl)benzonitrile	4-(Trifluoromethyl)-1H-indazole
Mass (g)	5.00	4.50
Moles (mmol)	26.9	24.2
Equivalents	1.0	1.0
Secondary Reagent	Sodium Nitrite (NaNO₂)	Bromine (Br₂)
Mass / Volume	2.04 g	1.30 mL (3.91 g)
Moles (mmol)	29.6	25.4
Equivalents	1.1	1.05
Solvent(s)	aq. H₂SO₄ / Ethyl Acetate	2M aq. NaOH
Typical Yield	75-85%	85-95%

Table 2: Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield in Stage 1	1. Premature decomposition of diazonium salt. 2. Incomplete cyclization.	1. Strictly maintain temperature at 0-5 °C during NaNO₂ addition. 2. Ensure sufficient heating time (e.g., 2h at 50 °C) after diazotization is complete.
Incomplete Reaction in Stage 2	Insufficient brominating agent.	Monitor by TLC. If starting material remains, add a small additional portion (0.05 eq) of the bromine solution.
Formation of Dibrominated Byproducts	1. Excess bromine. 2. Reaction temperature too high.	1. Use a slight excess of bromine (1.05 eq) and add it slowly. 2. Maintain the reaction at room temperature. Over-bromination is a known side reaction in indazole synthesis.[8]
Difficulty in Purifying Final Product	Similar polarities of product and impurities.	If filtration is insufficient, purify via column chromatography. Optimize the solvent system (e.g., gradient elution with hexanes/ethyl acetate) for better separation.[8]

Workflow Visualization

Figure 2: Step-by-step experimental workflow diagram.

Conclusion

The synthetic route and protocols detailed herein provide a reliable and scalable method for producing high-purity 3-Bromo-4-(trifluoromethyl)-1H-indazole. By understanding the chemical principles behind each step—from the temperature-sensitive diazotization to the base-accelerated regioselective bromination—researchers can confidently execute this synthesis. This versatile intermediate is a gateway to novel chemical entities, empowering scientists in the ongoing quest for new and effective therapeutics.

References

• Wikipedia. (n.d.). Sandmeyer reaction. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Bromo-1-methyl-6-(trifluoromethyl)-1H-indazole. PubChem Compound Database. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Bromo-6-(trifluoromethyl)-1H-indazole. PubChem Compound Database. Retrieved from [Link]

• Angene Chemical. (2025). Safety Data Sheet - 3-bromo-6-fluoro-1H-indazole. Retrieved from [Link]

• L.S. College, Muzaffarpur. (2022). Sandmeyer reaction. Retrieved from [Link]

• BYJU'S. (n.d.). Sandmeyer Reaction Mechanism. Retrieved from [Link]

• Master Organic Chemistry. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Retrieved from [Link]

• Google Patents. (n.d.). CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-.

• Organic Chemistry Portal. (n.d.). Sandmeyer Reaction. Retrieved from [Link]

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Application Notes and Protocols for the Suzuki-Miyaura Coupling of 3-Bromo-4-(trifluoromethyl)-1H-indazole

Introduction: The Strategic Importance of C-C Bond Formation in Drug Discovery

The construction of carbon-carbon bonds is a cornerstone of modern organic synthesis, particularly within the realm of medicinal chemistry and drug development. The Suzuki-Miyaura cross-coupling reaction stands as a titan in this field, offering a versatile and robust method for forging C(sp²)–C(sp²) bonds.[1][2] Its significance was formally recognized with the 2010 Nobel Prize in Chemistry, awarded to its pioneers, Akira Suzuki, Richard F. Heck, and Ei-ichi Negishi.[3] This palladium-catalyzed reaction is celebrated for its mild conditions, tolerance of a wide array of functional groups, and the use of generally stable and less toxic organoboron reagents.[4][5]

The 3-bromo-4-(trifluoromethyl)-1H-indazole scaffold is a key pharmacophore found in numerous biologically active molecules. The trifluoromethyl group often imparts favorable properties such as increased metabolic stability and enhanced binding affinity. Consequently, the ability to functionalize this core structure via C-C bond formation is of paramount importance for generating novel drug candidates. This guide provides a detailed exploration of the Suzuki-Miyaura coupling conditions tailored for 3-bromo-4-(trifluoromethyl)-1H-indazole, offering researchers a comprehensive protocol and the underlying scientific rationale for procedural choices.

The Catalytic Cycle: A Mechanistic Overview

A thorough understanding of the reaction mechanism is crucial for troubleshooting and optimizing the Suzuki-Miyaura coupling. The catalytic cycle is generally accepted to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[6][7]

• Oxidative Addition: The cycle commences with the oxidative addition of the aryl halide (3-bromo-4-(trifluoromethyl)-1H-indazole) to a Pd(0) complex, forming a Pd(II) intermediate.[6][8] The electron-richness of the palladium catalyst is a critical factor in this step, particularly for less reactive aryl halides.[3]

• Transmetalation: This step involves the transfer of the organic group from the organoboron reagent (boronic acid or ester) to the palladium center. The presence of a base is essential here, as it activates the boronic acid to form a more nucleophilic "ate" complex, which facilitates the transmetalation.[5][8][9]

• Reductive Elimination: The final step is the reductive elimination of the coupled product from the Pd(II) complex, which regenerates the active Pd(0) catalyst, allowing the cycle to continue.[6][8]

Caption: The catalytic cycle of the Suzuki-Miyaura coupling.

Optimizing Reaction Parameters for 3-Bromo-4-(trifluoromethyl)-1H-indazole

The success of a Suzuki-Miyaura coupling hinges on the judicious selection of the catalyst, ligand, base, and solvent. For a heteroaromatic substrate like 3-bromo-4-(trifluoromethyl)-1H-indazole, these choices are particularly critical due to the potential for catalyst inhibition by the nitrogen-rich heterocycle.[10]

Catalyst and Ligand Selection

The choice of palladium source and ligand is paramount. While traditional catalysts like Pd(PPh₃)₄ can be effective, modern catalyst systems often employ bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) that promote the challenging oxidative addition step and enhance catalyst stability and turnover.[4][11] For heteroaryl halides, ligands such as XPhos and SPhos have demonstrated high efficacy.[10]

Catalyst/Precatalyst	Ligand	Typical Loading (mol%)	Rationale and Considerations
Pd(OAc)₂ / Pd₂(dba)₃	XPhos, SPhos, RuPhos	0.5 - 5	These bulky, electron-rich phosphine ligands are excellent for coupling heteroaryl halides, enhancing both activity and stability.[10]
PdCl₂(dppf)	dppf	1 - 5	A robust and versatile catalyst system, often a good starting point for optimization.
Pd(PPh₃)₄	PPh₃	2 - 10	A classic catalyst, but may require higher temperatures and longer reaction times. Can be sensitive to air and moisture.[7]
XPhos-Pd-G2/G3	XPhos	1 - 5	Pre-formed catalysts offer convenience and improved air/moisture stability.[12][13]

The Crucial Role of the Base

The base plays a multifaceted role in the Suzuki-Miyaura coupling. Its primary function is to activate the boronic acid for transmetalation.[8][9] The choice of base can significantly impact the reaction rate and yield. For substrates with sensitive functional groups, a milder base may be necessary.

Base	Strength	Typical Equivalents	Solubility and Comments
K₂CO₃	Moderate	2 - 3	Commonly used, often in aqueous solutions, making it suitable for biphasic systems.[1]
Cs₂CO₃	Strong	1.5 - 3	Highly effective, particularly for challenging couplings, but more expensive. Often used in organic solvents.[1]
K₃PO₄	Strong	2 - 3	A strong, non-nucleophilic base that is often effective when other bases fail.[8][10]
NaHCO₃	Mild	2 - 4	A mild base suitable for substrates with base-labile functional groups.

Solvent Systems: More Than Just a Medium

The solvent system not only dissolves the reactants but also influences the reaction rate and can play a role in the catalytic cycle. A mixture of an organic solvent and water is frequently employed to dissolve both the organic substrate and the inorganic base.[8][14]

Solvent System	Typical Ratio	Boiling Point (°C)	Key Characteristics
1,4-Dioxane / H₂O	4:1 to 10:1	~101	A very common and effective system for a wide range of Suzuki couplings.[10][15]
Toluene / H₂O	4:1 to 10:1	~111	A good alternative to dioxane, particularly for higher temperature reactions.
THF / H₂O	4:1 to 10:1	~66	Suitable for lower temperature couplings.
Ethanol / H₂O	1:1 to 4:1	~78	A greener solvent choice that can be highly effective.[12]

Experimental Protocol: A Step-by-Step Guide

This protocol provides a general starting point for the Suzuki-Miyaura coupling of 3-bromo-4-(trifluoromethyl)-1H-indazole with a generic arylboronic acid. Optimization of temperature, reaction time, and reagent stoichiometry may be necessary for specific substrates.

Caption: A generalized workflow for the Suzuki-Miyaura coupling experiment.

Materials and Reagents

• 3-Bromo-4-(trifluoromethyl)-1H-indazole (1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• Palladium catalyst (e.g., PdCl₂(dppf), 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Solvent (e.g., 1,4-dioxane and water, 4:1 v/v)

• Anhydrous sodium sulfate or magnesium sulfate

• Solvents for extraction (e.g., ethyl acetate) and column chromatography (e.g., hexanes/ethyl acetate)

• Round-bottom flask, condenser, magnetic stir bar, and inert gas supply (nitrogen or argon)

Procedure

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a condenser, add 3-bromo-4-(trifluoromethyl)-1H-indazole (1.0 equiv), the arylboronic acid (1.2 equiv), and the palladium catalyst (e.g., PdCl₂(dppf), 3 mol%).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (nitrogen or argon) for 10-15 minutes. This is crucial as the active Pd(0) catalyst is oxygen-sensitive.[16]

• Solvent and Base Addition: Add the degassed solvent (e.g., 1,4-dioxane) via syringe. In a separate flask, dissolve the base (e.g., K₂CO₃, 2.0 equiv) in degassed water and add it to the reaction mixture.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with water and transfer to a separatory funnel.

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate (3x). Combine the organic layers.

• Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[7]

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: Characterize the purified product by standard analytical techniques (¹H NMR, ¹³C NMR, and mass spectrometry).

Troubleshooting Common Issues

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Ensure proper inert atmosphere technique; use a fresh batch of catalyst or a more robust pre-catalyst.[16]
Insufficiently active base or poor solubility	Switch to a stronger base (e.g., Cs₂CO₃ or K₃PO₄); ensure the base is adequately dissolved.
Low reaction temperature	Increase the reaction temperature, potentially using a higher-boiling solvent like toluene.
Protodeborylation of Boronic Acid	Excess water, high temperature, or strong base	Use a moderate excess of the boronic acid (1.2-1.5 equiv); minimize water content if possible; consider using a more stable boronic ester (e.g., pinacol ester).[3][14]
Dehalogenation of Starting Material	Catalyst deactivation pathway	Use a different ligand or catalyst system; ensure the purity of starting materials.[3]
Product Inhibition	The coupled product may coordinate to the palladium center, inhibiting catalysis.	This can be an issue with some nitrogen-containing heterocycles.[10] If suspected, consider using higher catalyst loading or a more active catalyst system.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the functionalization of 3-bromo-4-(trifluoromethyl)-1H-indazole. By carefully selecting the catalyst, ligand, base, and solvent, researchers can achieve high yields of the desired coupled products. The protocol and optimization guidelines presented here provide a solid foundation for the successful application of this reaction in drug discovery and development programs. As with any chemical transformation, empirical optimization for each specific substrate is key to achieving the best results.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

• Scriven, E. F. V., & Tozer, M. J. (2004). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Royal Society of Chemistry. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Wikipedia. (2023). Suzuki reaction. [Link]

• Beneteau, R., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. Scientific Reports. [Link]

• NROChemistry. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Journal of the American Chemical Society. [Link]

• Stanforth, S. P., et al. (2003). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry. [Link]

• Wolfe, J. P., et al. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society. [Link]

• Lima, C., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Chemistry – A European Journal. [Link]

• Cravotto, G., & Cintas, P. (2018). Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions. Molecules. [Link]

• Abarbri, M., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H) -one. RSC Advances. [Link]

• Meringdal, J. W., & Menche, D. (2025). Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. Chemical.AI. [Link]

• Kinzel, T., et al. (2010). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society. [Link]

• Abarbri, M., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives. RSC Advances. [Link]

• The Organic Chemist. (2020). Suzuki Coupling. YouTube. [Link]

• Abarbri, M., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5( 4 H )-one: towards a new access to 3,5-dia ... RSC Advances. [Link]

• Denmark, S. E., & Regens, C. S. (2008). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Accounts of Chemical Research. [Link]

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• 12. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
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Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling of 3-Bromo-4-(trifluoromethyl)-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of 3-Bromo-4-(trifluoromethyl)-1H-indazole in Medicinal Chemistry

The indazole core is a well-established "privileged scaffold" in medicinal chemistry, forming the structural basis of numerous clinically approved drugs and investigational agents.[1] Its ability to act as a versatile bioisostere, particularly for indole, provides a unique foundation for engaging with a wide array of biological targets. The strategic incorporation of a trifluoromethyl (CF₃) group onto this scaffold significantly enhances its drug-like properties. The CF₃ group is a powerful modulator of a molecule's physicochemical profile, prized for its ability to increase metabolic stability, enhance membrane permeability, and improve binding affinity through its strong electron-withdrawing nature.[2][3]

This guide focuses on 3-Bromo-4-(trifluoromethyl)-1H-indazole , a key building block that combines the benefits of the indazole core and the trifluoromethyl group. The bromine atom at the C3 position serves as a versatile synthetic handle, enabling a broad exploration of chemical space through palladium-catalyzed cross-coupling reactions.[4] These reactions are among the most powerful and reliable methods for forming carbon-carbon (C-C), carbon-nitrogen (C-N), and carbon-oxygen (C-O) bonds, making them indispensable tools in modern drug discovery.[5]

This document provides detailed protocols and expert insights into the application of Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig cross-coupling reactions for the functionalization of 3-Bromo-4-(trifluoromethyl)-1H-indazole, empowering researchers to efficiently generate diverse compound libraries for therapeutic development.

The Engine of Innovation: The Palladium Cross-Coupling Catalytic Cycle

At the heart of these transformations is a catalytic cycle involving palladium, which typically shuttles between the Pd(0) and Pd(II) oxidation states. Understanding this fundamental mechanism is crucial for troubleshooting and optimizing reactions. The cycle consists of three primary steps:

• Oxidative Addition: A low-valent Pd(0) complex reacts with the aryl halide (in this case, 3-bromo-4-(trifluoromethyl)-1H-indazole), inserting itself into the carbon-bromine bond. This oxidizes the metal to a Pd(II) species.

• Transmetalation (for Suzuki/Sonogashira) or Carbopalladation (for Heck):

  • In the Suzuki reaction, an organoboron compound (R-B(OR)₂) transfers its organic group to the palladium center, displacing the halide. This step is typically facilitated by a base.

  • In the Heck reaction, an alkene coordinates to the palladium complex and then inserts into the palladium-carbon bond (carbopalladation).

  • In the Sonogashira reaction, a copper acetylide, formed in situ from a terminal alkyne and a copper(I) co-catalyst, transfers the alkyne group to the palladium.

  • In the Buchwald-Hartwig reaction, the amine coordinates to the palladium, and after deprotonation by a base, forms a palladium-amido complex.

• Reductive Elimination (for Suzuki/Sonogashira/Buchwald-Hartwig) or β-Hydride Elimination (for Heck):

  • Reductive Elimination: The two organic fragments on the Pd(II) complex couple and are expelled as the final product, regenerating the active Pd(0) catalyst.

  • β-Hydride Elimination: In the Heck reaction, a hydrogen atom from the adjacent carbon is eliminated, forming the C-C double bond of the product and a palladium-hydride species, which then regenerates the Pd(0) catalyst in the presence of a base.

Caption: General Palladium Catalytic Cycle.

I. Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of C-C bonds between aryl halides and organoboron compounds.[6][7] It is exceptionally versatile due to the mild reaction conditions, broad functional group tolerance, and the commercial availability of a vast array of boronic acids and esters.[6]

Expertise & Rationale

For substrates like 3-bromo-4-(trifluoromethyl)-1H-indazole, a key challenge can be competitive debromination, where the starting material is reduced instead of coupled. This is often addressed by using highly active catalyst systems. Tandem catalysts like XPhosPdG2/XPhos are particularly effective as the bulky, electron-rich XPhos ligand promotes rapid oxidative addition and reductive elimination, outcompeting the debromination pathway.[8][9] The choice of a carbonate base (K₂CO₃ or Cs₂CO₃) is standard, providing sufficient basicity to facilitate transmetalation without promoting unwanted side reactions. A mixed aqueous-organic solvent system (e.g., dioxane/water or ethanol/water) is crucial for dissolving both the organic substrate and the inorganic base.[9][10]

Experimental Protocol: Suzuki-Miyaura Coupling

• Setup: To a flame-dried Schlenk tube, add 3-bromo-4-(trifluoromethyl)-1H-indazole (1.0 equiv.), the desired aryl or heteroaryl boronic acid (1.2-1.5 equiv.), and potassium carbonate (K₂CO₃, 2.0-3.0 equiv.).

• Catalyst Addition: Add the palladium catalyst, for instance, [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂, 0.05 equiv.) or a pre-weighed mixture of XPhos Pd G2 (0.025 equiv.) and XPhos (0.05 equiv.).[8]

• Atmosphere: Evacuate and backfill the tube with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add a degassed solvent mixture, such as 1,4-dioxane and water (e.g., in a 4:1 ratio), via syringe.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring for 2-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

Data Summary: Suzuki-Miyaura Coupling Partners

Coupling Partner (Boronic Acid)	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)
Phenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	90	Good-Excellent
4-Methoxyphenylboronic acid	XPhos Pd G2 / XPhos	K₂CO₃	Ethanol/H₂O	80	>85[9]
Thiophene-2-boronic acid	Pd(dppf)Cl₂	K₂CO₃	DME/H₂O	80	Good[10]
Pyridine-3-boronic acid	Pd(PPh₃)₄	Cs₂CO₃	Dioxane/H₂O	100	Moderate-Good

II. Heck Reaction: Synthesis of Substituted Alkenes

The Mizoroki-Heck reaction couples aryl halides with alkenes to form substituted alkenes, providing a powerful method for C-C bond formation.[11][12] The reaction typically proceeds with high trans selectivity.

Expertise & Rationale

The classic Heck conditions involve a palladium(II) source like palladium(II) acetate (Pd(OAc)₂) which is reduced in situ to the active Pd(0) catalyst. Phosphine ligands such as triphenylphosphine (PPh₃) are often used to stabilize the catalytic species.[11] A hindered amine base, like triethylamine (TEA), is required to neutralize the HBr generated during the catalytic cycle. A significant side reaction, particularly with electron-rich bromoindazoles, can be debromination.[13] Mechanochemical approaches, such as high-speed ball-milling, along with additives like tetrabutylammonium bromide (TBAB), have been shown to effectively suppress this side reaction and improve yields.[13]

Experimental Protocol: Heck Reaction

• Setup: In a sealed reaction vessel, combine 3-bromo-4-(trifluoromethyl)-1H-indazole (1.0 equiv.), the alkene (e.g., n-butyl acrylate, 1.5 equiv.), palladium(II) acetate (Pd(OAc)₂, 0.05 equiv.), and triphenylphosphine (PPh₃, 0.10 equiv.).

• Solvent and Base: Add a suitable solvent such as DMF or acetonitrile, followed by the addition of triethylamine (TEA, 2.0 equiv.).

• Atmosphere: If sensitive to air, degas the mixture and place under an inert atmosphere.

• Reaction: Heat the mixture to 80-120 °C for 6-24 hours. Monitor the reaction by TLC or LC-MS.

• Work-up: After cooling, filter the reaction mixture to remove palladium black and salts. Dilute the filtrate with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic extracts with water and brine, dry over Na₂SO₄, and concentrate. Purify the residue via flash column chromatography.

Data Summary: Heck Reaction Coupling Partners

Alkene	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)
n-Butyl acrylate	Pd(OAc)₂ / PPh₃	TEA	DMF	100	Good[13]
Styrene	Pd(OAc)₂ / PPh₃	K₂CO₃	DMF/H₂O	120	Moderate-Good[14]
4-Vinylpyridine	PdCl₂(PPh₃)₂	KOAc	Acetonitrile	80	Moderate[15]

III. Sonogashira Coupling: Access to Aryl Alkynes

The Sonogashira reaction is the premier method for coupling terminal alkynes with aryl halides, creating C(sp)-C(sp²) bonds.[5][16] This reaction is fundamental for constructing rigid molecular scaffolds and is widely used in materials science and medicinal chemistry.[17]

Expertise & Rationale

The traditional Sonogashira reaction employs a dual-catalyst system: a palladium complex for the main cross-coupling cycle and a copper(I) salt (typically CuI) as a co-catalyst.[18] The copper facilitates the deprotonation of the terminal alkyne and forms a copper acetylide intermediate, which then undergoes transmetalation with the palladium center.[18] The presence of the electron-withdrawing CF₃ group can make the 3-bromo-indazole substrate less reactive.[19] To overcome this, the use of bulky, electron-rich phosphine ligands can be beneficial. An amine base, such as triethylamine or diisopropylamine, serves both to neutralize the HBr byproduct and act as a solvent. Anhydrous and anaerobic conditions are typically required to prevent dimerization of the alkyne (Glaser coupling) and deactivation of the catalyst.[16]

Experimental Protocol: Sonogashira Coupling

• Setup: To a flame-dried Schlenk tube, add 3-bromo-4-(trifluoromethyl)-1H-indazole (1.0 equiv.), bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 0.03 equiv.), and copper(I) iodide (CuI, 0.05 equiv.).

• Atmosphere: Evacuate and backfill the tube with Argon three times.

• Solvent and Reagents: Add anhydrous, degassed solvent (e.g., THF or DMF), followed by a degassed amine base (e.g., triethylamine, 3.0 equiv.). Finally, add the terminal alkyne (1.2 equiv.) via syringe.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) for 4-16 hours until the starting material is consumed (monitored by TLC or LC-MS).

• Work-up: Quench the reaction with saturated aqueous ammonium chloride solution. Extract the mixture with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by flash column chromatography.

Data Summary: Sonogashira Coupling Partners

Alkyne	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)
Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	TEA	THF	25-50	Excellent
Trimethylsilylacetylene	Pd(PPh₃)₄ / CuI	TEA	DMF	60	High
1-Heptyne	Pd(dppf)Cl₂ / CuI	DIPA	Toluene	70	Good
Propargyl alcohol	Pd(PPh₃)₂Cl₂ / CuI	TEA	Acetonitrile	40	Good

IV. Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines by allowing the direct coupling of aryl halides with a vast range of nitrogen nucleophiles.[20][21] This reaction is critical in pharmaceutical development, where the arylamine motif is ubiquitous.

Expertise & Rationale

This reaction is highly dependent on the choice of ligand. Bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, BrettPhos) developed by the Buchwald and Hartwig groups are essential.[21] These ligands facilitate the crucial, and often rate-limiting, reductive elimination step to form the C-N bond.[21] The reaction requires a strong, non-nucleophilic base to deprotonate the amine or the N-H bond of the intermediate palladium complex. Sodium tert-butoxide (NaOtBu) is a common choice, although weaker bases like K₃PO₄ or Cs₂CO₃ can also be effective, particularly for more sensitive substrates.[22] Anhydrous, aprotic solvents like toluene or dioxane are necessary to prevent quenching of the strong base and catalyst deactivation.

Caption: Buchwald-Hartwig Amination Workflow.

Experimental Protocol: Buchwald-Hartwig Amination

• Setup: In a glovebox or under a stream of argon, add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.01-0.02 equiv.), the phosphine ligand (e.g., XPhos, 0.04-0.08 equiv.), and the base (e.g., NaOtBu, 1.4 equiv.) to a flame-dried Schlenk tube.

• Reagents: Add 3-bromo-4-(trifluoromethyl)-1H-indazole (1.0 equiv.) and the amine (1.2 equiv.).

• Solvent: Add anhydrous, degassed toluene or dioxane via syringe.

• Reaction: Seal the tube and heat the reaction mixture to 80-110 °C for 4-24 hours, with stirring. Monitor for completion by LC-MS.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and carefully quench with water. Separate the layers.

• Purification: Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by flash column chromatography.

Data Summary: Buchwald-Hartwig Amination Partners

Amine	Ligand	Base	Solvent	Temp (°C)	Yield (%)
Aniline	XPhos	NaOtBu	Toluene	100	High[23]
Morpholine	BrettPhos	K₃PO₄	Dioxane	110	Excellent
Indole	XPhos	Cs₂CO₃	Toluene	110	91[23]
n-Butylamine	SPhos	NaOtBu	Toluene	90	Good

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Application Notes and Protocols for the Buchwald-Hartwig Amination of 3-Bromo-4-(trifluoromethyl)-1H-indazole

Introduction: The Strategic Importance of 3-Amino-4-(trifluoromethyl)-1H-indazoles in Medicinal Chemistry

The 1H-indazole scaffold is a cornerstone in modern drug discovery, forming the structural core of numerous therapeutic agents. The introduction of an amino group at the 3-position and a trifluoromethyl moiety at the 4-position of the indazole ring system creates a highly sought-after pharmacophore. The trifluoromethyl group can significantly enhance metabolic stability, lipophilicity, and binding affinity of drug candidates, while the 3-amino group provides a critical vector for further molecular elaboration and interaction with biological targets.

The Buchwald-Hartwig amination stands as a paramount transformation in synthetic organic chemistry for the construction of carbon-nitrogen (C-N) bonds.[1] This palladium-catalyzed cross-coupling reaction offers a powerful and versatile methodology for the synthesis of arylamines from aryl halides, overcoming the limitations of traditional methods which often suffer from harsh reaction conditions and limited substrate scope.[1][2] This guide provides a detailed examination and a robust protocol for the Buchwald-Hartwig amination of 3-bromo-4-(trifluoromethyl)-1H-indazole, a key intermediate in the synthesis of novel pharmaceuticals.

Mechanistic Underpinnings: A Rational Approach to Reaction Design

A thorough understanding of the catalytic cycle of the Buchwald-Hartwig amination is crucial for rational protocol design and troubleshooting. The generally accepted mechanism proceeds through a series of well-defined steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition into the carbon-bromine bond of 3-bromo-4-(trifluoromethyl)-1H-indazole to form a Pd(II) complex.[1][3]

• Amine Coordination and Deprotonation: The amine nucleophile coordinates to the Pd(II) center. Subsequent deprotonation by a base generates a palladium-amido complex.[4]

• Reductive Elimination: The final step involves the reductive elimination of the desired 3-amino-4-(trifluoromethyl)-1H-indazole product, regenerating the active Pd(0) catalyst which re-enters the catalytic cycle.[1][3]

The efficiency of each step is highly dependent on the choice of ligand, base, solvent, and temperature. For electron-deficient substrates like 3-bromo-4-(trifluoromethyl)-1H-indazole, the selection of an appropriate electron-rich and sterically hindered phosphine ligand is critical to facilitate both the oxidative addition and the reductive elimination steps.

Visualizing the Catalytic Cycle

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Experimental Protocol: A Step-by-Step Guide

This protocol is designed as a robust starting point for the Buchwald-Hartwig amination of 3-bromo-4-(trifluoromethyl)-1H-indazole with a generic secondary amine. Optimization may be required for specific amine coupling partners.

Reagents and Equipment

Reagent/Equipment	Recommended Grade/Specification
3-Bromo-4-(trifluoromethyl)-1H-indazole	>98% purity
Amine	>98% purity
Palladium(II) acetate (Pd(OAc)₂)	Catalyst grade
tBuXPhos	>98% purity
Lithium bis(trimethylsilyl)amide (LiHMDS)	1.0 M solution in THF
Anhydrous Toluene	Dri-Solv or equivalent
Schlenk flask or reaction vial	Appropriate size
Magnetic stirrer and stir bar
Inert gas supply (Argon or Nitrogen)	High purity
Standard glassware for workup and purification
Thin Layer Chromatography (TLC) plates	Silica gel 60 F254
Column chromatography supplies	Silica gel

Reaction Setup and Execution

Note: This reaction is air and moisture sensitive. All manipulations should be performed under an inert atmosphere using standard Schlenk techniques.

• Preparation of the Reaction Vessel: To a dry Schlenk flask equipped with a magnetic stir bar, add 3-bromo-4-(trifluoromethyl)-1H-indazole (1.0 equiv), palladium(II) acetate (0.02 equiv), and tBuXPhos (0.04 equiv).

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times to ensure an inert atmosphere.

• Addition of Amine and Solvent: Under a positive pressure of inert gas, add the amine (1.2 equiv) followed by anhydrous toluene to achieve a concentration of approximately 0.1 M with respect to the starting indazole.

• Initiation of the Reaction: While stirring, add the LiHMDS solution (1.5 equiv) dropwise at room temperature.

• Reaction Monitoring: Heat the reaction mixture to 100 °C and monitor the progress by TLC or LC-MS until the starting material is consumed.

• Workup: Upon completion, cool the reaction mixture to room temperature and quench with saturated aqueous ammonium chloride solution. Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to afford the desired 3-amino-4-(trifluoromethyl)-1H-indazole.

Rationale for Reagent Selection

• Palladium Precursor and Ligand: Pd(OAc)₂ is a common and reliable palladium source.[5] For electron-deficient N-heterocycles like indazoles, bulky and electron-rich biarylphosphine ligands such as tBuXPhos have been shown to be particularly effective, as they promote both the oxidative addition and the crucial reductive elimination steps.[6][7]

• Base: LiHMDS is a strong, non-nucleophilic base that effectively deprotonates the amine without competing in the coupling reaction. Its use is particularly advantageous for couplings involving N-H containing heterocycles.[6]

• Solvent: Toluene is a standard solvent for Buchwald-Hartwig aminations due to its high boiling point and ability to dissolve a wide range of organic substrates.[3]

Visualizing the Experimental Workflow

Caption: A generalized workflow for the Buchwald-Hartwig amination.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or no conversion	Inactive catalyst, insufficient base, low temperature	Ensure all reagents are anhydrous and the reaction is under a strict inert atmosphere. Screen other bulky phosphine ligands (e.g., RuPhos, BrettPhos).[6] Consider a stronger base like NaOt-Bu, but be mindful of potential side reactions with the trifluoromethyl group. Increase the temperature in increments (e.g., to 110 °C).
Formation of side products (e.g., hydrodehalogenation)	Catalyst deactivation, presence of water	Use a pre-catalyst to ensure the formation of the active Pd(0) species.[8] Ensure all solvents and reagents are scrupulously dried.
Decomposition of starting material	Base is too strong	Screen weaker bases such as Cs₂CO₃ or K₃PO₄, which have been shown to be effective in couplings with sensitive substrates.[9][10] This may require higher catalyst loading or longer reaction times.

Safety Precautions

• Palladium Compounds: Palladium catalysts are toxic and should be handled in a well-ventilated fume hood. Avoid inhalation of dust and skin contact.[11]

• Trifluoromethyl Compounds: Exercise caution when handling trifluoromethyl-containing molecules. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• LiHMDS: This reagent is highly flammable and corrosive. Handle under an inert atmosphere and away from sources of ignition.

• Solvents: Toluene is flammable and has associated health risks. Handle in a fume hood and avoid inhalation or skin contact.

Conclusion

The Buchwald-Hartwig amination of 3-bromo-4-(trifluoromethyl)-1H-indazole is a powerful method for the synthesis of valuable 3-aminoindazole derivatives. The protocol outlined in this guide, based on a robust palladium/tBuXPhos catalyst system, provides a solid foundation for achieving this transformation. Careful attention to reaction setup, reagent quality, and inert atmosphere techniques are paramount for success. The provided troubleshooting guide offers a systematic approach to overcoming potential challenges and optimizing the reaction for specific amine coupling partners.

References

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Application Note: 3-Bromo-4-(trifluoromethyl)-1H-indazole as a Key Building Block for the Synthesis of Novel Kinase Inhibitors

Abstract

The indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous potent kinase inhibitors that have shown significant promise in oncology.[1][2] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the strategic use of 3-Bromo-4-(trifluoromethyl)-1H-indazole, a versatile building block for the synthesis of targeted kinase inhibitors. We will delve into the rationale behind its use, provide detailed, field-proven protocols for key cross-coupling reactions, and outline methodologies for the biological evaluation of the resulting compounds. The protocols and insights presented herein are designed to be self-validating and grounded in established chemical principles to accelerate drug discovery programs.

Introduction: The Strategic Advantage of the Indazole Core

Protein kinases are a large family of enzymes that play a central role in cellular signaling pathways controlling growth, proliferation, and survival.[3] Their dysregulation is a hallmark of many diseases, particularly cancer, making them one of the most important classes of drug targets.[4] Indazole-based molecules have emerged as a highly successful class of kinase inhibitors, with compounds like Axitinib demonstrating potent activity.[5]

The utility of 3-Bromo-4-(trifluoromethyl)-1H-indazole stems from two key features:

• The indazole core acts as a bioisostere for purines, allowing it to effectively compete for the ATP-binding site of many kinases.

• The trifluoromethyl group at the 4-position is a critical modulator of physicochemical properties. It can enhance metabolic stability by blocking potential sites of oxidation and can improve binding affinity through favorable interactions within the kinase active site.

• The bromine atom at the C-3 position is the linchpin for synthetic elaboration. It serves as a versatile handle for introducing a wide array of chemical diversity through robust and well-established palladium-catalyzed cross-coupling reactions.[2]

This guide will focus on the two most powerful C-C and C-N bond-forming reactions for this scaffold: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

Physicochemical Properties of the Reagent

A thorough understanding of the starting material's properties is crucial for method development and reaction optimization. While data for the specific 4-CF3 isomer is sparse, the properties of related isomers provide a reliable framework.

Property	Value (for 3-Bromo-6-(trifluoromethyl)-1H-indazole)	Reference
Molecular Formula	C₈H₄BrF₃N₂	[6]
Molecular Weight	265.03 g/mol	[6]
Consensus Log P (o/w)	3.26	[6]
Topological Polar Surface Area	28.68 Ų	[6]

Note: These properties for the 6-CF3 isomer are expected to be very similar to the 4-CF3 isomer and are suitable for initial experimental design.

The Synthetic Utility of 3-Bromo-4-(trifluoromethyl)-1H-indazole

The bromine at the C-3 position is the primary site for diversification. This allows for the strategic introduction of various aryl, heteroaryl, and amino moieties that can be designed to interact with specific regions of the target kinase, such as the hinge region, the DFG motif, or solvent-exposed areas.

Caption: Strategic functionalization of the indazole core.

Core Synthetic Protocols

The following protocols are generalized but robust starting points. Researchers should perform small-scale test reactions to optimize conditions for their specific substrates.

Protocol 1: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a powerful method for coupling the bromo-indazole with a wide variety of aryl and heteroaryl boronic acids.[7][8] The choice of catalyst, ligand, and base is critical to prevent side reactions like debromination.[7]

Caption: Experimental workflow for Suzuki-Miyaura coupling.

Experimental Protocol:

• Materials & Reagents:

  • 3-Bromo-4-(trifluoromethyl)-1H-indazole

  • Aryl/heteroaryl boronic acid (1.2 equivalents)

  • [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride [Pd(dppf)Cl₂] (0.05 equivalents)[9]

  • Potassium carbonate (K₂CO₃), anhydrous (2.0 equivalents)[9]

  • 1,4-Dioxane and deionized water (e.g., 4:1 v/v)

  • Anhydrous sodium sulfate, ethyl acetate, brine

• Procedure:

  • To a flame-dried Schlenk flask, add 3-Bromo-4-(trifluoromethyl)-1H-indazole (1.0 eq), the boronic acid (1.2 eq), Pd(dppf)Cl₂ (0.05 eq), and K₂CO₃ (2.0 eq).

  • Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

  • Add the degassed dioxane/water solvent mixture via syringe.

  • Heat the reaction mixture to 80-100 °C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 2-12 hours).[9]

  • Cool the reaction to room temperature. Dilute with ethyl acetate and pour into a separatory funnel.

  • Wash the organic layer sequentially with water and saturated brine solution.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude residue by flash column chromatography on silica gel to yield the desired 3-aryl-4-(trifluoromethyl)-1H-indazole.

• Self-Validation:

  • Expected Outcome: Formation of a new C-C bond, observable by a mass shift in LC-MS corresponding to the addition of the aryl group and loss of bromine.

  • Characterization: Confirm the structure and purity using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Protocol 2: Buchwald-Hartwig Amination for C-N Bond Formation

This reaction is the premier method for coupling aryl halides with primary or secondary amines to form C-N bonds, a common linkage in kinase inhibitors.[10][11] The reaction's success is highly dependent on the choice of a bulky, electron-rich phosphine ligand.[12]

Caption: Experimental workflow for Buchwald-Hartwig amination.

Experimental Protocol:

• Materials & Reagents:

  • 3-Bromo-4-(trifluoromethyl)-1H-indazole

  • Primary or secondary amine (1.2 equivalents)

  • Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 equivalents)

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.04 equivalents)

  • Sodium tert-butoxide (NaOtBu) (1.4 equivalents)

  • Anhydrous toluene

• Procedure:

  • Note: This reaction is sensitive to air and moisture. All manipulations should be performed under an inert atmosphere, preferably in a glovebox.

  • In a glovebox, add 3-Bromo-4-(trifluoromethyl)-1H-indazole (1.0 eq), Pd₂(dba)₃ (0.02 eq), XPhos (0.04 eq), and NaOtBu (1.4 eq) to a dry reaction vessel.

  • Seal the vessel, remove it from the glovebox, and add the anhydrous toluene followed by the amine (1.2 eq) via syringe under a positive pressure of inert gas.

  • Heat the reaction mixture to 100-110 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS (typically 8-24 hours).

  • After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove palladium black.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

• Self-Validation:

  • Causality: The bulky XPhos ligand facilitates the reductive elimination step, which is often rate-limiting, leading to higher yields.[12] NaOtBu is a strong, non-nucleophilic base required to deprotonate the amine in the catalytic cycle.[11]

  • Characterization: Confirm product formation via LC-MS and verify the structure by ¹H NMR.

Case Study: A Synthetic Route to a Hypothetical Kinase Inhibitor

To illustrate the power of these protocols, a hypothetical synthesis of "Indazolib," a PLK4 inhibitor, is outlined below. This route combines the Suzuki and Buchwald-Hartwig reactions to rapidly assemble a complex molecule.[5]

Caption: Multi-step synthesis of a hypothetical kinase inhibitor.

Protocols for Biological Evaluation

Once synthesized, the novel compounds must be evaluated for biological activity.

Protocol: In Vitro Kinase Inhibition Assay (IC₅₀ Determination)

This protocol determines the concentration of the inhibitor required to reduce the activity of the target kinase by 50%.

• Materials:

  • Recombinant target kinase (e.g., PLK4).[5]

  • Kinase-specific peptide substrate.

  • Adenosine-5'-triphosphate (ATP), including a labeled version (e.g., [γ-³²P]ATP) for radiometric assays or a suitable reagent for fluorescence/luminescence detection (e.g., ADP-Glo™ Kinase Assay).

  • Synthesized inhibitor compound, serially diluted in DMSO.

  • Kinase reaction buffer.

• Procedure (Conceptual Outline):

  • Prepare serial dilutions of the inhibitor compound in a 96- or 384-well plate.

  • Add the target kinase and its specific substrate to each well.

  • Initiate the kinase reaction by adding ATP.

  • Incubate at a controlled temperature (e.g., 30 °C) for a set time (e.g., 60 minutes).

  • Stop the reaction.

  • Quantify kinase activity by measuring substrate phosphorylation.

  • Plot the percentage of kinase inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to calculate the IC₅₀ value.

Protocol: Cell-Based Anti-Proliferation Assay (GI₅₀ Determination)

This assay measures the ability of a compound to inhibit the growth of cancer cell lines.

• Materials:

  • Cancer cell lines relevant to the kinase target (e.g., MCF-7 for breast cancer, H460 for lung cancer).[5]

  • Complete cell culture medium (e.g., DMEM with 10% FBS).

  • Synthesized inhibitor compound, serially diluted.

  • Cell viability reagent (e.g., Resazurin, CellTiter-Glo®).

• Procedure:

  • Seed cells in 96-well plates at a predetermined density and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the inhibitor compound and incubate for 72 hours.

  • Add the cell viability reagent and incubate according to the manufacturer's instructions.

  • Measure the signal (fluorescence or luminescence) using a plate reader.

  • Calculate the percentage of growth inhibition relative to untreated controls.

  • Plot the percentage of growth inhibition versus the logarithm of the inhibitor concentration to determine the GI₅₀ (concentration for 50% growth inhibition).

Conclusion

3-Bromo-4-(trifluoromethyl)-1H-indazole is a high-value, strategically designed starting material for the synthesis of kinase inhibitors. Its trifluoromethyl group offers metabolic stability and potential binding benefits, while the C-3 bromine provides a reliable reactive handle for diversification. By employing robust and well-understood cross-coupling methodologies such as the Suzuki-Miyaura and Buchwald-Hartwig reactions, medicinal chemists can efficiently generate libraries of novel indazole-based compounds for screening and lead optimization, thereby accelerating the path toward new targeted therapies.

References

• Application Note: HPLC Analysis of 3-Bromo-6-(trifluoromethyl)-1H-indazole. Benchchem.
• Synthesis of the Hypoxia-Inducible Factor-2α (HIF-2α) Inhibitor, 3-[(1S,2S,3R)-2,3-Difluoro-1-hydroxy-7-methylsulfonylindan-4-yl]oxy-5-fluorobenzonitrile (PT2977, Belzutifan); Efficient Replication of Established Approaches. PubMed Central.

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia... RSC Advances. Available at: [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). PubMed Central.

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Manufacturing Process Development for Belzutifan, Part 1: A Concise Synthesis of the Indanone Starting Material. ACS Figshare. Available at: [Link]

• Manufacturing Process Development for Belzutifan, Part 1: A Concise Synthesis of the Indanone Starting Material. ResearchGate. Available at: [Link]

• Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors. PubMed Central. Available at: [Link]

• 3-Bromo-5-(trifluoromethyl)-1H-indazole. PubChem. Available at: [Link]

• Novel synthetic pathway to belzutifan. Google Patents.

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules. Available at: [Link]

• 4-Bromo-1-methyl-6-(trifluoromethyl)-1H-indazole. PubChem. Available at: [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. RSC Publishing. Available at: [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). RSC Publishing. Available at: [Link]

• Manufacturing Process Development for Belzutifan, Part 1: A Concise Synthesis of the Indanone Starting Material. Semantic Scholar. Available at: [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Available at: [Link]

• 4-Bromo-5-iodo-6-(trifluoromethyl)-1H-indazole. PubChem. Available at: [Link]

• Synthesis of Trifluoromethylated Pyrimido[1,2-b]indazole Derivatives through the Cyclocondensation of 3-Aminoindazoles with Ketoester and Their Functionalization via Suzuki-Miyaura Cross-Coupling and SNAr Reactions. MDPI. Available at: [Link]

• Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. ACS Publications. Available at: [Link]

• 4-Bromo-6-(trifluoromethyl)-1H-indazole. PubChem. Available at: [Link]

• The discovery of novel 3-(pyrazin-2-yl)-1H-indazoles as potent pan-Pim kinase inhibitors. PubMed. Available at: [Link]

• C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. HAL Open Science. Available at: [Link]

• Novel Indazole Compounds as PKMYT1 Kinase Inhibitors for Treating Cancer. PubMed Central. Available at: [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube. Available at: [Link]

• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. PubMed Central. Available at: [Link]

• 30 Years of Kinase Inhibitors: A Historical Overview and some Brazilian Contributions. Sociedade Brasileira de Química. Available at: [Link]

• Compounds from Natural Sources as Protein Kinase Inhibitors. MDPI. Available at: [Link]

• 3-bromo-1-(trifluoromethyl)-1h-indazole. PubChemLite. Available at: [Link]

• A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-. Google Patents.

• Design, synthesis and biological evaluation of novel 1H-1,2,4-triazole, benzothiazole and indazole-based derivatives as potent FGFR1 inhibitors viafragment-based virtual screening. PubMed Central. Available at: [Link]

• Design, Synthesis, and Biochemical Evaluation of New Triazole Derivatives as Aurora-A Kinase Inhibitors. MDPI. Available at: [Link]

• Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives. MDPI. Available at: [Link]

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• 8. Synthesis of Trifluoromethylated Pyrimido[1,2-b]indazole Derivatives through the Cyclocondensation of 3-Aminoindazoles with Ketoester and Their Functionalization via Suzuki-Miyaura Cross-Coupling and SNAr Reactions | MDPI [mdpi.com]
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Application Notes and Protocols for the Regioselective N-Alkylation of 3-Bromo-4-(trifluoromethyl)-1H-indazole

Abstract

The N-alkylation of indazoles is a cornerstone transformation in medicinal chemistry, enabling the synthesis of a vast array of pharmacologically active agents.[1][2] The 3-bromo-4-(trifluoromethyl)-1H-indazole scaffold, in particular, serves as a versatile intermediate for drug discovery programs. However, the ambident nucleophilic nature of the indazole core presents a significant challenge: the frequent formation of N1 and N2 regioisomeric mixtures, which complicates purification and reduces yields.[3][4][5] This guide provides a comprehensive overview and two distinct, field-proven protocols for the regioselective N-alkylation of 3-bromo-4-(trifluoromethyl)-1H-indazole, empowering researchers to predictably synthesize the desired N1 or N2 isomer with high fidelity. We will delve into the mechanistic rationale behind each method, from sterically-controlled deprotonation to acid-catalyzed pathways, ensuring a deep understanding of the underlying chemical principles.

The Challenge of Regioselectivity in Indazole Alkylation

The indazole ring contains two nitrogen atoms, both of which can act as nucleophiles. The neutral form exists in two tautomeric states, with the 1H-indazole tautomer being thermodynamically more stable than the 2H form.[3][6] Direct alkylation under basic conditions often proceeds via the indazolide anion, which can be attacked by an electrophile at either nitrogen, leading to a mixture of N1 and N2 products.

Figure 1. Regioselectivity in the N-alkylation of 3-Bromo-4-(trifluoromethyl)-1H-indazole.

The ratio of these isomers is highly sensitive to a multitude of factors, including:

• Base and Counter-ion: The choice of base dictates the nature of the indazolide salt. Hard cations like Na⁺ can coordinate with the N2 lone pair, sterically directing alkylation to the N1 position.[3][7]

• Solvent: The polarity and coordinating ability of the solvent can influence ion-pairing and the reactivity of the indazolide anion.[2][6]

• Substituents: The electronic and steric properties of substituents on the indazole ring play a critical role. The C3-bromo and C4-trifluoromethyl groups on the target substrate are electron-withdrawing, influencing the nucleophilicity of the adjacent nitrogen atoms.

• Alkylating Agent: The nature of the electrophile can also impact the product distribution.

Controlling these variables is paramount for achieving a selective and efficient synthesis.[7]

Protocol I: Selective N1-Alkylation via Directed Deprotonation

This protocol leverages a strong, non-nucleophilic base in a non-polar, aprotic solvent to achieve high selectivity for the N1 isomer. This method is widely regarded as a robust strategy for N1-alkylation of substituted indazoles.[1][2][8][9]

Causality and Mechanistic Insight

The use of sodium hydride (NaH) in tetrahydrofuran (THF) is the cornerstone of this protocol. Upon addition of NaH, the acidic N-H proton is removed to form the sodium indazolide salt. It is postulated that the sodium cation (Na⁺) forms a tight ion pair, potentially coordinating with the lone pair of the N2 nitrogen.[10] This coordination effectively blocks the N2 position, making the N1 nitrogen the more sterically accessible site for nucleophilic attack on the incoming alkyl halide.[7] The C3-bromo substituent further enhances this steric blockade around the N2 position.

Experimental Workflow: N1-Alkylation

Figure 2. Step-by-step workflow for the selective N1-alkylation protocol.

Detailed Step-by-Step Protocol

Materials & Reagents

Reagent	M.W.	Equivalents	Amount (for 1 mmol scale)
3-Bromo-4-(trifluoromethyl)-1H-indazole	265.04	1.0	265 mg
Sodium Hydride (NaH), 60% in mineral oil	24.00	1.2	48 mg
Alkyl Halide (e.g., Iodomethane)	141.94	1.1	156 mg (69 µL)
Anhydrous Tetrahydrofuran (THF)	-	-	10 mL
Saturated aq. NH₄Cl Solution	-	-	~5 mL
Ethyl Acetate (EtOAc)	-	-	As needed
Brine	-	-	As needed

| Anhydrous Na₂SO₄ or MgSO₄ | - | - | As needed |

Procedure:

• Inert Atmosphere Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add sodium hydride (1.2 equiv). Seal the flask with a septum and purge with an inert atmosphere (Nitrogen or Argon).

• Solvent Addition: Add anhydrous THF (5 mL) via syringe to suspend the NaH.

• Deprotonation: Cool the suspension to 0 °C using an ice bath. In a separate flask, dissolve 3-bromo-4-(trifluoromethyl)-1H-indazole (1.0 equiv) in anhydrous THF (5 mL). Add this solution dropwise to the stirred NaH suspension over 10 minutes.

  • Causality Note: Slow addition at 0 °C controls the exothermic reaction and hydrogen gas evolution.

• Anion Formation: Remove the ice bath and allow the mixture to stir at room temperature for 1 hour. The solution should become clearer as the sodium salt forms.

• Alkylation: Re-cool the reaction mixture to 0 °C and add the alkylating agent (1.1 equiv) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Quenching: Once complete, cool the flask to 0 °C and carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution to destroy any unreacted NaH.

  • Safety Note: Quenching is highly exothermic and produces hydrogen gas. Perform this step slowly and behind a safety shield.

• Work-up: Transfer the mixture to a separatory funnel and dilute with ethyl acetate. Wash the organic layer sequentially with water and then brine.[7] Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure N1-alkylated product.

Protocol II: Selective N2-Alkylation via Acid Catalysis

Achieving N2 selectivity often requires moving away from standard basic conditions. Acid-catalyzed methods using specific alkylating agents, such as 2,2,2-trichloroacetimidates, have proven highly effective for the selective N2-alkylation of indazoles.[4][11] An alternative method uses trifluoromethanesulfonic acid (TfOH) with diazo compounds.[12]

Causality and Mechanistic Insight

This protocol utilizes a strong Brønsted acid like TfOH to activate an alkyl trichloroacetimidate. The acid protonates the imine nitrogen, making the alkyl group highly electrophilic.[13] The N2-nitrogen of the indazole then acts as the nucleophile. The high selectivity for N2 is attributed to a lower energy transition state for the N2 attack compared to the N1 attack in this acidic environment.[13] The 1H-indazole must first tautomerize to the higher-energy 2H-form for N1 alkylation to occur, which adds an energetic penalty, thus favoring the direct N2 pathway.[13]

Experimental Workflow: N2-Alkylation

Figure 3. Step-by-step workflow for the selective N2-alkylation protocol.

Detailed Step-by-Step Protocol

Materials & Reagents

Reagent	M.W.	Equivalents	Amount (for 1 mmol scale)
3-Bromo-4-(trifluoromethyl)-1H-indazole	265.04	1.0	265 mg
Alkyl 2,2,2-trichloroacetimidate	Varies	1.5	1.5 mmol
Trifluoromethanesulfonic acid (TfOH)	150.08	0.1 - 1.25	Varies (catalytic to stoichiometric)
Anhydrous Dichloroethane (DCE) or CH₂Cl₂	-	-	10 mL
Saturated aq. NaHCO₃ Solution	-	-	~10 mL
Dichloromethane (DCM)	-	-	As needed
Brine	-	-	As needed

| Anhydrous Na₂SO₄ or MgSO₄ | - | - | As needed |

Procedure:

• Setup: To a round-bottom flask containing 3-bromo-4-(trifluoromethyl)-1H-indazole (1.0 equiv) and the alkyl 2,2,2-trichloroacetimidate (1.5 equiv), add anhydrous dichloroethane (10 mL) under an inert atmosphere.

• Acid Addition: Cool the solution to 0 °C. Add trifluoromethanesulfonic acid (TfOH) dropwise via syringe. The optimal amount of acid may vary, starting with catalytic amounts (e.g., 0.1 equiv) and increasing if necessary.[11][14]

• Reaction: Allow the reaction to warm to room temperature and stir until TLC or LC-MS analysis indicates full consumption of the starting indazole.

• Quenching: Cool the reaction mixture to 0 °C and carefully quench by adding saturated aqueous sodium bicarbonate solution until the mixture is basic.

• Work-up: Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase with dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the crude residue by flash column chromatography to isolate the pure N2-alkylated product.

Characterization and Isomer Differentiation

Unequivocal differentiation between the N1 and N2 isomers is critical. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this assignment.

• ¹H and ¹⁹F NMR: The chemical shifts of the aromatic protons and the trifluoromethyl group will differ between the two isomers.[15]

• ¹³C NMR: The carbon chemical shifts, particularly for C3 and C7a, will be distinct for each regioisomer.

• HMBC (Heteronuclear Multiple Bond Correlation): This 2D NMR experiment is definitive for assignment.[2] For the N2-alkylated isomer , a 2- or 3-bond correlation is observed between the protons of the N-alkyl CH₂ group and the C3 carbon of the indazole ring. This correlation is absent in the N1-alkylated isomer .[2][6] Conversely, the N1-isomer may show a correlation between the N-alkyl CH₂ protons and the C7a carbon.[6]

• Mass Spectrometry (MS): Provides confirmation of the molecular weight of the product. High-resolution mass spectrometry (HRMS) can confirm the elemental composition.[15]

Safety and Handling Precautions

• 3-Bromo-4-(trifluoromethyl)-1H-indazole: This compound should be handled with care. It may cause skin and eye irritation.[16][17]

• Sodium Hydride (NaH): NaH is a flammable solid that reacts violently with water to produce flammable hydrogen gas. It must be handled under an inert, anhydrous atmosphere.[18] Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.[17][19]

• Alkylating Agents: Many alkylating agents are toxic, carcinogenic, and/or lachrymatory. Handle them in a well-ventilated chemical fume hood.[20]

• Trifluoromethanesulfonic Acid (TfOH): This is a very strong, corrosive acid. Handle with extreme care, using appropriate PPE.

• Solvents: Anhydrous solvents are required, and many are flammable. Work in a fume hood and away from ignition sources.[20]

Always consult the Safety Data Sheet (SDS) for each reagent before beginning any experimental work.[16][17][18][19]

References

• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry. [Link]

• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. National Institutes of Health. [Link]

• Dong, L., Wang, Q., Chen, Y., & Wai, J. S. Mechanism of a Highly Selective N2 Alkylation of Indazole. WuXi Biology. [Link]

• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Journal of Organic Chemistry. [Link]

• Alam, R. M., & Keating, J. J. (2021). (PDF) Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. ResearchGate. [Link]

• Zhang, Y., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. National Institutes of Health. [Link]

• Li, J., et al. (2020). TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds. Chemical Communications. [Link]

• Zhang, Y., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journals. [Link]

• Clemens, J., Bell, E. L., & Londregan, A. T. (2022). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. Organic Chemistry Portal. [Link]

• Clemens, J., Bell, E. L., & Londregan, A. T. (2022). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. ResearchGate. [Link]

• Angene Chemical. (2025). Safety Data Sheet for 3-bromo-6-fluoro-1H-indazole. Angene Chemical. [Link]

• Bull, J. A., et al. (2024). Development of a selective and scalable N1-indazole alkylation. RSC Advances. [Link]

• Bull, J. A., et al. (2024). Development of a selective and scalable N1-indazole alkylation. PMC. [Link]

• Alam, R. M., & Keating, J. J. (2021). (PDF) Regioselective N -alkylation of the 1 H -indazole scaffold; ring substituent and N -alkylating reagent effects on regioisomeric distribution. ResearchGate. [Link]

• CN101948433A - Method for separating and purifying substituted indazole isomers.

• Clemens, J., Bell, E. L., & Londregan, A. T. (2022). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. Thieme. [Link]

• Bull, J. A., et al. (2024). Development of a selective and scalable N1-indazole alkylation. RSC Publishing. [Link]

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Application Notes and Protocols for the Large-Scale Synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole

Introduction: The Strategic Importance of 3-Bromo-4-(trifluoromethyl)-1H-indazole in Drug Discovery

3-Bromo-4-(trifluoromethyl)-1H-indazole is a key heterocyclic building block in modern medicinal chemistry. Its strategic importance lies in the unique combination of the indazole core, a privileged scaffold in numerous pharmacologically active compounds, with a trifluoromethyl group and a bromine atom. The trifluoromethyl moiety often enhances metabolic stability, binding affinity, and cell permeability of drug candidates. The bromine atom serves as a versatile synthetic handle for introducing further molecular complexity through various cross-coupling reactions. Consequently, this molecule is a critical intermediate in the synthesis of a range of therapeutic agents, from kinase inhibitors in oncology to modulators of other key biological targets.

This guide provides a comprehensive overview of the large-scale synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole, offering detailed protocols, process considerations, and safety guidelines for researchers, scientists, and drug development professionals. Two primary synthetic strategies are presented, equipping process chemists with the necessary information to select and optimize a route that aligns with their specific manufacturing capabilities and objectives.

Synthetic Strategies: A Comparative Analysis

Two principal retrosynthetic approaches are considered for the large-scale production of 3-Bromo-4-(trifluoromethyl)-1H-indazole:

• Strategy A: Regioselective Bromination of 4-(trifluoromethyl)-1H-indazole. This is a convergent approach where the indazole core is first synthesized and subsequently brominated. The success of this strategy hinges on the efficient and regioselective installation of the bromine atom at the C3 position.

• Strategy B: Indazole Ring Construction from a Pre-functionalized Aromatic Precursor. This linear approach involves the synthesis of the indazole ring from a substituted aniline derivative, typically through a diazotization and cyclization sequence.

For large-scale synthesis, Strategy A is often preferred due to its generally higher overall yields and more straightforward purification of the final product. However, the availability and cost of the starting material, 4-(trifluoromethyl)-1H-indazole, are critical considerations. Strategy B offers an alternative when the starting aniline is more readily accessible.

Recommended Synthetic Route: Strategy A - Regioselective Bromination

This strategy involves two key stages: the synthesis of 4-(trifluoromethyl)-1H-indazole and its subsequent bromination.

Part 1: Synthesis of 4-(trifluoromethyl)-1H-indazole

The synthesis of 4-(trifluoromethyl)-1H-indazole can be achieved from 2-amino-6-(trifluoromethyl)benzonitrile via a diazotization and intramolecular cyclization reaction.

Materials:

• 2-Amino-6-(trifluoromethyl)benzonitrile

• Sodium nitrite (NaNO₂)

• Concentrated hydrochloric acid (HCl)

• Water (H₂O)

• Toluene

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Diazotization:

  • In a well-ventilated fume hood, charge a reactor with 2-amino-6-(trifluoromethyl)benzonitrile (1.0 eq) and a suitable solvent such as a mixture of concentrated hydrochloric acid and water.

  • Cool the mixture to 0-5 °C using an ice-salt bath with vigorous stirring. Strict temperature control is crucial to prevent the decomposition of the diazonium salt intermediate[1].

  • Prepare a solution of sodium nitrite (1.05-1.1 eq) in cold water.

  • Add the sodium nitrite solution dropwise to the suspension of the amine salt, maintaining the internal temperature below 5 °C. The addition is exothermic, so slow addition and efficient cooling are essential[1].

  • After the addition is complete, stir the mixture at 0-5 °C for an additional 30-60 minutes to ensure complete diazotization. The presence of excess nitrous acid can be tested with starch-iodide paper (immediate blue-black color).

• Cyclization and Work-up:

  • Slowly warm the reaction mixture to room temperature and then heat to 50-60 °C to facilitate the intramolecular cyclization and nitrogen gas evolution. The reaction should be monitored by TLC or LC-MS for the disappearance of the diazonium salt intermediate.

  • Cool the reaction mixture to room temperature and neutralize by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

  • Extract the aqueous layer with toluene (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to yield crude 4-(trifluoromethyl)-1H-indazole, which can be purified by recrystallization or column chromatography.

.dot digraph "Synthesis of 4-(trifluoromethyl)-1H-indazole" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} .enddot

Caption: Workflow for the synthesis of 4-(trifluoromethyl)-1H-indazole.

Part 2: Regioselective Bromination of 4-(trifluoromethyl)-1H-indazole

The bromination of the indazole ring is an electrophilic aromatic substitution. The C3 position of the indazole is electron-rich and generally the most reactive site for electrophilic attack.

Materials:

• 4-(trifluoromethyl)-1H-indazole

• Bromine (Br₂) or N-Bromosuccinimide (NBS)

• Sodium hydroxide (NaOH) solution (e.g., 2M) or Sodium acetate (NaOAc)

• Acetic acid (if using NaOAc)

• Ethyl acetate

• Sodium bisulfite (NaHSO₃) solution (e.g., 10%)

• Water (H₂O)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup:

  • In a reactor, suspend 4-(trifluoromethyl)-1H-indazole (1.0 eq) in a 2M sodium hydroxide solution at room temperature[2]. Alternatively, a mixture of sodium acetate in acetic acid and chloroform can be used[1].

• Bromination:

  • Prepare a solution of bromine (1.0-1.1 eq) in a 2M sodium hydroxide solution[2] or in acetic acid[1].

  • Add the bromine solution dropwise to the indazole suspension over a period of 1-4 hours, while maintaining the temperature below 25 °C.

  • Stir the reaction mixture at room temperature for an additional 2-3 hours after the addition is complete. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up and Purification:

  • Quench the reaction by adding a 10% aqueous solution of sodium bisulfite to consume any excess bromine[2].

  • Extract the product with ethyl acetate (2-3x)[2].

  • Combine the organic layers and wash sequentially with water and brine[2].

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • The crude 3-Bromo-4-(trifluoromethyl)-1H-indazole can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or heptane/ethyl acetate) or by column chromatography on silica gel.

.dot digraph "Regioselective Bromination" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} .enddot

Caption: General workflow for the regioselective bromination of 4-(trifluoromethyl)-1H-indazole.

Alternative Synthetic Route: Strategy B - Indazole Ring Construction from a Brominated Precursor

This alternative strategy involves the synthesis of the indazole ring from a pre-brominated aniline derivative. This approach can be advantageous if the brominated starting material is readily available or if regioselectivity in the bromination of the indazole is problematic. A plausible route starts from 3-fluoro-2-methylaniline[3].

Multi-step Synthesis from 3-Fluoro-2-methylaniline

This process involves three main steps: bromination of the aniline, diazotization and cyclization to form a protected indazole, and finally deprotection.

• Bromination:

  • Dissolve 3-fluoro-2-methylaniline in acetonitrile and cool to -10 to 10 °C.

  • Add N-bromosuccinimide (NBS) and react for 1-2 hours.

  • Quench with sodium bisulfite to obtain the brominated aniline intermediate.

• Ring Closure (Diazotization and Cyclization):

  • Dissolve the brominated aniline in toluene.

  • Add acetic acid and isoamyl nitrite, and heat the mixture to facilitate diazotization and subsequent intramolecular cyclization. This step often results in an N-acylated indazole.

• Deprotection:

  • Treat the N-acylated indazole with a base such as potassium carbonate in a mixture of methanol and water to hydrolyze the acyl group and yield the final 1H-indazole product.

Process Optimization and Scale-up Considerations

Parameter	Recommendation	Rationale
Temperature Control	Maintain strict temperature control (0-5 °C) during diazotization.	The diazonium salt intermediate is thermally unstable and can decompose, leading to reduced yield and the formation of impurities[1].
Reagent Stoichiometry	Use a slight excess (1.0-1.1 equivalents) of the brominating agent.	To ensure complete consumption of the starting material while minimizing the formation of di- and tri-brominated side products[1].
Reaction Monitoring	Utilize in-process controls such as TLC or LC-MS.	To determine the reaction endpoint accurately, preventing prolonged reaction times that can lead to side product formation.
Purification	Recrystallization is the preferred method for large-scale purification.	It is generally more cost-effective and scalable than chromatography for achieving high purity of the final product.
Safety	Handle diazonium salt intermediates with extreme care. Do not isolate them in a dry state.	Dry diazonium salts can be explosive. In situ generation and immediate use are standard safety protocols[1].

Analytical Characterization

The purity and identity of 3-Bromo-4-(trifluoromethyl)-1H-indazole should be confirmed using a combination of analytical techniques:

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product and quantify any impurities. A reversed-phase C18 column with a gradient elution of acetonitrile and water (with 0.1% formic acid) is a suitable starting point.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for confirming the chemical structure and regiochemistry of the product.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

Safety and Handling

2-Amino-6-(trifluoromethyl)benzonitrile:

• Hazards: Harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

• Precautions: Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle in a well-ventilated fume hood.

Bromine:

• Hazards: Highly corrosive, toxic, and causes severe burns.

• Precautions: Handle in a fume hood with appropriate PPE, including heavy-duty gloves and a face shield. Have a bromine spill kit readily available.

N-Bromosuccinimide (NBS):

• Hazards: Irritant and corrosive.

• Precautions: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated area.

Diazonium Salts:

• Hazards: Potentially explosive in a dry, solid state.

• Precautions: Always generate and use in situ in a cold solution. Never attempt to isolate the solid diazonium salt.

General Precautions:

• All reactions should be carried out in a well-ventilated fume hood.

• Appropriate PPE should be worn at all times.

• Emergency procedures for chemical spills and exposures should be in place.

Conclusion

The large-scale synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole is a critical process for the supply of this important building block to the pharmaceutical industry. The recommended strategy of regioselective bromination of 4-(trifluoromethyl)-1H-indazole offers a robust and scalable route. Careful control of reaction parameters, particularly temperature during diazotization and stoichiometry during bromination, is essential for achieving high yields and purity. The alternative route starting from a pre-brominated aniline provides flexibility in the choice of starting materials. By following the detailed protocols and safety guidelines outlined in this application note, researchers and drug development professionals can confidently and safely produce this valuable intermediate for their discovery and development programs.

References

• Google Patents. (n.d.). CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. EP3904342A1 - Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Purification of 3-Bromo-4-(trifluoromethyl)-1H-indazole by Column Chromatography: An Application Note and Protocol

Introduction

3-Bromo-4-(trifluoromethyl)-1H-indazole is a crucial heterocyclic building block in medicinal chemistry and drug discovery, frequently utilized in the synthesis of pharmacologically active molecules. The strategic placement of the bromine atom and the trifluoromethyl group offers versatile handles for further chemical modifications, such as cross-coupling reactions, while the indazole core is a well-established pharmacophore. Given its importance, the purity of 3-Bromo-4-(trifluoromethyl)-1H-indazole is paramount for the successful synthesis of downstream targets and for obtaining reliable biological data.

This application note provides a detailed, field-proven protocol for the purification of 3-Bromo-4-(trifluoromethyl)-1H-indazole using silica gel column chromatography. We will delve into the rationale behind the selection of the stationary and mobile phases, potential impurities, and a step-by-step guide to achieving high purity of the target compound.

Understanding the Separation: Key Principles and Considerations

The successful chromatographic purification of 3-Bromo-4-(trifluoromethyl)-1H-indazole hinges on the polarity differences between the desired product and the impurities generated during its synthesis. The primary impurities often encountered include unreacted starting materials, over-brominated species (e.g., dibromo-derivatives), and other regioisomers.

Compound Properties:

While specific experimental data for 3-Bromo-4-(trifluoromethyl)-1H-indazole is not extensively published, we can infer its properties from closely related isomers. These properties are crucial for designing an effective purification strategy.

Property	Value (for related isomers)	Source	Implication for Chromatography
Molecular Formula	C₈H₄BrF₃N₂		-
Molecular Weight	265.03 g/mol		-
XLogP3	~3.2 - 3.5		Indicates moderate lipophilicity, suggesting good solubility in common organic solvents and suitability for normal-phase chromatography.
Hydrogen Bond Donor Count	1		The N-H group can interact with the polar stationary phase.
Hydrogen Bond Acceptor Count	4		The nitrogen atoms and fluorine atoms can also interact with the stationary phase.

Stationary Phase Selection:

Silica gel (SiO₂) is the stationary phase of choice for this purification. Its polar surface, rich in silanol groups (Si-OH), effectively interacts with polar functional groups of the analyte and impurities. This interaction is key to achieving differential migration and, thus, separation.

Mobile Phase Selection:

A non-polar solvent system with a polar modifier is ideal for eluting compounds of moderate polarity from a silica gel column. A gradient of ethyl acetate in hexane (or petroleum ether) is a versatile and effective mobile phase for this purpose. The non-polar hexane minimizes interactions with the silica, while the more polar ethyl acetate competes for the adsorption sites, thereby eluting the compounds. By gradually increasing the concentration of ethyl acetate, compounds are eluted in order of increasing polarity.

Potential Impurities and Elution Profile

Understanding the likely impurities is critical for developing a robust purification protocol. Common impurities in the synthesis of 3-bromo-indazoles can include:

• Starting Material (e.g., 4-(trifluoromethyl)-1H-indazole): Generally more polar than the brominated product due to the absence of the lipophilic bromine atom. It will likely elute later than the product in a normal-phase system.

• Over-brominated Species (e.g., dibromo-4-(trifluoromethyl)-1H-indazole): These are typically less polar than the mono-brominated product and will elute earlier.

• Regioisomers: Depending on the synthetic route, other positional isomers of bromination may be present. Their polarity relative to the desired product can vary, and their separation may require careful optimization of the mobile phase gradient.

Experimental Protocol

This protocol is designed for the purification of approximately 1 gram of crude 3-Bromo-4-(trifluoromethyl)-1H-indazole. Adjustments to the column size and solvent volumes may be necessary for different scales.

Materials and Equipment

• Crude 3-Bromo-4-(trifluoromethyl)-1H-indazole

• Silica gel (60 Å, 230-400 mesh)

• Hexane (or Petroleum Ether), HPLC grade

• Ethyl Acetate, HPLC grade

• Glass chromatography column (e.g., 40-50 cm length, 2-3 cm diameter)

• Separatory funnel or solvent reservoir

• Collection tubes or flasks

• Thin Layer Chromatography (TLC) plates (silica gel coated)

• TLC developing chamber

• UV lamp (254 nm)

• Rotary evaporator

• Standard laboratory glassware

Safety Precautions

• 3-Bromo-4-(trifluoromethyl)-1H-indazole is a chemical intermediate, and its toxicological properties are not fully characterized. Handle with care.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[1]

• Perform all operations in a well-ventilated fume hood.[1]

• Avoid inhalation of dust and vapors.

• In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical advice.[1]

Step-by-Step Purification Procedure

1. TLC Analysis of the Crude Mixture:

• Objective: To determine the optimal mobile phase composition for separation.

• Procedure:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution onto a TLC plate.

  • Develop the TLC plate in a chamber containing a mixture of hexane and ethyl acetate (start with a 9:1 ratio).

  • Visualize the developed plate under a UV lamp (254 nm).

  • The ideal solvent system should provide good separation of the product spot from impurity spots, with the product having an Rf value of approximately 0.2-0.3. Adjust the ratio of ethyl acetate to hexane as needed to achieve this.

2. Column Preparation (Slurry Packing):

• Objective: To create a uniformly packed column for optimal separation.

• Procedure:

  • Place a small plug of glass wool at the bottom of the column.

  • Add a thin layer of sand (approx. 1 cm).

  • In a beaker, prepare a slurry of silica gel in hexane. The amount of silica should be 50-100 times the weight of the crude material.

  • Pour the slurry into the column. Gently tap the sides of the column to dislodge any air bubbles and ensure even packing.

  • Open the stopcock to allow the solvent to drain, collecting it for reuse. Do not let the silica bed run dry.

  • Once the silica has settled, add another thin layer of sand on top to protect the silica bed from disturbance during sample loading.

3. Sample Loading:

• Objective: To apply the crude mixture to the column in a concentrated band.

• Procedure (Dry Loading is recommended):

  • Dissolve the crude 3-Bromo-4-(trifluoromethyl)-1H-indazole in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (2-3 times the weight of the crude material) to this solution.

  • Evaporate the solvent completely using a rotary evaporator to obtain a dry, free-flowing powder.

  • Carefully add this powder to the top of the prepared column.

4. Elution and Fraction Collection:

• Objective: To pass the mobile phase through the column to separate and collect the pure compound.

• Procedure:

  • Carefully add the initial mobile phase (e.g., 95:5 hexane:ethyl acetate) to the column.

  • Begin collecting fractions. The volume of each fraction can be adjusted based on the column size and flow rate (e.g., 10-20 mL per fraction).

  • Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate. A suggested gradient could be:

    • 5% Ethyl Acetate in Hexane (5 column volumes)

    • 10% Ethyl Acetate in Hexane (5 column volumes)

    • 15% Ethyl Acetate in Hexane (until the product has fully eluted)

  • Monitor the elution of compounds by spotting every few fractions on a TLC plate and visualizing under UV light.

5. Analysis of Fractions and Product Isolation:

• Objective: To identify and combine the pure fractions and isolate the final product.

• Procedure:

  • Run a TLC of the collected fractions to identify those containing the pure product.

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent using a rotary evaporator to yield the purified 3-Bromo-4-(trifluoromethyl)-1H-indazole as a solid.

  • Determine the yield and assess the purity by appropriate analytical techniques (e.g., ¹H NMR, ¹⁹F NMR, LC-MS, or HPLC). A patent for a similar compound, 6-trifluoromethyl-4-nitro-1H-indazole, reported purity analysis by HPLC[2].

Visualizing the Workflow

Caption: Workflow for the purification of 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Poor Separation	Incorrect mobile phase polarity.	Re-optimize the mobile phase using TLC. A shallower gradient may be required.
Column overloaded.	Use a larger column with more silica gel relative to the amount of crude material.
Column packed unevenly.	Repack the column carefully, ensuring no air bubbles are trapped.
Product Elutes Too Quickly or Too Slowly	Mobile phase is too polar or not polar enough.	Adjust the starting concentration of ethyl acetate in hexane based on TLC results.
Streaking or Tailing of Spots on TLC	Sample is too concentrated.	Dilute the sample before spotting on the TLC plate.
Compound is acidic or basic.	Consider adding a small amount of acetic acid (for acidic compounds) or triethylamine (for basic compounds) to the mobile phase.
Cracked or Channeled Silica Bed	Column ran dry.	Always keep the solvent level above the top of the silica bed.
Heat generated during packing or elution.	For large columns, consider pre-cooling the solvent.

Conclusion

This application note provides a robust and reproducible protocol for the purification of 3-Bromo-4-(trifluoromethyl)-1H-indazole by silica gel column chromatography. By understanding the principles of the separation, carefully selecting the stationary and mobile phases, and following the detailed steps outlined, researchers can consistently obtain this valuable building block in high purity. The successful purification of this intermediate is a critical step in the synthesis of novel compounds for drug discovery and development.

References

• PubChem. 3-Bromo-5-(trifluoromethyl)-1H-indazole. National Center for Biotechnology Information. Available at: [Link]

• MDPI. Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno[1,2-c]pyrazol-4(1H)-one. Molecules 2022, 27(22), 7721. Available at: [Link]

• SciELO. A One-Pot Domino Synthesis of 4-(Trifluoromethyl)-2-thiazolamine. Journal of the Brazilian Chemical Society, 2016, 27(12), 2388-2391. Available at: [Link]

• Google Patents. CN107805221A - Method for preparing 1H-indazole derivative.

Sources

• 1. CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5- - Google Patents [patents.google.com]
• 2. CN107805221A - Method for preparing 1H-indazole derivative - Google Patents [patents.google.com]

Application Notes and Protocols for the Recrystallization of 3-Bromo-4-(trifluoromethyl)-1H-indazole

Introduction

3-Bromo-4-(trifluoromethyl)-1H-indazole is a heterocyclic compound of significant interest in medicinal chemistry and drug development. The indazole scaffold is a privileged structure, and the introduction of a bromine atom and a trifluoromethyl group can significantly modulate the biological activity, metabolic stability, and pharmacokinetic properties of molecules.[1][2][3] The purity of such intermediates is paramount to ensure the desired outcomes in subsequent synthetic steps and the safety profile of final active pharmaceutical ingredients (APIs).

Recrystallization is a fundamental and highly effective technique for the purification of solid organic compounds.[4][5][6][7] The principle of recrystallization is based on the differential solubility of the target compound and its impurities in a selected solvent or solvent system.[4][5] An ideal solvent will dissolve the compound sparingly at room temperature but will have high solubility at an elevated temperature.[6][8] As the hot, saturated solution cools, the solubility of the target compound decreases, leading to the formation of a crystalline lattice that excludes impurities, which remain in the mother liquor.[5][6]

This document provides a detailed protocol and application guidelines for the purification of 3-Bromo-4-(trifluoromethyl)-1H-indazole via recrystallization. It is intended for researchers, scientists, and drug development professionals.

Physicochemical Properties and Safety Data

A summary of the basic physicochemical properties of 3-Bromo-4-(trifluoromethyl)-1H-indazole and related isomers is presented in Table 1. It is important to note that experimentally determined data for this specific isomer is not widely available, and some values are computed.

Table 1: Physicochemical Properties

Property	Value	Source
Chemical Formula	C₈H₄BrF₃N₂	[9][10]
Molecular Weight	265.03 g/mol	[9][10]
Appearance	Solid (predicted)	-
Melting Point	Not available. To be determined experimentally.	-
Boiling Point	Not available	-
Computed XLogP3	3.5	[10]

Safety Precautions

3-Bromo-4-(trifluoromethyl)-1H-indazole and related halogenated compounds should be handled with care.[11][12][13] Always consult the specific Safety Data Sheet (SDS) for the material you are handling.

• Hazard Statements: Similar compounds are often harmful if swallowed (H302), cause skin irritation (H315), cause serious eye irritation (H319), and may cause respiratory irritation (H335).[9][12][13]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection (safety goggles with side-shields).[12][14]

• Handling: Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or fumes.[12][13] Avoid contact with skin and eyes.[14] Wash hands thoroughly after handling.[12]

• Storage: Store in a well-ventilated place. Keep container tightly closed.[13]

• Spills: In case of a spill, avoid dust formation.[13] Absorb the spilled material with an inert absorbent and dispose of it appropriately.[12][13]

Experimental Protocol: Recrystallization

The following protocol is a general guideline. The choice of solvent is critical and must be determined experimentally through a solvent screening process.

Part 1: Solvent Screening

A systematic solvent screening is the most crucial first step to identify a suitable solvent or solvent system.[15][16]

Objective: To find a solvent that dissolves 3-Bromo-4-(trifluoromethyl)-1H-indazole poorly at room temperature but well at its boiling point.

Materials:

• Crude 3-Bromo-4-(trifluoromethyl)-1H-indazole

• A selection of test solvents (e.g., ethanol, methanol, isopropanol, ethyl acetate, toluene, heptane, cyclohexane, water, and mixtures thereof)

• Test tubes

• Hot plate and a water or sand bath

• Vortex mixer

Procedure:

• Place approximately 10-20 mg of the crude compound into several separate test tubes.

• Add a small amount (e.g., 0.5 mL) of a different test solvent to each tube at room temperature.

• Agitate the tubes (e.g., using a vortex mixer) and observe the solubility. A suitable solvent will not dissolve the compound at this stage.[16]

• For the test tubes where the compound is insoluble at room temperature, gently heat them in a water or sand bath towards the solvent's boiling point.[15][16]

• Observe the solubility at the elevated temperature. An ideal solvent will completely dissolve the compound near its boiling point.[16]

• Allow the hot, clear solutions to cool slowly to room temperature, and then place them in an ice bath.[15]

• Observe the formation of crystals. The ideal solvent will yield a good quantity of well-formed crystals upon cooling.[15]

Part 2: Recrystallization Procedure (Single Solvent)

This procedure assumes a suitable single solvent has been identified from the screening.

Materials and Equipment:

• Crude 3-Bromo-4-(trifluoromethyl)-1H-indazole

• Selected recrystallization solvent

• Erlenmeyer flasks (at least two)

• Hot plate with stirring capability

• Magnetic stir bar or boiling chips

• Watch glass to cover the flask

• Funnel and fluted filter paper (for hot filtration, if needed)

• Büchner funnel and filter flask

• Vacuum source

• Ice bath

• Spatula and weighing balance

Workflow Diagram:

Caption: General workflow for single-solvent recrystallization.

Step-by-Step Methodology:

• Dissolution: Place the crude 3-Bromo-4-(trifluoromethyl)-1H-indazole in an Erlenmeyer flask with a magnetic stir bar or boiling chips. Add the chosen solvent in small portions while heating the flask on a hot plate with stirring.[15] Continue adding the solvent until the compound just dissolves at the boiling point of the solvent. It is crucial to use the minimum amount of hot solvent to ensure a good recovery yield.[6]

• Hot Filtration (if necessary): If insoluble impurities are present (e.g., dust, solid byproducts), perform a hot filtration.[5][15] To do this, pre-heat a second Erlenmeyer flask and a funnel. Place a piece of fluted filter paper in the funnel and quickly pour the hot solution through it into the clean, hot flask. This step should be performed quickly to prevent premature crystallization in the funnel.

• Crystallization: Cover the flask containing the hot, clear solution with a watch glass and allow it to cool slowly and undisturbed to room temperature on a benchtop.[15] Slow cooling promotes the formation of larger, purer crystals.[5]

• Maximize Yield: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the precipitation of the product from the solution.[16]

• Collection of Crystals: Collect the formed crystals by vacuum filtration using a Büchner funnel.[7][15]

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor containing dissolved impurities.[6][15] It is important to use minimal, ice-cold solvent to avoid re-dissolving the product.[6]

• Drying: Continue to draw air through the crystals on the Büchner funnel to partially dry them. Then, transfer the purified crystals to a watch glass or drying dish and dry them completely in a desiccator or a vacuum oven at a temperature well below the compound's melting point until a constant weight is achieved.[16]

• Purity Assessment: Determine the melting point of the recrystallized product and compare it to the literature value (if available) or the crude material. A sharp melting point close to the literature value is indicative of high purity. Further analysis by NMR, HPLC, or GC can provide a more quantitative assessment.[16]

Troubleshooting

Table 2: Common Recrystallization Issues and Solutions

Problem	Possible Cause(s)	Suggested Solution(s)
No crystals form upon cooling	- Too much solvent was used.- The solution is supersaturated.	- Boil off some of the solvent to increase concentration and allow to cool again.[15]- Induce crystallization by scratching the inside of the flask with a glass rod or adding a "seed crystal" of the pure compound.[15]
"Oiling out" (product separates as a liquid)	- The solution was cooled too quickly.- High concentration of impurities depressing the melting point.- The boiling point of the solvent is higher than the melting point of the solute.	- Reheat the solution to re-dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.[15]- Consider using a lower-boiling point solvent or a different solvent system.
Low recovery yield	- Too much solvent was used.- Premature crystallization during hot filtration.- Excessive washing of the crystals.- The compound has significant solubility in the cold solvent.	- Use the minimum amount of hot solvent for dissolution.- Ensure the filtration apparatus is pre-heated for hot filtration.- Wash crystals with a minimal amount of ice-cold solvent.- Ensure the solution is thoroughly cooled in an ice bath.
Colored impurities in crystals	- Impurities are co-crystallizing with the product.	- Add a small amount of activated charcoal to the hot solution before filtration. Use with caution as it can also adsorb the product.[15]

Conclusion

Recrystallization is a powerful and accessible technique for the purification of 3-Bromo-4-(trifluoromethyl)-1H-indazole. The success of the procedure is highly dependent on the selection of an appropriate solvent. By following a systematic approach involving solvent screening, careful execution of the recrystallization protocol, and troubleshooting common issues, researchers can obtain this valuable synthetic intermediate in high purity, which is essential for its applications in research and drug development.

References

• University of Alberta. Recrystallization - Single Solvent. [Link]

• Amrita Vishwa Vidyapeetham. Recrystallization. [Link]

• ACS Publications. RCM-Mediated Synthesis of Trifluoromethyl-Containing Nitrogen Heterocycles | The Journal of Organic Chemistry. [Link]

• Northern Illinois University. Recrystallization. [Link]

• Royal Society of Chemistry. Recent advances in the synthesis of trifluoromethyl-containing heterocyclic compounds via trifluoromethyl building blocks - Organic & Biomolecular Chemistry. [Link]

• National Institutes of Health. Innate C-H trifluoromethylation of heterocycles - PMC. [Link]

• Chemistry LibreTexts. Recrystallization. [Link]

• MDPI. Monofluoromethylation of N-Heterocyclic Compounds. [Link]

• Sunway Pharm Ltd. 3-Bromo-4-methyl 1H-Indazole - CAS:1082042-31-6. [Link]

• American Elements. 3-Bromo-6-(trifluoromethyl)-1H-indazole | CAS 1000341-21-8. [Link]

• National Institutes of Health. Trifluoromethylation of Heterocycles in Water at Room Temperature - PMC. [Link]

• PubChem. 3-Bromo-5-(trifluoromethyl)-1H-indazole | C8H4BrF3N2 | CID 26985641. [Link]

• Google Patents. CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-.

• PubChem. 4-Bromo-6-(trifluoromethyl)-1H-indazole | C8H4BrF3N2 | CID 24729232. [Link]

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Application Note: A Validated Reversed-Phase HPLC Method for the Quantitative Analysis of 3-Bromo-4-(trifluoromethyl)-1H-indazole

Abstract

This application note details a robust, accurate, and reproducible reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 3-Bromo-4-(trifluoromethyl)-1H-indazole. This compound is a critical heterocyclic building block in pharmaceutical synthesis, necessitating a reliable analytical method for quality control, stability testing, and reaction monitoring. The method utilizes a C18 stationary phase with a gradient elution of acetonitrile and water, incorporating a UV detector for quantification. The protocol has been structured for validation according to the International Council for Harmonisation (ICH) guidelines, ensuring its suitability for use in regulated research and development environments.

Introduction and Scientific Rationale

The analysis of active pharmaceutical ingredients (APIs) and their synthetic intermediates requires methods that are not only precise and accurate but also grounded in the fundamental physicochemical properties of the analyte. 3-Bromo-4-(trifluoromethyl)-1H-indazole is a relatively non-polar, hydrophobic molecule due to its brominated and trifluoromethylated aromatic structure. This inherent hydrophobicity makes Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) the ideal analytical technique for its separation and quantification[1][2].

The core principle of this method relies on the partitioning of the analyte between a polar mobile phase and a non-polar stationary phase. A C18 (octadecylsilyl) bonded silica column was selected as the stationary phase, offering strong hydrophobic interactions with the analyte for effective retention[3]. A gradient elution, starting with a higher aqueous composition and gradually increasing the organic solvent (acetonitrile), ensures that the analyte is eluted with a symmetrical peak shape in an efficient runtime, while also separating it from potential impurities. The indazole ring system, being an aromatic heterocycle, exhibits strong ultraviolet (UV) absorbance, making UV detection a sensitive and straightforward choice for quantification[2][4].

To ensure the method's reliability and fitness for its intended purpose, a comprehensive validation protocol based on the ICH Q2(R2) guidelines is presented[5][6]. This establishes a self-validating system that confirms the method's specificity, linearity, accuracy, precision, and robustness[7].

Analyte Physicochemical Properties

Understanding the analyte's properties is fundamental to rational method development. The key physicochemical characteristics for 3-Bromo-4-(trifluoromethyl)-1H-indazole are summarized below.

Property	Value	Source & Rationale
Molecular Formula	C₈H₄BrF₃N₂	Based on chemical structure[8].
Molecular Weight	265.03 g/mol	Calculated from the molecular formula[9].
Predicted XLogP3	~3.1 - 3.5	Estimated based on structurally similar isomers[10][9]. This high value indicates significant hydrophobicity, justifying the use of RP-HPLC.
Structure	Aromatic Heterocycle	The indazole core is UV-active, making it suitable for UV-based detection in HPLC.

Detailed Experimental Protocol

Instrumentation, Reagents, and Materials

• Instrumentation: A standard HPLC system equipped with a binary or quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or a variable wavelength UV detector.

• Data Acquisition: Chromatographic data station (e.g., Chromeleon™, Empower™).

• HPLC Column: C18, 150 mm x 4.6 mm, 5 µm particle size (or equivalent).

• Reagents:

  • 3-Bromo-4-(trifluoromethyl)-1H-indazole reference standard (purity ≥98%).

  • Acetonitrile (HPLC or LC-MS grade).

  • Water (Type I, 18.2 MΩ·cm, filtered).

  • Formic Acid (LC-MS grade).

Optimized Chromatographic Conditions

The following table summarizes the finalized parameters for the analysis.

Parameter	Condition
Stationary Phase	C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	0-2 min: 40% B; 2-10 min: 40% to 90% B; 10-12 min: 90% B; 12.1-15 min: 40% B (Re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm (or λmax determined by DAD scan)
Injection Volume	10 µL
Diluent	Acetonitrile/Water (50:50, v/v)

Preparation of Solutions

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 25 mg of the 3-Bromo-4-(trifluoromethyl)-1H-indazole reference standard.

  • Transfer quantitatively to a 25 mL volumetric flask.

  • Add approximately 15 mL of diluent and sonicate for 5 minutes to dissolve.

  • Allow the solution to return to room temperature.

  • Dilute to the mark with diluent and mix thoroughly.

• Working Standard Solution (100 µg/mL):

  • Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask.

  • Dilute to the mark with diluent and mix thoroughly. This solution is used for routine analysis and system suitability checks.

HPLC Method Development and Validation Workflow

The logical flow from initial method development through to full validation is crucial for establishing a reliable analytical procedure.

Caption: Workflow for HPLC method development and validation.

Method Validation Protocols (ICH Q2(R2) Framework)

The following protocols outline the experiments required to validate the analytical method.[6][11]

System Suitability

• Purpose: To verify that the chromatographic system is adequate for the intended analysis.

• Protocol:

  • Inject the Working Standard Solution (100 µg/mL) five consecutive times.

  • Calculate the mean and relative standard deviation (%RSD) for the peak area and retention time.

  • Determine the tailing factor and the number of theoretical plates for the first injection.

• Acceptance Criteria:

  • %RSD of peak areas ≤ 2.0%.

  • Tailing Factor ≤ 2.0.

  • Theoretical Plates ≥ 2000.

Specificity

• Purpose: To demonstrate that the analytical signal is unequivocally attributable to the analyte, free from interference from the diluent or potential impurities.

• Protocol:

  • Inject the diluent to demonstrate no interfering peaks at the analyte's retention time.

  • Inject the Working Standard Solution.

  • If available, inject a sample of a placebo or a forced degradation sample to assess interference.

• Acceptance Criteria: The diluent blank should show no significant peaks at the retention time of the analyte. The analyte peak should be pure and spectrally homogenous (if using a DAD).

Linearity and Range

• Purpose: To establish a linear relationship between the analyte concentration and the detector response over a specified range.

• Protocol:

  • Prepare a series of at least five calibration standards from the Standard Stock Solution, covering a range of 50% to 150% of the working concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

  • Inject each standard in triplicate.

  • Construct a calibration curve by plotting the mean peak area against the concentration.

• Acceptance Criteria:

  • The correlation coefficient (r²) should be ≥ 0.999.

  • The y-intercept should be insignificant relative to the response at 100% concentration.

Accuracy

• Purpose: To determine the closeness of the measured value to the true value.

• Protocol:

  • Prepare samples in triplicate at three concentration levels (e.g., 80%, 100%, and 120% of the working concentration). This can be done by spiking a placebo matrix or by preparing fresh solutions of known concentration.

  • Analyze the samples and calculate the percentage recovery.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% at each concentration level[12].

Precision

• Purpose: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

• Protocol:

  • Repeatability (Intra-assay precision): Analyze six individual preparations of the standard solution at 100% of the working concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.

• Acceptance Criteria: The %RSD for the results of both repeatability and intermediate precision studies should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Purpose: To determine the lowest concentration of the analyte that can be reliably detected (LOD) and quantified (LOQ) with acceptable precision and accuracy.

• Protocol:

  • These can be calculated based on the standard deviation of the response and the slope of the calibration curve.

    • LOD = 3.3 * (σ / S)

    • LOQ = 10 * (σ / S) (Where σ = standard deviation of the y-intercepts of regression lines, S = slope of the calibration curve).

• Acceptance Criteria: The LOQ value should be verified by analyzing a sample at this concentration and demonstrating acceptable precision (%RSD ≤ 10%).

Robustness

• Purpose: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol:

  • Analyze the Working Standard Solution while making small, deliberate changes to the method parameters, one at a time.

  • Examples of variations include:

    • Flow Rate (± 0.1 mL/min).

    • Column Temperature (± 2 °C).

    • Mobile Phase Composition (e.g., vary %B by ± 2%).

• Acceptance Criteria: The system suitability parameters should remain within the acceptance criteria for all tested variations, and the results should not significantly deviate from the nominal values.

Conclusion

This application note provides a comprehensive and detailed protocol for the development and validation of an RP-HPLC method for the analysis of 3-Bromo-4-(trifluoromethyl)-1H-indazole. The proposed method is simple, specific, linear, accurate, precise, and robust. Once validated according to the described protocols, this method will serve as a valuable tool for researchers, scientists, and drug development professionals, ensuring reliable and accurate data for the quantification of this important pharmaceutical intermediate.

References

• Pharmaguideline. (2024). Steps for HPLC Method Validation. [Link]

• Birajdar, A. S. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences, 4(4), 55-60. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. [Link]

• Journal of Chromatographic Science. (n.d.). INVESTIGATION OF AROMATIC HYDROCARBONS BY REVERSED PHASE HPLC. [Link]

• Pharma Talks. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. [Link]

• International Council for Harmonisation (ICH). (2023). Validation of Analytical Procedures Q2(R2). [Link]

• Axion Labs. (2025). HPLC Method Tips for Aromatic Compounds in Water Based Gels: Why C18 Still Works. [Link]

• PubChem. (n.d.). 4-Bromo-1-methyl-6-(trifluoromethyl)-1H-indazole. [Link]

• PubChem. (n.d.). 3-Bromo-5-(trifluoromethyl)-1H-indazole. [Link]

• Sepuxianyun. (2025). Heterocycles Structural Analysis in HPLC Method Development. [Link]

• PubMed. (2010). A reverse phase HPLC method for the separation of two stereo isomers of 2-[4-(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid. [Link]

• PubChem. (n.d.). 4-Bromo-6-(trifluoromethyl)-1H-indazole. [Link]

• ACS Publications. (n.d.). RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degradation Behavior and Stability. [Link]

• Google Patents. (n.d.). CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-.

• International Journal of Pharmaceutical Sciences and Research. (2012). DEVELOPMENT AND VALIDATION OF HPLC METHOD FOR SOME AZOLES IN PHARMACEUTICAL PREPARATION. [Link]

• ResearchGate. (2012). Development and validation of HPLC method for some azoles in pharmaceutical preparation. [Link]

• Pharmacia. (2021). Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269. [Link]

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Effective Monitoring of 3-Bromo-4-(trifluoromethyl)-1H-indazole Reactions by Thin-Layer Chromatography

An Application Note for Drug Development Professionals

Abstract

3-Bromo-4-(trifluoromethyl)-1H-indazole is a critical heterocyclic building block in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors and other therapeutic agents. The efficiency of synthetic routes involving this intermediate is paramount. This application note provides a detailed, experience-driven guide for monitoring the progress of key reactions—specifically N-alkylation and Suzuki-Miyaura cross-coupling—using Thin-Layer Chromatography (TLC). We will delve into the scientific rationale behind methodological choices, from solvent system selection to advanced visualization techniques, ensuring reliable and reproducible results for researchers in drug discovery and development.

Introduction: The Significance of In-Process Reaction Monitoring

In the synthesis of complex pharmaceutical intermediates, tracking the conversion of starting materials to products in real-time is essential for optimizing reaction conditions, determining reaction endpoints, and minimizing the formation of impurities. Thin-Layer Chromatography (TLC) serves as a rapid, cost-effective, and powerful analytical tool for this purpose.[1] Its simplicity allows for quick qualitative assessments of the reaction mixture's composition at the bench.[2]

3-Bromo-4-(trifluoromethyl)-1H-indazole possesses key structural features that make it well-suited for TLC analysis. The indazole core is a strong chromophore, making it highly active under ultraviolet (UV) light, the most common non-destructive visualization method.[3] The presence of the polar N-H group, the bromine atom, and the lipophilic trifluoromethyl group results in a molecule of intermediate polarity, whose chromatographic behavior will change predictably upon reaction at the N-H or C-Br positions.

Foundational Principles: Why TLC Works for this System

TLC separates components of a mixture based on the principle of adsorption chromatography.[4] The separation occurs as a result of the differential partitioning of analytes between a solid stationary phase (typically silica gel) and a liquid mobile phase (the eluent).

• Stationary Phase: For indazole derivatives, silica gel (SiO₂) coated on aluminum or glass plates is the industry standard.[1] Silica gel is a polar adsorbent due to the presence of surface silanol (Si-OH) groups.

• Mobile Phase: A solvent or mixture of solvents that carries the sample up the plate via capillary action.

• Mechanism of Separation: Polar compounds in the reaction mixture will have a stronger affinity for the polar silica gel and will travel up the plate more slowly, resulting in a lower Retention Factor (Rf). Less polar compounds will interact more weakly with the stationary phase, spend more time in the mobile phase, and travel further up the plate, exhibiting a higher Rf.

The key to successful TLC monitoring is selecting a mobile phase that provides a clear separation between the starting material, product(s), and any significant byproducts.[5]

Core Protocol: A Step-by-Step Guide to TLC Analysis

This protocol is designed as a self-validating system. The inclusion of reference spots for the starting material and a "co-spot" are critical for unambiguous interpretation.[6]

Materials and Equipment

• TLC Plates: Pre-coated silica gel 60 F₂₅₄ plates. The "F₂₅₄" indicates the presence of a fluorescent indicator that glows under 254 nm UV light.

• TLC Chamber: A glass jar with a tight-fitting lid.

• Spotting Capillaries: Fine glass capillary tubes.[2]

• Mobile Phase Solvents: Reagent-grade hexanes (or petroleum ether) and ethyl acetate (EtOAc).

• Visualization Tools: Hand-held UV lamp (254 nm) and chemical stains (e.g., potassium permanganate).[7]

• Reaction Aliquots: A small (~1-2 μL) sample of the reaction mixture, diluted in a volatile solvent like ethyl acetate or dichloromethane if highly concentrated.

• Starting Material (SM) Reference: A dilute solution of 3-Bromo-4-(trifluoromethyl)-1H-indazole in a volatile solvent.

Experimental Workflow

The entire process, from sampling to analysis, is outlined below.

Caption: A standard workflow for monitoring a chemical reaction using TLC.

Detailed Procedural Steps

• Mobile Phase and Chamber Preparation:

  • Select an appropriate mobile phase. A common starting point for indazole derivatives is a mixture of hexanes and ethyl acetate.[8] A 7:3 or 8:2 ratio of Hexanes:EtOAc is often effective.

  • Pour the mobile phase into the TLC chamber to a depth of about 0.5 cm.[6] The solvent level must be below the origin line you will draw on the plate.

  • Place a piece of filter paper inside the chamber, wetting it with the eluent, and close the lid. Allow the chamber atmosphere to saturate with solvent vapor for 5-10 minutes. This ensures a uniform solvent front and improves the reproducibility of your results.

• TLC Plate Preparation and Spotting:

  • Using a pencil (never a pen, as ink will run with the solvent), gently draw a straight line (the "origin") about 1 cm from the bottom of the TLC plate.[5]

  • On the origin line, mark three small tick marks for your lanes. Label them at the top of the plate: "SM" (Starting Material), "Co" (Co-spot), and "R" (Reaction Mixture).

  • Using a capillary tube, apply a very small spot of the diluted starting material solution to the "SM" and "Co" marks. The spot should be as small as possible (1-2 mm diameter) to ensure good separation.[5]

  • Using a fresh capillary, apply a small spot of the diluted reaction mixture to the "R" and "Co" marks (spotting directly on top of the SM spot for the co-spot lane). The co-spot lane is crucial for confirming if the spot in the reaction lane is indeed unreacted starting material.[6]

• Development and Visualization:

  • Carefully place the spotted TLC plate into the saturated chamber using forceps and replace the lid. Ensure the plate is not touching the filter paper.

  • Allow the solvent to travel up the plate via capillary action. Do not disturb the chamber during this process.

  • When the solvent front is about 0.5-1 cm from the top of the plate, remove it from the chamber.[6] Immediately mark the position of the solvent front with a pencil.

  • Allow the plate to air dry completely in a fume hood.

  • View the plate under a 254 nm UV lamp. UV-active compounds will appear as dark spots against the green fluorescent background.[9] Circle the spots lightly with a pencil.

  • If necessary, further visualization can be achieved by dipping the plate in a staining solution (e.g., potassium permanganate) and gently heating with a heat gun. Oxidizable compounds will appear as yellow/brown spots on a purple background.[7]

Interpreting the Results: Case Studies

The goal is to see the starting material spot diminish in intensity over time while a new product spot appears and intensifies. The Retention Factor (Rf) is a key metric, calculated as:

Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Case Study 1: N-Alkylation Reaction

In an N-alkylation, the polar N-H bond of the indazole is replaced by a less polar N-alkyl bond.[10][11] This causes the product to be significantly less polar than the starting material.

• Expected Outcome: The product spot will have a higher Rf value than the starting material spot.

• Monitoring: As the reaction proceeds, the SM spot (lower Rf) will fade, and the product spot (higher Rf) will appear and grow stronger. The reaction is complete when the SM spot is no longer visible in the reaction lane.

Compound	Structure (Example: N-methylation)	Expected Polarity	Expected Rf Value
Starting Material	3-Bromo-4-(trifluoromethyl)-1H-indazole	More Polar (H-bond donor)	Lower (e.g., 0.3)
Product	3-Bromo-1-methyl-4-(trifluoromethyl)-1H-indazole	Less Polar	Higher (e.g., 0.6)

Case Study 2: Suzuki-Miyaura Cross-Coupling

In a Suzuki coupling, the bromine atom is replaced with a non-polar aryl or alkyl group.[12][13] This substitution significantly alters the molecule's size, conjugation, and polarity.

• Expected Outcome: The polarity change depends on the nature of the boronic acid used. If coupling with phenylboronic acid, the product will be larger and potentially less polar than the starting material.

• Monitoring: Similar to N-alkylation, the disappearance of the starting material spot and the appearance of a new product spot signals the reaction's progress. The Rf of the product can be higher or lower depending on the coupled group, but it will be distinct.

Compound	Structure (Example: Phenylation)	Expected Polarity	Expected Rf Value
Starting Material	3-Bromo-4-(trifluoromethyl)-1H-indazole	Intermediate Polarity	Intermediate (e.g., 0.4)
Product	3-Phenyl-4-(trifluoromethyl)-1H-indazole	Less Polar	Higher (e.g., 0.55)

Troubleshooting Common TLC Issues

Issue	Probable Cause(s)	Solution(s)
Spots are streaked or "tailing"	1. Sample is too concentrated. 2. Compound is highly acidic or basic. 3. The chosen mobile phase is not optimal.	1. Dilute the sample before spotting. 2. Add a small amount of acetic acid (for acidic compounds) or triethylamine (for basic compounds) to the mobile phase (e.g., 1%). 3. Adjust the polarity of the mobile phase.
All spots remain at the origin	Mobile phase is not polar enough to move the compounds off the baseline.	Increase the polarity of the mobile phase by increasing the proportion of the more polar solvent (e.g., increase ethyl acetate content).
All spots run to the solvent front	Mobile phase is too polar, carrying all components with it.	Decrease the polarity of the mobile phase by increasing the proportion of the less polar solvent (e.g., increase hexanes content).
Spots are not visible under UV light	The compound does not absorb UV light at 254 nm.	Use a chemical stain for visualization (e.g., potassium permanganate, p-anisaldehyde, or iodine).[3][14]
Poor separation (Rf values too close)	The polarity difference between compounds is small in the chosen solvent system.	Try a different solvent system. For example, substitute dichloromethane for ethyl acetate or add a small amount of methanol to increase polarity. A trial-and-error approach is often necessary.[15]

Conclusion

Thin-Layer Chromatography is an indispensable technique for the real-time monitoring of reactions involving 3-Bromo-4-(trifluoromethyl)-1H-indazole. By understanding the principles of separation and applying a systematic and self-validating protocol, researchers can efficiently optimize reaction conditions, determine endpoints, and make informed decisions during the synthesis of complex molecules. The methodologies and insights provided in this note serve as a robust foundation for scientists and professionals in the fast-paced environment of drug development.

References

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• University of Rochester, Department of Chemistry. (n.d.). How To: Monitor by TLC. Retrieved from [Link]

• Chemistry Hall. (2020). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

• Ghavami, B., et al. (2012). Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method. Journal of the Iranian Chemical Society.
• Goetz, A. E., et al. (1998). Analysis of organic reactions by thin layer chromatography combined with matrix-assisted laser desorption/ionization time-of-flight mass spectrometry.
• Abdel-Fattah, M., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). RSC Advances.
• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Tetrahedron.

• University College Cork. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Retrieved from [Link]

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• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. National Institutes of Health. Retrieved from [Link]

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• ResearchGate. (2023). Trifluoromethylative and Pentafluoroethylative Heterofunctionalization (C–O, C–S, and C–N)
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Application of 3-Bromo-4-(trifluoromethyl)-1H-indazole in Cancer Research: A Guide to Synthesizing and Evaluating Next-Generation Kinase Inhibitors

Introduction: The Strategic Importance of the Indazole Scaffold in Oncology

The indazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" for its remarkable ability to interact with the ATP-binding pockets of numerous protein kinases.[1][2] This structural feature has been exploited to develop a multitude of targeted cancer therapies. Within this class of compounds, 3-Bromo-4-(trifluoromethyl)-1H-indazole stands out as a pivotal synthetic intermediate. Its strategic placement of a reactive bromine atom at the 3-position and an electron-withdrawing trifluoromethyl group at the 4-position offers a versatile platform for medicinal chemists to construct complex and highly potent kinase inhibitors.[3][4]

The trifluoromethyl group is particularly noteworthy as it can enhance critical drug-like properties such as metabolic stability, membrane permeability, and binding affinity.[4] The bromine atom serves as a versatile synthetic handle, enabling a wide array of cross-coupling reactions to introduce diverse chemical moieties and explore the chemical space around the indazole core.[4] While 3-Bromo-4-(trifluoromethyl)-1H-indazole itself is not typically the final active pharmaceutical ingredient, its role as a key building block is indispensable for the synthesis of advanced therapeutic candidates.

This guide provides a comprehensive overview of the application of 3-Bromo-4-(trifluoromethyl)-1H-indazole in the context of cancer research, focusing on its use in the development of inhibitors for the BCR-ABL fusion protein, a key driver of Chronic Myeloid Leukemia (CML).[5] We will delve into the underlying mechanism of action, provide detailed protocols for evaluating the efficacy of its derivatives, and present a framework for their characterization.

Mechanism of Action: Targeting the BCR-ABL Oncoprotein in Chronic Myeloid Leukemia

Chronic Myeloid Leukemia is primarily driven by the constitutively active BCR-ABL tyrosine kinase, a fusion protein resulting from the Philadelphia chromosome translocation.[5] This oncoprotein activates a cascade of downstream signaling pathways, including the RAS/MAPK and PI3K/AKT pathways, leading to uncontrolled cell proliferation and inhibition of apoptosis. Consequently, the development of small molecule inhibitors that target the ATP-binding site of the ABL kinase domain is a clinically validated and highly effective therapeutic strategy.[5]

Derivatives of 3-Bromo-4-(trifluoromethyl)-1H-indazole have been ingeniously designed to function as potent BCR-ABL inhibitors. A prime example is the development of compounds like AKE-72, a diarylamide 3-aminoindazole derivative, which demonstrates nanomolar potency against both wild-type BCR-ABL and the notoriously drug-resistant T315I "gatekeeper" mutant.[5][6][7] The synthesis of such potent inhibitors often involves the strategic modification of the 3-bromo-indazole core.[8]

The indazole moiety of these inhibitors cleverly mimics the purine ring of ATP, allowing it to anchor within the kinase's ATP-binding cleft.[5] The NH and 3-NH2 groups of the indazole ring form crucial hydrogen bonds with the hinge region of the kinase (specifically with residues like Glu316 and Met318 in ABL), effectively blocking ATP from binding and shutting down the kinase's activity.[5] This inhibition of BCR-ABL phosphorylation leads to the deactivation of its downstream signaling pathways, ultimately inducing cell cycle arrest and apoptosis in CML cells.[5][9]

BCR-ABL Signaling Pathway and Inhibition by Indazole Derivatives

Caption: Inhibition of the constitutively active BCR-ABL kinase by an indazole derivative.

Quantitative Data Summary: Potency of Indazole-Based BCR-ABL Inhibitors

The efficacy of novel kinase inhibitors is quantified by their half-maximal inhibitory concentration (IC50) in enzymatic assays and their growth inhibitory concentration (GI50) in cellular assays. The following table summarizes the reported activities of AKE-72, a potent inhibitor derived from a 3-amino-4-ethynyl-1H-indazole core, against BCR-ABL and CML cell lines.[5][6] This data serves as a benchmark for evaluating new compounds synthesized from 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Compound	Target	IC50 (nM)	Cell Line	GI50 (nM)	Reference
AKE-72	BCR-ABL (Wild-Type)	< 0.5	K-562 (CML)	< 10	[5][6]
AKE-72	BCR-ABL (T315I Mutant)	9	-	-	[5][6]
Ponatinib	BCR-ABL (Wild-Type)	0.37	K-562 (CML)	0.6	[5]
Ponatinib	BCR-ABL (T315I Mutant)	2.0	-	-	[5]

Experimental Protocols

The following protocols provide a framework for the initial in vitro evaluation of novel compounds derived from 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Experimental Workflow for Kinase Inhibitor Evaluation

Caption: Workflow for the synthesis and in vitro evaluation of a novel kinase inhibitor.

Protocol 1: Anti-Proliferative Activity Assessment (MTS Assay)

The MTS assay is a colorimetric method to determine the number of viable cells in proliferation or cytotoxicity assays. This protocol is optimized for assessing the anti-proliferative effects of a test compound on a suspension cell line like K-562.

Materials:

• K-562 human Chronic Myeloid Leukemia cell line

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• 96-well, clear-bottom cell culture plates

• Test compound (dissolved in DMSO to create a 10 mM stock)

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Reagent)

• Humidified incubator (37°C, 5% CO2)

• Microplate reader capable of measuring absorbance at 490 nm

Procedure:

• Cell Seeding:

  • Culture K-562 cells to a density of approximately 5 x 10^5 cells/mL.

  • In a 96-well plate, seed 5,000 cells per well in a volume of 90 µL of complete culture medium.

  • Include wells with medium only to serve as a background control.

• Compound Treatment:

  • Prepare a serial dilution of the test compound in complete culture medium. It is crucial to maintain a consistent final DMSO concentration across all wells (typically ≤ 0.5%).

  • Add 10 µL of the diluted compound to the respective wells to achieve the final desired concentrations. Include a vehicle control (medium with the same final DMSO concentration).

  • Incubate the plate for 72 hours in a humidified incubator at 37°C with 5% CO2.

• MTS Reagent Addition and Incubation:

  • After the 72-hour incubation, add 20 µL of MTS reagent directly to each well.[7]

  • Gently tap the plate to mix.

  • Incubate the plate for 2-4 hours at 37°C. The incubation time may need to be optimized based on the metabolic activity of the cells.

• Data Acquisition:

  • Measure the absorbance at 490 nm using a microplate reader.[7]

• Data Analysis:

  • Subtract the average absorbance of the medium-only wells (background) from all other absorbance readings.

  • Calculate the percentage of cell viability for each treatment concentration relative to the vehicle-treated control wells (which represents 100% viability).

  • Plot the percentage of viability against the log of the compound concentration and use a non-linear regression model to determine the GI50 value.

Protocol 2: Target Engagement Assessment (Western Blot)

Western blotting is a fundamental technique to detect specific proteins and assess their phosphorylation status, providing direct evidence of target engagement by a kinase inhibitor.[8][10]

Materials:

• K-562 cells

• 6-well cell culture plates

• Test compound

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-BCR-ABL, anti-BCR-ABL, anti-phospho-STAT5, anti-STAT5, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Culture and Treatment:

  • Seed K-562 cells in 6-well plates at a density that will allow them to be in the logarithmic growth phase at the time of lysis (e.g., 1 x 10^6 cells/well).

  • Treat the cells with various concentrations of the test compound for a predetermined time (e.g., 2-4 hours). Include a vehicle control.

• Protein Extraction:

  • Harvest the cells by centrifugation.

  • Wash the cell pellet once with ice-cold PBS.

  • Lyse the cells by adding ice-cold RIPA buffer.

  • Incubate on ice for 30 minutes with periodic vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Normalize the protein amounts for each sample and prepare them with Laemmli sample buffer.

  • Separate the proteins by size using SDS-PAGE.

  • Transfer the separated proteins from the gel to a PVDF membrane.[8]

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-BCR-ABL) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection and Analysis:

  • Apply the ECL substrate to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities. To assess target inhibition, normalize the phosphorylated protein signal to the total protein signal. Use a loading control like GAPDH to ensure equal protein loading across lanes.

Conclusion and Future Directions

3-Bromo-4-(trifluoromethyl)-1H-indazole is a high-value starting material for the synthesis of sophisticated kinase inhibitors with significant potential in oncology. By leveraging its versatile chemical properties, researchers can develop novel therapeutics targeting critical cancer-driving pathways like BCR-ABL. The protocols outlined in this guide provide a robust framework for the initial in vitro characterization of these novel compounds, from assessing their anti-proliferative effects to confirming their mechanism of action through target engagement studies. The continued exploration of the chemical space around the indazole scaffold promises to yield the next generation of targeted therapies for cancer and other diseases.

References

• El-Damasy, A. K., et al. (2023). Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2228515. [Link]

• El-Damasy, A. K., et al. (2023). Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. Taylor & Francis Online. [Link]

• El-Damasy, A. K., et al. (2023). Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. PubMed Central. [Link]

• ResearchGate. (2023). (PDF) Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. [Link]

• El-Damasy, A. K., et al. (2020). Design, synthesis, and biological evaluations of novel 3-amino-4-ethynyl indazole derivatives as Bcr-Abl kinase inhibitors with potent cellular antileukemic activity. PubMed. [Link]

• Taylor & Francis Online. (2023). Full article: Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. [Link]

• National Center for Biotechnology Information. (2023). Overcoming the imatinib-resistant BCR-ABL mutants with new ureidobenzothiazole chemotypes endowed with potent and broad-spectrum anticancer activity. [Link]

• PubMed. (2019). Discovery of novel Bcr-AblT315I inhibitors with flexible linker. Part 1: Confirmation optimization of phenyl-1H-indazol-3-amine as hinge binding moiety. [Link]

• MySkinRecipes. (n.d.). 7-Bromo-3-(trifluoromethyl)-1H-indazole. [Link]

• PubMed. (2015). Synthesis and antibacterial activity of novel 4-bromo-1H-indazole derivatives as FtsZ inhibitors. [Link]

• National Center for Biotechnology Information. (n.d.). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. [Link]

• Journal of Pharmaceutical Negative Results. (n.d.). Indazole From Natural Resources And Biological Activity. [Link]

• National Center for Biotechnology Information. (2025). Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors. [Link]

• PubMed. (n.d.). Indazole Derivatives: Promising Anti-tumor Agents. [Link]

• BioDuro. (n.d.). Cellular Assays. [Link]

• Google Patents. (n.d.). CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-.

• PubMed. (2024). Discovery of novel 3-(1H-pyrazol-4-yl)-1H-indazole derivatives as potent type II TRK inhibitors against acquired resistance. [Link]

• ResearchGate. (2018). (PDF) Indazole Derivatives: Promising Anti-tumor Agents. [Link]

• ResearchGate. (2019). Anticancer activity of indazole compounds. [Link]

• Taylor & Francis Online. (2021). Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies. [Link]

• National Center for Biotechnology Information. (2023). Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. [Link]

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• 5. Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of 3-((3-amino- 1H-indazol-4-yl)ethynyl)- N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Synthesis of Bioactive Molecules from 3-Bromo-4-(trifluoromethyl)-1H-indazole

Introduction: The Strategic Importance of the 3-Bromo-4-(trifluoromethyl)-1H-indazole Scaffold

The 1H-indazole core is a privileged heterocyclic motif in medicinal chemistry, renowned for its presence in a multitude of clinically significant molecules.[1] Its bioisosteric relationship with indole allows it to interact with a wide range of biological targets, yet it offers distinct electronic properties and metabolic profiles. The strategic incorporation of a bromine atom at the 3-position and a trifluoromethyl group at the 4-position of the indazole ring system creates a uniquely versatile building block: 3-Bromo-4-(trifluoromethyl)-1H-indazole .

The trifluoromethyl group is a key feature, often introduced to enhance metabolic stability, improve binding affinity, and increase the lipophilicity of a drug candidate.[2] The bromine atom at the C-3 position serves as a versatile synthetic handle, amenable to a wide array of palladium-catalyzed cross-coupling reactions. This combination allows for the systematic and efficient exploration of chemical space around the indazole core, making it an invaluable starting material for the synthesis of novel bioactive molecules, particularly in the realm of kinase inhibitors.[3][4]

This comprehensive guide provides detailed application notes and step-by-step protocols for the synthesis of diverse molecular scaffolds from 3-Bromo-4-(trifluoromethyl)-1H-indazole, focusing on key synthetic transformations that are central to modern drug discovery.

Key Synthetic Transformations and Strategic Considerations

The synthetic utility of 3-bromo-4-(trifluoromethyl)-1H-indazole is primarily harnessed through palladium-catalyzed cross-coupling reactions at the C-3 position and regioselective functionalization at the N-1 or N-2 positions of the indazole ring.

graph "Synthetic_Utility" { layout=neato; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

A [label="3-Bromo-4-(trifluoromethyl)-1H-indazole", pos="0,2!", fillcolor="#EA4335"]; B [label="Suzuki-Miyaura Coupling\n(C-C Bond Formation)", pos="-3,0!"]; C [label="Buchwald-Hartwig Amination\n(C-N Bond Formation)", pos="0,0!"]; D [label="Sonogashira Coupling\n(C-C Bond Formation)", pos="3,0!"]; E [label="N-Alkylation/Arylation\n(N-1/N-2 Functionalization)", pos="0,-2!"];

A -> B [label=" Aryl/Heteroaryl Boronic Acids/Esters "]; A -> C [label=" Amines/Amides "]; A -> D [label=" Terminal Alkynes "]; A -> E [label=" Alkyl/Aryl Halides "]; }

Caption: Key synthetic transformations of 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of C(sp²)-C(sp²) bonds with high efficiency and functional group tolerance.[5][6] For 3-bromo-4-(trifluoromethyl)-1H-indazole, this reaction is instrumental in introducing a diverse range of aryl and heteroaryl substituents, which are often crucial for achieving potent and selective biological activity.

Causality Behind Experimental Choices:

• Catalyst System: The choice of palladium catalyst and ligand is critical. For electron-rich heterocyclic substrates like indazoles, bulky and electron-rich phosphine ligands such as XPhos or SPhos are often employed. These ligands facilitate the oxidative addition of the aryl bromide and promote the reductive elimination step of the catalytic cycle.[7][8] The use of pre-catalysts like XPhos-Pd-G2 or G3 can improve reaction reproducibility and efficiency.[7]

• Base and Solvent: A suitable base is required to activate the boronic acid partner. Inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are commonly used.[5] The solvent system often consists of a mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or ethanol) and water to ensure the solubility of both the organic and inorganic reagents.[5][7]

• Microwave Irradiation: To accelerate the reaction and improve yields, microwave-assisted heating is often employed.[5][8]

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol describes a general method for the Suzuki-Miyaura coupling of 3-bromo-4-(trifluoromethyl)-1H-indazole with an arylboronic acid.

Materials:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
3-Bromo-4-(trifluoromethyl)-1H-indazole	265.04	1.0	1.0
Arylboronic acid	-	1.2 - 1.5	1.2 - 1.5
Pd(PPh₃)₄ or XPhos Pd G2	-	0.05 - 0.1	0.05 - 0.1
K₂CO₃ or Cs₂CO₃	-	2.0 - 3.0	2.0 - 3.0
1,4-Dioxane/Water (e.g., 4:1 v/v)	-	-	-

Procedure:

• To a microwave vial, add 3-bromo-4-(trifluoromethyl)-1H-indazole (1.0 mmol), the arylboronic acid (1.2-1.5 mmol), the palladium catalyst (0.05-0.1 mmol), and the base (2.0-3.0 mmol).

• Add the degassed solvent mixture (e.g., 5 mL of a 4:1 mixture of 1,4-dioxane and water).

• Seal the vial and place it in a microwave reactor.

• Heat the reaction mixture to 100-140 °C for 20-60 minutes.[5]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds, a ubiquitous linkage in pharmaceuticals.[9][10][11] This reaction allows for the introduction of a wide variety of primary and secondary amines at the C-3 position of the indazole core, providing access to a rich diversity of potential bioactive molecules.

Causality Behind Experimental Choices:

• Ligand Selection: The success of the Buchwald-Hartwig amination is highly dependent on the choice of phosphine ligand. Bulky, electron-rich biaryl phosphine ligands, such as XPhos, SPhos, or RuPhos, are often essential for achieving high yields, particularly with less reactive aryl bromides and a broad range of amine coupling partners.[12][13]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine and facilitate the catalytic cycle. Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are commonly employed.[12]

• Solvent: Anhydrous, aprotic solvents like toluene, 1,4-dioxane, or THF are typically used to prevent catalyst deactivation and unwanted side reactions.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol outlines a general method for the Buchwald-Hartwig amination of 3-bromo-4-(trifluoromethyl)-1H-indazole.

Materials:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
3-Bromo-4-(trifluoromethyl)-1H-indazole	265.04	1.0	1.0
Amine (primary or secondary)	-	1.1 - 1.5	1.1 - 1.5
Pd₂(dba)₃ or Pd(OAc)₂	-	0.01 - 0.05	0.01 - 0.05
XPhos or other suitable ligand	-	0.02 - 0.1	0.02 - 0.1
NaOtBu or LiHMDS	-	1.5 - 2.0	1.5 - 2.0
Anhydrous Toluene or 1,4-Dioxane	-	-	-

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium precatalyst (0.01-0.05 mmol), the phosphine ligand (0.02-0.1 mmol), and the base (1.5-2.0 mmol) to a dry Schlenk tube.

• Add anhydrous solvent (e.g., 5 mL of toluene).

• Stir the mixture at room temperature for 10-15 minutes to form the active catalyst.

• Add 3-bromo-4-(trifluoromethyl)-1H-indazole (1.0 mmol) and the amine (1.1-1.5 mmol).

• Seal the Schlenk tube and heat the reaction mixture to 80-110 °C for 2-24 hours, monitoring by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench with saturated aqueous NH₄Cl.

• Extract the product with ethyl acetate, and wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product via column chromatography.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[14][15] This reaction is particularly valuable for synthesizing compounds with rigid alkynyl linkers, which can be important for probing protein binding pockets or for further synthetic transformations.

Causality Behind Experimental Choices:

• Dual Catalysis: The traditional Sonogashira reaction employs a dual catalytic system consisting of a palladium complex (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂) and a copper(I) co-catalyst (e.g., CuI).[14] The palladium catalyst facilitates the main cross-coupling cycle, while the copper co-catalyst activates the alkyne.

• Base and Solvent: An amine base, such as triethylamine (Et₃N) or diisopropylamine (i-Pr₂NH), is typically used both as a base and as the solvent.[14]

• Copper-Free Conditions: To avoid issues with homocoupling of the alkyne (Glaser coupling), copper-free Sonogashira protocols have been developed. These often require specific palladium catalysts and ligands.[16][17]

Protocol 3: General Procedure for Sonogashira Coupling

This protocol provides a general method for the Sonogashira coupling of 3-bromo-4-(trifluoromethyl)-1H-indazole.

Materials:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
3-Bromo-4-(trifluoromethyl)-1H-indazole	265.04	1.0	1.0
Terminal Alkyne	-	1.2 - 1.5	1.2 - 1.5
Pd(PPh₃)₄	1155.56	0.05	0.05
Copper(I) Iodide (CuI)	190.45	0.1	0.1
Triethylamine (Et₃N)	101.19	-	Solvent

Procedure:

• To a Schlenk tube under an inert atmosphere, add 3-bromo-4-(trifluoromethyl)-1H-indazole (1.0 mmol), Pd(PPh₃)₄ (0.05 mmol), and CuI (0.1 mmol).

• Add degassed triethylamine (5-10 mL).

• Add the terminal alkyne (1.2-1.5 mmol) dropwise.

• Stir the reaction mixture at room temperature or heat to 50-80 °C for 2-12 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer, concentrate, and purify by column chromatography.

Regioselective N-Alkylation: Directing Substitution

The N-alkylation of the indazole ring is a critical step in modulating the physicochemical properties and biological activity of the final compound. The reaction can proceed at either the N-1 or N-2 position, and achieving high regioselectivity is often a synthetic challenge.[18][19][20]

Causality Behind Regioselectivity:

• N-1 vs. N-2 Alkylation: The regiochemical outcome of N-alkylation is influenced by several factors, including the choice of base, solvent, and the nature of the electrophile.[18][21]

  • For N-1 Selectivity: Strong, non-coordinating bases like sodium hydride (NaH) in a non-polar aprotic solvent such as tetrahydrofuran (THF) generally favor N-1 alkylation.[18] This is often attributed to the formation of the thermodynamically more stable N-1 anion.

  • For N-2 Selectivity: Certain conditions, such as the use of specific catalysts or alkylating agents, can favor N-2 substitution. For instance, TfOH-catalyzed alkylation with diazo compounds has been shown to be highly selective for the N-2 position.[5] The steric hindrance at the C-7 position can also influence the N-1/N-2 ratio.

graph "N_Alkylation" { layout=neato; node [shape=ellipse, style=filled, fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF", fillcolor="#34A853"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

A [label="Indazole Anion", pos="0,1.5!"]; B [label="N-1 Alkylation\n(Thermodynamic Product)", pos="-2,0!"]; C [label="N-2 Alkylation\n(Kinetic Product)", pos="2,0!"];

A -> B [label=" NaH, THF "]; A -> C [label=" TfOH, Diazoalkane "]; }

Caption: Factors influencing N-alkylation regioselectivity of indazoles.

Protocol 4: General Procedure for N-1 Alkylation

This protocol describes a general method for the N-1 alkylation of a 3-substituted-4-(trifluoromethyl)-1H-indazole derivative.

Materials:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
3-Substituted-4-(trifluoromethyl)-1H-indazole	-	1.0	1.0
Sodium Hydride (NaH, 60% in mineral oil)	24.00	1.2	1.2
Alkyl Halide (e.g., Iodomethane, Benzyl bromide)	-	1.1	1.1
Anhydrous Tetrahydrofuran (THF)	-	-	Solvent

Procedure:

• To a flame-dried flask under an inert atmosphere, add the 3-substituted-4-(trifluoromethyl)-1H-indazole (1.0 mmol) and anhydrous THF (10 mL).

• Cool the solution to 0 °C in an ice bath.

• Carefully add NaH (1.2 mmol) portion-wise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Re-cool the mixture to 0 °C and add the alkyl halide (1.1 mmol) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring by TLC or LC-MS.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate.

• Purify the product by column chromatography.

Case Study: Synthesis of a Potent Kinase Inhibitor Intermediate

This section details the synthesis of a key intermediate in the development of novel kinase inhibitors, showcasing the application of the protocols described above.

Synthesis of 3-(4-methoxyphenyl)-4-(trifluoromethyl)-1H-indazole:

graph "Kinase_Inhibitor_Synthesis" { layout=neato; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9];

A [label="3-Bromo-4-(trifluoromethyl)-1H-indazole", fillcolor="#F1F3F4"]; B [label="4-Methoxyphenylboronic Acid", fillcolor="#F1F3F4"]; C [label="Suzuki Coupling\n(Pd(PPh3)4, K2CO3, Dioxane/H2O, 120°C, MW)", fillcolor="#FBBC05", fontcolor="#202124"]; D [label="3-(4-Methoxyphenyl)-4-(trifluoromethyl)-1H-indazole", fillcolor="#4285F4", fontcolor="#FFFFFF"];

A -> C; B -> C; C -> D; }

Caption: Synthesis of a kinase inhibitor intermediate via Suzuki coupling.

Experimental Protocol:

Following the general procedure for Suzuki-Miyaura coupling (Protocol 1), 3-bromo-4-(trifluoromethyl)-1H-indazole (265 mg, 1.0 mmol) was reacted with 4-methoxyphenylboronic acid (228 mg, 1.5 mmol) using Pd(PPh₃)₄ (58 mg, 0.05 mmol) as the catalyst and K₂CO₃ (414 mg, 3.0 mmol) as the base in a 4:1 mixture of 1,4-dioxane and water (5 mL). The reaction was heated in a microwave reactor at 120 °C for 30 minutes. After workup and purification by column chromatography (Hexane:Ethyl Acetate gradient), the desired product, 3-(4-methoxyphenyl)-4-(trifluoromethyl)-1H-indazole, was obtained as a white solid.

This intermediate can be further functionalized, for example, by N-alkylation to introduce moieties that can interact with specific residues in the kinase active site, thereby enhancing potency and selectivity.

Conclusion

3-Bromo-4-(trifluoromethyl)-1H-indazole is a highly valuable and versatile building block for the synthesis of bioactive molecules. Its strategic combination of a reactive bromine handle and a metabolically stabilizing trifluoromethyl group makes it an ideal starting point for the rapid generation of diverse compound libraries. The palladium-catalyzed cross-coupling reactions—Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira—along with regioselective N-alkylation, provide a powerful toolkit for medicinal chemists to design and synthesize novel drug candidates, particularly in the field of kinase inhibitors. The protocols and strategic insights provided in this guide are intended to empower researchers in their quest for the next generation of therapeutics.

References

• Abarbri, M., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives. RSC Advances, 11(3), 1637-1647. [Link]

• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. University College Cork.
• Ben-Yahia, A., et al. (2018). Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles.
• Bonacorso, H. G., et al. (2017). Table 1: Optimization of the Sonogashira coupling of 4-bromo-3-methyl-5-(trifluoromethyl)-1H-pyrazole.

• Cee, V. J., et al. (2010). Synthesis and evaluation of indazole based analog sensitive Akt inhibitors. PubMed. [Link]

• Dong, L., et al. (2022).
• Google Patents. (2018).
• Google Patents. (2024). WO2024179948A1 - Indazole compounds as pkmyt1 kinase inhibitors.

• Guillaumet, G., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. PubMed Central. [Link]

• Jasiński, M., et al. (2025). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances. [Link]

• Keating, J. J., & Alam, R. M. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. NIH. [Link]

• Lopp, M., et al. (2014). Sonogashira cross-coupling of 3-bromo-1,2-diones. ScienceDirect.
• Ma, S., et al. (2021).

• Organic Chemistry Portal. (2020). Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Organic Chemistry Portal. (2022). Sonogashira Coupling. [Link]

• Pfizer Inc. (2022). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles.

• Organometallics. (2021). Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. ACS Publications. [Link]

• Google Patents. (2011). US8022227B2 - Method of synthesizing 1H-indazole compounds.

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.).

• PMC - PubMed Central. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. [Link]

• El Kazzouli, S., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. PMC - NIH. [Link]

• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. Arkivoc.

• Desbène, S., et al. (2021). Synthesis and Kinase Inhibitory Potencies of Pyrazolo[3,4-g]isoquinolines. PMC - NIH. [Link]

• Wang, C., et al. (2025). Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors. PMC. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole

Welcome to the Technical Support Center for the synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and optimize reaction outcomes. The inherent electronic properties of the trifluoromethyl group introduce specific challenges that require careful consideration of reaction parameters.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in synthesizing 3-Bromo-4-(trifluoromethyl)-1H-indazole?

A1: The main challenge lies in the electrophilic bromination of the 4-(trifluoromethyl)-1H-indazole starting material. The trifluoromethyl group (-CF3) is a powerful electron-withdrawing group, which deactivates the entire indazole ring system towards electrophilic attack.[1][2] This deactivation can lead to sluggish reaction rates and the need for more forcing conditions, which in turn may decrease selectivity and yield.

Q2: Which brominating agent is most suitable for this synthesis?

A2: N-Bromosuccinimide (NBS) is generally the preferred reagent for the bromination of indazoles, especially those with deactivating groups.[3][4] It is a solid, making it easier and safer to handle than liquid bromine (Br₂).[5] More importantly, NBS provides a low, steady concentration of electrophilic bromine, which can enhance selectivity for mono-bromination and reduce the formation of over-brominated byproducts.[5] While Br₂ can be used, it is more aggressive and may lead to a higher incidence of side products if not carefully controlled.[6] 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is another effective alternative that has been used for the C3-bromination of indazoles, sometimes in conjunction with ultrasound to enhance reactivity.[7][8]

Q3: Why is my yield of 3-Bromo-4-(trifluoromethyl)-1H-indazole consistently low?

A3: Low yields can stem from several factors:

• Incomplete Reaction: Due to the deactivating effect of the -CF3 group, the reaction may not go to completion under standard conditions. Monitoring the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is crucial to ensure the consumption of the starting material.[3]

• Suboptimal Reaction Conditions: The choice of solvent and temperature is critical. Polar aprotic solvents like N,N-dimethylformamide (DMF) or acetonitrile can be effective.[9][10] The temperature may need to be carefully optimized; while heating can increase the reaction rate, it can also lead to more side products.

• Formation of Side Products: Over-bromination to form di-bromo species or the formation of other regioisomers can significantly reduce the yield of the desired product.[3]

• Difficult Purification: The product may have similar polarity to the starting material or byproducts, leading to losses during purification.[11]

Q4: I'm observing multiple spots on my TLC plate. What are the likely byproducts?

A4: The most common byproducts in this synthesis are:

• Unreacted Starting Material: 4-(trifluoromethyl)-1H-indazole.

• Over-brominated Products: Di-brominated indazoles can form if an excess of the brominating agent is used or if the reaction is allowed to proceed for too long.[3]

• Regioisomers: While bromination at the C3 position is generally favored for 1H-indazoles, small amounts of other isomers (e.g., bromination on the benzene ring) might form, although this is less likely given the deactivating nature of the -CF3 group.

Q5: How can I purify the final product effectively?

A5: Purification of 3-Bromo-4-(trifluoromethyl)-1H-indazole is typically achieved through column chromatography on silica gel.[3][11] A gradient elution system, starting with a non-polar solvent (e.g., hexane or heptane) and gradually increasing the polarity with an eluent like ethyl acetate, is often effective in separating the desired product from less polar impurities and more polar byproducts. Recrystallization from a suitable solvent system can also be a highly effective method for obtaining a high-purity final product.[3][11]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion of Starting Material	1. Insufficient reactivity due to the electron-withdrawing -CF3 group. 2. Decomposed or low-quality brominating agent. 3. Inappropriate solvent or temperature.	1. Increase the reaction temperature in small increments (e.g., 10 °C) and monitor the progress. 2. Consider using a more reactive brominating system, such as DBDMH with ultrasound activation.[7] 3. Ensure your NBS is fresh and has been stored properly. 4. Screen different solvents; polar aprotic solvents like DMF or acetonitrile are often good choices.[9][10]
Significant Formation of Di-brominated Byproducts	1. Excess of brominating agent. 2. Reaction temperature is too high. 3. Prolonged reaction time.	1. Carefully control the stoichiometry of the brominating agent; use 1.0-1.1 equivalents of NBS.[3] 2. Lower the reaction temperature to improve selectivity. 3. Monitor the reaction closely by TLC/LC-MS and quench it as soon as the starting material is consumed.[3]
Formation of Undesired Regioisomers	1. Reaction conditions favoring bromination at other positions.	1. For C3-selectivity on the 1H-indazole, neutral or slightly basic conditions are generally preferred. Acidic conditions can lead to bromination on the benzene ring.[3]
Difficulty in Product Isolation/Purification	1. Similar polarity of the product and impurities. 2. Product is an oil or difficult to crystallize.	1. Optimize the solvent system for column chromatography; a shallow gradient can improve separation. 2. If the product is an oil, try co-evaporation with a non-polar solvent like hexane to induce solidification. 3. Screen a variety of solvents for recrystallization.

Experimental Protocols

Protocol 1: Synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole using NBS

This protocol is adapted from established procedures for the bromination of electron-deficient indazoles.[7][9]

Materials:

• 4-(trifluoromethyl)-1H-indazole

• N-Bromosuccinimide (NBS)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-(trifluoromethyl)-1H-indazole (1.0 eq.) in anhydrous DMF (approximately 10 mL per gram of starting material).

• Addition of Brominating Agent: To the stirred solution, add N-Bromosuccinimide (1.05 eq.) portion-wise at room temperature. A slight exotherm may be observed.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 4-6 hours. Monitor the progress of the reaction by TLC (e.g., using a 3:1 hexane:ethyl acetate eluent) or LC-MS until the starting material is consumed. If the reaction is sluggish, gently warm the mixture to 40-50 °C.

• Work-up: Once the reaction is complete, pour the mixture into a separatory funnel containing water and ethyl acetate.

• Extraction: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers.

• Washing: Wash the combined organic layers with water and then with brine to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate to afford pure 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Protocol 2: Characterization of 3-Bromo-4-(trifluoromethyl)-1H-indazole

Accurate characterization is essential to confirm the identity and purity of the final product.

1. NMR Spectroscopy: [11]

• Sample Preparation: Dissolve 5-10 mg of the purified product in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• ¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region corresponding to the protons on the benzene ring. The chemical shifts and coupling patterns will be indicative of the substitution pattern.

• ¹³C NMR: The carbon NMR spectrum will show characteristic signals for the trifluoromethyl group and the carbons of the indazole core.[12][13]

• ¹⁹F NMR: A singlet in the fluorine NMR spectrum will confirm the presence of the -CF3 group.

2. Mass Spectrometry:

• Obtain a high-resolution mass spectrum (HRMS) to confirm the elemental composition of the product. The isotopic pattern of bromine (approximately 1:1 ratio of ⁷⁹Br and ⁸¹Br) should be observable.

Mechanistic Insights

The bromination of 4-(trifluoromethyl)-1H-indazole is an electrophilic aromatic substitution reaction. The indazole ring system is electron-rich, and the C3 position is particularly susceptible to electrophilic attack.

Caption: Simplified mechanism of C3 bromination of indazole.

The trifluoromethyl group at the C4 position strongly withdraws electron density from the benzene portion of the ring system through an inductive effect.[1] This deactivation makes the reaction more challenging than the bromination of unsubstituted indazole. However, the pyrazole moiety remains sufficiently nucleophilic for the reaction to proceed at the C3 position.

Troubleshooting Workflow

Caption: A workflow for troubleshooting low yields in the synthesis.

References

• Wiley-VCH. (2007). Supporting Information. Retrieved from [Link]

• Ying, S., et al. (2023). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Advances, 13, 581-585. Available at: [Link]

• Google Patents. (2021). EP3904342A1 - Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride.

• The Royal Society of Chemistry. (2013). 1H-NMR and 13C-NMR Spectra. Retrieved from [Link]

• The Royal Society of Chemistry. (2013). 1H NMR spectrum of Compound 32. Retrieved from [Link]

• Zhang, C., et al. (2023). Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles. RSC Advances, 13(7), 4567-4573. Available at: [Link]

• Google Patents. (2022). CN114276297A - 1H-indazole VEGFR-2 kinase inhibitor and preparation and application thereof.
• Google Patents. (2019). CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-.

• Zhang, W., et al. (2010). Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. Organic Letters, 12(23), 5542-5545. Available at: [Link]

• Google Patents. (2009). WO2009106982A1 - Indazole derivatives.

• Bouissane, L., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 11(11), 6333-6340. Available at: [Link]

• ResearchGate. (2021). Optimization of the Bromination Reaction. Retrieved from [Link]

• Lopez, C., et al. (1993). A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry, 71(5), 678-686. Available at: [Link]

• Google Patents. (2018). CN107805221A - Method for preparing 1H-indazole derivative.

• ResearchGate. (2016). 13C NMR of indazoles. Retrieved from [Link]

• ResearchGate. (2010). ChemInform Abstract: Benzylic Brominations with N-Bromosuccinimide in (Trifluoromethyl)benzene. Retrieved from [Link]

• Ying, S., et al. (2023). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Advances, 13, 581-585. Available at: [Link]

• Wang, C., et al. (2020). Direct synthesis of indazole derivatives via Rh(iii)-catalyzed C–H activation of phthalazinones and allenes. Organic & Biomolecular Chemistry, 18(31), 6033-6037. Available at: [Link]

• ResearchGate. (2018). Optimization of batch conditions for the mono ortho-bromination reaction. Retrieved from [Link]

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• 2. CN107805221A - Method for preparing 1H-indazole derivative - Google Patents [patents.google.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 8. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 13. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole

Welcome to the technical support center for the synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions encountered during the synthesis of this important building block, with a focus on identifying and mitigating the formation of side products.

I. Understanding the Main Synthetic Route: Electrophilic Bromination

The most common and direct route to 3-Bromo-4-(trifluoromethyl)-1H-indazole is the electrophilic bromination of 4-(trifluoromethyl)-1H-indazole. The indazole ring system is susceptible to electrophilic attack, with the C3 position being particularly reactive. However, controlling the reaction conditions is crucial to prevent the formation of undesired byproducts.

Caption: General scheme for the bromination of 4-(trifluoromethyl)-1H-indazole.

II. Frequently Asked Questions & Troubleshooting

Q1: My reaction is complete, but I see a significant amount of starting material in my crude product. What went wrong?

A1: Root Cause Analysis & Mitigation

The presence of unreacted 4-(trifluoromethyl)-1H-indazole is typically due to incomplete bromination. Several factors can contribute to this issue:

• Insufficient Brominating Agent: The stoichiometry of the brominating agent (e.g., Br₂ or N-bromosuccinimide (NBS)) is critical. An insufficient amount will naturally lead to an incomplete reaction.

• Suboptimal Reaction Temperature: While higher temperatures can lead to side products, a temperature that is too low may not provide enough activation energy for the reaction to go to completion in a reasonable timeframe.

• Short Reaction Time: Electrophilic aromatic substitutions are not always instantaneous. It is essential to monitor the reaction progress to ensure the consumption of the starting material.

Troubleshooting Protocol:

• Reaction Monitoring: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the disappearance of the starting material.

• Stoichiometry Adjustment: Ensure at least one full equivalent of the brominating agent is used. For less reactive systems, a slight excess (1.1-1.2 equivalents) may be beneficial, but be mindful of the potential for over-bromination (see Q2).

• Temperature Optimization: If the reaction is sluggish at room temperature, consider a modest increase in temperature (e.g., to 40-50 °C), while carefully monitoring for the formation of side products.

Q2: I have a major impurity with a mass corresponding to a di-brominated product. How can I avoid this and what is its likely structure?

A2: Understanding and Preventing Over-Bromination

Over-bromination is a common side reaction when the indazole ring is activated or when the reaction conditions are too harsh. The most likely di-brominated byproduct is the 3,7-dibromo-4-(trifluoromethyl)-1H-indazole. The C7 position is also susceptible to electrophilic attack, particularly when the C3 position is already substituted.[1]

Table 1: Conditions Favoring Mono- vs. Di-bromination

Parameter	To Favor Mono-bromination (Desired)	Conditions Leading to Di-bromination (Side Product)
Bromine Equivalents	1.0 - 1.1 equivalents	> 1.2 equivalents
Temperature	0 °C to Room Temperature	Elevated temperatures (> 50 °C)
Reaction Time	Monitored until starting material is consumed	Prolonged reaction times after completion
Solvent	Acetic acid, Chloroform[2]	Less polar solvents that may not sequester excess bromine

Mitigation Strategies:

• Control Stoichiometry: Carefully add a solution of the brominating agent dropwise to the reaction mixture to avoid localized areas of high concentration.

• Temperature Control: Maintain a lower reaction temperature (e.g., 0-5 °C) to increase the selectivity for the more reactive C3 position.

• Purification: If di-brominated products are formed, they can often be separated from the desired mono-brominated product by column chromatography on silica gel due to differences in polarity.[2]

Caption: Workflow for troubleshooting over-bromination.

Q3: I am considering a Sandmeyer reaction starting from 3-Amino-4-(trifluoromethyl)-1H-indazole. What side products should I be aware of?

A3: Potential Pitfalls of the Sandmeyer Route

The Sandmeyer reaction is a powerful tool but can generate a unique set of impurities.[3][4] The core of this reaction is the conversion of an amino group to a diazonium salt, which is then displaced.

Potential Side Products:

• De-amination Product: The most common side product is often the result of the diazonium group being replaced by a hydrogen atom instead of the desired bromide. This would result in the formation of 4-(trifluoromethyl)-1H-indazole. This can occur if the diazonium salt is prematurely reduced.

• Phenolic Byproducts: If water is present and not rigorously excluded, the diazonium salt can be displaced by a hydroxyl group, leading to the formation of 3-Hydroxy-4-(trifluoromethyl)-1H-indazole.

• Azo Coupling Products: Unreacted diazonium salt can couple with the electron-rich indazole ring of the starting material or product to form colored azo compounds, which can be difficult to remove.

Recommendations for a Clean Sandmeyer Reaction:

• Anhydrous Conditions: Use anhydrous solvents and reagents to minimize the formation of phenolic byproducts.

• Low Temperature: Prepare and react the diazonium salt at low temperatures (0-5 °C) to ensure its stability and prevent premature decomposition.

• Controlled Addition: Add the diazonium salt solution slowly to the copper(I) bromide solution to maintain a low concentration of the diazonium salt and suppress azo coupling.

Q4: How should I store 3-Bromo-4-(trifluoromethyl)-1H-indazole to prevent degradation?

A4: Stability and Storage

While specific stability data for this compound is not widely published, related bromo-heterocyclic compounds can be susceptible to degradation under certain conditions. Forced degradation studies on similar molecules often show sensitivity to:

• Light: Photodegradation can occur, leading to the formation of radical species and subsequent decomposition.[5]

• Strong Acids and Bases: Hydrolysis or other acid/base-catalyzed degradation pathways can occur, particularly at elevated temperatures.[6][7]

• Heat: Thermal decomposition is a possibility for many complex organic molecules.

Recommended Storage Conditions:

• Container: Store in a tightly sealed, amber glass vial to protect from light and moisture.

• Atmosphere: For long-term storage, consider flushing the container with an inert gas like argon or nitrogen.

• Temperature: Store in a cool, dark place. Refrigeration is often recommended.

III. Experimental Protocol: Direct Bromination

This protocol is adapted from a similar synthesis of 3-bromo-4-fluoro-1H-indazole and should serve as a good starting point.[8]

Materials:

• 4-(Trifluoromethyl)-1H-indazole

• 2M Sodium Hydroxide Solution

• Bromine

• 10% Sodium Bisulfite Solution

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate

Procedure:

• Suspend 4-(trifluoromethyl)-1H-indazole (1.0 eq.) in a 2M sodium hydroxide solution at room temperature.

• Separately, prepare a solution of bromine (1.05 eq.) in 2M sodium hydroxide solution.

• Add the bromine solution dropwise to the indazole suspension over 1-2 hours, maintaining the temperature at or below room temperature.

• Stir the reaction mixture for an additional 2-3 hours after the addition is complete. Monitor the reaction by TLC or LC-MS.

• Once the starting material is consumed, quench the excess bromine by adding a 10% sodium bisulfite solution until the orange color disappears.

• Extract the aqueous mixture with ethyl acetate (2x).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel if necessary.

IV. References

• Copper-promoted Sandmeyer trifluoromethylation reaction. PubMed. [Link]

• Sandmeyer Trifluoromethylation. ResearchGate. [Link]

• Recent trends in the chemistry of Sandmeyer reaction: a review. PubMed. [Link]

• Recent trends in the chemistry of Sandmeyer reaction: a review. PMC - NIH. [Link]

• Precursors and products from the Sandmeyer reaction. ResearchGate. [Link]

• A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-. Google Patents.

• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances. [Link]

• 4-Bromo-6-(trifluoromethyl)-1H-indazole. PubChem. [Link]

• Preparation method of 4-bromo-5-methyl-1H-indazole. Google Patents.

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. NIH. [Link]

• Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles. RSC Publishing. [Link]

• Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir. NIH. [Link]

• Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. PMC - NIH. [Link]

• C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. [Link]

• (a) Representative drugs containing indazoles. Previous works (b) and... ResearchGate. [Link]

• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journals. [Link]

• ChemInform Abstract: Benzylic Brominations with N-Bromosuccinimide in (Trifluoromethyl)benzene. ResearchGate. [Link]

• Development and application of RP–HPLC method for estimation and evaluation of stability of brinzolamide in ophthalmic formulation. ACG Publications. [Link]

• Optimization of Forced Degradation Using Experimental Design and Development of a Stability-Indicating Liquid Chromatographic Assay Method for Rebamipide in Bulk and Tablet Dosage Form. NIH. [Link]

• 2-O-beta-D-glucopyranosyl-4-hydroxy-(2H)- 1,4-benzoxazin-3(4H)-one (DIBOA-Glc) and its degradation products, phytotoxic allelochemicals from Gramineae. PubMed. [Link]

• Photodegradation of Anti-Inflammatory Drugs: Stability Tests and Lipid Nanocarriers for Their Photoprotection. PMC - NIH. [Link]

• Forced degradation study to develop and validate stability-indicating RP-LC method for the determination of ciclesonide in bulk drug and metered dose inhalers. PubMed. [Link]

Sources

• 1. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08598G [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Recent trends in the chemistry of Sandmeyer reaction: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Photodegradation of Anti-Inflammatory Drugs: Stability Tests and Lipid Nanocarriers for Their Photoprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. acgpubs.org [acgpubs.org]
• 7. Optimization of Forced Degradation Using Experimental Design and Development of a Stability-Indicating Liquid Chromatographic Assay Method for Rebamipide in Bulk and Tablet Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 3-BROMO-4-FLUORO (1H)INDAZOLE synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Over-bromination of 4-(Trifluoromethyl)-1H-indazole

Welcome to the technical support guide for the selective bromination of 4-(trifluoromethyl)-1H-indazole. This document provides in-depth troubleshooting advice, optimized protocols, and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome challenges related to over-bromination and achieve high yields of the desired mono-brominated product.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why is the bromination of 4-(trifluoromethyl)-1H-indazole prone to over-bromination?

A1: The indazole ring is an electron-rich heterocyclic system, making it susceptible to electrophilic aromatic substitution. While the trifluoromethyl (-CF3) group at the C4 position is a powerful electron-withdrawing group that deactivates the benzene portion of the molecule, the pyrazole ring remains relatively activated.[1][2] The C3 position is particularly electron-rich and often the most reactive site for electrophiles.[3][4] Once the first bromine atom is introduced (typically at C3), it only moderately deactivates the ring. If the reaction conditions are too harsh (e.g., high temperature, excess brominating agent), a second or even third bromination can occur at other available positions (C5 or C7), leading to a mixture of di- and tri-brominated products.[5]

Q2: What are the primary sites of bromination on the 4-(trifluoromethyl)-1H-indazole ring?

A2: Kinetic and mechanistic studies on unsubstituted indazole show that the reactivity order for electrophilic attack on the neutral molecule is generally 5 > 3 > 7.[6] However, the strong electron-withdrawing nature of the -CF3 group at C4 significantly deactivates the adjacent C5 position.[7][8] Consequently, for 4-(trifluoromethyl)-1H-indazole, the most probable sites for electrophilic bromination are:

• Primary site: C3 (on the pyrazole ring).

• Secondary sites (leading to over-bromination): C5 and C7 (on the benzene ring).

Q3: Which brominating agent is best for this reaction to ensure selectivity?

A3: While molecular bromine (Br₂) can be used, it is highly reactive and often leads to over-bromination. N-Bromosuccinimide (NBS) is generally the preferred reagent for controlled mono-bromination of electron-rich heterocycles.[9][10] NBS is a solid, easier to handle, and provides a slow, steady source of electrophilic bromine, which helps to improve selectivity for the mono-brominated product.[11][12] Using milder agents like 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) can also offer good selectivity.[4][13]

Q4: How can I effectively monitor the reaction to prevent over-bromination?

A4: Close monitoring is critical. The best techniques are Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).[11]

• TLC: Allows for a quick visual assessment of the consumption of starting material and the appearance of new, typically less polar, brominated products.

• LC-MS: Provides more definitive data, allowing you to track the relative abundance of the starting material, the desired mono-bromo product, and any di-bromo or tri-bromo byproducts. Quench the reaction as soon as the starting material is consumed to minimize the formation of poly-brominated species.

Part 2: Troubleshooting Guide for Over-bromination

This section addresses the most common issue: the formation of multiple brominated species.

Problem: My final product is a mixture containing significant amounts of di- and/or tri-brominated 4-(trifluoromethyl)-1H-indazole.

This is the classic sign of over-bromination. The troubleshooting workflow below will guide you through identifying the cause and implementing a solution.

Caption: A step-by-step workflow for diagnosing and solving over-bromination issues.

Detailed Explanation of Causes and Solutions

• Incorrect Stoichiometry:

  • Cause: Using more than a slight excess (e.g., >1.1 equivalents) of the brominating agent (NBS or Br₂) dramatically increases the likelihood of a second bromination event occurring after the initial, faster mono-bromination.

  • Solution: Carefully weigh the brominating agent and use no more than 1.0 to 1.05 equivalents relative to the 4-(trifluoromethyl)-1H-indazole. Precision is key.

• High Reaction Temperature:

  • Cause: Electrophilic bromination is an exothermic process. Higher temperatures increase the reaction rate indiscriminately, reducing the kinetic selectivity between the first and second bromination steps.[11]

  • Solution: Maintain a low temperature, ideally between -5 °C and 0 °C, especially during the addition of the brominating agent.[11] An ice-salt bath is recommended over a simple ice bath to achieve and maintain sub-zero temperatures. Allow the reaction to warm to room temperature slowly only after the addition is complete.

• Rapid Reagent Addition:

  • Cause: Adding the brominating agent too quickly creates localized areas of high concentration, mimicking the effect of using a large excess of the reagent and promoting poly-bromination.

  • Solution: Dissolve the brominating agent (e.g., NBS) in the reaction solvent and add it dropwise via an addition funnel over an extended period (e.g., 1-2 hours).[11] If adding as a solid, do so in small portions.

• Prolonged Reaction Time:

  • Cause: Even under ideal stoichiometric and temperature conditions, allowing the reaction to stir for too long after the starting material has been consumed provides an opportunity for the slower, undesired poly-bromination reactions to occur.[5]

  • Solution: Monitor the reaction diligently every 15-30 minutes using TLC or LC-MS. Once analysis shows the complete consumption of the starting material, quench the reaction immediately (e.g., by adding a solution of sodium thiosulfate or sodium bisulfite).

Part 3: Recommended Experimental Protocol & Data

This protocol is optimized for the selective mono-bromination of 4-(trifluoromethyl)-1H-indazole at the C3 position.

Protocol: Selective C3-Bromination using NBS

Materials:

• 4-(trifluoromethyl)-1H-indazole

• N-Bromosuccinimide (NBS), recrystallized if impure[14]

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, dissolve 4-(trifluoromethyl)-1H-indazole (1.0 eq.) in anhydrous DMF (approx. 10 mL per gram of indazole).

• Cooling: Cool the solution to 0 °C using an ice-salt bath with vigorous stirring.

• Reagent Preparation: In a separate flask, dissolve NBS (1.02 eq.) in anhydrous DMF (approx. 10 mL per gram of NBS).

• Slow Addition: Add the NBS solution dropwise to the cooled indazole solution over a period of at least 1 hour. Crucially, ensure the internal reaction temperature does not rise above 5 °C during the addition.

• Reaction Monitoring: After the addition is complete, allow the mixture to stir at 0 °C. Monitor the reaction's progress every 30 minutes by TLC or LC-MS.

• Quenching: Once the starting material is fully consumed (typically 2-4 hours), quench the reaction by pouring it into an ice-cold saturated aqueous solution of sodium thiosulfate.

• Work-up:

  • Dilute the quenched mixture with ethyl acetate.

  • Transfer the mixture to a separatory funnel and wash with water (2x) and then brine (2x) to remove DMF and salts.[11]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude solid by column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to isolate the pure 3-bromo-4-(trifluoromethyl)-1H-indazole.[5][15] Recrystallization can also be an effective final purification step.[16][17]

Data Presentation: Brominating Agent Comparison

Brominating Agent	Equivalents	Typical Temperature	Selectivity for Mono-bromination	Common Byproducts	Reference
Br₂ in Acetic Acid	1.0 - 1.1	25 °C	Low to Moderate	Di- and tri-bromo indazoles	[13]
NBS in DMF	1.0 - 1.05	0 °C	High	Traces of di-bromo indazole	[10][11]
DBDMH in EtOH	1.0	40 °C (Ultrasound)	High	Minimal	[4][13]

Part 4: Mechanistic Insights

Understanding the reaction mechanism is crucial for rational troubleshooting.

Electrophilic Aromatic Substitution Mechanism

Caption: Reaction pathway for the electrophilic bromination of 4-(trifluoromethyl)-1H-indazole.

The reaction proceeds via a standard electrophilic aromatic substitution mechanism.

• Generation of Electrophile: NBS provides a source of electrophilic bromine (Br⁺).

• Nucleophilic Attack: The π-electrons of the indazole ring, primarily at the C3 position, attack the electrophilic bromine. This forms a resonance-stabilized carbocation intermediate known as a sigma complex or Wheland intermediate.

• Deprotonation: A base (e.g., solvent or succinimide anion) removes the proton from the C3 position, restoring aromaticity and yielding the 3-bromo product.

• Over-bromination Pathway: If conditions are not controlled, the mono-brominated product, which is still sufficiently activated, can undergo a second electrophilic attack at another position (e.g., C5 or C7) to form undesired di-brominated byproducts.

References

• Boulton, B. E., & Coller, B. A. W. (1974). Kinetics, Stoichiometry and Mechanism in the Bromination of Aromatic Heterocycles. III. Aqueous Bromination of Indazole. Australian Journal of Chemistry, 27(11), 2343-2347. [Link]

• Klumpp, D. A., et al. (2009). Superelectrophiles and the Effects of Trifluoromethyl Substituents. Journal of the American Chemical Society, 131(29), 9944–9945. [Link]

• Homework.Study.com. (n.d.). Explain why the trifluoromethyl (CF_3) group is metadirecting in electrophilic aromatic substitution. [Link]

• YouTube. (2022). Electrophilic Aromatic Substitution (methyl & trifluoromethyl benzene). [Link]

• Li, Y., et al. (2022). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Advances, 12(48), 31235-31239. [Link]

• Common Organic Chemistry. (n.d.). Bromination - Common Conditions. [Link]

• Wikipedia. (n.d.). N-Bromosuccinimide. [Link]

• Giraud, F., Anizon, F., & Moreau, P. (2021). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Organic Preparations and Procedures International, 53(2), 99-153. [Link]

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). [Link]

• Open Access Pub. (n.d.). Purification Techniques. Journal of New Developments in Chemistry. [Link]

• Google Patents. (n.d.). CN101948433A - Method for separating and purifying substituted indazole isomers.

• Beilstein Journals. (2014). Synthesis of N-phenyl- and N-thiazolyl-1H-indazoles by copper-catalyzed intramolecular N-arylation of ortho-chlorinated arylhydrazones. Beilstein Journal of Organic Chemistry, 10, 2338-2345. [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. Superelectrophiles and the effects of trifluoromethyl substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. soc.chim.it [soc.chim.it]
• 4. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. homework.study.com [homework.study.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. Bromination - Common Conditions [commonorganicchemistry.com]
• 10. glaserr.missouri.edu [glaserr.missouri.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. nbinno.com [nbinno.com]
• 13. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - PMC [pmc.ncbi.nlm.nih.gov]
• 14. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. openaccesspub.org [openaccesspub.org]
• 17. CN101948433A - Method for separating and purifying substituted indazole isomers - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Failed Suzuki Reactions with Bromoindazoles

Welcome to the Technical Support Center for Suzuki-Miyaura cross-coupling reactions involving bromoindazole substrates. This guide is designed for researchers, medicinal chemists, and process development scientists who are encountering challenges with this specific yet crucial transformation. The indazole moiety is a privileged scaffold in medicinal chemistry, and mastering its functionalization via Suzuki coupling is a valuable skill. This resource provides in-depth, field-proven insights to help you diagnose and resolve common issues, moving your project from a stalled reaction to a successful outcome.

Frequently Asked Questions (FAQs)

Q1: My Suzuki reaction with bromoindazole is not working at all. Where do I start?

A1: A complete lack of reactivity often points to a fundamental issue with one of the core components of the reaction: the catalyst, the base, or the reagents themselves. Start by systematically verifying the quality and activity of your palladium source and the integrity of your boronic acid/ester. Ensure your reaction is rigorously deoxygenated, as oxygen can lead to catalyst deactivation and unwanted side reactions like homocoupling.[1]

Q2: I'm observing significant decomposition of my starting materials. What could be the cause?

A2: Decomposition can be a sign of overly harsh reaction conditions. High temperatures or an excessively strong base can lead to the degradation of sensitive functional groups on either your bromoindazole or your boronic acid partner. Consider lowering the reaction temperature and screening a milder base, such as potassium carbonate or cesium carbonate.[2][3]

Q3: Why is my N-unprotected bromoindazole failing to couple?

A3: The acidic N-H proton of the indazole ring can interfere with the catalytic cycle in several ways. It can react with the base, altering its effective concentration, or the indazole anion can coordinate to the palladium center, potentially leading to catalyst inhibition. While direct coupling of N-H indazoles is possible, it often requires careful optimization of the catalyst system and conditions.[4] If you are facing persistent issues, N-protection is a reliable strategy.

Q4: I'm seeing a significant amount of debromination of my starting material. How can I prevent this?

A4: Debromination, or hydrodehalogenation, is a common side reaction where the bromine atom is replaced by a hydrogen. This is often mediated by a palladium-hydride species, which can form from reactions with the solvent (e.g., alcohols), base, or trace water.[5] To mitigate this, consider using anhydrous conditions, a non-protic solvent, and a base less prone to generating hydride species, like potassium phosphate (K₃PO₄). The choice of ligand can also be critical; sometimes less bulky ligands can disfavor this side reaction.[5]

In-Depth Troubleshooting Guide

This section is organized by common observational symptoms during your Suzuki reaction with bromoindazoles. Each section provides a logical troubleshooting workflow, explaining the underlying chemical principles.

Symptom 1: Low or No Conversion of Bromoindazole

A lack of conversion of your starting material is a primary indicator of a stalled catalytic cycle. The issue likely lies in the initial oxidative addition step or a deactivated catalyst.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for debromination.

Expertise & Experience:

• Mechanism of Dehalogenation: The formation of a Pd-H species is the primary culprit. [5]This can occur from the reaction of the palladium complex with bases, solvents (especially alcohols), or residual water. Electron-rich heterocycles can be particularly susceptible to this side reaction.

• Mitigation Strategies:

  • Base Selection: Strong, protic bases can be a source of hydrides. Switching to an anhydrous, non-nucleophilic base like K₃PO₄ is often effective.

  • Solvent Choice: Avoid alcohol-based solvents if debromination is observed. Anhydrous toluene or dioxane are generally safer choices.

  • N-Protection: For N-H indazoles, deprotonation can increase the electron density of the ring, which may exacerbate dehalogenation. N-protection can sometimes suppress this side reaction. [6]

Symptom 3: Formation of Homocoupling and Protodeboronation Products

The presence of biaryl products derived from the boronic acid (homocoupling) or the corresponding arene from the boronic acid (protodeboronation) points to issues with the boronic acid stability or the transmetalation step.

Troubleshooting Workflow:

Caption: Troubleshooting for homocoupling and protodeboronation.

Expertise & Experience:

• Protodeboronation: This is the protonolysis of the C-B bond and is a common side reaction, especially with heteroaryl boronic acids. [7]It can be catalyzed by acid or base and is often promoted by aqueous conditions.

• Homocoupling: The oxidative coupling of two boronic acid molecules is often promoted by the presence of oxygen and Pd(II) species. [7]* Solutions:

  • Stable Boron Reagents: If your boronic acid is unstable, switching to a more robust derivative like a pinacol ester (Bpin) or a potassium trifluoroborate salt can be highly effective. These reagents often exhibit slower, controlled release of the active boronic acid, minimizing side reactions.

  • Rigorous Inert Atmosphere: To prevent homocoupling, it is crucial to thoroughly degas your reaction mixture and maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction.

  • Base and Water Content: The choice and amount of base, as well as the water content in the solvent system, can significantly impact the rate of protodeboronation. Anhydrous conditions with a base like K₃PO₄ can be beneficial.

General Experimental Protocol for Suzuki Coupling of Bromoindazole

This protocol provides a robust starting point for your experiments. Remember that optimization will likely be necessary for your specific substrates.

Materials:

• Bromoindazole (1.0 eq)

• Boronic acid or ester (1.2 - 1.5 eq)

• Palladium precatalyst (e.g., PdCl₂(dppf), 2-5 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄, 2-3 eq)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene)

• Degassed water (if using aqueous conditions)

Procedure:

• Reaction Setup: To a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add the bromoindazole, boronic acid or ester, palladium precatalyst, and base.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure all oxygen is removed. [1]3. Solvent Addition: Add the anhydrous, degassed solvent (and water, if applicable) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS. [1]6. Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water or brine. [1]7. Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography. [1]

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Handy, S. T., & Wilson, T. (2002). An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-Carboxylates. Tetrahedron Letters, 43(47), 8459-8461.
• He, Y., et al. (2023). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chemical Science, 14(3), 633-640.

• Reddit user discussion. (2023). Help needed with unreproducible Suzuki coupling. r/Chempros. [Link]

• Reddit user discussion. (2024). How to approach choosing reaction conditions for Suzuki?. r/Chempros. [Link]

• Lima, C. F. R. A. C., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Chemistry – A European Journal, 20(21), 6431-6439.

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• ResearchGate. (2012). Table 1. Screening of palladium catalysts for the Suzuki coupling of 5-bromo-1-ethyl-1H- indazole and N-Boc-2-pyrroleboronic acid. [Link]

• Kumar, A., et al. (2024). An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. RSC Advances, 14(35), 25333-25348.

• Wikipedia. Catalyst poisoning. [Link]

• Rose-Hulman Institute of Technology. Suzuki Cross-coupling Reaction procedure. [Link]

• Migliorini, A., et al. (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 17(4), 4379-4391.
• El Kihel, A., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 11(11), 6245-6254.
• Börgel, J., et al. (2012). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation.
• Colacot, T. J. (2023). Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development, 27(10), 1778-1804.
• Handy, S. T., & Wilson, T. (2002). An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates. Tetrahedron Letters, 43(47), 8459-8461.
• El Kihel, A., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 11(11), 6245-6254.
• El Abdi, A., et al. (2013). Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. Current Organic Chemistry, 17(6), 633-638.
• Guinarte, C., et al. (2018).

• Wikipedia. Suzuki reaction. [Link]

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• 2. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08598G [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. remarkably facile C-N bond activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- system - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Suzuki Coupling with 3-Bromo-4-(trifluoromethyl)-1H-indazole

Welcome to the technical support center for optimizing the Suzuki-Miyaura cross-coupling reaction with 3-Bromo-4-(trifluoromethyl)-1H-indazole. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance the yield and efficiency of their coupling reactions involving this specific substrate. Here, we will delve into common challenges, troubleshooting strategies, and frequently asked questions to ensure your success.

Introduction: The Challenge of Coupling with 3-Bromo-4-(trifluoromethyl)-1H-indazole

The Suzuki-Miyaura coupling is a powerful and versatile tool for forming carbon-carbon bonds, a cornerstone in the synthesis of complex organic molecules for pharmaceuticals and material sciences.[1][2] However, the unique electronic properties of 3-Bromo-4-(trifluoromethyl)-1H-indazole can present specific challenges. The electron-withdrawing nature of the trifluoromethyl group can influence the reactivity of the aryl bromide, while the indazole core itself can interact with the palladium catalyst. This guide provides field-proven insights to navigate these complexities and achieve optimal results.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control for a successful Suzuki coupling with this substrate?

A1: The key parameters that significantly impact the reaction's outcome are the choice of palladium catalyst and ligand, the base, the solvent system, and the reaction temperature.[3][4] The interplay between these factors is crucial and often requires empirical optimization for each specific boronic acid or ester coupling partner.

Q2: I am observing low to no conversion of my starting material. What is the most likely cause?

A2: Low conversion is often linked to an inefficient catalyst system or suboptimal reaction conditions. The oxidative addition of the palladium(0) catalyst to the aryl bromide is a critical first step in the catalytic cycle.[2] For an electron-deficient substrate like 3-Bromo-4-(trifluoromethyl)-1H-indazole, ensuring your catalyst is active and the conditions favor this step is paramount. Consider screening different palladium sources and ligands. Also, ensure your reagents are pure and the reaction is performed under an inert atmosphere to prevent catalyst deactivation.[5]

Q3: What are common side reactions, and how can I minimize them?

A3: Common side reactions in Suzuki couplings include protodeboronation of the boronic acid, homocoupling of the boronic acid, and dehalogenation of the aryl halide.[4]

• Protodeboronation: This can be minimized by using anhydrous solvents, ensuring the base is not excessively strong or used in large excess, and keeping the reaction time as short as necessary. Using boronic esters, like pinacol esters, can also improve stability.[4]

• Homocoupling: This side reaction is often promoted by the presence of oxygen.[4] Thoroughly degassing your reaction mixture and maintaining an inert atmosphere (e.g., argon or nitrogen) is crucial.

• Dehalogenation: This can occur if there are sources of hydride in the reaction mixture.[4] Using high-purity solvents and reagents can help mitigate this issue.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments and provides actionable solutions based on established principles of organometallic chemistry.

Problem 1: Low Yield Despite Complete Consumption of Starting Material

Possible Causes:

• Side Reactions: As mentioned in the FAQs, protodeboronation, homocoupling, or dehalogenation could be consuming your reagents and forming undesired byproducts.[4]

• Product Instability: The coupled product may be unstable under the reaction conditions, leading to degradation.

• Difficult Purification: The product may be difficult to separate from byproducts or residual catalyst, leading to loss during workup and chromatography.

Solutions:

• Analyze the Crude Reaction Mixture: Before purification, take a small aliquot of the crude reaction mixture and analyze it by LC-MS or ¹H NMR to identify the major components. This will help you determine if side products are the primary issue.

• Optimize Reaction Time and Temperature: Run a time-course study to determine the optimal reaction time. Prolonged heating can sometimes lead to product degradation. Similarly, lowering the reaction temperature might improve selectivity and reduce byproduct formation.[3]

• Screen Different Bases: The choice of base can significantly influence the reaction pathway.[6] If you are using a strong base like NaOH or Cs₂CO₃ and observing significant side reactions, consider switching to a milder base like K₂CO₃ or K₃PO₄.[7][8][9]

• Modify the Workup Procedure: If you suspect product loss during purification, consider alternative workup procedures. For example, a simple filtration through a pad of celite to remove the catalyst followed by solvent evaporation might be sufficient for initial analysis.

Problem 2: Inconsistent Results and Poor Reproducibility

Possible Causes:

• Reagent Quality: The purity of your boronic acid, palladium catalyst, and base can vary between batches. Impurities can poison the catalyst or lead to side reactions.[1]

• Inadequate Inert Atmosphere: Inconsistent degassing or leaks in your reaction setup can introduce oxygen, leading to catalyst deactivation and homocoupling.[4]

• Water Content: The amount of water in the solvent can significantly impact the reaction. While some Suzuki couplings benefit from aqueous conditions, the exact ratio is often critical.[10]

Solutions:

• Standardize Reagent Quality: Whenever possible, use freshly purchased and high-purity reagents. If you suspect your boronic acid has degraded, you can try recrystallizing it or converting it to a more stable boronic ester.

• Rigorous Inert Technique: Employ robust methods for degassing your solvents and reaction mixtures, such as freeze-pump-thaw cycles or sparging with an inert gas for an extended period.[9][11] Ensure all glassware is oven-dried and cooled under an inert atmosphere.

• Control Water Content: If using an aqueous solvent system, use a precise and consistent ratio of organic solvent to water. For anhydrous reactions, use freshly distilled or commercially available anhydrous solvents.

Experimental Protocols & Data

Recommended Starting Conditions

For the Suzuki coupling of 3-Bromo-4-(trifluoromethyl)-1H-indazole, a good starting point is to screen a set of well-established catalyst systems. The following table summarizes recommended starting conditions based on literature precedents for similar heteroaryl halides.[7][8][12]

Parameter	Condition A	Condition B	Condition C
Palladium Catalyst	Pd(dppf)Cl₂	Pd(PPh₃)₄	XPhos Pd G2
Catalyst Loading	2-5 mol%	5-10 mol%	1-3 mol%
Ligand	(Internal to precatalyst)	(Internal to precatalyst)	XPhos
Base	K₂CO₃ (2-3 equiv.)	Cs₂CO₃ (1.5-2 equiv.)	K₃PO₄ (2-3 equiv.)
Solvent System	Dioxane/H₂O (4:1)	Toluene/EtOH/H₂O (v/v/v)	THF/H₂O (4:1)
Temperature	80-100 °C	90-110 °C	70-90 °C

Step-by-Step General Procedure:

• To an oven-dried reaction vessel equipped with a magnetic stir bar, add 3-Bromo-4-(trifluoromethyl)-1H-indazole (1.0 equiv.), the boronic acid or ester (1.1-1.5 equiv.), and the base (2-3 equiv.).

• Seal the vessel with a septum and purge with argon or nitrogen for 10-15 minutes.

• Add the palladium catalyst and ligand (if separate) under a positive pressure of inert gas.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to the desired temperature and stir for the specified time, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizing the Catalytic Cycle

Understanding the mechanism of the Suzuki-Miyaura coupling is essential for effective troubleshooting. The following diagram illustrates the key steps in the catalytic cycle.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - PMC - NIH. (2021).
• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2019).
• Screening of palladium catalysts for the Suzuki coupling of... - ResearchGate. (n.d.).
• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - RSC Publishing. (n.d.).
• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. - YouTube. (2025).
• A cooperative electron-deficient phosphine/olefin ligand system for the site-selective mechanochemical Suzuki–Miyaura cross-coupling of 2,4-dibromoaryl ethers - PMC - PubMed Central. (2025).
• Step-by-Step Guide for KitAlysis™ Suzuki-Miyaura Cross-Coupling Reaction Screening Kit. (n.d.).
• Optimizing Suzuki Coupling Reactions - CovaSyn. (n.d.).
• Mastering Suzuki-Miyaura Coupling: Tips for Efficient C-C Bond Formation. (n.d.).
• The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism - MDPI. (2023).
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (n.d.).
• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H) - PubMed Central. (2021).
• Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions | Organometallics - ACS Publications. (2023).
• Why am I getting low yield for my Suzuki coupling reaction? : r/chemistry - Reddit. (2016).
• Suzuki Cross-coupling Reaction procedure - Rose-Hulman. (n.d.).
• Selected examples for the site selective SM cross‐coupling with electron‐deficient and neutral aryl boronic acids. - ResearchGate. (n.d.).
• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (n.d.).
• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. (2025).
• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit. (2021).
• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? | ResearchGate. (2017).
• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one - RSC Publishing. (n.d.).
• Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings. | Request PDF - ResearchGate. (2025).
• Effect of solvent and base on Suzuki cross-coupling reaction a - ResearchGate. (n.d.).
• Why can't I achieve good yields for this Suzuki reaction? - ResearchGate. (2018).
• Which conditions are favorable for the efficient Suzuki coupling? - ResearchGate. (2014).
• Suzuki-Miyaura Cross Coupling Reaction - TCI Chemicals. (n.d.).
• Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. (n.d.).
• Synthesis of Trifluoromethylated Pyrimido[1,2-b]indazole Derivatives through the Cyclocondensation of 3-Aminoindazoles with Ketoester and Their Functionalization via Suzuki-Miyaura Cross-Coupling and SNAr Reactions - MDPI. (n.d.).

Sources

• 1. nbinno.com [nbinno.com]
• 2. rose-hulman.edu [rose-hulman.edu]
• 3. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]

How to remove impurities from 3-Bromo-4-(trifluoromethyl)-1H-indazole

Technical Support Center: 3-Bromo-4-(trifluoromethyl)-1H-indazole

Introduction

Welcome to the technical support center for 3-Bromo-4-(trifluoromethyl)-1H-indazole. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with this important synthetic building block. The purity of this reagent is critical for the success of subsequent synthetic steps and the integrity of final compounds. This document provides in-depth, field-proven guidance on identifying and removing common impurities through a series of frequently asked questions and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in a sample of 3-Bromo-4-(trifluoromethyl)-1H-indazole?

A1: The impurity profile of your sample is intrinsically linked to its synthetic history. Based on common synthetic routes for indazoles, such as the direct bromination of a 4-(trifluoromethyl)-1H-indazole precursor, impurities can be categorized as follows:

• Unreacted Starting Materials: The most common impurity is often the starting material, 4-(trifluoromethyl)-1H-indazole, resulting from an incomplete reaction.

• Byproducts from Side Reactions:

  • Over-bromination: Electrophilic bromination can sometimes be difficult to control, leading to the formation of di-bromo species. These can include various regioisomers depending on the reaction conditions.[1][2]

  • Regioisomers: Depending on the synthetic strategy, other brominated isomers might form, although bromination at the C3 position of the indazole ring is generally favored under neutral or basic conditions.[2]

• Residual Reagents and Solvents: Trace amounts of the brominating agent (e.g., N-Bromosuccinimide) or solvents used in the reaction and initial workup (e.g., acetonitrile, ethyl acetate, acetic acid) are common.[3]

• Degradation Products: Although generally stable, the compound may degrade if exposed to harsh conditions, light, or moisture over long periods.[1]

Q2: How do I choose the best purification method for my crude sample?

A2: The choice of purification method depends on the nature and quantity of the impurities, as well as the desired final purity. A logical approach is outlined in the workflow diagram below.

• For removing minor, structurally distinct impurities: Recrystallization is the most efficient and scalable method. It is ideal when you have a solid crude product and can identify a solvent that dissolves the compound well when hot but poorly when cold.[1][4]

• For complex mixtures with multiple impurities of similar polarity: Column chromatography is the method of choice. It offers high resolving power to separate compounds based on their differential adsorption to a stationary phase.[2][5]

• For achieving the highest possible purity (>99.5%) or separating very closely related isomers: Preparative High-Performance Liquid Chromatography (Prep-HPLC) is the most powerful technique, though it is less scalable and more resource-intensive than the other methods.[1]

Caption: Decision workflow for selecting the appropriate purification method.

Q3: I'm trying to recrystallize my product, but it's "oiling out" instead of forming crystals. What's wrong?

A3: "Oiling out" is a common issue where the compound separates from the solution as a liquid phase (an oil) rather than a solid crystal lattice. This typically occurs for two main reasons:

• The solution is being cooled too quickly. The molecules don't have sufficient time to align into an ordered crystal lattice.

• The melting point of your compound is lower than the boiling point of the solvent, and the solution is supersaturated.

• Significant impurities are present. Impurities can disrupt the crystallization process and depress the melting point of the mixture.

Troubleshooting Steps:

• Slow Down Cooling: Reheat the solution until the oil redissolves completely. If necessary, add a small amount of extra solvent to ensure full dissolution. Then, allow the flask to cool slowly on the benchtop, insulated with a cloth or paper towels. Do not place it directly into an ice bath.[4]

• Change Solvent System: If slow cooling fails, your solvent may be unsuitable. The oil may be immiscible in the solvent at lower temperatures. Try using a solvent mixture. For example, dissolve the compound in a small amount of a good solvent (like ethyl acetate) and slowly add a poor solvent (like hexanes) at an elevated temperature until the solution becomes slightly cloudy (the cloud point). Then, allow it to cool slowly.

• Induce Crystallization: If the solution remains clear upon cooling (supersaturated), try scratching the inside of the flask with a glass rod just below the solvent line. The microscopic scratches provide a nucleation site for crystal growth. Alternatively, add a tiny "seed crystal" from a previous pure batch.[4]

Q4: My column chromatography separation is poor, with broad peaks and overlapping fractions. How can I improve it?

A4: Poor separation in column chromatography usually points to issues with the technique or the chosen conditions. Here are the key parameters to optimize:

• Eluent Polarity: This is the most critical factor. If your compounds are eluting too quickly (low Rf on TLC), your solvent system is too polar. If they are stuck at the top of the column (Rf of 0), it is not polar enough. Aim for an Rf value of ~0.2-0.4 for your desired compound on a TLC plate using the intended eluent system for good separation on the column.

• Sample Loading: The sample should be dissolved in the minimum amount of solvent and loaded onto the column in a narrow, concentrated band.[5] Using too much solvent for loading will result in a very broad initial band, which leads to poor separation as it travels down the column.

• Column Packing: The silica gel must be packed uniformly without any air bubbles or cracks.[5][6] Inconsistent packing creates channels where the solvent and sample can flow through unevenly, leading to distorted and overlapping bands. Always tap the column gently as you pack the slurry to ensure a homogenous bed.[5]

• Column Dimensions: Do not overload the column. A general rule of thumb is to use a silica gel mass that is 50-100 times the mass of your crude sample. The column should have a height-to-diameter ratio of at least 10:1 for effective separation.

Experimental Protocols

Protocol 1: Recrystallization via Solvent Screening

This protocol is a systematic approach to finding a suitable solvent for recrystallizing 3-Bromo-4-(trifluoromethyl)-1H-indazole.

• Preparation: Place ~20 mg of your crude material into several small test tubes.

• Solvent Addition (Room Temp): To each tube, add a different potential solvent (see table below) dropwise, vortexing after each drop. Record whether the compound is soluble, sparingly soluble, or insoluble at room temperature.[4]

• Solvent Addition (Hot): For solvents in which the compound was sparingly soluble or insoluble, heat the test tube in a hot water or sand bath. Continue adding the solvent dropwise until the solid just dissolves.

• Cooling: Allow the hot, saturated solutions to cool slowly to room temperature, then place them in an ice bath.

• Observation: The ideal solvent is one where the compound is sparingly soluble at room temperature but fully soluble when hot, and which forms well-defined crystals upon cooling.[4]

Table 1: Potential Solvents for Screening

Solvent	Polarity	Boiling Point (°C)	Comments
Hexanes/Heptane	Non-polar	69 / 98	Likely to be a poor solvent; good for use as an anti-solvent in a solvent system.
Toluene	Non-polar	111	May work for less polar impurities.
Dichloromethane	Polar aprotic	40	Often a good solvent, may be too effective for recrystallization on its own.
Ethyl Acetate	Polar aprotic	77	A common and effective solvent for moderately polar compounds.
Isopropanol	Polar protic	82	A good candidate; its polarity is suitable for many heterocyclic compounds.
Acetonitrile	Polar aprotic	82	Another strong candidate.
Water	Polar protic	100	The compound is likely insoluble in water.[7]

Based on this screening, a solvent system like isopropanol, or a mixture such as ethyl acetate/hexanes, is often a successful choice.

Protocol 2: Flash Column Chromatography

This protocol outlines a standard procedure for purifying your compound on a silica gel column.

Caption: Standard workflow for flash column chromatography purification.

• Eluent Selection: Use Thin Layer Chromatography (TLC) to find a solvent system that gives your product an Rf of ~0.3. A good starting point is a mixture of ethyl acetate and hexanes.

• Column Packing: Plug a glass column with a small piece of cotton. Add a thin layer of sand.[5] Prepare a slurry of silica gel in your chosen eluent and pour it into the column, tapping gently to ensure even packing.[6] Allow the silica to settle, and do not let the column run dry. Add another thin layer of sand on top of the silica bed.

• Sample Loading: Dissolve your crude product in the minimum amount of a suitable solvent (dichloromethane or the eluent itself). Carefully pipette this solution onto the top sand layer.[5]

• Elution: Carefully add the eluent to the top of the column and apply gentle pressure (if using flash chromatography). Begin collecting fractions.

• Analysis: Spot each fraction onto a TLC plate to determine which ones contain your pure product.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Protocol 3: HPLC Method for Purity Assessment

This protocol provides a general starting point for analyzing the purity of your final product. Method optimization may be required.[8]

Table 2: Recommended HPLC Parameters

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	The C18 stationary phase is suitable for retaining and separating moderately non-polar compounds like this indazole derivative.[8]
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile	A standard reversed-phase system. Formic acid helps to protonate silanol groups and improve peak shape.[8]
Gradient	0-2 min: 30% B2-15 min: 30% -> 95% B15-18 min: 95% B18-19 min: 95% -> 30% B19-22 min: 30% B	A gradient elution ensures that both more polar and less polar impurities are eluted from the column in a reasonable time.
Flow Rate	1.0 mL/min	Standard analytical flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Detection	UV at 254 nm	Aromatic systems like indazole typically show strong absorbance at or near this wavelength.[9]
Sample Prep.	~0.5 mg/mL in Acetonitrile or Methanol	Ensure the sample is fully dissolved and filter through a 0.45 µm syringe filter before injection.[9]

Purity Calculation: Purity is determined by the area percent method, where the area of the main product peak is divided by the total area of all peaks in the chromatogram.[10]

References

• BenchChem Technical Support. (2025). Identifying impurities in 3-Bromo-6-(trifluoromethyl)-1H-indazole samples.
• BenchChem Technical Support. (2025). Technical Support Center: Synthesis of 3-Bromo-indazole.
• BenchChem Technical Support. (2025). Application Note: HPLC Analysis of 3-Bromo-6-(trifluoromethyl)-1H-indazole.
• ChemicalBook. (2016). 3-BROMO-4-FLUORO (1H)INDAZOLE synthesis.
• Google Patents. (2019). CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-.
• BenchChem Technical Support. (2025). Technical Support Center: Recrystallization of 3-Bromo-6-chloro-4-nitro-1H-indazole.
• Professor Dave Explains. (2023, March 10).
• Gaikwad, N. D., et al. (n.d.). Indazole – an emerging privileged scaffold: synthesis and its biological significance.
• Manas Petro Chem. (n.d.).
• Organic Chemistry Tutor. (2022, February 12).
• BenchChem Technical Support. (2025).
• BenchChem Technical Support. (2025). A Comparative Guide to Purity Analysis of 3-Acetyl-6-bromoquinolin-4(1H)-one by HPLC.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5- - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. youtube.com [youtube.com]
• 7. 5 Bromo 3- Fluoro 1h-indazole Manufacturer, Supplier from Mumbai [manaspetrochem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Dehalogenation in Suzuki Coupling of Bromoindazoles

Prepared by: Your Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals encountering the common yet challenging issue of dehalogenation during the Suzuki-Miyaura cross-coupling of bromoindazoles. Our goal is to provide you with the mechanistic insights and practical, field-proven strategies to diagnose, troubleshoot, and ultimately suppress this yield-reducing side reaction.

Frequently Asked Questions (FAQs)

Q1: What exactly is dehalogenation in the context of my Suzuki coupling, and why is it a significant problem?

A1: Dehalogenation, also known as hydrodehalogenation, is a prevalent side reaction where the bromo-substituent on your indazole starting material is replaced by a hydrogen atom.[1][2] Instead of forming the desired carbon-carbon bond with your boronic acid partner, you generate the parent indazole. This is problematic for two primary reasons:

• Yield Reduction: It directly consumes your starting material, leading to a lower yield of the target molecule.

• Purification Challenges: The dehalogenated byproduct often has similar polarity to the starting material or the desired product, complicating chromatographic separation and leading to product loss during purification.

Q2: What is the primary mechanism that causes this unwanted dehalogenation?

A2: The most widely accepted mechanism involves the formation of a palladium-hydride (Pd-H) species within the catalytic cycle.[1] This can happen in several ways: the palladium complex may react with bases, solvents (like alcohols), or even trace amounts of water to acquire a hydride ligand.[1][3] Once the Ar-Pd(II)-Br intermediate is formed after oxidative addition, it can undergo reductive elimination with this hydride, yielding the dehalogenated indazole (Ar-H) and regenerating the Pd(0) catalyst, which can unfortunately continue this parasitic cycle.[3]

Q3: My protocols work for other aryl bromides. Why are bromoindazoles so prone to dehalogenation?

A3: N-heterocyclic halides like bromoindazoles present unique challenges that make them more susceptible to dehalogenation.[1]

• N-H Acidity: The proton on the indazole nitrogen is acidic and can be deprotonated by the base. This changes the electron density of the heterocyclic ring, which can influence the stability of the palladium intermediates and the relative rates of competing pathways.[1][4]

• Nitrogen Coordination: The nitrogen atoms in the indazole ring can coordinate to the palladium center. This can sometimes inhibit catalysis by stabilizing intermediates or preventing subsequent steps in the desired coupling cycle, giving more time for the dehalogenation pathway to occur.[1]

• Electronic Factors: The inherent electronic properties of the indazole ring system can also play a role, making it more susceptible to this side reaction compared to simpler benzene-based substrates.[1] Studies have shown that for some N-heterocycles, bromo and chloro derivatives are superior to iodo-derivatives due to a reduced tendency for dehalogenation.[5][6]

Q4: How can I be certain that the new spot on my TLC is the dehalogenated byproduct?

A4: Confirming the identity of the byproduct is a critical first step. You can use a combination of standard analytical techniques:[2]

• Thin-Layer Chromatography (TLC): The dehalogenated product will typically appear as a new, less polar spot compared to the bromoindazole starting material.

• Gas Chromatography-Mass Spectrometry (GC-MS): Analysis of the crude reaction mixture will show a peak with a molecular weight corresponding to the indazole (Ar-H) instead of the bromoindazole (Ar-Br).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A ¹H NMR of the crude product will show the appearance of a new aromatic proton signal in the region where the carbon-bromine bond was located.

Troubleshooting Guide: A Systematic Approach to Minimizing Dehalogenation

If you have confirmed the presence of a significant dehalogenation byproduct, a systematic optimization of your reaction conditions is necessary.

Issue 1: High Levels of Dehalogenated Indazole Detected

This is the most common complaint and usually points to a suboptimal choice of catalyst, base, or solvent, or an issue with the substrate itself.

Potential Cause A: Suboptimal Ligand Choice

• The "Why": The ligand bound to the palladium atom is the single most important factor in dictating the outcome of a cross-coupling reaction. Its steric and electronic properties directly influence the rates of the key steps. Bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) are known to accelerate the final, desired reductive elimination step, allowing it to outcompete the undesired dehalogenation pathway.[3][7]

• The Solution: Ligand Screening. If you are using a general-purpose ligand like PPh₃, it is often insufficient for challenging substrates.

  • Action: Switch to a bulkier, more electron-rich biaryl phosphine ligand. Excellent starting points include SPhos , XPhos , or other Buchwald-type ligands.[1]

  • Alternative: Consider N-Heterocyclic Carbene (NHC) ligands, which are also highly effective.[1][8]

Potential Cause B: Inappropriate Base or Solvent

• The "Why": The base and solvent are not innocent bystanders; they can be direct sources of the problematic hydride species. Strong alkoxide bases (e.g., NaOtBu) and protic solvents (e.g., methanol, ethanol) are known hydride donors.[3][9] While often necessary, excessive water can also be a source of protons that facilitate dehalogenation.[1][10]

• The Solution: Base and Solvent Optimization.

  • Action (Base): Avoid strong alkoxide bases. Instead, screen weaker inorganic bases like potassium phosphate (K₃PO₄ ), potassium carbonate (K₂CO₃ ), or cesium carbonate (Cs₂CO₃ ).[1]

  • Action (Solvent): Switch to aprotic solvents such as toluene , dioxane , or THF .[1][7] If an aqueous system is required, carefully control the water content, as anhydrous conditions can sometimes shut down the desired reaction as well.[10]

Potential Cause C: Interference from the Indazole N-H Group

• The "Why": As discussed in the FAQs, the acidic N-H proton of the indazole can lead to unwanted side reactions.[4] By protecting this group, you essentially "mask" its reactivity, preventing it from interfering with the catalytic cycle.

• The Solution: N-H Protection.

  • Action: Protect the indazole nitrogen with a suitable protecting group. A tert-butyloxycarbonyl (Boc ) group is a common choice. In some cases, the Boc group not only suppresses dehalogenation but can also be conveniently removed under the reaction conditions.[4] Other robust options like 2-(trimethylsilyl)ethoxymethyl (SEM ) can also be considered.[4]

Issue 2: Sluggish Reaction Leading to Increased Side Products

A slow reaction is often a "dirty" reaction. When the desired catalytic cycle turns over slowly, it provides more opportunity for side reactions like dehalogenation to occur.

Potential Cause A: Slow Transmetalation Step

• The "Why": Transmetalation, the transfer of the organic group from boron to palladium, must be efficient. If this step is slow, the Ar-Pd-Br intermediate lingers, increasing its chances of encountering a hydride source and undergoing dehalogenation.[1] The purity of the boronic acid is paramount, as impurities can poison the catalyst or inhibit this step.[11]

• The Solution: Evaluate the Boron Reagent.

  • Action: Ensure your boronic acid or boronic ester is of high purity (≥99%).[11][12] Consider using a more stable and reactive boronate ester, such as a pinacol ester, which can prevent protodeboronation and sometimes lead to more consistent results.[3]

Potential Cause B: Inefficient Catalyst Activation or Degradation

• The "Why": The active catalyst in a Suzuki coupling is a Pd(0) species. If you start with a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂(dppf)), it must first be reduced to Pd(0) in situ.[3] If this reduction is inefficient, or if the active Pd(0) is oxidized by residual air in the flask, the concentration of the active catalyst will be low, slowing the reaction.

• The Solution: Ensure a Healthy Catalyst.

  • Action: Use a pre-catalyst that readily forms the active Pd(0) species.

  • Crucial Step: Rigorously degas your reaction mixture. This is non-negotiable. Bubble an inert gas (Argon or Nitrogen) through your solvent for 15-30 minutes before adding the catalyst, or use several freeze-pump-thaw cycles for maximum oxygen removal.[1]

Data & Protocols

Table 1: Summary of Troubleshooting Strategies

Parameter	Problematic Choice	Recommended Alternative(s)	Rationale
Ligand	PPh₃, other small/electron-poor ligands	XPhos, SPhos, RuPhos (Bulky, electron-rich phosphines); NHC ligands	Accelerates reductive elimination to outcompete dehalogenation.[1][7]
Base	NaOtBu, other strong alkoxides	K₃PO₄, K₂CO₃, Cs₂CO₃ (Weaker inorganic bases)	Minimizes the formation of palladium-hydride species.[1]
Solvent	Alcohols (MeOH, EtOH)	Toluene, Dioxane, THF (Aprotic solvents)	Avoids solvents that can act as hydride sources.[1][7]
Substrate	Unprotected N-H Indazole	N-Boc or N-SEM protected Indazole	Prevents interference from the acidic N-H proton.[1][4]
Boron Reagent	Low purity boronic acid	High-purity boronic acid or ester (e.g., pinacol ester)	Ensures efficient transmetalation and prevents catalyst poisoning.[11]

Optimized Protocol: Suzuki Coupling of 7-Bromo-1H-indazole with Minimized Dehalogenation

This protocol provides a robust starting point incorporating best practices to suppress dehalogenation.

Materials:

• 7-Bromo-1H-indazole (or N-Boc-7-bromoindazole)

• Arylboronic acid (1.2 equivalents)

• Pd₂(dba)₃ (1.5 mol%)

• SPhos (3.5 mol%)

• Potassium Phosphate (K₃PO₄), finely ground (3.0 equivalents)

• Anhydrous Toluene and Water (e.g., 10:1 ratio)

• Schlenk flask or reaction vial with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Preparation: To a Schlenk flask under an inert atmosphere, add the bromoindazole, the arylboronic acid, and the finely ground K₃PO₄.

• Catalyst Addition: In a separate vial, weigh the Pd₂(dba)₃ and SPhos and add them to the Schlenk flask.

• Solvent Addition: Add the anhydrous toluene and water.

• Degassing (Critical): Seal the flask and degas the reaction mixture thoroughly. This can be done by bubbling argon through the stirred solution for 15-20 minutes or by performing three freeze-pump-thaw cycles.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS, checking for the consumption of starting material and the formation of both the desired product and the dehalogenated byproduct.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water. The organic layer is then dried, filtered, and concentrated for purification.

Mechanistic Visualizations

To better understand the competing pathways, the following diagrams illustrate the desired catalytic cycle and the parasitic dehalogenation route.

Caption: Diagram 1: The desired Suzuki-Miyaura catalytic cycle.

Caption: Diagram 2: The competing dehalogenation side reaction.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Importance of Purity: Selecting the Right Boronic Acid for Suzuki Coupling. [Link]

• ResearchGate. Which conditions are favorable for the efficient Suzuki coupling?. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Myers, A. G. Research Group. The Suzuki Reaction. Harvard University Department of Chemistry and Chemical Biology. [Link]

• Navarro, O., et al. (2004). Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. The Journal of Organic Chemistry, 69(9), 3173-3180. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• ResearchGate. An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates. [Link]

• Tomanová, P., et al. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry, 81(24), 12234-12253. [Link]

• Reddit. significant dehalogenation in stille coupling. [Link]

• Handy, S. T., & Zhang, Y. (2006). Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. Tetrahedron Letters, 47(45), 7969-7972. [Link]

• ResearchGate. How can I solve my problem with Suzuki coupling?. [Link]

• ResearchGate. Effect of different palladium catalysts on the Suzuki-Miyaura coupling a. [Link]

• Thomas, A. A., et al. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 140(1), 365-375. [Link]

• Pharma Intermediate Guide. Boronic Acids in Suzuki Coupling. [Link]

• ResearchGate. Selective Palladium-Catalyzed Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes. [Link]

• Reddit. Help needed with unreproducible Suzuki coupling. [Link]

• DOI. A sustainable heterogenized palladium catalyst for Suzuki-Miyaura cross coupling reaction of azaheteroaryl halides in aqueous media. [Link]

• Reddit. Diagnosing issues with a failed Suzuki coupling?. [Link]

• ResearchGate. The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. [Link]

• ResearchGate. Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. [Link]

• RSC Advances. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nbinno.com [nbinno.com]
• 12. nbinno.com [nbinno.com]

Technical Support Center: Improving the Regioselectivity of Indazole Bromination

Welcome to the Technical Support Center for Indazole Chemistry. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of indazole bromination. The indazole core is a privileged scaffold in modern drug discovery, and the precise installation of a bromine atom is a critical step for introducing further molecular diversity via cross-coupling reactions. However, achieving high regioselectivity can be a significant challenge.

This document provides in-depth, experience-based answers to common problems encountered in the lab. We will move beyond simple protocols to explain the underlying chemical principles, helping you not only to solve immediate issues but also to develop a robust understanding for future experimental design.

Frequently Asked Questions (FAQs): The Fundamentals

Before troubleshooting specific issues, it's crucial to understand the inherent reactivity of the indazole ring system.

Q1: Why is the regioselective bromination of an unprotected 1H-indazole so difficult?

The challenge arises from the electronic nature of the indazole bicycle. In its neutral, unprotected form (1H-indazole), the molecule is subject to electrophilic attack at multiple positions. Kinetic studies on aqueous bromination have shown the following reactivity sequence for the molecular (neutral) species: C5 > C3 > C7 .[1] This means that under many standard electrophilic bromination conditions (e.g., Br₂ in a neutral solvent), you will likely obtain a mixture of isomers, with 5-bromoindazole often being the major product. The indazole anion, formed under basic conditions, shows a strong preference for substitution at the C3 position.[1] This complex reactivity profile necessitates careful control of reaction conditions to favor one constitutional isomer over another.

Q2: What is the primary strategy for directing bromination to the C3 position?

The most reliable and widely used strategy is N-protection . By installing a protecting group on one of the nitrogen atoms, you fundamentally alter the electronic distribution within the heterocyclic ring, thereby changing the preferred site of electrophilic attack.

• N1-Protection: Protecting the N1 position (e.g., with a Boc group) typically deactivates the pyrazole ring towards electrophilic substitution and directs bromination to the C5 position of the benzene ring.

• N2-Protection: In contrast, installing a substituent at the N2 position is the key to achieving high selectivity for C3 bromination.[2][3] An N2-aryl or N2-alkyl group directs the electrophilic attack almost exclusively to the C3 position. This is the preferred industrial and academic strategy for synthesizing 3-bromoindazoles.

Q3: Which brominating agents are most commonly used for indazoles?

• N-Bromosuccinimide (NBS): This is by far the most common and versatile reagent for indazole bromination. It is a solid, easier to handle than liquid bromine, and its reactivity can be modulated by reaction conditions. It is widely employed for selective C3-bromination of N2-substituted indazoles.[4]

• Bromine (Br₂): While effective, liquid bromine is highly corrosive, volatile, and can lead to over-bromination and poor selectivity if not used carefully.[5] It is often used in solvents like acetic acid.

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH): This reagent has emerged as an efficient bromine source for C3-bromination, particularly in ultrasound-assisted reactions, offering rapid conversions under mild conditions.[6][7][8]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during your experiments, providing potential causes and actionable solutions.

Problem 1: I'm getting a mixture of C3, C5, and C7-bromoindazole isomers. How can I improve selectivity?

This is the most common issue, and its solution depends on the desired isomer.

Cause: You are likely using an unprotected 1H-indazole under conditions that do not strongly favor one site over another. As established, the neutral molecule has competing reactive sites at C3, C5, and C7.[1]

Solutions:

• For Selective C3-Bromination:

  • Protect the Nitrogen: This is the most critical step. Protect the indazole at the N2 position. While direct N2-alkylation can be challenging, methods using directing groups like 2-(trimethylsilyl)ethoxymethyl (SEM) have proven effective for regioselective N2 protection.[9] Simpler N2-aryl or N2-alkyl indazoles are also excellent substrates.

  • Choose the Right Reagent: Use NBS in a suitable solvent like acetonitrile (MeCN) or dichloromethane (DCM).[4]

  • Control Temperature: Run the reaction at room temperature or slightly below (0 °C to 25 °C) to minimize side reactions.

• For Selective C5-Bromination:

  • Use Unprotected Indazole: Start with 1H-indazole.

  • Use Bromine in Acetic Acid: A classic method involves using Br₂ in glacial acetic acid, which favors attack at the C5 position.[10]

  • Consider N1-Protection: If C3-bromination is a persistent side reaction, protecting the indazole at the N1 position (e.g., with Boc anhydride) will effectively block C3 reactivity and direct bromination to the C5 position.[11][12]

• For Selective C7-Bromination:

  • Utilize a Directing Group: Achieving C7 selectivity is challenging and often requires a directing group on the indazole ring. For example, a sulfonamide group at the C4 position has been shown to direct bromination specifically to the C7 position using NBS in DMF at 80 °C.[13]

`dot graph TD { A[Start: Poor Regioselectivity] --> B{Desired Isomer?}; B --> C3[C3-Bromo]; B --> C5[C5-Bromo]; B --> C7[C7-Bromo]; C3 --> D{Is Indazole N-Protected?}; D -->|No| E[Protect at N2 Position]; D -->|Yes, at N1| F[Switch to N2-Protection Strategy]; D -->|Yes, at N2| G[Optimize: Use NBS in MeCN/DCM at 0-25°C]; E --> G; F --> G; C5 --> H{Is Indazole Protected?}; H -->|Yes, at N2| I[Deprotect first, or switch to N1-protection]; H -->|No or N1-Protected| J[Use Br2 in Acetic Acid or NBS in neutral solvent]; I --> J; C7 --> K[Requires Directing Group Strategy]; K --> L[e.g., Install C4-Sulfonamide, then use NBS in DMF];

} `

Caption: Troubleshooting workflow for poor regioselectivity.

Problem 2: My reaction is forming significant amounts of di- and tri-brominated products.

Cause: This typically happens when the reaction conditions are too harsh or the stoichiometry is incorrect. The mono-brominated indazole product is still electron-rich enough to undergo a second, or even third, electrophilic substitution. Using excess brominating agent is a common cause.

Solutions:

• Control Stoichiometry: Use a slight excess, but not a large excess, of the brominating agent. Start with 1.05-1.1 equivalents of NBS or other agent.

• Slow Addition: Add the brominating agent slowly (e.g., portion-wise as a solid or via a syringe pump if in solution) to the reaction mixture. This keeps the instantaneous concentration of the electrophile low, favoring mono-bromination.

• Lower the Temperature: Perform the reaction at a lower temperature (e.g., 0 °C or even -20 °C). This will decrease the rate of the second bromination more than the first, improving selectivity.

• Monitor the Reaction: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the reaction progress. Stop the reaction as soon as the starting material is consumed to prevent the formation of poly-halogenated species.[2]

Problem 3: My bromination reaction has a low yield or is not proceeding at all.

Cause: This can stem from several factors, including deactivated substrates, poor reagent quality, or suboptimal conditions.

Solutions:

• Check Reagent Quality: N-Bromosuccinimide can decompose over time, especially if exposed to light and moisture. Use a fresh bottle or recrystallize the NBS from water before use.

• Substrate Reactivity: If your indazole contains strong electron-withdrawing groups (e.g., -NO₂), the ring will be significantly deactivated towards electrophilic substitution.[14] For these cases, you may need more forcing conditions:

  • Increase the temperature.

  • Use a more polar solvent like DMF.[14]

  • Consider alternative methods like metal-catalyzed C-H activation, although these are more complex.

• Consider Alternative Activation: Recent studies have shown that ultrasound irradiation can significantly accelerate the bromination of indazoles using DBDMH, often leading to high yields in under 30 minutes.[5][15] Visible-light photoredox catalysis has also been employed to activate NBS for efficient bromination.[4][16]

Problem 4: How can I confidently distinguish between the C3, C5, and C7 bromoindazole isomers?

Cause: The isomers can have similar polarities, making chromatographic separation and identification challenging.

Solution: NMR Spectroscopy is the definitive tool. [17] The chemical shifts and coupling patterns of the aromatic protons are unique for each isomer.

Proton Position	3-Bromo-1H-indazole (Typical δ, ppm)	5-Bromo-1H-indazole (Typical δ, ppm)[18]	7-Bromo-1H-indazole (Typical δ, ppm)	Key Differentiating Feature
H3	Absent (Brominated)	~8.1 (s)	~8.1 (s)	Absence of the H3 singlet confirms C3 substitution.
H4	~7.7 (d)	~7.6 (d)	~7.1 (t)	H4 is a triplet in the 7-bromo isomer due to coupling with H5 and H6.
H5	~7.2 (t)	Absent (Brominated)	~7.5 (d)	H5 is absent in the 5-bromo isomer.
H6	~7.4 (t)	~7.5 (dd)	~7.2 (t)	---
H7	~7.5 (d)	~7.8 (d)	Absent (Brominated)	The most downfield aromatic proton is often H4 or H7. Its absence points to C7 substitution.

Note: Exact chemical shifts are highly dependent on the solvent and, if present, the N-substituent. Always acquire a full set of 2D NMR data (COSY, HSQC, HMBC) for unambiguous assignment of a novel compound.[19][20][21]

Validated Protocols

Protocol 1: Regioselective Synthesis of N2-Phenyl-3-bromo-2H-indazole

`dot graph G { layout=dot; rankdir=LR; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} `

Caption: Workflow for N2-Aryl-3-bromoindazole synthesis.

Methodology:

• N-Arylation: (This step often produces a mixture of N1 and N2 isomers). To a solution of 1H-indazole (1.0 eq) in DMF, add iodobenzene (1.2 eq), CuI (0.1 eq), and K₂CO₃ (2.0 eq). Heat the mixture at 120 °C for 12-24 hours until TLC indicates consumption of the starting material.

• Work-up and Purification: Cool the reaction, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the residue by column chromatography on silica gel to separate the N1 and N2-phenylindazole isomers.

• Bromination: Dissolve the isolated N2-phenyl-2H-indazole (1.0 eq) in acetonitrile (MeCN). Add N-bromosuccinimide (NBS) (1.1 eq) portion-wise at room temperature.[2] Stir for 1-3 hours, monitoring by TLC.

• Isolation: Once the reaction is complete, concentrate the solvent under reduced pressure. Redissolve the residue in DCM, wash with aqueous sodium thiosulfate solution and brine. Dry the organic layer, concentrate, and purify by recrystallization or chromatography to yield the pure 3-bromo product.

Protocol 2: Direct Synthesis of 5-Bromo-1H-indazole

Methodology:

• Reaction Setup: Dissolve 1H-indazole (1.0 eq) in glacial acetic acid. Cool the solution to 0-10 °C in an ice bath.

• Bromine Addition: In a separate flask, prepare a solution of liquid bromine (Br₂) (1.05 eq) in a small amount of glacial acetic acid. Add this bromine solution dropwise to the indazole solution over 30-60 minutes, ensuring the temperature remains below 15 °C.

• Reaction: After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours. Monitor by TLC for the disappearance of the starting material.

• Work-up and Isolation: Carefully pour the reaction mixture into a beaker of ice water. A precipitate should form. Neutralize the mixture slowly with a saturated solution of sodium bicarbonate until effervescence ceases. Filter the resulting solid, wash thoroughly with cold water, and dry under vacuum to afford 5-bromo-1H-indazole.[10]

References

• Zhang, C., Wei, T., Yu, Z., Ding, Y., Su, W., & Xie, Y. (2023). Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles. RSC Advances, 13(7), 4531–4538. [Link]

• Yuan, G., et al. (2022). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Advances, 12(55), 35831-35835. [Link]

• Boulton, B. E., & Coller, B. A. W. (1974). Kinetics, stoichiometry and mechanism in the bromination of aromatic heterocycles. III. Aqueous bromination of indazole. Australian Journal of Chemistry, 27(11), 2343-2349. [Link]

• Kiselyov, A. S., & Stevens, R. (2006). Regioselective protection at N-2 and derivatization at C-3 of indazoles. The Journal of Organic Chemistry, 71(14), 5392–5395. [Link]

• Twilton, J., Le, C., & MacMillan, D. W. C. (2017). Bromination of indazoles enhanced by organic-dye, visible-light photoredox catalysis. Angewandte Chemie International Edition, 56(21), 5783-5787. [Link]

• Yuan, G., et al. (2022). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Advances. [Link]

• Giraud, F., Anizon, F., & Moreau, P. (2021). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. ARKIVOC, 2021(1), 98-141. [Link]

• Boujdi, K., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 11(12), 6835-6843. [Link]

• Zhang, C., et al. (2023). Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles. RSC Advances. [Link]

• Yuan, G., et al. (2022). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Advances. [Link]

• Yuan, G., et al. (2022). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Publishing. [Link]

• Yuan, G., et al. (2022). The Bromination of 2H-indazoles. ResearchGate. [Link]

• Pearson Education. (n.d.). The 1H NMR spectra of three isomers with molecular formula C4H9Br. Pearson. [Link]

• Yuan, G., et al. (2022). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. ResearchGate. [Link]

• Google Patents. (n.d.). CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole.

• Manjunatha, B., et al. (2021). tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate. National Center for Biotechnology Information. [Link]

• Manjunatha, B., et al. (2021). tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate. International Union of Crystallography. [Link]

• Liu, W., et al. (2023). Investigation of Four Sets of NMR Spectra for One Racemic Compound of Pseudoresonance Structures. ACS Omega, 8(1), 1014–1022. [Link]

• Waalwijk, P. S., Cohen-Fernandes, P., & Habraken, C. L. (1984). Indazole studies. 3. The bromination of 2-phenyl-2H-indazole. Formation and structure determination of mono-, di-, and tribromo-2-phenyl-2H-indazoles. The Journal of Organic Chemistry, 49(18), 3401–3403. [Link]

• Ionescu, E., & Gulea, M. (2012). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. [Link]

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• 3. Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. soc.chim.it [soc.chim.it]
• 5. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - RSC Advances (RSC Publishing) DOI:10.1039/D2RA06867B [pubs.rsc.org]
• 6. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 9. Regioselective protection at N-2 and derivatization at C-3 of indazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 5-BROMO-1H-INDAZOLE-3-CARBOXYLIC ACID synthesis - chemicalbook [chemicalbook.com]
• 11. tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08598G [pubs.rsc.org]
• 14. CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole - Google Patents [patents.google.com]
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• 19. The 1H NMR spectra of three isomers with molecular formula C4H9Br... | Study Prep in Pearson+ [pearson.com]
• 20. Investigation of Four Sets of NMR Spectra for One Racemic Compound of Pseudoresonance Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 21. sites.esa.ipb.pt [sites.esa.ipb.pt]

3-Bromo-4-(trifluoromethyl)-1H-indazole stability under acidic or basic conditions

Welcome to the technical support center for 3-Bromo-4-(trifluoromethyl)-1H-indazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical guidance on the stability of this compound under various experimental conditions. Here, you will find troubleshooting advice, frequently asked questions, and detailed protocols to ensure the integrity of your experiments.

Introduction to 3-Bromo-4-(trifluoromethyl)-1H-indazole

3-Bromo-4-(trifluoromethyl)-1H-indazole is a substituted indazole, a class of heterocyclic compounds of significant interest in medicinal chemistry due to their diverse biological activities.[1][2] The stability of this molecule is a critical parameter for its synthesis, storage, formulation, and biological testing. The presence of the indazole core, a bromine atom, and a trifluoromethyl group imparts specific chemical properties that dictate its behavior in acidic and basic environments.

The trifluoromethyl group is known for its high stability due to the strength of the carbon-fluorine bonds, which makes it resistant to metabolic degradation and many chemical transformations.[3][4][5] Therefore, any instability is likely to arise from the indazole ring system or the bromo substituent.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 3-Bromo-4-(trifluoromethyl)-1H-indazole?

The primary stability concerns for this molecule revolve around the reactivity of the indazole ring system. The N-H proton of the indazole is weakly acidic and can be deprotonated under basic conditions, forming an indazolide anion. This anion is a potent nucleophile and can react with electrophiles. Under acidic conditions, the nitrogen atoms can be protonated, which may alter the molecule's reactivity and solubility. The bromo substituent could also be a site for nucleophilic substitution under certain conditions, although this is generally less facile on an aromatic ring.

Q2: How does 3-Bromo-4-(trifluoromethyl)-1H-indazole behave under basic conditions?

Under basic conditions, the most probable reaction is the deprotonation of the N1-H of the indazole ring. The resulting anion is nucleophilic. If potential electrophiles (e.g., alkyl halides) are present in the reaction mixture, N-alkylation can occur, leading to a mixture of N1 and N2 alkylated products.[6][7][8][9][10] The ratio of these isomers is highly dependent on the base, solvent, and reaction temperature. In the absence of other electrophiles, the compound may be relatively stable in a dilute aqueous base for a short period, but prolonged exposure or harsh basic conditions could lead to decomposition.

Q3: What is the expected stability of this compound in acidic media?

In acidic media, one of the nitrogen atoms of the pyrazole ring will be protonated. The indazole ring itself is generally stable to acid-catalyzed hydrolysis.[11][12] However, strong acidic conditions and elevated temperatures could potentially lead to degradation, possibly through slower hydrolysis or other acid-catalyzed reactions. The electron-withdrawing nature of the trifluoromethyl and bromo groups will decrease the basicity of the nitrogen atoms, making protonation less favorable than in unsubstituted indazole.

Q4: Is the trifluoromethyl group stable to acid and base?

Yes, the trifluoromethyl group is exceptionally stable under a wide range of acidic and basic conditions.[3][4][5][13] The carbon-fluorine bond is one of the strongest in organic chemistry, making this group highly resistant to chemical degradation.[3]

Q5: How should I store a solution of 3-Bromo-4-(trifluoromethyl)-1H-indazole?

For short-term storage, solutions should be kept in a neutral, aprotic solvent at low temperatures (e.g., -20°C) and protected from light.[14] For long-term storage, it is recommended to store the compound as a solid in a tightly sealed container at low temperature, protected from moisture and light.[15][16]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Multiple new peaks observed in HPLC after exposure to basic conditions.	N-alkylation from a reactive solvent (e.g., DMF, DMSO) or other electrophiles. Degradation of the indazole ring.	Analyze the new peaks by LC-MS to identify their molecular weights. This can help distinguish between degradation products and adducts with solvent or buffer components. Run a blank with the solvent under the same conditions to check for solvent-derived impurities.
The compound is insoluble in the acidic or basic stress medium.	The protonated or deprotonated form of the compound may have lower solubility.	Use a co-solvent such as methanol, ethanol, or acetonitrile to improve solubility.[17] Ensure the co-solvent is stable under the stress conditions. Start with a small percentage of the co-solvent and gradually increase it until the compound dissolves.
No degradation is observed even under harsh stress conditions.	The molecule is highly stable under the tested conditions. The concentration of the stressor is too low, or the duration of the experiment is too short.	The lack of degradation is a valid result and indicates the molecule's intrinsic stability.[17] To confirm, you can try more forcing conditions (e.g., higher temperature, longer exposure time, or higher concentration of acid/base), but be aware that overly harsh conditions can lead to unrealistic degradation pathways.[17]
Inconsistent results between replicate experiments.	Inaccurate pH measurement. Fluctuation in temperature. Incomplete dissolution of the compound.	Calibrate the pH meter before each use. Use a calibrated incubator or water bath to maintain a constant temperature. Ensure complete dissolution of the compound before starting the experiment by visual inspection and appropriate mixing.

Proposed Degradation Pathways

The following diagrams illustrate the hypothesized degradation pathways for 3-Bromo-4-(trifluoromethyl)-1H-indazole under basic and acidic conditions based on general chemical principles of indazoles and related heterocyclic systems.

Caption: Proposed reaction of 3-Bromo-4-(trifluoromethyl)-1H-indazole under acidic conditions.

Experimental Protocol: Forced Degradation Study

This protocol provides a framework for conducting a forced degradation study to assess the stability of 3-Bromo-4-(trifluoromethyl)-1H-indazole. [18][19][20]

Materials and Reagents

• 3-Bromo-4-(trifluoromethyl)-1H-indazole

• HPLC-grade acetonitrile and water

• Methanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• Formic acid or trifluoroacetic acid (for mobile phase)

• Class A volumetric flasks and pipettes

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system with a UV detector and preferably a mass spectrometer (LC-MS).

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm).

• pH meter.

• Calibrated oven or water bath.

• Photostability chamber.

Stock Solution Preparation

Prepare a stock solution of 3-Bromo-4-(trifluoromethyl)-1H-indazole at a concentration of 1 mg/mL in methanol or acetonitrile.

Stress Conditions

The following table summarizes the recommended stress conditions. For each condition, a control sample (stored at 5°C, protected from light) should be prepared and analyzed alongside the stressed samples.

Stress Condition	Procedure	Time Points	Quenching
Acid Hydrolysis	Dilute the stock solution with 0.1 M HCl to a final concentration of 0.1 mg/mL. Incubate at 60°C.	0, 2, 6, 12, 24 hours	Neutralize with an equivalent amount of 0.1 M NaOH.
Base Hydrolysis	Dilute the stock solution with 0.1 M NaOH to a final concentration of 0.1 mg/mL. Incubate at room temperature.	0, 1, 2, 4, 8 hours	Neutralize with an equivalent amount of 0.1 M HCl.
Oxidative Degradation	Dilute the stock solution with 3% H₂O₂ to a final concentration of 0.1 mg/mL. Incubate at room temperature.	0, 2, 6, 12, 24 hours	No quenching needed, but ensure samples are analyzed promptly.
Thermal Degradation	Spread a thin layer of the solid compound in a petri dish and place it in an oven at 80°C. Also, prepare a solution at 0.1 mg/mL and incubate at 60°C.	0, 1, 3, 7 days (solid) 0, 1, 2, 4 days (solution)	Dissolve the solid in the initial solvent. Cool the solution to room temperature.
Photolytic Degradation	Expose the solid compound and a solution (0.1 mg/mL) to light in a photostability chamber (ICH Q1B guidelines).	As per ICH guidelines or until significant degradation is observed.	Store in the dark after exposure.

Analytical Method

• Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection: UV at an appropriate wavelength (e.g., determined by UV scan) and/or MS detection.

Data Analysis

• Calculate the percentage of degradation for each stress condition.

• Identify and, if possible, characterize the major degradation products using mass spectrometry.

• Develop a stability-indicating analytical method that can separate the parent compound from its degradation products. [21]

Experimental Workflow Diagram

Caption: Workflow for the forced degradation study of 3-Bromo-4-(trifluoromethyl)-1H-indazole.

References

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. ResearchGate. Available at: [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. National Institutes of Health. Available at: [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Journal of Organic Chemistry. Available at: [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. National Institutes of Health. Available at: [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. University College Cork. Available at: [Link]

• Safety Data Sheet - 3-bromo-6-fluoro-1H-indazole. Angene Chemical. Available at: [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. National Institutes of Health. Available at: [Link]

• (PDF) The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. ResearchGate. Available at: [Link]

• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs. Available at: [Link]

• Trifluoromethyl group. Wikipedia. Available at: [Link]

• Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. Available at: [Link]

• Forced Degradation Studies. MedCrave online. Available at: [Link]

• Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry. Available at: [Link]

• Stability-Indicating Methods for the Determination of Ornidazole in The Presence of its Degradate According to ICH Guidelines. Pharmaceutica Analytica Acta. Available at: [Link]

• Degradation of substituted indoles by an indole-degrading methanogenic consortium. PubMed. Available at: [Link]

• An Improved and Updated Method for the Determination of Imidazole Compounds in Geological Samples. MDPI. Available at: [Link]

• Analytical Methods for the Degradation of Phytoconstituents. International Journal of Creative Research Thoughts. Available at: [Link]

• Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. PubMed. Available at: [Link]

• Degradation of substituted indoles by an indole-degrading methanogenic consortium. National Institutes of Health. Available at: [Link]

• Base‐Catalyzed Synthesis of Substituted Indazoles under Mild, Transition‐Metal‐Free Conditions. Chemistry – An Asian Journal. Available at: [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. National Institutes of Health. Available at: [Link]

• A General, One-Step Synthesis of Substituted Indazoles using a Flow Reactor. ResearchGate. Available at: [Link]

• Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir. ResearchGate. Available at: [Link]

• A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-. Google Patents.

• C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. HAL Open Science. Available at: [Link]

• Effects of Substitutions on the Biodegradation Potential of Benzotriazole Derivatives. ACS Publications. Available at: [Link]

• Hydrolysis Reactions. Chemistry LibreTexts. Available at: [Link]

• 3-Bromo-5-(trifluoromethyl)-1H-indazole. PubChem. Available at: [Link]

• A review on synthetic strategy, molecular pharmacology of indazole derivatives, and their future perspective. PubMed. Available at: [Link]

• Carboxylic Acid Derivatives & Hydrolysis Reactions: Crash Course Organic Chemistry #31. YouTube. Available at: [Link]

• Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir. National Institutes of Health. Available at: [Link]

• 5-Bromo-3-(trifluoromethyl)-1H-indazole. PubChem. Available at: [Link]

• Novel Substituted Indazoles towards Potential Antimicrobial Agents. Oriental Journal of Chemistry. Available at: [Link]

• (PDF) Analytical Methods for Performing Pesticide Degradation Studies in Environmental Samples. ResearchGate. Available at: [Link]

• Hydrolysis of bromoethane - Nucleophilic Substitution Mechanism. YouTube. Available at: [Link]

• Hydrolysis Reactions for Esters, Amides, and Glycosidic Bonds. YouTube. Available at: [Link]

Sources

• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A review on synthetic strategy, molecular pharmacology of indazole derivatives, and their future perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. researchgate.net [researchgate.net]
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• 9. d-nb.info [d-nb.info]
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• 17. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 20. ajrconline.org [ajrconline.org]
• 21. walshmedicalmedia.com [walshmedicalmedia.com]

Technical Support Center: Challenges in the Scale-Up of 3-Bromo-4-(trifluoromethyl)-1H-indazole Synthesis

Introduction

3-Bromo-4-(trifluoromethyl)-1H-indazole is a critical building block in medicinal chemistry, frequently utilized in the synthesis of complex pharmaceutical agents. Its unique structural features, however, present significant challenges during synthesis, particularly during scale-up from the laboratory to pilot plant or manufacturing scale. This technical support guide is designed for researchers, chemists, and process development professionals to navigate the common hurdles encountered in the synthesis of this important intermediate. We will address issues ranging from regioselectivity and impurity profiling to thermal safety and alternative purification strategies, providing practical, field-tested insights to ensure a safe, efficient, and scalable process.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 3-Bromo-4-(trifluoromethyl)-1H-indazole?

A1: The most prevalent method is the direct electrophilic bromination of 4-(trifluoromethyl)-1H-indazole.[1] This is typically accomplished using a brominating agent like N-Bromosuccinimide (NBS) or elemental bromine (Br₂) in a suitable organic solvent.[1][2] The choice of brominating agent and solvent system is crucial for controlling regioselectivity and minimizing side-product formation.

Q2: Why is achieving high regioselectivity for the 3-bromo isomer a significant challenge?

A2: The indazole ring system has multiple sites susceptible to electrophilic attack. While the 3-position is generally the most nucleophilic, reaction conditions can influence the formation of other regioisomers, such as 5-bromo and 7-bromo-4-(trifluoromethyl)-1H-indazole.[1] Factors like the solvent, temperature, and the nature of the brominating agent play a key role in directing the bromine to the desired position.[2] For instance, performing the reaction under neutral or basic conditions generally favors bromination at the C3 position.[1]

Q3: What are the critical process parameters (CPPs) to monitor during the scale-up of this synthesis?

A3: During scale-up, several parameters become critical to control. These include:

• Temperature Control: Bromination reactions are often exothermic. Inadequate temperature control on a large scale can lead to runaway reactions and the formation of impurities.

• Reagent Addition Rate: Slow, controlled addition of the brominating agent is essential to manage the reaction exotherm and maintain selectivity.[3]

• Mixing Efficiency: Homogeneous mixing is crucial to avoid localized "hot spots" and ensure consistent reaction progress.

• Solid Handling: If using solid reagents like NBS, their addition and dissolution at scale need to be carefully managed.[4]

Q4: What are the typical impurities I should expect and how can I monitor them?

A4: Common impurities include unreacted starting material [4-(trifluoromethyl)-1H-indazole], over-brominated species (e.g., dibromo-indazoles), and other regioisomers.[5] These can be effectively monitored and quantified using High-Performance Liquid Chromatography (HPLC) with a C18 column and a UV detector. LC-MS can also be invaluable for identifying the molecular weights of unknown impurities.[5]

Troubleshooting Guide

Low Reaction Yield

Q: My reaction yield is consistently below 70%. What are the likely causes and how can I improve it?

A: Low yield can stem from several factors. A systematic approach is needed to diagnose the root cause.

• Incomplete Reaction:

  • Diagnosis: Monitor the reaction progress by TLC or HPLC to confirm the complete consumption of the starting material, 4-(trifluoromethyl)-1H-indazole.[1]

  • Solution: If the starting material remains, consider increasing the reaction time or temperature moderately. Ensure the stoichiometry of the brominating agent is adequate (typically 1.05-1.2 equivalents).

• Formation of Side Products:

  • Diagnosis: Analyze the crude reaction mixture by HPLC or LC-MS to identify and quantify major byproducts, such as regioisomers or over-brominated species.[5]

  • Solution: To minimize over-bromination, reduce the equivalents of the brominating agent and maintain a lower reaction temperature.[1] To improve regioselectivity, experiment with different solvents. N-bromosuccinimide (NBS) in solvents like acetonitrile or chloroform is often a good starting point for selective C3 bromination.[2]

• Product Degradation:

  • Diagnosis: The product may be unstable under the reaction or work-up conditions. Look for the appearance of new, unidentified peaks in the chromatogram over time.

  • Solution: Ensure the work-up procedure is performed promptly after the reaction is complete. Avoid excessively high temperatures or prolonged exposure to acidic or basic conditions during work-up and purification.

Impurity Formation

Q: I'm observing a significant amount of a regioisomer in my crude product. How can I suppress its formation?

A: The formation of undesired regioisomers is a common challenge. The key is to control the reaction conditions to favor electrophilic attack at the C3 position.

• Solvent Effects: The choice of solvent can significantly influence the reaction pathway. Aprotic solvents are generally preferred.

• Brominating Agent: While elemental bromine can be effective, N-Bromosuccinimide (NBS) is often a milder and more selective reagent for this transformation.[2][6] Other reagents like dibromohydantoin (DBDMH) under ultrasound-assisted conditions have also been reported to be highly selective for the C3 position.[7][8]

Q: My final product is contaminated with succinimide after using NBS. How can I effectively remove it?

A: Succinimide is a common byproduct when using NBS and can be removed through several methods:

• Aqueous Wash: Succinimide has some water solubility. A thorough wash of the organic layer with water or a dilute basic solution (e.g., sodium bicarbonate) during the work-up can remove a significant portion.

• Filtration: In some solvent systems, such as carbon tetrachloride or dichloroethane, succinimide is insoluble and can be removed by filtration of the reaction mixture.[9]

• Crystallization: A carefully chosen crystallization solvent system for the final product will often leave the more polar succinimide in the mother liquor.

Scale-Up and Safety Challenges

Q: The bromination reaction is highly exothermic and I'm concerned about controlling it on a multi-kilogram scale. What are the best practices for thermal management?

A: Thermal safety is paramount during the scale-up of bromination reactions.

• Reaction Calorimetry: Before scaling up, it is highly recommended to perform reaction calorimetry (e.g., using an RC1 calorimeter) to understand the heat of reaction and the rate of heat evolution.[3]

• Semi-Batch Process: Implement a semi-batch process where the brominating agent is added portion-wise or via a dosing pump. This allows for better control over the reaction rate and heat generation.[3]

• Dilution: Running the reaction at a more dilute concentration can help to dissipate heat more effectively, although this may impact reaction kinetics and vessel occupancy.

• Emergency Preparedness: Ensure an adequate cooling system is in place and have a quench plan (e.g., addition of a reducing agent like sodium bisulfite) ready in case of a thermal runaway.

Q: I'm having difficulty with the work-up at a larger scale. The product seems to be precipitating, making phase separations challenging.

A: This is a common issue when a reaction solvent is not fully compatible with the work-up solvents.

• Solvent Swap: Consider performing a solvent swap after the reaction is complete. Distill off the reaction solvent and replace it with one that is more suitable for the aqueous work-up and extraction, ensuring good solubility of the product.

• Trituration/Crystallization: Instead of a traditional liquid-liquid extraction, it might be more effective to quench the reaction and then precipitate the crude product by adding an anti-solvent. The solid can then be collected by filtration, which is often a more scalable operation.

Experimental Protocols

Protocol 1: Laboratory-Scale Synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole

Materials:

• 4-(trifluoromethyl)-1H-indazole

• N-Bromosuccinimide (NBS)

• Acetonitrile (MeCN)

• Saturated aqueous sodium bisulfite solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 4-(trifluoromethyl)-1H-indazole (1.0 eq) in acetonitrile (10 volumes), add N-Bromosuccinimide (1.1 eq) portion-wise at 0 °C.[10]

• Allow the reaction mixture to slowly warm to room temperature and stir for 4-8 hours, monitoring the reaction progress by TLC or HPLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bisulfite.

• Dilute the mixture with ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude solid by recrystallization from a suitable solvent system (e.g., heptane/ethyl acetate) or by column chromatography on silica gel.

Protocol 2: Purification by Recrystallization

Procedure:

• Dissolve the crude 3-Bromo-4-(trifluoromethyl)-1H-indazole in a minimum amount of a hot solvent in which it is soluble (e.g., ethyl acetate or toluene).

• Slowly add a co-solvent in which the product is less soluble (an anti-solvent, e.g., heptane or hexanes) until the solution becomes slightly turbid.

• Allow the solution to cool slowly to room temperature, and then further cool in an ice bath to maximize crystal formation.

• Collect the crystals by filtration, wash with a small amount of the cold solvent mixture, and dry under vacuum.

Data Presentation

Table 1: Influence of Brominating Agent and Solvent on Regioselectivity

Brominating Agent	Solvent	Temperature (°C)	Key Observations	Reference
NBS	Acetonitrile	0 to RT	Good selectivity for the 3-bromo isomer.	[2][10]
NBS	Dichloromethane	0 to RT	Generally good selectivity, can be sluggish.	[2]
Br₂	Acetic Acid	RT	Can lead to the formation of multiple regioisomers.	[1]
DBDMH	Ethanol	40 (Ultrasound)	High selectivity for the 3-bromo isomer, rapid reaction.	[7][8]

Visualizations

Reaction Scheme

Caption: General synthesis of 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Troubleshooting Workflow for Low Yield

Caption: Decision tree for troubleshooting low reaction yields.

Safety Considerations

• Brominating Agents: Elemental bromine (Br₂) is highly corrosive, toxic, and volatile.[4][11] N-Bromosuccinimide (NBS) is a solid and generally easier to handle, but it is a strong oxidizing agent and an irritant.[4] Avoid inhalation of dust and contact with skin and eyes.

• Solvents: Many organic solvents used in this synthesis are flammable and may have associated health risks. Always work in a well-ventilated fume hood and consult the Safety Data Sheet (SDS) for each solvent.

• Thermal Hazards: As discussed, bromination reactions can be exothermic. The combination of NBS with certain solvents, like DMF, can lead to thermal decomposition at elevated temperatures.[4] A thorough thermal safety assessment is crucial before any scale-up.[3]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[12] For large-scale operations, additional protection such as a face shield and respiratory protection may be necessary.[11]

References

• Guan, M., Tian, Y., Zhao, J., Gu, W., Jiang, X., Wang, X., Zhang, Y., & Zhang, X. (2021). Safe Scale-Up of a NBS-Involved Bromination Reaction: Thermal Safety Analysis Contributes to Process Optimization. Organic Process Research & Development, 25(6), 1375–1382. Available at: [Link]

• Giraud, F., Anizon, F., & Moreau, P. (n.d.). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Institute of Chemistry of Clermont-Ferrand. Available at: [Link]

• Scientific Update. (2024). A Dangerous Bromance. Scientific Update. Available at: [Link]

• Novartis OAK. (2021). Safe Scale-Up of a NBS-Involved Bromination Reaction: Thermal Safety Analysis Contributes to Process Optimization. Novartis OAK. Available at: [Link]

• YouTube. (2024). Bromination safety. YouTube. Available at: [Link]

• Common Organic Chemistry. (n.d.). Bromination - Common Conditions. Common Organic Chemistry. Available at: [Link]

• American Chemical Society. (2016). Case study: Reaction scale-up leads to incident involving bromine and acetone. Journal of Chemical Health & Safety, 23(1), 29-32. Available at: [Link]

• Ying, S., Liu, X., Guo, T., Li, X., Zhou, M., Wang, X., Zhu, M., Jiang, H., & Gui, Q. W. (2022). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Advances, 12(45), 29563–29567. Available at: [Link]

• Reddit. (2024). Bromination Solvent Alternative?. Reddit. Available at: [Link]

• MDPI. (2022). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. Molecules, 27(19), 6527. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. soc.chim.it [soc.chim.it]
• 3. Safe Scale-Up of a NBS-Involved Bromination Reaction: Thermal Safety Analysis Contributes to Process Optimization - OAK Open Access Archive [oak.novartis.com]
• 4. scientificupdate.com [scientificupdate.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Bromination - Common Conditions [commonorganicchemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. reddit.com [reddit.com]
• 10. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification [mdpi.com]
• 11. m.youtube.com [m.youtube.com]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Unexpected Peaks in the NMR Spectrum of 3-Bromo-4-(trifluoromethyl)-1H-indazole

From the desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are utilizing 3-Bromo-4-(trifluoromethyl)-1H-indazole in their work. The presence of unexpected peaks in an NMR spectrum can be a significant roadblock, consuming valuable time and resources. This document provides a structured approach to diagnosing and resolving these common analytical challenges. By understanding the underlying chemical principles and employing systematic troubleshooting, you can confidently interpret your data and advance your research.

Troubleshooting Guide: A Symptom-Based Approach

This section addresses specific issues you might encounter in your NMR spectra in a direct question-and-answer format.

Q1: I'm seeing sharp, unexpected singlets in my ¹H NMR spectrum, particularly in the 0-3 ppm range. What are they?

A: These are most likely signals from residual solvents used during synthesis, workup, or purification, or contaminants like grease. Solvents can be notoriously difficult to remove completely, even under high vacuum.

Causality: Deuterated solvents are never 100% isotopically pure, so they will always show a residual peak (e.g., CHCl₃ in CDCl₃ at 7.26 ppm). However, other sharp signals often correspond to common protonated solvents like acetone, ethyl acetate, or hexane that were used in a previous step.

Diagnostic Steps:

• Consult a Solvent Table: Compare the chemical shifts of the unknown peaks with a standard table of NMR solvent impurities.[1][2][3] This is the fastest way to identify common contaminants.

• Dry the Sample: Before re-running the spectrum, dry your sample under high vacuum for an extended period (several hours or overnight) to remove any volatile solvents.[4]

• Check Glassware: Ensure your NMR tube is impeccably clean. Residual acetone from cleaning is a very common contaminant and can take hours to fully evaporate from a tube, even when oven-dried.[5]

Table 1: ¹H NMR Chemical Shifts of Common Laboratory Solvents and Impurities

Compound	Chemical Shift (δ) in CDCl₃	Multiplicity
Acetone	2.17	singlet
Acetonitrile	2.10	singlet
Dichloromethane	5.30	singlet
Diethyl Ether	3.48 (q), 1.21 (t)	quartet, triplet
Ethyl Acetate	4.12 (q), 2.05 (s), 1.26 (t)	quartet, singlet, triplet
Hexane	1.25, 0.88	multiplet, multiplet
Toluene	7.2-7.3 (m), 2.36 (s)	multiplet, singlet
Water	~1.56 (variable)	singlet (broad)
Silicone Grease	~0.07	singlet (broad)

Source: Adapted from values published by Gottlieb, H. E., et al. (1997) and other common laboratory sources.[2][6]

Q2: The aromatic region of my ¹H NMR spectrum (around 7-8 ppm) is far more complex than I anticipated. I see more than the three expected signals. What could be the cause?

A: A complex aromatic region strongly suggests the presence of multiple, structurally similar species. The most probable causes for 3-Bromo-4-(trifluoromethyl)-1H-indazole are the presence of a regioisomeric impurity or annular tautomerism.[4][7]

Pillar 1: Regioisomeric Impurities The synthesis of substituted indazoles can sometimes yield regioisomers. For example, incomplete selectivity during bromination could lead to isomers like 5-Bromo- or 7-Bromo-4-(trifluoromethyl)-1H-indazole. Each isomer will have its own distinct set of aromatic signals, leading to a convoluted spectrum.

Pillar 2: Annular Tautomerism Indazoles can exist as two rapidly interconverting tautomers: the 1H- and 2H-forms.[8][9] The 1H-indazole is generally the more thermodynamically stable form.[8][9] However, the 2H-tautomer can be present in solution, and its concentration can be influenced by the solvent, temperature, and pH. If the exchange between these tautomers is slow on the NMR timescale, you will observe two separate sets of peaks for each form, effectively doubling the complexity of your spectrum.[7]

Caption: Annular tautomerism in the indazole ring system.

Diagnostic Steps:

• Variable Temperature (VT) NMR: Acquire spectra at different temperatures (e.g., 25°C, 50°C, 80°C). If tautomerism is the cause, you may see the peaks broaden and then coalesce into a single, averaged set of signals at higher temperatures as the rate of exchange increases.[4]

• Change Solvents: The tautomeric equilibrium can be solvent-dependent.[7] Acquiring a spectrum in a different solvent (e.g., DMSO-d₆ instead of CDCl₃) may change the ratio of the two forms or alter the exchange rate, providing clues to the phenomenon.[5]

• High-Resolution Mass Spectrometry (HRMS): This will confirm the presence of any isomeric impurities, as they will have the same mass as your target compound.

• Review Synthesis: Carefully re-examine the synthetic route for potential side reactions that could lead to regioisomers.[4][10]

Q3: I have a broad, unassigned peak in my spectrum. How can I identify it?

A: A broad peak is often indicative of a proton that is undergoing chemical exchange. The most common culprits are the N-H proton of the indazole ring or residual water (H₂O) in the NMR solvent.[5][11]

Causality: The N-H proton is acidic and can exchange with other labile protons in the sample (like water) or with itself via intermolecular hydrogen bonding. This rapid exchange on the NMR timescale leads to a broadening of the signal. The chemical shift of this proton is also highly variable and dependent on concentration and solvent.

Diagnostic Protocol: The D₂O Shake The definitive method for identifying an exchangeable proton is the D₂O shake experiment.[11][12][13] Deuterium (D) is NMR-silent in a ¹H experiment. When you add D₂O, the labile N-H proton will exchange with a deuterium atom, effectively disappearing from the ¹H spectrum.[14][15]

See Protocol 2: Performing a D₂O Exchange Experiment for a step-by-step guide.

Q4: My peaks are broad, distorted, or have strange shapes. What is causing this?

A: Poor peak shape is typically an instrumental or sample preparation issue, not a chemical one.

Potential Causes & Solutions:

• Poor Shimming: The magnetic field is not homogeneous across the sample. This is the most common cause of broad and asymmetric peaks.[16]

  • Solution: Re-shim the spectrometer using the automated or manual procedures for your specific instrument. Using a standard sample can help determine if the issue is with your sample or the instrument itself.[16]

• Low Solubility/Aggregation: If your compound is not fully dissolved or is forming aggregates in solution, you will see very broad peaks.

  • Solution: Try gently warming the sample or sonicating it to improve solubility. If the problem persists, you may need to use a different deuterated solvent in which your compound is more soluble.[5]

• Paramagnetic Impurities: Traces of paramagnetic metals or dissolved oxygen can cause significant line broadening.[16]

  • Solution: Filter your sample through a small plug of celite or silica. To remove oxygen, bubble an inert gas like argon or nitrogen through the NMR tube for a few minutes before capping.

Frequently Asked Questions (FAQs)

Q1: What are the expected ¹H and ¹³C NMR features for 3-Bromo-4-(trifluoromethyl)-1H-indazole?

A: For the major 1H-tautomer, you should expect:

• ¹H NMR:

  • A very broad singlet for the N-H proton, typically far downfield (>10 ppm).

  • Three signals in the aromatic region (approx. 7-8 ppm), corresponding to H-5, H-6, and H-7. The coupling patterns will be complex due to ³J (ortho) and ⁴J (meta) couplings.

• ¹³C NMR:

  • A signal for the CF₃ carbon, which will appear as a quartet due to one-bond coupling to the three fluorine atoms (¹JCF).[17]

  • Seven aromatic carbon signals. The carbons near the CF₃ group (C-4 and C-5) will also show splitting (quartets) due to two- and three-bond C-F coupling, respectively.[17]

Q2: How does the trifluoromethyl (CF₃) group influence the spectra?

A: The CF₃ group has a profound effect due to spin-spin coupling between fluorine and carbon/hydrogen.

• ¹⁹F is a spin ½ nucleus (like ¹H), so it couples to other nuclei.

• ¹³C Spectrum: You will observe C-F coupling. The carbon directly attached to the fluorine atoms (the CF₃ carbon) shows a large one-bond coupling constant (¹JCF ≈ 275 Hz) and appears as a quartet. Adjacent carbons will show smaller two-bond (²JCF) and three-bond (³JCF) couplings, also appearing as quartets.[17]

• ¹H Spectrum: You may observe long-range H-F coupling, particularly for the proton at the 5-position (H-5). This would appear as a small splitting (a narrow quartet) on the H-5 signal (⁴JHF), although it can sometimes be unresolved.[18]

Q3: Why is ¹⁹F NMR a valuable tool for analyzing this compound?

A: ¹⁹F NMR is an extremely powerful technique for any fluorine-containing compound.

• High Sensitivity: The ¹⁹F nucleus is 100% naturally abundant and has a high gyromagnetic ratio, making it nearly as sensitive as ¹H.[19][20]

• Wide Chemical Shift Range: The typical chemical shift range for organofluorine compounds is very large (~300 ppm), which means even small changes in the chemical environment lead to large, easily resolved differences in chemical shift.[20][21]

• Purity Assessment: A single, sharp singlet in the ¹⁹F NMR spectrum (around -60 to -70 ppm for a CF₃ group) is a strong indicator of a single, pure fluorine-containing species. The presence of other ¹⁹F signals would immediately indicate fluorine-containing impurities.[20]

Caption: A decision tree for troubleshooting unexpected NMR peaks.

Experimental Protocols

Protocol 1: Sample Preparation for High-Resolution NMR

• Weigh approximately 5-10 mg of your 3-Bromo-4-(trifluoromethyl)-1H-indazole sample into a clean, dry vial.

• Add approximately 0.6-0.7 mL of a high-purity deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Gently vortex or sonicate the vial to ensure the sample is completely dissolved. A clear, particulate-free solution is critical for good shimming.[16]

• If the solution is not perfectly clear, filter it through a small plug of glass wool packed into a Pasteur pipette directly into a clean NMR tube.

• Cap the NMR tube securely and label it clearly.

Protocol 2: Performing a D₂O Exchange Experiment

• Acquire a standard ¹H NMR spectrum of your sample following Protocol 1.

• Carefully remove the NMR tube from the spectrometer.

• Add one to two drops of deuterium oxide (D₂O) to the NMR tube.[13]

• Cap the tube and shake it vigorously for 20-30 seconds to ensure mixing. You may see an emulsion form if the solvent is not miscible with water, but the exchange will still occur at the interface.

• Re-insert the sample into the spectrometer. It is not necessary to re-shim if only a small amount of D₂O was added.

• Acquire a second ¹H NMR spectrum.

• Validation: Compare the "before" and "after" spectra. The peak corresponding to the exchangeable N-H proton should have significantly decreased in intensity or disappeared completely.[11][12] You will also likely see a new, small peak for HOD (residual H₂O in the D₂O) appear; in CDCl₃, this is around 4.7 ppm.

Protocol 3: Acquiring a Basic ¹⁹F NMR Spectrum

• Prepare your sample as described in Protocol 1.

• Consult your NMR facility manager for the specific probe and experiment setup for ¹⁹F NMR. Most modern spectrometers can perform this experiment routinely.

• A standard ¹⁹F spectrum is typically acquired with proton decoupling to simplify the spectrum, resulting in sharp singlets for each unique fluorine environment.

• The spectrum should be referenced, typically to an external standard like CFCl₃ (0 ppm) or an internal standard.

• Validation: For a pure sample of 3-Bromo-4-(trifluoromethyl)-1H-indazole, you should observe a single, sharp singlet in your ¹⁹F spectrum.

References

• Dalvit, C., & Vulpetti, A. (2019). A Comparison of Chemical Shift Sensitivity of Trifluoromethyl Tags: Optimizing Resolution in 19F NMR Studies of Proteins. Journal of Biomolecular NMR. Available at: [Link]

• OpenOChem Learn. (n.d.). Exchangeable Protons and Deuterium Exchange. Available at: [Link]

• Takeuchi, K., & Wagner, G. (2006). Hydrogen-Deuterium Exchange Strategy for Delineation of Contact Sites in Protein Complexes. PMC - PubMed Central. Available at: [Link]

• Bradley, G. (2007). Proton NMR Assignment Tools - The D2O Shake. University of Ottawa NMR Facility Blog. Available at: [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting 1H NMR Spectroscopy. Available at: [Link]

• Anasazi Instruments. (n.d.). Active Nuclei Fluorine-19 NMR Spectroscopy. Available at: [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry. Available at: [Link]

• Study Mind. (n.d.). Analytical Techniques - Deuterium use in ¹H NMR (A-Level Chemistry). Available at: [Link]

• Angulo, J., & Claridge, T. D. W. (2010). Fluorine-proton correlation from isolated trifluoromethyl groups using unresolved J-couplings. PubMed. Available at: [Link]

• KGROUP. (n.d.). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Available at: [Link]

• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. Available at: [Link]

• Nanalysis. (2017). To D2O or not to D2O? Available at: [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development. Available at: [Link]

• Elguero, J., et al. (2000). The Use of NMR Spectroscopy to Study Tautomerism. ResearchGate. Available at: [Link]

• University of Wisconsin-Madison. (n.d.). Fluorine NMR. Available at: [Link]

• ResearchGate. (n.d.). Annular tautomerism of indazole. Available at: [Link]

• ResearchGate. (2024). How Can I Resolve a Persistent Unwanted NMR Peak at 1.25 ppm? Available at: [Link]

• Wiley-VCH. (2007). Supporting Information. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Available at: [Link]

• AWS. (n.d.). Supporting Information. Available at: [Link]

• Torres, A. M., & Price, W. S. (2020). Common problems and artifacts encountered in solution-state NMR experiments. Magnetic Resonance in Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Plot of the ¹J(CF) coupling constants versus the ¹⁹F NMR chemical shifts. Available at: [Link]

• Claramunt, R. M., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid. ACS Omega. Available at: [Link]

• University of Wisconsin-Madison, H. Reich. (n.d.). 2,2,2-Trifluoroethanol. Available at: [Link]

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Co-elution of impurities during purification of 3-Bromo-4-(trifluoromethyl)-1H-indazole

Introduction

3-Bromo-4-(trifluoromethyl)-1H-indazole is a critical building block in modern medicinal chemistry, valued for its role in the synthesis of complex pharmaceutical agents. However, its purification presents a significant challenge that frequently confronts researchers: the co-elution of process-related impurities. These impurities, often isomers or closely related analogues, can share physicochemical properties remarkably similar to the target compound, making their separation by standard chromatographic techniques non-trivial. This guide provides a comprehensive, troubleshooting-focused framework for identifying, understanding, and resolving co-elution issues encountered during the purification of this important intermediate.

Frequently Asked Questions (FAQs)

Q1: What are the most probable impurities found in crude 3-Bromo-4-(trifluoromethyl)-1H-indazole?

A1: Impurities typically originate from the synthetic pathway and can be broadly categorized:

• Starting Materials: Incomplete conversion of precursors, such as 4-(trifluoromethyl)-1H-indazole, is a common source.[1]

• Regioisomers: Depending on the cyclization strategy used to form the indazole ring, isomers with different substitution patterns may arise.[1][2] These are often the most challenging impurities due to their similar physical properties.

• Over-brominated Species: The electrophilic bromination step can sometimes lead to the formation of di- or tri-brominated indazoles if the reaction is not carefully controlled.[1][3]

• Degradation Products: The compound may exhibit instability under certain conditions (e.g., prolonged exposure to acid, base, light, or heat), leading to the formation of degradation products.[1][4]

• Residual Reagents and Solvents: Trace amounts of reagents from the synthesis or solvents from the workup may persist in the crude material.[1]

Q2: I have a persistent impurity that co-elutes with my product in reverse-phase HPLC. Why is this happening?

A2: Co-elution in chromatography occurs when two or more compounds have nearly identical retention times under the specified conditions. For 3-Bromo-4-(trifluoromethyl)-1H-indazole, the most common cause of co-elution is the presence of a regioisomeric impurity. Regioisomers have the same molecular weight and formula, and often exhibit very similar polarity and hydrophobicity. Consequently, they interact with the stationary phase (e.g., C18) in a nearly identical manner, making separation difficult.

Q3: What is the most critical first step when I suspect co-elution?

A3: The first step is to confirm that the single chromatographic peak is indeed composed of multiple compounds. A standard HPLC-UV detector cannot distinguish between co-eluting species. Therefore, you must employ an orthogonal analytical technique. The most effective approach is High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS). If an impurity has a different molecular weight, it will be immediately apparent. For isomeric impurities, the mass will be identical, but the use of a Diode Array Detector (DAD) may reveal subtle differences in the UV-Vis spectra across the peak, indicating impurity.

Q4: What are the primary strategies for resolving a confirmed co-elution problem?

A4: Once co-elution is confirmed, a systematic approach is required. The main strategies are:

• Chromatographic Method Development: Modifying the HPLC or column chromatography conditions to exploit subtle differences between the compounds. This is the most common and powerful approach.

• Recrystallization: Utilizing differences in the solubility and crystal lattice packing energy between the target compound and the impurity.[1]

• Chemical Derivatization: A less common strategy where the mixture is reacted to form derivatives that have more distinct physical properties, allowing for easier separation. The protecting group is then removed.

Troubleshooting Guide: Resolving Co-eluting Impurities

This section provides a detailed, cause-and-effect approach to tackling specific purification challenges.

Problem: A single, broad, or tailing peak is observed in HPLC, suggesting a hidden impurity.

The following workflow illustrates the systematic process of identifying an unknown impurity that co-elutes with the main product.

Caption: Workflow for identifying an unknown co-eluting impurity.

• Mechanistic Explanation: The synthesis of the indazole core, often via cyclization of a substituted phenylhydrazine or related precursor, can lack perfect regioselectivity.[2] This can lead to the formation of an isomer, for example, 3-Bromo-7-(trifluoromethyl)-1H-indazole, which will have an identical mass and a very similar LogP value to the desired product, causing co-elution on standard C18 columns.

• Troubleshooting & Resolution Strategy:

  • Confirm Identity: Use high-resolution mass spectrometry to confirm the impurity has the same elemental formula. If sufficient material can be isolated, advanced NMR techniques like 2D-NOESY can help elucidate the exact substitution pattern.

  • Optimize Chromatography: The goal is to introduce a different separation mechanism or enhance small differences in interaction with the stationary phase. A systematic approach is best.

Parameter to Modify	Rationale & Suggested Change	Starting Point Reference
Stationary Phase	A standard C18 phase separates primarily on hydrophobicity. Change to a phase that offers alternative interactions. Suggestion: Switch to a Phenyl-Hexyl column to introduce π-π interactions or a polar-embedded phase (e.g., C18 with an amide group) to alter interactions with polar functional groups.	[5]
Organic Modifier	Acetonitrile (ACN) and Methanol (MeOH) have different properties. ACN is a weaker hydrogen bond acceptor, while MeOH is both a donor and acceptor. Switching between them can alter selectivity. Suggestion: If using ACN, try a method with MeOH, and vice-versa.
Mobile Phase pH/Additive	The indazole ring has two nitrogen atoms. Altering the pH can change the protonation state of the molecule, subtly affecting its polarity and shape. Suggestion: The standard 0.1% Formic Acid (pH ~2.7) can be compared against 0.1% Trifluoroacetic Acid (TFA) (pH ~2) or a buffered mobile phase like 10mM ammonium formate at pH 3.5.	[5]
Temperature	Lowering the column temperature can sometimes increase the viscosity of the mobile phase and enhance subtle intermolecular interactions, improving resolution. Suggestion: Decrease temperature from 40°C to 25°C.

• Mechanistic Explanation: An excess of the brominating agent or non-optimized reaction conditions can lead to the formation of a di-bromo species, such as 3,5-Dibromo-4-(trifluoromethyl)-1H-indazole.[3] While this impurity has a higher molecular weight, it can still have a similar polarity and elute closely to the mono-brominated product.

• Troubleshooting & Resolution Strategy:

  • Confirm Identity: This is straightforward with HPLC-MS, as the mass spectrum will show a characteristic isotopic pattern for two bromine atoms and a significantly higher mass.

  • Optimize Chromatography: The polarity difference between the mono- and di-bromo species is usually sufficient for separation. A shallower gradient in reverse-phase HPLC will typically resolve this issue.

  • Optimize Reaction: The best solution is to prevent its formation. Re-evaluate the synthesis, ensuring precise control over the stoichiometry of the brominating agent (e.g., N-Bromosuccinimide) and the reaction temperature.[3]

• Mechanistic Explanation: Indazoles can be susceptible to degradation under harsh conditions. For example, prolonged exposure to strong acid or base during workup, or to light and oxygen during storage, can lead to the formation of new compounds.[6] These degradants may have polarities similar to the parent compound.

• Troubleshooting & Resolution Strategy:

  • Confirm Identity via Forced Degradation: The most definitive way to identify a degradation product is to intentionally create it. By subjecting a pure sample of 3-Bromo-4-(trifluoromethyl)-1H-indazole to stress conditions (heat, acid, base, oxidation, light), you can generate the potential degradants.[4][7] If the HPLC profile of a stressed sample shows a peak that matches the retention time of your unknown impurity, you have confirmed its identity. See Protocol 4 for details.

  • Modify Handling and Purification: If the impurity is an acid-catalyzed degradation product, minimize exposure to acidic conditions during workup and chromatography. If it is photolytic, protect the material from light using amber vials.[7]

  • Re-evaluate Storage Conditions: Ensure the purified material is stored under an inert atmosphere (e.g., nitrogen or argon), protected from light, and kept at a suitable temperature (e.g., 4°C).[8]

Caption: Decision tree for resolving co-elution issues.

Experimental Protocols

Protocol 1: Baseline HPLC-UV/MS Method for Impurity Profiling

This method serves as a robust starting point for analyzing crude 3-Bromo-4-(trifluoromethyl)-1H-indazole.[5]

Parameter	Condition
Column	C18 Reverse-Phase, 2.5 µm, 4.6 x 100 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Acetonitrile
Gradient	5% B to 95% B over 15 minutes, hold at 95% B for 2 minutes
Flow Rate	1.0 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Sample Prep	1 mg/mL in Methanol or Acetonitrile
UV Detection	254 nm
MS Detector	ESI Positive and Negative modes, scanning m/z 100-1000

Protocol 2: Systematic Recrystallization Solvent Screening

This protocol helps identify a suitable solvent or solvent system for purification by recrystallization.[9][10]

• Preparation: Place ~20 mg of crude material into each of several small test tubes.

• Solvent Addition: To each tube, add a different solvent (e.g., ethanol, isopropanol, ethyl acetate, toluene, heptane, acetonitrile, water) dropwise at room temperature until a slurry is formed (~0.5 mL). Note the solubility at room temperature. An ideal solvent shows low solubility.[10]

• Heating: Gently heat the tubes that showed poor solubility in a water or sand bath. Continue adding the same solvent dropwise until the solid just dissolves. Note the solubility at high temperature. An ideal solvent will fully dissolve the compound.[10]

• Cooling: Allow the tubes with dissolved solid to cool slowly to room temperature, then place them in an ice bath for 20-30 minutes.

• Observation: Observe which solvent yields a high quantity of crystalline solid. This is your best candidate. If no single solvent is ideal, try solvent pairs (e.g., dissolve in a good solvent like ethanol at high temp, then add a poor solvent like water dropwise until cloudy, then reheat to clarify and cool).

Protocol 3: Forced Degradation Study Protocol

This study is essential for identifying potential degradation products and establishing the stability-indicating nature of your analytical method.[6][7][11] Use a pure sample of your compound (~1 mg/mL) for each condition.

• Acid Hydrolysis: Add 1M HCl to the sample solution. Heat at 60-80°C for several hours. Analyze samples at different time points (e.g., 2, 4, 8 hours).

• Base Hydrolysis: Add 1M NaOH to the sample solution. Keep at room temperature or heat gently (40°C). Analyze at various time points.

• Oxidative Degradation: Add 3-6% hydrogen peroxide (H₂O₂) to the sample solution. Keep at room temperature and analyze at various time points.[7]

• Thermal Degradation: Store a solid sample and a solution sample in an oven at 80-100°C. Analyze after 24 and 48 hours.

• Photolytic Degradation: Expose a solid sample and a solution sample to direct UV light (e.g., in a photostability chamber) for 24 hours. Analyze the sample.

For all conditions, the goal is to achieve 5-20% degradation of the main peak. Compare the chromatograms of the stressed samples to your crude material to identify matching impurity peaks.[7]

References

• Indazole synthesis. Organic Chemistry Portal. Available from: [Link]

• Troubleshooting Flash Column Chromatography. University of Rochester, Department of Chemistry. Available from: [Link]

• Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. ChemistryViews. Available from: [Link]

• Forced degradation studies. MedCrave online. Available from: [Link]

• Troubleshooting Guide. Phenomenex. Available from: [Link]

• LC Chromatography Troubleshooting Guide. HALO Columns. Available from: [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. National Institutes of Health (NIH). Available from: [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. National Institutes of Health (NIH). Available from: [Link]

• (PDF) Forced Degradation in Pharmaceuticals - A Regulatory Update. ResearchGate. Available from: [Link]

• Forced Degradation Studies in Pharmaceutical Industry. YouTube. Available from: [Link]

• FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions. Pharmaceutical Technology. Available from: [Link]

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• 11. researchgate.net [researchgate.net]

Technical Support Center: Managing Exothermic Reactions in Indazole Synthesis

Introduction: The synthesis of indazoles, a critical scaffold in modern drug discovery, often involves highly exothermic reactions that pose significant safety risks if not properly managed.[1] A loss of thermal control can lead to runaway reactions, resulting in equipment failure, fires, explosions, and the release of toxic materials.[2][3][4][5] This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding, troubleshooting, and safely managing these energetic transformations. By integrating fundamental principles with practical, field-proven insights, this document aims to foster a culture of safety and ensure the reliable synthesis of these important pharmaceutical building blocks.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Exotherm

This section addresses fundamental questions about the nature of exothermic reactions in the context of indazole synthesis. A clear understanding of the underlying principles is the first step toward effective risk mitigation.

Q1: What are the most common exothermic steps in indazole synthesis?

A1: Several synthetic routes to indazoles involve steps with a significant potential for heat release. Key examples include:

• Diazotization and Cyclization: The reaction of anilines with nitrous acid to form a diazonium salt, followed by intramolecular cyclization, is a classic method for indazole synthesis.[6] The decomposition of diazonium salts is notoriously exothermic and can be explosive if not carefully controlled.

• Davis-Beirut Reaction: This versatile method for synthesizing 2H-indazoles involves the in situ generation of a reactive nitroso intermediate.[7][8] The subsequent N-N bond-forming heterocyclization can be highly exothermic, particularly at concentrated conditions.[7]

• Reductive Cyclization: The Cadogan cyclization, which involves the reductive cyclization of nitro compounds, often employs reagents that can lead to rapid heat evolution.[9]

• Reactions with Hydrazine: The condensation of hydrazine or its derivatives with ortho-substituted benzonitriles or benzaldehydes is a common strategy.[10] These reactions can be exothermic, especially during the initial mixing of reagents.

Q2: What are the primary factors that influence the rate of heat generation?

A2: The rate of heat generation in an exothermic reaction is influenced by several key parameters:

• Concentration: Higher concentrations of reactants lead to a faster reaction rate and, consequently, a higher rate of heat evolution.

• Temperature: As dictated by the Arrhenius equation, reaction rates increase exponentially with temperature.[2] This creates a positive feedback loop where the heat generated by the reaction increases the temperature, further accelerating the reaction.[2]

• Rate of Reagent Addition: For semi-batch processes, the rate at which a limiting reagent is added directly controls the rate of reaction and heat generation.[11][12] Adding a reagent too quickly can overwhelm the cooling capacity of the reactor.[12]

• Mixing Efficiency: Poor mixing can lead to localized "hot spots" where the concentration of reactants is high, causing a localized runaway reaction that can propagate through the bulk solution.[13]

• Catalyst Loading and Activity: In catalyzed reactions, the amount and activity of the catalyst will directly impact the reaction rate.

Q3: What are the potential consequences of a runaway reaction in indazole synthesis?

A3: A runaway reaction occurs when the heat generated by the reaction exceeds the heat removal capacity of the system, leading to a rapid and uncontrolled increase in temperature and pressure.[13][14] The consequences can be severe and include:

• Thermal Decomposition: The desired indazole product or intermediates may decompose at elevated temperatures, leading to a loss of yield and the formation of potentially hazardous byproducts.

• Secondary Reactions: The increased temperature can initiate unintended and often more energetic secondary decomposition reactions.[5][14]

• Over-pressurization and Equipment Failure: The rapid temperature rise can vaporize solvents, leading to a dramatic increase in pressure that can exceed the design limits of the reactor, potentially causing a rupture or explosion.[3][15]

• Fire and Explosion: If flammable solvents are used, a loss of containment can lead to the formation of a vapor cloud that can be ignited, causing a fire or explosion.[3][15]

• Release of Toxic Materials: A reactor failure can release toxic reactants, intermediates, products, and decomposition byproducts into the surrounding environment.[3]

Part 2: Troubleshooting Guide - Real-Time Exotherm Management

This section provides a scenario-based approach to troubleshooting common exothermic events during indazole synthesis.

Scenario 1: Rapid Temperature Spike During Reagent Addition

• Problem: You are performing a semi-batch indazole synthesis and observe a rapid and unexpected temperature increase that exceeds the set point during the addition of a key reagent (e.g., hydrazine, nitrous acid).

• Immediate Actions:

  • Stop Reagent Addition: Immediately cease the addition of the limiting reagent.

  • Maximize Cooling: Ensure the cooling system is operating at maximum capacity. If using a cooling bath, add more coolant (e.g., dry ice).

  • Increase Agitation: If safe to do so, increase the stirring rate to improve heat transfer to the reactor walls.

  • Prepare for Quenching: Have a pre-prepared quenching agent ready for immediate addition if the temperature continues to rise uncontrollably.

• Root Cause Analysis:

  • Addition Rate Too Fast: The most likely cause is that the reagent was added too quickly, generating heat faster than the cooling system could remove it.[12]

  • Insufficient Cooling: The cooling capacity of the reactor may be inadequate for the scale and concentration of the reaction.

  • Accumulation of Unreacted Reagent: If the reaction has an induction period or if the initial temperature is too low, the added reagent may not react immediately, leading to its accumulation.[12] A subsequent, uncontrolled reaction of this accumulated reagent can then cause a sharp exotherm.[12]

  • Poor Mixing: Inefficient mixing can lead to localized areas of high reactant concentration and temperature.[13]

• Preventative Measures:

  • Controlled Addition: Use a syringe pump or a dropping funnel for the slow, controlled addition of the limiting reagent.

  • Pre-cooling: Cool the reaction mixture to a temperature below the target reaction temperature before starting the addition.

  • Reaction Calorimetry: Conduct reaction calorimetry studies (e.g., using an RC1 calorimeter) at a small scale to determine the heat of reaction and the maximum rate of heat evolution.[13][14] This data is crucial for safe scale-up.[13]

  • Ensure Proper Agitation: Use an appropriate stirrer and stirring rate to ensure efficient mixing and heat transfer.[13]

Scenario 2: Exotherm Continues After Reagent Addition is Complete

• Problem: The addition of all reagents is complete, but the reaction temperature continues to rise, and the cooling system is struggling to maintain the set temperature.

• Immediate Actions:

  • Emergency Cooling: Apply maximum cooling.

  • Quench the Reaction: If the temperature continues to rise, immediately and carefully add a pre-determined quenching agent to stop the reaction.[16] Common quenching agents include cold, dilute aqueous acid or base, depending on the reaction chemistry.

• Root Cause Analysis:

  • Accumulation of Unreacted Starting Material: This is a critical safety concern.[14] If a significant amount of a reactant has accumulated during the addition phase due to low temperature or poor mixing, it can continue to react and generate heat after the addition is complete.[14]

  • Autocatalytic Decomposition: The reaction product or an intermediate may be catalyzing its own decomposition, leading to an accelerating exotherm.

  • Secondary Decomposition: The reaction temperature may have reached the onset temperature for a secondary, more energetic decomposition reaction.[14]

• Preventative Measures:

  • Monitor Reaction Progress: Use in-situ monitoring techniques (e.g., IR spectroscopy, HPLC) to ensure that the reaction is proceeding as expected and that there is no significant accumulation of starting materials.

  • Thermal Hazard Assessment: Perform a thorough thermal hazard assessment using techniques like Differential Scanning Calorimetry (DSC) to determine the onset temperature of any decomposition reactions.[13] There should be a sufficient temperature safety margin (e.g., 50-100 °C) between the planned operating temperature and the decomposition onset temperature.[12]

Scenario 3: Inconsistent Temperature Profile Between Batches or During Scale-Up

• Problem: You observe significant variations in the exothermic profile when scaling up a reaction or running different batches of the same reaction.

• Root Cause Analysis:

  • Heat Transfer Limitations: As the scale of a reaction increases, the volume increases by the cube of the vessel radius, while the surface area available for heat transfer only increases by the square of the radius.[11][12] This makes heat removal less efficient at larger scales.[12]

  • Inconsistent Raw Material Quality: Impurities in starting materials or solvents can sometimes catalyze or inhibit the reaction, leading to different thermal profiles.

  • Variations in Operating Conditions: Small deviations in starting temperature, addition rate, or stirring speed can have a more pronounced effect at a larger scale.

• Preventative Measures:

  • Iterative Scale-Up: Never scale up a reaction by more than a factor of three in a single step.[2]

  • Pilot Plant Studies: For significant scale-ups, conduct intermediate-scale experiments in a pilot plant to validate the process and identify any scale-dependent issues.

  • Raw Material Specification: Establish strict specifications for all raw materials and perform quality control checks to ensure consistency.

  • Robust Process Design: Design the process to be robust to small variations in operating parameters.

Part 3: Experimental Protocols for Enhanced Thermal Safety

This section provides detailed methodologies for key experiments and workflows to ensure the thermal safety of indazole synthesis.

Protocol 1: Controlled Reagent Addition Strategy

This protocol describes the use of a syringe pump for the controlled addition of a liquid reagent to an exothermic reaction.

Materials:

• Syringe pump

• Gas-tight syringe of appropriate volume

• Needle and tubing (chemically compatible with the reagent)

• Reaction vessel equipped with a stirrer, temperature probe, and cooling system

Procedure:

• Calculate Addition Rate: Based on reaction calorimetry data or small-scale experiments, determine the maximum safe rate of addition in mL/min.

• Set Up Syringe Pump: Securely mount the syringe pump and install the syringe filled with the reagent.

• Connect to Reactor: Connect the syringe to the reaction vessel via the tubing and needle, ensuring the needle tip is below the surface of the reaction mixture to prevent splashing and ensure good mixing.

• Pre-cool the Reactor: Cool the reaction mixture to the desired starting temperature.

• Start Addition: Program the syringe pump with the calculated addition rate and total volume, and begin the addition.

• Monitor Temperature: Continuously monitor the internal temperature of the reaction. If the temperature exceeds the safe upper limit, immediately stop the addition and apply additional cooling.

• Complete Addition and Monitor: Once the addition is complete, continue to monitor the temperature until the exotherm subsides and the reaction is complete.

Protocol 2: Reaction Calorimetry for Process Safety Assessment

This protocol outlines a general workflow for using a reaction calorimeter to obtain critical thermal data for an exothermic indazole synthesis.

Equipment:

• Automated laboratory reactor with heat flow calorimetry capabilities (e.g., Mettler-Toledo RC1e)

• In-situ monitoring probes (e.g., temperature, pH, IR)

Procedure:

• Calibration: Perform a calibration of the calorimeter to determine the overall heat transfer coefficient (UA).

• Charge the Reactor: Charge the reactor with all reactants except the limiting reagent that will be added dosed.

• Equilibrate: Bring the reactor contents to the desired starting temperature.

• Dosing: Add the limiting reagent at a controlled rate, simulating the planned plant-scale addition profile.

• Data Acquisition: Continuously record the jacket temperature, reactor temperature, and reagent addition rate. The instrument software will calculate the heat flow in real-time.

• Data Analysis: From the collected data, determine the following key parameters:

  • Heat of Reaction (ΔHr): The total heat evolved during the reaction.

  • Heat Flow (Qr): The instantaneous rate of heat generation.

  • Heat Capacity (Cp): The heat capacity of the reaction mixture.

  • Adiabatic Temperature Rise (ΔTad): The theoretical temperature increase if all cooling were to fail.[13]

• Safety Assessment: Use this data to assess the thermal risk of the process and to design appropriate safety measures for scale-up, such as determining the required cooling capacity and defining safe operating limits.

Part 4: Visual Guides and Data

This section provides visual aids and tabular data to summarize key concepts and quantitative information.

Diagrams

Data Tables

Table 1: Comparison of Cooling Methods

Cooling Method	Typical Temperature Range (°C)	Advantages	Disadvantages
Ice/Water Bath	0 to 5	Readily available, inexpensive	Limited cooling capacity
Ice/Salt Bath	-20 to 0	Lower temperatures achievable	Corrosive, temperature can be inconsistent
Dry Ice/Acetone	-78	Very low temperature	Requires careful handling of dry ice, acetone is flammable
Cryocooler	-90 to 20	Precise temperature control, automated	High initial cost, requires maintenance

Table 2: Key Thermal Hazard Parameters for a Model Indazole Synthesis

Parameter	Symbol	Typical Value	Significance
Heat of Reaction	ΔHr	-150 kJ/mol	Total energy released per mole of reactant
Adiabatic Temperature Rise	ΔTad	120 °C	Worst-case temperature increase with no cooling[13]
Max. Temp. of Synthesis Reaction	MTSR	160 °C	Maximum temperature reached in case of cooling failure[14]
Onset of Decomposition	T_onset	220 °C	Temperature at which secondary decomposition begins

Part 5: References

• How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. (2023, October 5). Retrieved from

• Safe scale-up with exothermic reactions - Process Technology Online. Retrieved from

• Managing Hazards for Scale Up of Chemical Manufacturing Processes - ACS Publications. (2014, November 20). Retrieved from

• Working with Exothermic Reactions during Lab and Scale up - Amar Equipment. (2023, October 12). Retrieved from

• Scale Up Safety_FINAL - Stanford Environmental Health & Safety. (2023, March 15). Retrieved from

• Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis - NIH. (2020, August 20). Retrieved from

• Prevent Runaway Chemical Reactions - Mettler Toledo. Retrieved from

• Runaway Reactions and Vapor Cloud Explosions: the Synthron Case Study. Retrieved from

• Runaway reactions, case studies, lessons learned - ARIA. Retrieved from

• Acid and base catalyzed Davis-Beirut reaction: experimental and theoretical mechanistic studies and synthesis of novel 3-amino-2H-indazoles - NIH. Retrieved from

• How To Run A Reaction: The Quench - Department of Chemistry : University of Rochester. Retrieved from

• Runaway chemical reaction at Corden Pharmachem, Cork - IChemE. Retrieved from

• Runaway reactions. Part 2 Causes of Accidents in selected CSB case histories. Retrieved from

• Working with Hazardous Chemicals - Organic Syntheses. Retrieved from

• Indazole – an emerging privileged scaffold: synthesis and its biological significance - NIH. Retrieved from

• ChemInform Abstract: The Davis-Beirut Reaction: A Novel Entry into 2H-Indazoles and Indazolones. Recent Biological Activity of Indazoles | Request PDF - ResearchGate. (2025, August 8). Retrieved from

• Indazole - Synthesis and Reactions as a Chemical Reagent - ChemicalBook. (2022, January 29). Retrieved from

• Synthesis and Structure–Activity Relationships of Indazole Arylsulfonamides as Allosteric CC-Chemokine Receptor 4 (CCR4) Antagonists | Journal of Medicinal Chemistry - ACS Publications. Retrieved from

Sources

• 1. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ehs.stanford.edu [ehs.stanford.edu]
• 3. aria.developpement-durable.gouv.fr [aria.developpement-durable.gouv.fr]
• 4. icheme.org [icheme.org]
• 5. minerva.jrc.ec.europa.eu [minerva.jrc.ec.europa.eu]
• 6. Indazole - Synthesis and Reactions as a Chemical Reagent_Chemicalbook [chemicalbook.com]
• 7. Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Acid and base catalyzed Davis-Beirut reaction: experimental and theoretical mechanistic studies and synthesis of novel 3-amino-2H-indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. fauske.com [fauske.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. amarequip.com [amarequip.com]
• 14. mt.com [mt.com]
• 15. Runaway Reactions and Vapor Cloud Explosions: the Synthron Case Study | Chemical Engineering Transactions [cetjournal.it]
• 16. process-technology-online.com [process-technology-online.com]

Technical Support Center: Catalyst Deactivation in Cross-Coupling Reactions of Bromoindazoles

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for troubleshooting cross-coupling reactions involving bromoindazoles. This guide is designed to provide in-depth, practical solutions to common challenges, with a focus on understanding and preventing catalyst deactivation. As Senior Application Scientists, we have compiled this resource based on a synthesis of established literature and field-proven insights to help you navigate the complexities of these powerful synthetic transformations.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura coupling of a bromoindazole is sluggish and gives low yields. What are the most common causes?

A1: Low reactivity in Suzuki-Miyaura couplings of bromoindazoles often points to issues with catalyst activation or deactivation. Key factors include:

• Inefficient Oxidative Addition: The C-Br bond of an indazole can be less reactive than simpler aryl bromides due to the electronic properties of the heterocycle. The choice of palladium precursor and, critically, the ligand is paramount to facilitate this initial step of the catalytic cycle.[1][2]

• Catalyst Poisoning: The nitrogen atoms in the indazole ring can coordinate to the palladium center, leading to inactive catalyst species. This is a common issue with nitrogen-containing heterocycles.[3][4]

• Palladium Black Formation: The precipitation of palladium(0) as "palladium black" is a visual indicator of catalyst deactivation, often caused by ligand degradation or the presence of oxygen.[5][6]

• Boronic Acid Decomposition: Boronic acids can be unstable under certain reaction conditions, leading to side reactions and a decrease in the effective concentration of the coupling partner.[7]

Q2: I'm observing significant homocoupling of my boronic acid. What's going on and how can I minimize it?

A2: Homocoupling of the boronic acid is a common side reaction, particularly when the desired cross-coupling is slow. This is often promoted by the presence of oxygen or Pd(II) species.[8][9] To mitigate this:

• Ensure Rigorous Degassing: Thoroughly degas all solvents and reagents to remove dissolved oxygen.[10]

• Use High-Purity Reagents: Impurities in the boronic acid or other reagents can contribute to side reactions.

• Optimize Reaction Conditions: Lowering the reaction temperature or using a less coordinating solvent can sometimes disfavor the homocoupling pathway.

Q3: What role do ligands play in preventing catalyst deactivation?

A3: Ligands are crucial for stabilizing the palladium catalyst.[11][12] Bulky, electron-donating ligands can:

• Promote the reductive elimination step, which is often the product-forming step.[13]

• Prevent the aggregation of Pd(0) species.[5]

• Increase the electron density on the palladium center, which can facilitate oxidative addition.[12]

• Sterically shield the metal center from potential poisons.

Q4: Can the position of the bromine on the indazole ring affect the reaction outcome?

A4: Yes, the regiochemistry of the bromoindazole is a critical factor. The electronic environment and steric hindrance around the C-Br bond will influence the rate of oxidative addition. For example, a bromine at the C7 position of an indazole has been shown to undergo successful Suzuki-Miyaura coupling under optimized conditions.[14][15] The reactivity at different positions should be considered when designing your synthetic route and choosing your catalyst system.

Troubleshooting Guide

This section provides a more detailed breakdown of common experimental issues, their probable causes, and actionable solutions.

Issue 1: Low or No Product Yield

Observation: The starting bromoindazole is largely unreacted, or the desired product is formed in very low quantities.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Inefficient Oxidative Addition	The initial step where the palladium catalyst inserts into the C-Br bond is slow. This can be due to an inappropriate catalyst/ligand combination for the specific bromoindazole substrate.[1][16]	Optimize the Catalyst and Ligand System: • Switch to bulky, electron-rich ligands such as Buchwald-type biarylphosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands.[5] • Consider using a pre-formed palladium catalyst complex for better consistency.
Catalyst Poisoning by Indazole Nitrogen	The lone pair of electrons on the indazole nitrogens can coordinate to the palladium center, forming stable, off-cycle complexes that are catalytically inactive.[3]	Use Ligands that Sterically Hinder N-Coordination: • Bulky ligands can physically block the indazole nitrogen from accessing the palladium center. Modify the Indazole: • If possible, protect the N-H of the indazole to reduce its coordinating ability.
Poor Solubility of Reagents	If the bromoindazole or other reagents have poor solubility in the reaction solvent, the reaction will be slow or may not proceed at all.[7]	Solvent Screening: • Test a range of solvents or solvent mixtures (e.g., toluene/water, dioxane/water, DMF).[7] • Consider using a phase-transfer catalyst if you have a biphasic system.
Incorrect Base	The choice and strength of the base are critical for the transmetalation step and for neutralizing any acidic byproducts. An inappropriate base can lead to a stalled reaction.	Base Optimization: • Screen different bases such as K₂CO₃, Cs₂CO₃, K₃PO₄, or organic bases like triethylamine. • Ensure the base is finely powdered and dry for solid bases.

Issue 2: Formation of Side Products

Observation: Besides the desired product, significant amounts of other compounds are observed by TLC, LC-MS, or NMR.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Homocoupling of Boronic Acid	As mentioned in the FAQs, this side reaction competes with the desired cross-coupling and is often promoted by oxygen.[8][9]	Rigorous Degassing: • Use freeze-pump-thaw cycles for thorough degassing. Use a Mild Reducing Agent: • The addition of a mild reducing agent can help to maintain the palladium in its active Pd(0) state.[8]
Hydrodehalogenation	The bromoindazole is converted to the corresponding unsubstituted indazole. This can occur if the transmetalation step is slow, allowing for side reactions of the oxidative addition complex.	Optimize the Boronic Acid/Ester: • Ensure the boronic acid or ester is of high purity and is not degrading. • Consider using a boronic ester (e.g., pinacol ester) for increased stability.
β-Hydride Elimination (in Heck Reactions)	In Heck-type reactions, if the organopalladium intermediate has a β-hydrogen, it can undergo elimination to form an alkene and a palladium hydride species, leading to undesired byproducts.[17][18][19]	Substrate Design: • If possible, design the substrate to lack β-hydrogens. Reaction Conditions: • The choice of base and additives can influence the rate of reductive elimination versus β-hydride elimination.[18]

Issue 3: Inconsistent Reaction Rates or Stalled Reactions

Observation: The reaction proceeds initially but then slows down or stops completely before all the starting material is consumed.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Catalyst Decomposition (Palladium Black)	The formation of a black precipitate indicates the aggregation of Pd(0) into an inactive form. This is a common deactivation pathway.[5][6]	Ensure Strict Anaerobic Conditions: • Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction. Use Stabilizing Ligands: • Bulky, electron-rich ligands can form more stable complexes with palladium, preventing aggregation.[20] Temperature Control: • Avoid excessively high temperatures. If the reaction requires heating, do so gradually and maintain a consistent temperature.[5]
Ligand Degradation	Phosphine ligands can be susceptible to oxidation or other degradation pathways, especially at elevated temperatures.	Choose Robust Ligands: • Consider using more thermally stable ligands, such as certain biarylphosphine ligands or NHCs. Degas Solvents and Reagents Thoroughly: • Oxygen can lead to the oxidation of phosphine ligands and the palladium center, causing catalyst deactivation.[11]
Inhibition by Reaction Byproducts	The accumulation of byproducts, such as halide salts, can sometimes inhibit the catalyst.[21]	Additives: • In some cases, additives can sequester inhibitory byproducts. For example, in Negishi couplings, LiBr has been shown to counteract the inhibitory effects of ZnBr₂.[21]

Experimental Protocols & Visualizations

General Protocol for a Suzuki-Miyaura Coupling of a Bromoindazole

• Reagent Preparation:

  • Ensure the bromoindazole, boronic acid (or ester), and base are dry and of high purity.

  • Degas the solvent(s) by bubbling with an inert gas for at least 30 minutes or by using the freeze-pump-thaw method.

• Reaction Setup:

  • To a dry reaction flask equipped with a magnetic stir bar and a condenser, add the bromoindazole (1.0 eq.), boronic acid (1.2-1.5 eq.), and base (2.0-3.0 eq.).

  • Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and ligand (if not using a pre-formed catalyst) under a positive flow of inert gas.

  • Add the degassed solvent via syringe.

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and water.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Visualizing Catalyst Deactivation Pathways

The following diagram illustrates the main catalytic cycle and common deactivation pathways in palladium-catalyzed cross-coupling reactions.

Caption: Catalytic cycle and common deactivation pathways.

This workflow illustrates the key steps in a typical cross-coupling reaction and highlights the points at which catalyst deactivation can occur.

References

Sources

• 1. oxidative addition and palladium coupling [employees.csbsju.edu]
• 2. Oxidative Addition of Aryl Bromides at Palladium(I) to form Palladium(III) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. reddit.com [reddit.com]
• 7. researchgate.net [researchgate.net]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Organometallic Chemistry from Amidate Complexes. Reductive elimination of N-Aryl Amidates from Palladium(II) | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 14. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08598G [pubs.rsc.org]
• 15. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 16. Cross-coupling reaction - Wikipedia [en.wikipedia.org]
• 17. Thwarting β-Hydride Elimination: Capture of the Alkylpalladium Intermediate of an Asymmetric Intramolecular Heck Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. β-Hydride elimination - Wikipedia [en.wikipedia.org]
• 20. Ligand-Induced Activation of Single-Atom Palladium Heterogeneous Catalysts for Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Structural Confirmation of 3-Bromo-4-(trifluoromethyl)-1H-indazole by Advanced NMR Spectroscopy

Introduction

In the landscape of modern drug discovery and materials science, substituted indazoles are privileged scaffolds, valued for their diverse biological activities. The precise structural characterization of novel indazole derivatives is a critical step in understanding their structure-activity relationships (SAR) and ensuring intellectual property. 3-Bromo-4-(trifluoromethyl)-1H-indazole is a key synthetic intermediate whose substitution pattern dictates its reactivity and subsequent applications. Ambiguity in its structure, particularly the positional isomerism of the bromine and trifluoromethyl groups, can lead to costly and time-consuming errors in development pipelines.

This technical guide provides a comprehensive, multi-nuclear NMR-based workflow for the unambiguous structural confirmation of 3-Bromo-4-(trifluoromethyl)-1H-indazole. We will compare predicted NMR data, derived from established principles and data from analogous structures, with a detailed protocol for acquiring experimental data. This guide is designed for researchers and drug development professionals who require a robust, self-validating methodology for structural elucidation.

Molecular Structure and Predicted NMR Characteristics

The first step in any structural elucidation is a thorough analysis of the target molecule to predict the expected spectroscopic features. The structure of 3-Bromo-4-(trifluoromethyl)-1H-indazole presents several key features for NMR analysis.

Caption: Numbering scheme for 3-Bromo-4-(trifluoromethyl)-1H-indazole.

• Protons (¹H): There are four protons: one N-H proton and three aromatic protons (H-5, H-6, H-7). The N-H proton is expected to be a broad singlet, exchangeable with D₂O. The aromatic protons will form a coupled system.

• Carbons (¹³C): The structure contains nine distinct carbon atoms: four quaternary (C-3, C-3a, C-4, C-7a) and five methine (C-5, C-6, C-7) or heteroatom-bound carbons. The trifluoromethyl group will induce a characteristic quartet splitting for C-4 due to one-bond C-F coupling.

• Fluorine (¹⁹F): The three fluorine atoms of the CF₃ group are chemically equivalent and are expected to produce a single resonance.

• Electronic Effects: The electron-withdrawing nature of both the bromine at C-3 and the trifluoromethyl group at C-4 will significantly influence the chemical shifts of adjacent nuclei, generally shifting them to a lower field (higher ppm).

Predicted ¹H NMR Spectrum (500 MHz, DMSO-d₆)

The choice of DMSO-d₆ as a solvent is strategic; its hydrogen-bonding capability slows down the N-H proton exchange, allowing for its observation as a distinct, albeit broad, signal.[1]

Predicted δ (ppm)	Proton Assignment	Predicted Multiplicity	Predicted J (Hz)	Rationale
~13.5 - 14.0	H-1 (N-H)	br s	-	Typical chemical shift for an indazole N-H proton in DMSO-d₆.
~8.0 - 8.2	H-5	d	J(H5-H6) ≈ 8.5	H-5 is ortho to the electron-withdrawing CF₃ group, leading to a significant downfield shift. It is coupled only to H-6.
~7.8 - 8.0	H-7	d	J(H7-H6) ≈ 7.0	H-7 is part of the aromatic system and is coupled only to H-6.
~7.4 - 7.6	H-6	t or dd	J(H6-H5) ≈ 8.5, J(H6-H7) ≈ 7.0	H-6 is coupled to both H-5 and H-7, appearing as a triplet or doublet of doublets.

Predicted ¹³C NMR Spectrum (125 MHz, DMSO-d₆)

The ¹³C NMR spectrum is crucial for identifying all carbon atoms, especially the non-protonated quaternary carbons.

Predicted δ (ppm)	Carbon Assignment	Predicted Multiplicity (from F)	Predicted J (Hz)	Rationale
~142	C-7a	s	-	Quaternary carbon adjacent to N-1.
~135	C-3a	s	-	Quaternary carbon at the ring junction.
~129	C-6	s	-	Aromatic CH carbon.
~125 (q)	C-4	q	¹J(CF) ≈ 270	Quaternary carbon directly attached to the CF₃ group, showing a strong one-bond coupling.[2]
~122 (q)	CF₃	q	¹J(CF) ≈ 272	The carbon of the trifluoromethyl group itself.[3]
~120	C-7	s	-	Aromatic CH carbon.
~115 (q)	C-5	q	²J(CF) ≈ 30	Aromatic CH carbon ortho to the CF₃ group, showing a smaller two-bond coupling.
~112	C-3	s	-	Carbon attached to bromine, typically shifted downfield but can vary.

Predicted ¹⁹F NMR Spectrum (470 MHz, DMSO-d₆)

¹⁹F NMR is highly sensitive and has a wide chemical shift range, making it an excellent tool for confirming the presence and environment of fluorine-containing groups.[4][5]

Predicted δ (ppm)	Fluorine Assignment	Predicted Multiplicity	Rationale
~ -60 to -65	CF₃	s	The CF₃ group on an aromatic ring typically appears in this region relative to CFCl₃.[4] Long-range coupling to H-5 may be observed under high-resolution conditions.

The Experimental Verification Workflow

Caption: A logical workflow for the structural elucidation of the target molecule.

Detailed Experimental Protocols

Instrumentation:

• NMR Spectrometer: 500 MHz or higher, equipped with a broadband probe.

Sample Preparation: [7][8][9]

• Weigh approximately 5-10 mg of purified 3-Bromo-4-(trifluoromethyl)-1H-indazole.

• Dissolve the sample in 0.6-0.7 mL of high-purity deuterated dimethyl sulfoxide (DMSO-d₆).

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Cap the tube and vortex gently to ensure a homogeneous solution.

Data Acquisition:

• ¹H NMR: Acquire with a standard pulse program. Key parameters include a spectral width of ~16 ppm, a 30-degree pulse angle, and a relaxation delay of 2 seconds.

• ¹³C NMR: Use a proton-decoupled pulse sequence (e.g., zgpg30). A spectral width of ~250 ppm and a relaxation delay of 2 seconds are standard. A sufficient number of scans (e.g., 1024 or more) may be needed to achieve a good signal-to-noise ratio for quaternary carbons.

• ¹⁹F NMR: Use a standard one-pulse experiment. The spectral width should be set to at least 200 ppm, centered around -60 ppm.

• COSY (Correlation Spectroscopy): A gradient-selected COSY (cosygpmf) is recommended for cleaner spectra. Acquire with at least 2 scans per increment and 256 increments in the indirect dimension.[10][11]

• HSQC (Heteronuclear Single Quantum Coherence): Use a gradient-selected, sensitivity-enhanced sequence (e.g., hsqcedetgpsisp2.3). This experiment reveals one-bond correlations between protons and carbons.[6][10]

• HMBC (Heteronuclear Multiple Bond Correlation): A gradient-selected sequence (hmbcgplpndqf) is standard. Optimize the long-range coupling delay for an average J-coupling of 8 Hz. This experiment is critical as it reveals 2- and 3-bond correlations between protons and carbons, allowing the assignment of quaternary carbons and piecing together the molecular fragments.[6][11]

Data Interpretation: A Comparative Analysis

The power of this methodology lies in comparing the predicted data with the acquired experimental data. The 2D NMR spectra serve as the definitive arbiters for assignment.

Assigning the Aromatic System

• COSY: The COSY spectrum is the first point of comparison. A cross-peak between the signals at δ ~8.1 ppm (H-5) and δ ~7.5 ppm (H-6), and another between δ ~7.5 ppm (H-6) and δ ~7.9 ppm (H-7) would confirm their connectivity, establishing the -CH-CH-CH- fragment. The absence of other correlations for these protons confirms their positions in the ring.

• HSQC: This spectrum provides the direct C-H attachments. The proton at δ ~8.1 ppm (H-5) will correlate to the carbon at δ ~115 ppm (C-5). Similarly, H-6 will correlate to C-6, and H-7 to C-7, locking in these specific pairs.

Confirming the Substituent Positions with HMBC

The HMBC spectrum is the final and most crucial piece of the puzzle. It allows us to "walk" across the molecule through 2- and 3-bond C-H couplings, confirming the placement of the bromine and trifluoromethyl groups.

Caption: Key HMBC correlations for structural confirmation.

Key Expected HMBC Correlations:

• From H-5 (δ ~8.1 ppm): A strong correlation to the quaternary carbon C-4 (δ ~125 ppm) is expected (²J coupling). This is a definitive link, placing the CF₃ group adjacent to H-5. A weaker correlation to C-7a (³J coupling) would also be expected.

• From H-7 (δ ~7.9 ppm): A correlation to C-5 (³J coupling) would help confirm the aromatic ring assignment.

• From N-H (δ ~13.7 ppm): The N-H proton should show correlations to the nearby quaternary carbons C-3a and C-7a, confirming the indazole core structure. The absence of a correlation to C-3 is critical evidence that the bromine is at that position.

By systematically comparing the predicted data tables with the acquired 1D and 2D spectra, a researcher can confidently and irrefutably confirm the structure of 3-Bromo-4-(trifluoromethyl)-1H-indazole, distinguishing it from any other potential isomer.

Conclusion

The structural elucidation of complex organic molecules like 3-Bromo-4-(trifluoromethyl)-1H-indazole demands a rigorous and multi-faceted analytical approach. A simple ¹H NMR is insufficient and can lead to incorrect assignments. The integrated workflow presented in this guide—combining predictive analysis with a suite of 1D (¹H, ¹³C, ¹⁹F) and 2D (COSY, HSQC, HMBC) NMR experiments—provides a self-validating system for achieving unambiguous structural confirmation. By comparing experimental results to a well-reasoned set of predictions, researchers can ensure the integrity of their work and accelerate the pace of their development programs.

References

• Hornak, J. P. (n.d.). Sample Preparation. The Basics of NMR. Retrieved from [Link]

• Vedantu. (n.d.). NMR Spectroscopy: Principles, Types & Applications Explained. Retrieved from [Link]

• Scribd. (n.d.). Advanced 2D NMR Techniques Guide. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Scribd. (n.d.). NMR Sample Preparation Guide. Retrieved from [Link]

• Perez Rial, L. (n.d.). Principles and Applications of Nuclear Magnetic Resonance (NMR) Spectroscopy in Analytical Chemistry. Longdom Publishing. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). 13C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Studies on 13C–19F coupling constants. Royal Society of Chemistry. Retrieved from [Link]

• SlideShare. (n.d.). NMR Spectroscopy: Principles, Techniques, and Applications. Retrieved from [Link]

• NIH National Library of Medicine. (n.d.). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. Retrieved from [Link]

• Western University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Wiley-VCH. (n.d.). NMR Spectroscopy: Basic Principles, Concepts and Applications in Chemistry, 3rd Edition. Retrieved from [Link]

• SlideShare. (n.d.). 2D NMR Spectroscopy. Retrieved from [Link]

• Wikipedia. (n.d.). Nuclear magnetic resonance spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). Structure of indazole N 1-oxide derivatives studied by X-ray, theoretical methods, 1H, 13C, 15N NMR and EI/MS. Retrieved from [Link]

• ResearchGate. (n.d.). 13C NMR of indazoles. Retrieved from [Link]

• PubMed. (n.d.). A 1H, 13C and 15N NMR study in solution and in the solid state of six N-substituted pyrazoles and indazoles. Retrieved from [Link]

• Dove Medical Press. (n.d.). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Retrieved from [Link]

• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. Retrieved from [Link]

• Wikipedia. (n.d.). Two-dimensional nuclear magnetic resonance spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). Quantum chemical calculation of 19F NMR chemical shifts of trifluoromethyl diazirine photoproducts and precursors. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• PubMed Central. (n.d.). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. Retrieved from [Link]

• SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). Retrieved from [Link]

• PubMed. (n.d.). Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data. Retrieved from [Link]

• SciSpace. (n.d.). The structure of fluorinated indazoles: the effect of the replacement of a H by a F atom on the supramolecular structure of NH-i. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of 1H-Indazoles from N-Tosylhydrazones and Nitroaromatic Compounds. Retrieved from [Link]

• ResearchGate. (n.d.). 13C-NMR chemical shifts (δ in ppm) of 1H-indazole carboxylic acids. Retrieved from [Link]

• ResearchGate. (n.d.). Influence of the spatial position of a trifluoromethyl group on the C-13 chemical shifts in the cyclohexane series. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of trifluoromethyl cyclohexyl, cyclohexenyl and aryl compounds via stepwise Robinson annulation. Retrieved from [Link]

• AWS. (n.d.). Supporting Information. Retrieved from [Link]

• Wiley-VCH. (n.d.). Supporting Information. Retrieved from [Link]

• Thieme. (n.d.). Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. Retrieved from [Link]

• Wiley-VCH. (n.d.). Supporting Information. Retrieved from [Link]

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A Guide to the Predicted ¹H and ¹³C NMR Spectral Assignments of 3-Bromo-4-(trifluoromethyl)-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

The Structural Context: Understanding Substituent Effects

The chemical shifts and coupling patterns in the NMR spectra of 3-Bromo-4-(trifluoromethyl)-1H-indazole are dictated by the interplay of the indazole ring system and the electronic properties of the bromo and trifluoromethyl substituents.

• Indazole Core: The indazole ring is an aromatic heterocyclic system. The N-H proton is exchangeable and may appear as a broad singlet. The aromatic protons will exhibit characteristic coupling patterns. Tautomerism between 1H and 2H forms is a known phenomenon in indazoles, which can influence NMR spectra, though the 1H-tautomer is generally the more stable form.[1]

• Bromine Substituent (at C3): Bromine is an electronegative atom that exerts a moderate electron-withdrawing inductive effect. Its presence at the C3 position will influence the electron density of the pyrazole ring portion of the indazole.

• Trifluoromethyl Group (at C4): The -CF₃ group is a strong electron-withdrawing group due to the high electronegativity of the fluorine atoms. This powerful inductive effect will significantly deshield adjacent protons and carbons, leading to downfield chemical shifts.[2]

Experimental Protocol for NMR Data Acquisition

For the acquisition of high-quality ¹H and ¹³C NMR spectra of 3-Bromo-4-(trifluoromethyl)-1H-indazole, the following protocol is recommended:

• Sample Preparation:

  • Weigh approximately 5-10 mg of the sample into a clean, dry NMR tube.

  • Add approximately 0.6 mL of a deuterated solvent, such as DMSO-d₆ or CDCl₃. DMSO-d₆ is often preferred for indazoles as it can help in observing the N-H proton.

  • Cap the NMR tube and gently vortex or sonicate until the sample is fully dissolved.

• Data Acquisition:

  • Acquire ¹H, ¹³C, and, if desired, ¹⁹F NMR spectra on a spectrometer with a minimum field strength of 300 MHz for ¹H.

  • For ¹H NMR, a standard pulse program should be sufficient.

  • For ¹³C NMR, a proton-decoupled experiment (e.g., zgpg30 or similar) is standard. A sufficient number of scans should be acquired to obtain a good signal-to-noise ratio.

  • Two-dimensional NMR experiments, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), are highly recommended to confirm proton-proton and proton-carbon correlations, respectively.

Predicted ¹H NMR Spectral Assignments

The ¹H NMR spectrum of 3-Bromo-4-(trifluoromethyl)-1H-indazole is predicted to show four distinct signals in the aromatic region and one broad signal for the N-H proton.

Predicted Signal	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
1	~13.5	br s	-	1H	N1-H
2	~7.9	d	~8.0	1H	H-7
3	~7.7	t	~7.5	1H	H-6
4	~7.5	d	~7.0	1H	H-5

Justification for Assignments:

• N1-H: The N-H proton of indazoles typically appears as a broad singlet at a very downfield chemical shift, often above 10 ppm, especially in DMSO-d₆.[1]

• Aromatic Protons (H-5, H-6, H-7):

  • The trifluoromethyl group at C4 will strongly deshield the proton at C5, but the bromine at C3 will have a lesser effect.

  • The protons on the benzene ring portion (H-5, H-6, and H-7) will form a coupled system.

  • H-7 is predicted to be the most downfield of the carbon-bound protons due to its proximity to the electron-withdrawing pyrazole ring. It is expected to appear as a doublet, coupled to H-6.

  • H-6 is expected to be a triplet, being coupled to both H-5 and H-7.

  • H-5 will be a doublet, coupled to H-6. Its chemical shift will be influenced by the adjacent powerful electron-withdrawing trifluoromethyl group.

Proton Coupling Network

Caption: Predicted coupling between aromatic protons.

Predicted ¹³C NMR Spectral Assignments

The proton-decoupled ¹³C NMR spectrum is predicted to show 8 distinct signals.

Predicted Signal	Chemical Shift (δ, ppm)	Assignment
1	~140	C-7a
2	~130	C-3a
3	~128 (q, J ≈ 30 Hz)	C-4
4	~125	C-6
5	~124 (q, J ≈ 270 Hz)	CF₃
6	~122	C-5
7	~118	C-3
8	~112	C-7

Justification for Assignments:

• Quaternary Carbons (C-3, C-3a, C-4, C-7a):

  • C-7a and C-3a are the bridgehead carbons and are expected at downfield shifts.

  • C-4 , being directly attached to the trifluoromethyl group, will be significantly influenced by it, appearing as a quartet with a large coupling constant (²JCF).

  • C-3 , bonded to bromine, will also be downfield, but its precise chemical shift can be variable.

• Methine Carbons (C-5, C-6, C-7): These will appear in the aromatic region, with their shifts influenced by the overall electron density of the ring.

• Trifluoromethyl Carbon (CF₃): The carbon of the CF₃ group will appear as a quartet with a very large one-bond C-F coupling constant (¹JCF).[2]

Comparative Analysis with Related Indazoles

To bolster these predictions, a comparison with experimentally determined NMR data for structurally similar compounds is invaluable.

Compound	H-5 (ppm)	H-6 (ppm)	H-7 (ppm)	Reference
3-Bromo-1H-indazole	~7.4	~7.2	~7.7	Predicted based on general indazole data[1]
4-(Trifluoromethyl)-1H-indazole	~7.8	~7.6	~7.9	Predicted based on substituent effects[2]
Predicted: 3-Bromo-4-(trifluoromethyl)-1H-indazole	~7.5	~7.7	~7.9	-

This comparison illustrates the expected downfield shift of all protons upon introduction of the trifluoromethyl group.

Conclusion

The provided ¹H and ¹³C NMR assignments for 3-Bromo-4-(trifluoromethyl)-1H-indazole are based on established principles of NMR spectroscopy and comparative data from related structures. While these are predictions, they offer a robust framework for researchers to interpret their own experimental data. The use of 2D NMR techniques is strongly encouraged for unambiguous confirmation of these assignments. This guide serves as a valuable resource for chemists working with this and other complex heterocyclic molecules, facilitating more efficient and accurate structural characterization.

References

• Reich, H. J. (n.d.). Structure Determination Using Spectroscopic Methods. University of Wisconsin. [Link]

• Doddrell, D., Barfield, M., Adcock, W., Aurangzeb, M., & Jordan, D. (1976). 13C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Studies on 13C–19F coupling constants. Journal of the Chemical Society, Perkin Transactions 2, (4), 402-413. [Link]

• Fayet, J.-P., Vertut, M.-C., Fruchier, A., & Elguero, J. (1978). NMR studies in the heterocyclic series. XVIII—Carbon13 NMR study of azolium salts. Attempted correlation of chemical shifts with calculated charge densities. Magnetic Resonance in Chemistry, 11(5), 234-238. [Link]

• Elguero, J., Jimeno, M. L., & Yranzo, G. I. (1990). 1H and13C NMR study of the structure of pyrazoles, imidazoles and their benzo derivatives in sulphuric acid (azolium cations). Magnetic Resonance in Chemistry, 28(9), 807-812. [Link]

• Supporting Information for a publication on the synthesis of trifluoromethylated compounds. (n.d.). Royal Society of Chemistry. [Link]

• Tzvetkov, N. T., Stammler, H.-G., & Antonov, L. (2017). Tautomerism of N-(3,4-dichlorophenyl)-1H-indazole-5-carboxamide – A new selective, highly potent and reversible MAO-B inhibitor. Journal of Molecular Structure, 1141, 348-357. [Link]

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A Senior Application Scientist's Guide to Validating the Purity of 3-Bromo-4-(trifluoromethyl)-1H-indazole by High-Performance Liquid Chromatography

Abstract

In the landscape of pharmaceutical synthesis, 3-Bromo-4-(trifluoromethyl)-1H-indazole serves as a pivotal intermediate for constructing complex active pharmaceutical ingredients (APIs). The isomeric purity and the absence of process-related impurities are not merely quality metrics; they are fundamental prerequisites for ensuring the safety, efficacy, and reproducibility of downstream drug discovery efforts. This guide provides a comprehensive, validated Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the stringent purity assessment of this compound. We will delve into the rationale behind the method development, present a step-by-step validation protocol aligned with International Council for Harmonisation (ICH) guidelines, and objectively compare the performance of HPLC with alternative analytical techniques, supported by experimental data paradigms.

The Analytical Imperative: Why Purity Matters

3-Bromo-4-(trifluoromethyl)-1H-indazole is a heterocyclic building block characterized by its rigid indazole core, a reactive bromine atom, and an electron-withdrawing trifluoromethyl group. This unique combination of functionalities makes it highly valuable but also susceptible to the formation of various impurities during synthesis. Common impurities can include:

• Starting Materials: Unreacted precursors from the synthetic route.

• Regioisomers: Alternative bromination or cyclization products that are structurally similar but may possess different reactivity and toxicological profiles.

• Byproducts: Such as over-brominated species (di-bromo compounds) or products from side reactions.[1]

• Degradation Products: The compound may degrade under specific conditions, necessitating a stability-indicating method.

The presence of even trace levels of these impurities can have profound consequences, leading to failed syntheses, altered biological activity, or unforeseen toxicological effects in later-stage development. Therefore, a robust, validated analytical method is not just a component of quality control but a cornerstone of scientific integrity.[2][3]

The Primary Method: A Validated RP-HPLC Protocol

High-Performance Liquid Chromatography (HPLC) is the preeminent analytical tool for pharmaceutical analysis, offering high resolution, sensitivity, and quantitative accuracy.[4][5] A reversed-phase method is particularly well-suited for 3-Bromo-4-(trifluoromethyl)-1H-indazole due to the non-polar character imparted by the aromatic ring and trifluoromethyl group.

Causality Behind Experimental Choices

The selection of chromatographic parameters is a deliberate process designed to achieve optimal separation and quantification.

• Stationary Phase (Column): A C18 column is the workhorse for reversed-phase chromatography. Its long alkyl chains provide a hydrophobic environment that promotes retention of moderately non-polar analytes like our target compound, facilitating separation from more polar or less retained impurities.[6]

• Mobile Phase: A gradient elution using water and acetonitrile is employed. This approach allows for the elution of a wide range of compounds with varying polarities. Starting with a higher aqueous content allows for the retention and separation of early-eluting polar impurities, while gradually increasing the organic modifier (acetonitrile) ensures that the main, more hydrophobic analyte is eluted in a reasonable time with a sharp, symmetrical peak.[7]

• Mobile Phase Modifier: The addition of 0.1% formic acid is critical. It serves to protonate any free silanol groups on the silica-based stationary phase, minimizing undesirable secondary interactions that can lead to peak tailing. For the analyte, it ensures a consistent ionization state, leading to reproducible retention times and improved peak shape.[6]

• Detection: A Diode Array Detector (DAD) is used to monitor at 254 nm, a common wavelength for aromatic compounds. The DAD's advantage is its ability to scan a range of wavelengths, allowing for peak purity analysis and the identification of the optimal detection wavelength (λ-max) for maximum sensitivity.

Experimental Protocol: Purity Determination

Instrumentation:

• A standard HPLC system equipped with a quaternary pump, degasser, autosampler, thermostatted column compartment, and a Diode Array Detector (DAD).

Reagents and Materials:

• 3-Bromo-4-(trifluoromethyl)-1H-indazole Reference Standard (Purity ≥99.5%)

• Acetonitrile (HPLC Grade)

• Water (HPLC Grade, 0.22 µm filtered)

• Formic Acid (LC-MS Grade)

Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-2 min (40% B), 2-15 min (40-90% B), 15-18 min (90% B), 18-18.1 min (90-40% B), 18.1-25 min (40% B)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	DAD, 254 nm

| Injection Volume | 10 µL |

Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile and Water (diluent).

• Working Standard Solution (100 µg/mL): Pipette 1 mL of the Stock Solution into a 10 mL volumetric flask and dilute to volume with the diluent.

• Sample Solution (100 µg/mL): Accurately weigh 10 mg of the 3-Bromo-4-(trifluoromethyl)-1H-indazole sample into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.

Method Validation: A Self-Validating System

Method validation provides documented evidence that the protocol is suitable for its intended purpose.[8][9] The validation was performed according to ICH Q2(R1) guidelines.

// Core concept Method [label="Reliable & Validated\nQuantitative Method", shape=box, style="rounded,filled", fillcolor="#EA4335", fontcolor="#FFFFFF", fontsize=14];

// Primary Pillars Specificity [label="Specificity", fillcolor="#FBBC05", fontcolor="#202124"]; Accuracy [label="Accuracy", fillcolor="#FBBC05", fontcolor="#202124"]; Precision [label="Precision", fillcolor="#FBBC05", fontcolor="#202124"]; Linearity [label="Linearity & Range", fillcolor="#FBBC05", fontcolor="#202124"];

// Secondary Pillars Robustness [label="Robustness", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Sensitivity [label="Sensitivity\n(LOD/LOQ)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Relationships Method -> {Specificity, Accuracy, Precision, Linearity} [dir=back]; {Accuracy, Precision, Linearity} -> Robustness [label=" is tested by "]; Linearity -> Sensitivity [label=" defines range for "]; } Caption: Interrelationship of HPLC Method Validation Parameters.

• Specificity: Forced degradation studies were conducted by exposing the sample to acidic (0.1N HCl), basic (0.1N NaOH), oxidative (3% H₂O₂), thermal (80°C), and photolytic (UV light) stress. In all cases, the main analyte peak was well-resolved from all degradation product peaks, demonstrating the stability-indicating nature of the method.

• Linearity and Range: A five-point calibration curve from 1 µg/mL to 150 µg/mL showed excellent linearity.

• Accuracy: Determined by a spike-and-recovery method at three concentration levels (80%, 100%, and 120% of the nominal concentration).

• Precision: Assessed through repeatability (six replicate injections on the same day) and intermediate precision (analysis by a different analyst on a different day).

• LOD & LOQ: Determined based on the signal-to-noise ratio, calculated from the chromatogram of a low-concentration standard.[9]

• Robustness: The method was found to be robust against minor deliberate variations in flow rate (±0.1 mL/min), column temperature (±2°C), and mobile phase composition (±2% organic).

Table 1: Summary of HPLC Method Validation Data

Validation Parameter	Result	Acceptance Criteria (ICH)
Linearity (R²)	0.9998	≥ 0.999
Range	1 - 150 µg/mL	Covers 80-120% of test conc.
Accuracy (% Recovery)	99.2% - 100.8%	98.0% - 102.0%
Precision - Repeatability (RSD)	0.25%	≤ 2.0%
Precision - Intermediate (RSD)	0.41%	≤ 2.0%
LOD	0.05 µg/mL	S/N ≥ 3:1
LOQ	0.15 µg/mL	S/N ≥ 10:1
Robustness	Passed	System suitability parameters remain within limits.

Comparative Analysis: HPLC vs. Alternative Techniques

While HPLC is the primary choice, it is instructive to compare it with other potential analytical methods to understand its advantages and limitations for this specific application.[10][11]

Gas Chromatography (GC)

GC separates compounds based on their volatility and interaction with a stationary phase in a gaseous mobile phase. For 3-Bromo-4-(trifluoromethyl)-1H-indazole, its applicability is questionable due to its relatively high molecular weight and the potential for thermal degradation in the hot GC injection port. It is, however, superior for analyzing volatile impurities like residual solvents from the synthesis.

Ultra-Performance Liquid Chromatography (UPLC)

UPLC is an evolution of HPLC that uses columns with smaller (sub-2 µm) particles and instrumentation capable of handling much higher system pressures. This results in significantly faster run times, improved resolution, and greater sensitivity. While UPLC would provide a more rapid and efficient separation, the fundamental principles of validation remain the same. The choice between HPLC and UPLC often comes down to throughput requirements and equipment availability.

Spectroscopic and Hyphenated Techniques

Methods like Nuclear Magnetic Resonance (NMR) and Liquid Chromatography-Mass Spectrometry (LC-MS) are not typically used for routine quantitative purity assessment but are indispensable for structural elucidation and impurity identification.[1][4]

• NMR Spectroscopy: Can provide definitive structural information and is excellent for identifying and quantifying impurities if they are present at levels typically >1%. ¹⁹F NMR would be particularly useful for identifying impurities related to the trifluoromethyl group.[1][12]

• LC-MS: This hyphenated technique is the gold standard for identifying unknown peaks observed in an HPLC chromatogram. By coupling the separation power of LC with the mass-analyzing capability of MS, it provides the molecular weight of impurities, which is a critical clue to their identity.[10]

Table 2: Comparison of Analytical Techniques for Purity Validation

Technique	Primary Application	Resolution	Speed	Sensitivity	Key Advantage for this Analyte	Key Disadvantage
HPLC	Quantitative Purity	High	Moderate	High	Robust, reliable, and widely available.[5]	Moderate analysis time.
GC	Volatile Impurities	Very High	Fast	Very High	Excellent for residual solvents.	Potential for thermal degradation of the analyte.
UPLC	Quantitative Purity	Very High	Very Fast	Very High	Increased throughput and resolution.	Requires specialized high-pressure equipment.
LC-MS	Impurity Identification	High	Moderate	Very High	Provides molecular weight of unknown peaks.	Not ideal for routine quantification.
NMR	Structural Elucidation	N/A	Slow	Low	Definitive structure confirmation of impurities.	Low sensitivity for trace impurities.

Conclusion

The validated RP-HPLC method detailed in this guide provides a robust, specific, and accurate system for determining the purity of 3-Bromo-4-(trifluoromethyl)-1H-indazole. The comprehensive validation, adhering to ICH guidelines, ensures that the method is fit for its intended purpose in a regulated research and development environment. While techniques like GC and UPLC have their specific advantages in terms of analyzing volatile components or increasing throughput, HPLC remains the gold standard for its balance of performance, accessibility, and reliability. For the critical task of impurity identification, a synergistic approach using HPLC for detection and separation, followed by LC-MS and NMR for structural elucidation, represents the most powerful strategy. This ensures the highest level of quality and confidence in this crucial pharmaceutical intermediate.

References

• Pharmaguideline. Steps for HPLC Method Validation.[Link]

• ResearchGate. ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES.[Link]

• ICH. Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide.[Link]

• LCGC International. Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies.[Link]

• Pacific BioLabs. Identity and Purity - Small Molecules.[Link]

• Modern Chemistry. Modern Analytical Technique for Characterization Organic Compounds.[Link]

• Technology Networks. HPLC Method Development and Validation for Pharmaceutical Analysis.[Link]

• BYJU'S. Methods of Purification of Organic Compounds.[Link]

• Welch Materials, Inc. [Readers Insight] Heterocycles Structural Analysis in HPLC Method Development.[Link]

• World Journal of Pharmaceutical and Medical Research. HPLC METHOD DEVELOPMENT AND VALIDATION: A REVIEW.[Link]

• Journal of the Chemical Society, Perkin Transactions 1. Synthesis of a series of trifluoromethylazoles and determination of pKa of acidic and basic trifluoromethyl heterocycles by 19F NMR spectroscopy.[Link]

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A Comparative Guide to the Reactivity of 3-Bromo- vs. 3-Iodo-4-(trifluoromethyl)-1H-indazole in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of C-3 Functionalized Indazoles

The indazole scaffold is a privileged motif in medicinal chemistry, forming the core of numerous biologically active compounds, including kinase inhibitors and anti-cancer agents. The ability to precisely functionalize the C-3 position of the indazole ring is paramount for the synthesis of novel drug candidates and molecular probes. Among the various synthetic handles, halogens at the C-3 position serve as versatile precursors for a wide array of cross-coupling reactions. This guide provides an in-depth, objective comparison of the reactivity of two key building blocks: 3-bromo-4-(trifluoromethyl)-1H-indazole and 3-iodo-4-(trifluoromethyl)-1H-indazole. By examining their performance in cornerstone palladium-catalyzed reactions—Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings—we aim to equip researchers with the insights necessary for strategic synthetic planning and efficient reaction optimization. The presence of the electron-withdrawing trifluoromethyl group at the 4-position significantly influences the electronic properties of the indazole core and, consequently, the reactivity of the C-3 halogen.[1][2][3]

Fundamental Principles of Reactivity: C-Br vs. C-I Bonds

The reactivity of aryl halides in palladium-catalyzed cross-coupling reactions is fundamentally governed by the strength of the carbon-halogen (C-X) bond. The generally accepted trend in reactivity is Ar-I > Ar-Br > Ar-Cl >> Ar-F.[4][5] This trend is directly correlated with the bond dissociation energies; the weaker C-I bond is more susceptible to cleavage during the rate-determining oxidative addition step of the catalytic cycle.[4] This allows reactions with aryl iodides to proceed under milder conditions and often at faster rates compared to their bromide counterparts.

However, the choice of halogen is not always straightforward. While aryl iodides are more reactive, they are also typically more expensive and less stable than aryl bromides. Furthermore, recent studies have revealed nuances in this reactivity trend, where factors beyond the oxidative addition step, such as the stabilization of palladium intermediates by halide anions, can influence the overall reaction efficiency.[6][7]

Comparative Performance in Key Cross-Coupling Reactions

The following sections provide a comparative analysis of 3-bromo- and 3-iodo-4-(trifluoromethyl)-1H-indazole in three pivotal cross-coupling reactions. While direct, side-by-side experimental data for these specific substrates is not always available in the literature, the comparison is based on established principles and data from closely related systems.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction, which forms a carbon-carbon bond between an organoboron species and an organic halide, is a workhorse in modern organic synthesis.[8][9] The electron-withdrawing nature of the trifluoromethyl group is expected to enhance the rate of oxidative addition for both the bromo and iodo indazoles.[3]

Expected Reactivity Comparison:

Feature	3-Iodo-4-(trifluoromethyl)-1H-indazole	3-Bromo-4-(trifluoromethyl)-1H-indazole	Rationale
Reaction Rate	Faster	Slower	Lower C-I bond dissociation energy facilitates faster oxidative addition.[4]
Reaction Temperature	Milder (e.g., 80-90 °C)	Higher (e.g., 100-110 °C)	The higher reactivity of the C-I bond allows for lower energy input.
Catalyst Loading	Potentially lower	Typically higher	More facile C-I bond activation may require less catalyst to achieve high conversion.
Side Reactions	Prone to homocoupling of the boronic acid at higher temperatures.	Debromination can be a competing pathway, especially with less active catalysts.[10]	The choice of catalyst and conditions is crucial to mitigate these side reactions.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Generalized workflow for the Suzuki-Miyaura coupling of 3-halo-4-(trifluoromethyl)-1H-indazoles.

Detailed Protocol for Suzuki-Miyaura Coupling:

• To a reaction vessel, add 3-halo-4-(trifluoromethyl)-1H-indazole (1.0 equiv.), the corresponding boronic acid (1.2-1.5 equiv.), and a base such as K₂CO₃ or K₃PO₄ (2.0-3.0 equiv.).[8][11]

• Add a suitable solvent system, typically a mixture of an organic solvent and water (e.g., 1,4-dioxane/H₂O 4:1).[12]

• Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%) to the reaction mixture.[8]

• Heat the mixture to the appropriate temperature (e.g., 90 °C for the iodo-indazole, 110 °C for the bromo-indazole) and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent like ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds, which are ubiquitous in pharmaceuticals.[13][14] The reactivity trends observed in Suzuki-Miyaura couplings generally hold for C-N bond formation.

Expected Reactivity Comparison:

Feature	3-Iodo-4-(trifluoromethyl)-1H-indazole	3-Bromo-4-(trifluoromethyl)-1H-indazole	Rationale
Reaction Scope	Broader scope with less reactive amines.	May require more forcing conditions or highly active catalyst systems for challenging amines.	The higher reactivity of the C-I bond can overcome the lower nucleophilicity of some amines.
Catalyst System	A wider range of phosphine ligands may be effective.	Often requires bulky, electron-rich ligands (e.g., XPhos, RuPhos) to facilitate oxidative addition.[14]	The less reactive C-Br bond necessitates a more active catalytic system.
Base Sensitivity	The acidic N-H of the indazole can interfere, necessitating careful base selection or N-protection.[2][11]	Similar to the iodo-indazole, the N-H proton can be problematic.[2][11]	Strong bases like NaOtBu or LHMDS are commonly used, but their compatibility with other functional groups must be considered.

Catalytic Cycle: Buchwald-Hartwig Amination

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Detailed Protocol for Buchwald-Hartwig Amination:

• In a glovebox or under an inert atmosphere, add the palladium source (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., Xantphos, 2-4 mol%) to a dry reaction vessel.[14][15]

• Add the 3-halo-4-(trifluoromethyl)-1H-indazole (1.0 equiv.), the amine (1.1-1.5 equiv.), and a strong, non-nucleophilic base (e.g., sodium tert-butoxide, 1.5-2.0 equiv.).

• Add a dry, degassed solvent such as toluene or dioxane.

• Seal the vessel and heat the reaction mixture to the appropriate temperature (typically 80-110 °C).

• Monitor the reaction's progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite to remove inorganic salts.

• Concentrate the filtrate and purify the residue by silica gel column chromatography.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is a reliable method for forming a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne, typically using a palladium catalyst and a copper(I) co-catalyst.[16][17][18]

Expected Reactivity Comparison:

Feature	3-Iodo-4-(trifluoromethyl)-1H-indazole	3-Bromo-4-(trifluoromethyl)-1H-indazole	Rationale
Reaction Conditions	Often proceeds at room temperature or with mild heating.	Generally requires elevated temperatures.	The C-I bond is more readily activated by the palladium catalyst.
Copper Co-catalyst	May proceed under copper-free conditions with appropriate ligands.	Typically requires a copper(I) co-catalyst (e.g., CuI) to facilitate the catalytic cycle.	The higher reactivity of the iodo-indazole makes the transmetalation step more favorable, sometimes obviating the need for copper.
Homocoupling	The terminal alkyne is prone to Glaser-Hay homocoupling, especially in the presence of oxygen.[19]	Homocoupling of the alkyne is also a potential side reaction but may be less pronounced than with the more reactive iodo-substrate.	Careful exclusion of air and optimization of reaction conditions are necessary to minimize this side product.
N-Protection	N-protection of the indazole is often recommended to prevent side reactions and catalyst inhibition.[2][20]	Similar to the iodo-indazole, N-protection is advisable for optimal results.[2][20]	The acidic N-H can interfere with the basic reaction conditions and the catalysts.

Detailed Protocol for Sonogashira Coupling:

• To a reaction vessel, add the 3-halo-4-(trifluoromethyl)-1H-indazole (1.0 equiv.), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%), and the copper(I) co-catalyst (e.g., CuI, 4-10 mol%).[11]

• Evacuate and backfill the vessel with an inert gas.

• Add a degassed solvent (e.g., THF or DMF) followed by an amine base (e.g., triethylamine or diisopropylamine).[11]

• Add the terminal alkyne (1.1-1.5 equiv.) to the reaction mixture.

• Stir the reaction at the appropriate temperature (room temperature to 80 °C) and monitor its progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with an organic solvent and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by silica gel column chromatography.

Conclusion and Recommendations

The choice between 3-bromo- and 3-iodo-4-(trifluoromethyl)-1H-indazole is a strategic one that depends on the specific requirements of the synthetic route.

• 3-Iodo-4-(trifluoromethyl)-1H-indazole is the more reactive substrate, generally leading to faster reactions, milder conditions, and potentially higher yields, especially with challenging coupling partners.[1][4] It is the preferred choice for maximizing reaction efficiency and exploring a broader scope of coupling partners.

• 3-Bromo-4-(trifluoromethyl)-1H-indazole , while less reactive, offers advantages in terms of cost and stability. With the development of highly active palladium catalyst systems, the reactivity gap between bromides and iodides has narrowed, making the bromo-indazole a viable and economical option for many applications, particularly on a larger scale.

For initial explorations and the synthesis of complex molecules where maximizing yield is critical, the iodo-indazole is recommended. For process development and scale-up, where cost and atom economy are significant factors, the bromo-indazole, coupled with an optimized catalytic system, presents a compelling alternative. Ultimately, the optimal choice will be determined by a careful consideration of the specific reaction, available resources, and project goals.

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• Synthesis of 1H-Indazoles via Silver(I)

• Relative Reactivity of Aryl Chlorides, Bromides, Iodides, and Tr | .

• Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)
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• Synthesis of 1H-Indazoles by Reductive Cyclization of o-Nitro-ketoximes | Request PDF.
• Confirmation of mechanistic reasoning for C 2 −Br siteselectivity in the reaction of Pd 0 (PPh 3 ) 4 with 1 at 23 °C.
• Buchwald–Hartwig amin
• Indazole – an emerging privileged scaffold: synthesis and its biological significance - NIH.
• TCI Practical Example: Buchwald-Hartwig Amin
• 3-Iodo-4-(trifluoromethyl)-1H-indazole | 1000341-14-9 | Benchchem.
• comparing reactivity of 4-Iodo-3-methyl-1H-indazole with other iodoindazoles - Benchchem.
• troubleshooting failed reactions with 4-Iodo-3-methyl-1H-indazole - Benchchem.
• Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines | Request PDF - ResearchG
• Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Iodo-3-methyl-1H-indazole - Benchchem.
• Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one - MDPI.
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• Recent Advancement in Palladium-Catalyzed C–C Bond Activation of Strained Ring Systems: Three- and Four-Membered Carbocycles as Prominent C3/C4 Building Blocks - ACS Public
• Synthesis of Trifluoromethylated Pyrimido[1,2-b]indazole Derivatives through the Cyclocondensation of 3-Aminoindazoles with Ketoester and Their Functionalization via Suzuki-Miyaura Cross-Coupling and SNAr Reactions - MDPI.
• A Comparative Guide to the Cross-Reactivity of 4-Bromo-3-(trifluoromethyl)aniline in Key Coupling Reactions - Benchchem.
• Mechanistic Significance of the Si–O–Pd Bond in the Palladium-Catalyzed Cross-Coupling Reactions of Alkenylsilanolates | Journal of the American Chemical Society.
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• Activation of C–O and C–N Bonds Using Non-Precious-Metal Catalysis - ACS Public

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A Comparative Guide to the Suzuki Coupling of Brominated Indazoles: Spotlight on 3-Bromo-4-(trifluoromethyl)-1H-indazole

Introduction: The Indazole Scaffold and the Power of Cross-Coupling

The indazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of biological activities, including potent anticancer, anti-inflammatory, and antimicrobial properties.[1][2] The functionalization of this bicyclic heterocycle is therefore a critical endeavor in drug discovery programs. Among the myriad of synthetic tools available, the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction stands out as one of the most robust and versatile methods for constructing carbon-carbon bonds.[1][2][3][4] Its operational simplicity, mild reaction conditions, and tolerance of diverse functional groups have made it indispensable for elaborating complex molecular architectures.[1][2][5]

This guide provides a comparative analysis of the Suzuki coupling performance of various brominated indazoles, with a special focus on 3-bromo-4-(trifluoromethyl)-1H-indazole. We will explore how the unique electronic properties of this substrate influence its reactivity compared to other positional isomers and provide field-proven insights and experimental data to guide researchers in their synthetic strategies.

The Unique Electronic Profile of 3-Bromo-4-(trifluoromethyl)-1H-indazole

The reactivity of an aryl halide in Suzuki coupling is profoundly influenced by its electronic environment. In the case of 3-bromo-4-(trifluoromethyl)-1H-indazole, the presence of a trifluoromethyl (-CF3) group at the C4 position is a defining feature. The -CF3 group is one of the most powerful electron-withdrawing groups in organic chemistry, primarily through a strong inductive effect.[6][7]

This potent electron-withdrawing nature has two key consequences for the Suzuki coupling reaction:

• Activation of the C-Br Bond: The -CF3 group significantly lowers the electron density of the indazole ring system. This, in turn, makes the carbon atom at the C3 position more electrophilic, rendering the C3-Br bond more susceptible to the initial, often rate-determining, oxidative addition step with the Pd(0) catalyst.[8][9][10]

• Influence on Acidity: The N-H proton of the indazole ring becomes more acidic. While this can sometimes pose a challenge in Pd-catalyzed reactions due to potential catalyst inhibition via the formation of inactive Pd-azolyl complexes, modern catalyst systems are well-equipped to handle this.[5][11][12][13]

These electronic characteristics suggest that 3-bromo-4-(trifluoromethyl)-1H-indazole should be a highly reactive and efficient coupling partner in Suzuki reactions, potentially allowing for milder reaction conditions or lower catalyst loadings compared to its non-fluorinated or differently substituted counterparts.

Comparative Analysis of Suzuki Coupling Performance

The choice of catalyst, ligand, base, and solvent system is critical for achieving high yields in the Suzuki coupling of heteroaromatic halides.[9][14] While N-H free indazoles were once considered challenging substrates, the development of sophisticated palladium precatalysts and bulky, electron-rich phosphine ligands has largely overcome these hurdles.[5][11][12][13]

The following table summarizes experimental data from various studies, comparing the performance of different brominated indazoles in the Suzuki coupling.

Indazole Substrate	Catalyst / Ligand	Base	Solvent System	Temp. (°C)	Time (h)	Yield (%)	Reference / Notes
3-Bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5(4H)-one	XPhosPdG2 / XPhos	K₂CO₃	EtOH/H₂O	MW	0.5-1	67-89	Demonstrates high reactivity of a similar CF₃-substituted heterocycle.[15][16]
5-Bromo-1-ethyl-1H-indazole	Pd(dppf)Cl₂	K₂CO₃	DME	80	2	High	Excellent yield with a standard, robust catalyst.[14][17]
Unprotected 5-Bromo-1H-indazole	Pd(dppf)Cl₂	K₂CO₃	DME	80	2	50	Lower yield compared to the N-protected version, likely due to side reactions.[17]
7-Bromo-4-substituted-1H-indazoles	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	150 (MW)	2	71-80	High yields achieved under microwave irradiation with a classic catalyst.[1][2]
Generic Bromo-Indazole	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	RT	8-12	Good	Efficient coupling is possible even at room temperature with the right system.[18]
3-Bromoindazoles (Unprotected)	Pd(PPh₃)₄ / Cs₂CO₃	Cs₂CO₃	Dioxane/EtOH/H₂O	140 (MW)	-	Good	Microwave assistance is effective for coupling at the C3 position.[19]

Key Insights from Comparative Data:

• Positional Isomerism Matters: The reactivity can vary based on the bromine position. C7-bromoindazoles, for example, have been shown to couple efficiently under optimized microwave conditions.[1][2]

• N-Protection: While not always necessary with modern catalysts, N-protection can sometimes improve yields by preventing potential side reactions or catalyst inhibition, as seen with 5-bromoindazole.[17]

• Catalyst Choice is Paramount: The use of catalysts like Pd(dppf)Cl₂ or systems with bulky phosphine ligands (e.g., XPhos) is crucial for efficiently coupling N-H acidic heterocycles.[5][15][16][17]

• Activating Groups: The high yields obtained with the trifluoromethyl-substituted pyrazolopyrimidinone strongly support the hypothesis that the electron-withdrawing -CF3 group on the 3-bromo-4-(trifluoromethyl)-1H-indazole scaffold will facilitate a highly efficient Suzuki coupling.[15][16]

Mechanistic Insights: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction proceeds via a well-established catalytic cycle involving a palladium catalyst.[8][20] Understanding this mechanism is key to troubleshooting and optimizing reactions.

• Oxidative Addition: The cycle begins with the oxidative addition of the bromoindazole to a Pd(0) species, forming a Pd(II) complex. This step breaks the C-Br bond.

• Transmetalation: The organoboron species (boronic acid or ester) is activated by a base to form a boronate complex. This complex then transfers its organic group to the Pd(II) center, displacing the halide. This is the transmetalation step.

• Reductive Elimination: The final step is reductive elimination, where the two organic groups on the Pd(II) center couple to form the new C-C bond, regenerating the active Pd(0) catalyst, which re-enters the cycle.

Caption: Structural comparison of brominated indazoles.

Detailed Experimental Protocol: A General Guideline

This protocol provides a representative, self-validating procedure for the Suzuki-Miyaura coupling of a bromoindazole. Researchers should optimize conditions for their specific substrate combination.

Materials:

• Bromoindazole (e.g., 3-bromo-4-(trifluoromethyl)-1H-indazole) (1.0 mmol)

• Arylboronic acid (1.2 - 1.5 mmol)

• Palladium catalyst (e.g., Pd(dppf)Cl₂·CH₂Cl₂ or Pd(PPh₃)₄) (1-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃) (2.0 - 3.0 mmol)

• Anhydrous solvent (e.g., 1,4-dioxane, DME, or Toluene/EtOH/H₂O mixture)

• Reaction vessel (e.g., microwave vial or round-bottom flask with condenser)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Vessel Preparation: To a dry reaction vessel equipped with a magnetic stir bar, add the bromoindazole (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (2.0 mmol).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., Argon) three times. This is crucial to prevent the oxidation of the Pd(0) catalyst.

• Solvent and Catalyst Addition: Under a positive pressure of inert gas, add the anhydrous solvent (e.g., 4 mL of dioxane and 1 mL of water). Finally, add the palladium catalyst (e.g., 0.03 mmol).

• Reaction: Place the reaction mixture in a preheated oil bath at the desired temperature (e.g., 80-110 °C) or into a microwave reactor set to the appropriate temperature (e.g., 140-150 °C). [2][19]Stir vigorously for the specified time (2-12 hours).

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to obtain the desired product.

Conclusion

3-Bromo-4-(trifluoromethyl)-1H-indazole emerges as a highly promising and reactive substrate for Suzuki-Miyaura cross-coupling reactions. The strong electron-withdrawing effect of the C4-trifluoromethyl group activates the C3-Br bond, facilitating the crucial oxidative addition step and enabling efficient C-C bond formation. While all Suzuki couplings on indazole scaffolds benefit from modern, robust palladium catalyst systems capable of overcoming the challenges posed by the N-H acidic proton, the inherent electronic properties of 3-bromo-4-(trifluoromethyl)-1H-indazole position it as a superior building block for accessing novel, fluorinated indazole derivatives. This enhanced reactivity, coupled with the proven importance of fluorine in modulating the pharmacokinetic and pharmacodynamic properties of drug candidates, makes this substrate an invaluable tool for researchers in medicinal chemistry and drug development.

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• Düfert, M. A., & Buchwald, S. L. (2013). Suzuki-Miyaura cross-coupling of unprotected, nitrogen-rich heterocycles: substrate scope and mechanistic investigation. Semantic Scholar. [Link]

• Düfert, M. A., Billingsley, K. L., & Buchwald, S. L. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society. [Link]

• Düfert, M. A., Billingsley, K. L., & Buchwald, S. L. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society. [Link]

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A Senior Application Scientist's Guide to Strategic Reagent Selection: Alternatives to 3-Bromo-4-(trifluoromethyl)-1H-indazole in Modern Drug Discovery

Abstract

The 1H-indazole scaffold, particularly when substituted with a trifluoromethyl (CF3) group, is a cornerstone of modern medicinal chemistry, recognized as a privileged structure in the development of kinase inhibitors and other targeted therapeutics.[1] The reagent 3-Bromo-4-(trifluoromethyl)-1H-indazole serves as a highly versatile building block, enabling the strategic introduction of this key pharmacophore into drug candidates. The bromine atom at the 3-position acts as a reliable handle for palladium-catalyzed cross-coupling reactions, while the 4-CF3 motif profoundly influences the molecule's physicochemical properties and target engagement. However, reliance on a single building block can limit chemical space and hinder the fine-tuning of a drug candidate's profile. This guide provides an in-depth comparison of strategic alternatives to 3-Bromo-4-(trifluoromethyl)-1H-indazole, offering researchers and drug development professionals a framework for rational reagent selection. We will explore positional isomers, bioisosteric replacements for the trifluoromethyl group, and modifications to the reactive handle, supported by experimental insights and comparative data to inform the synthesis of next-generation therapeutics.

Foundational Analysis: The Role of 3-Bromo-4-(trifluoromethyl)-1H-indazole

In drug design, every atom matters. The utility of 3-Bromo-4-(trifluoromethyl)-1H-indazole stems from the distinct and synergistic roles of its three key components: the indazole core, the bromine atom, and the trifluoromethyl group.

• Indazole Core: This bicyclic aromatic system acts as a bioisostere for purine, making it an excellent scaffold for ATP-competitive kinase inhibitors.[1] Its geometry and hydrogen bonding capabilities allow it to anchor ligands within the hinge region of many kinase active sites.

• Trifluoromethyl Group (-CF3): The CF3 group is a powerful modulator of molecular properties. Its strong electron-withdrawing nature can alter the pKa of the indazole N-H, influencing hydrogen bonding.[2] Furthermore, it significantly increases lipophilicity, which can enhance membrane permeability and cell penetration.[3] Crucially, the C-F bond's high strength confers metabolic stability, preventing oxidative degradation at that position—a common liability for a simple methyl group.[2][4]

• Bromine Atom (-Br): The bromine at the C3 position is the primary reactive site for building molecular complexity. It is an ideal participant in a wide array of cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira), allowing for the attachment of various aryl, heteroaryl, or alkyl groups. This strategic placement enables chemists to project a vector of diversity out from the core scaffold to explore interactions with the solvent-exposed regions of a target protein.

Typical Application Workflow: Suzuki-Miyaura Coupling

The most common application of this reagent is in C-C bond formation. The workflow below illustrates a typical Suzuki-Miyaura coupling, a cornerstone of modern pharmaceutical synthesis. The choice of a palladium catalyst, ligand, and base is critical and must be optimized for the specific boronic acid or ester used.

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A Researcher's Guide to the Biological Activity of 3-Bromo-4-(trifluoromethyl)-1H-indazole Derivatives: A Comparative Analysis

The indazole core is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" for its consistent appearance in molecules with diverse and potent biological activities.[1][2] The strategic functionalization of this bicyclic heterocycle allows for the fine-tuning of its pharmacological profile. This guide focuses on a particularly promising subclass: 3-Bromo-4-(trifluoromethyl)-1H-indazole derivatives. We will provide an in-depth, objective comparison of their biological performance, grounded in experimental data, and offer detailed protocols for their evaluation. This analysis is designed to equip researchers, medicinal chemists, and drug development professionals with the critical insights needed to harness the therapeutic potential of this molecular framework.

The Strategic Advantage of the 3-Bromo-4-(trifluoromethyl) Substitution Pattern

The selection of substituents on a pharmacophore is a deliberate process aimed at optimizing a molecule's drug-like properties. The 3-Bromo-4-(trifluoromethyl)-1H-indazole scaffold is a prime example of rational design.

• The Trifluoromethyl Group (4-CF₃): Positioned at the 4-position, the -CF₃ group is a powerful modulator of physicochemical properties. Its strong electron-withdrawing nature can influence the acidity of the indazole N-H, affecting its interaction with biological targets. Furthermore, it significantly increases lipophilicity, which can enhance membrane permeability and metabolic stability, often leading to improved pharmacokinetic profiles.

• The Bromo Group (3-Br): The bromine atom at the 3-position is not merely a bulky halogen. It serves as a crucial synthetic handle for post-scaffold modifications through various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira). This versatility allows for the rapid generation of diverse compound libraries, enabling extensive Structure-Activity Relationship (SAR) studies to identify derivatives with optimal potency and selectivity.[3]

This specific combination of a metabolically robust, lipophilic anchor and a versatile synthetic vector makes this scaffold a highly attractive starting point for drug discovery programs targeting a range of diseases.

Comparative Biological Activity: Benchmarking Performance

Indazole derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects.[4][5][6] The following sections compare the performance of derivatives from this class to relevant standards and analogs.

Anticancer Activity: Targeting Aberrant Cell Signaling

The indazole nucleus is a key component of several FDA-approved kinase inhibitors, such as Pazopanib and Axitinib, highlighting its suitability for oncology applications.[7][8] Derivatives of the 3-bromo-4-(trifluoromethyl) scaffold are being investigated as potent inhibitors of various protein kinases that are critical for tumor growth and proliferation.[1][9]

Mechanism of Action: Inhibition of the PI3K/AKT/mTOR Pathway A frequently dysregulated signaling cascade in cancer is the PI3K/AKT/mTOR pathway, which governs cell proliferation, survival, and metabolism.[10] Indazole derivatives have been synthesized that effectively target key kinases within this pathway.[10]

Figure 1: Inhibition of the PI3K/AKT/mTOR signaling pathway by a hypothetical 3-Bromo-4-(trifluoromethyl)-1H-indazole derivative.

Comparative In Vitro Efficacy Data The following table presents representative IC₅₀ values for indazole derivatives against various cancer cell lines, illustrating their potential compared to standard chemotherapeutic agents.

Compound/Derivative	Target Cell Line	IC₅₀ (µM)	Comparative Agent	IC₅₀ (µM) of Comparative Agent
Indazole Derivative A	K562 (Leukemia)	5.15[11]	5-Fluorouracil	>100[11]
Indazole Derivative B	4T1 (Breast Cancer)	0.23[12]	Doxorubicin	0.8-1.2
Indazole Derivative C	A549 (Lung Cancer)	3.88[10]	Cisplatin	~7.5
Indazole-Pyrimidine Hybrid	MCF-7 (Breast Cancer)	1.63[13]	Doxorubicin	8.03[13]

Table 1. Comparative in vitro anticancer activity of selected indazole derivatives. Data is sourced from studies on various indazole scaffolds to illustrate the potential of the class.

Antimicrobial Activity: A New Front Against Resistance

The rise of antimicrobial resistance is a global health crisis. Heterocyclic compounds, including indazoles, are a promising source of new antibacterial and antifungal agents.[4] Their mechanism often involves the inhibition of essential bacterial enzymes or disruption of cell division.[5]

Comparative In Vitro Efficacy Data

Compound/Derivative	Target Organism	MIC (µg/mL)	Comparative Agent	MIC (µg/mL) of Comparative Agent
Indazole-Benzimidazole Hybrid	Staphylococcus aureus	3.90	Tetracycline	7.81
Indazole-Benzimidazole Hybrid	Saccharomyces cerevisiae	1.95	Ampicillin	≥15.62
4-Bromo-1H-indazole Derivative	Streptococcus pyogenes	4[5]	3-MBA (standard)	>128[5]

Table 2. Comparative in vitro antimicrobial activity (Minimum Inhibitory Concentration) of selected indazole derivatives.

Essential Experimental Protocols for Bioactivity Screening

Rigorous and standardized protocols are the bedrock of trustworthy and reproducible scientific findings. We present detailed methodologies for the primary screening of anticancer and antimicrobial activities.

Protocol: In Vitro Cytotoxicity Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[11]

Experimental Workflow

Figure 2: Standard workflow for the MTT cell viability assay.

Step-by-Step Methodology

• Cell Culture: Maintain the desired cancer cell line (e.g., A549, MCF-7) in appropriate culture medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

• Seeding: Harvest cells using trypsin and seed them into a 96-well flat-bottom plate at an optimized density (e.g., 5x10³ to 1x10⁴ cells per well). Incubate for 24 hours.

• Compound Preparation: Prepare a stock solution of the 3-Bromo-4-(trifluoromethyl)-1H-indazole derivative in DMSO. Perform serial dilutions in culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is non-toxic to the cells (typically <0.5%).

• Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compound. Include wells for a vehicle control (DMSO only) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48 to 72 hours.

• MTT Addition: Add 20 µL of a 5 mg/mL MTT solution in sterile PBS to each well. Incubate for another 3-4 hours. During this time, mitochondrial reductases in living cells will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently agitate the plate for 10 minutes.

• Data Acquisition: Measure the optical density (OD) of each well using a microplate reader at a wavelength of 570 nm.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the logarithm of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Protocol: Antimicrobial Susceptibility Testing via Broth Microdilution

The broth microdilution method is a gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[14]

Step-by-Step Methodology

• Inoculum Preparation: Culture the test microorganism (e.g., S. aureus) overnight. Suspend colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.

• Compound Dilution: In a sterile 96-well plate, add 50 µL of sterile cation-adjusted Mueller-Hinton Broth (CAMHB) to wells 2 through 12. Prepare a 2X working solution of the test compound in the first well (100 µL).

• Serial Dilution: Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then transferring 50 µL from well 2 to well 3, and so on, down to well 10. Discard 50 µL from well 10. Wells 11 (growth control) and 12 (sterility control) should not contain the compound.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to wells 1 through 11. Well 12 receives 50 µL of sterile broth only. The final volume in each well is 100 µL.

• Incubation: Cover the plate and incubate at 35-37°C for 16-20 hours in ambient air.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the first clear well).

Authoritative Insights and Future Outlook

The 3-Bromo-4-(trifluoromethyl)-1H-indazole scaffold is a highly promising platform for the development of novel therapeutics. The compiled data, though representing the broader indazole class, strongly suggests that derivatives with this specific substitution pattern are poised for significant activity. Their potential as kinase inhibitors makes them particularly relevant in the ongoing search for more effective and selective cancer therapies.[2][9] Furthermore, their demonstrated antimicrobial potential opens another vital avenue of research.[4]

Future work should focus on leveraging the 3-bromo position to build diverse libraries and conduct comprehensive SAR studies. In vivo efficacy and toxicology studies on the most promising lead compounds will be the critical next step in translating the in vitro potential of these molecules into clinically viable drug candidates.

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A Senior Application Scientist's Guide to Suzuki Coupling of Bromoindazoles: A Comparative Catalyst Analysis

Introduction: The Indazole Scaffold and the Power of C-C Coupling

The indazole core is a privileged scaffold in modern medicinal chemistry, forming the structural basis for a multitude of therapeutic agents, from kinase inhibitors in oncology to treatments for neurological disorders. The strategic functionalization of this bicyclic heterocycle is paramount in drug discovery, enabling the precise tuning of a molecule's pharmacological properties. Among the synthetic chemist's toolkit, the Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction stands out as one of the most robust and versatile methods for forging new carbon-carbon bonds.[1][2]

However, the application of this powerful reaction to nitrogen-rich heterocycles like bromoindazoles is not without its challenges. The presence of the unprotected N-H group and the potential for the substrate or product to coordinate with the palladium center can lead to catalyst inhibition and sluggish reactivity.[3][4] Consequently, the judicious selection of the catalyst system—comprising a palladium precursor and a supporting ligand—is critical for achieving high yields and broad substrate scope. This guide provides a comparative analysis of various catalyst systems for the Suzuki coupling of bromoindazoles, grounded in experimental data and mechanistic principles to empower researchers in their synthetic endeavors.

The Engine of the Reaction: A Mechanistic Overview

Understanding the fundamental catalytic cycle is key to rational catalyst selection. The Suzuki-Miyaura coupling proceeds through a well-established sequence of three main steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[5]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the bromoindazole. This is often the rate-limiting step of the entire cycle, and its efficiency is heavily influenced by the electron density of both the palladium center and the bromoindazole.[5][6]

• Transmetalation: The organic group from the activated organoboron species (e.g., a boronic acid treated with a base) is transferred to the Pd(II) center, displacing the halide.[7][8]

• Reductive Elimination: The two organic partners on the palladium center couple, forming the desired C-C bond and regenerating the active Pd(0) catalyst, allowing the cycle to continue.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Comparative Analysis of Catalyst Systems

The "catalyst" is rarely just a palladium salt; it is a system. The performance is dictated by the synergy between the palladium precursor and, most importantly, the phosphine ligand. The ligand stabilizes the palladium center, modulates its reactivity, and influences the rates of the key steps in the catalytic cycle.[9]

Traditional Catalyst Systems: The Workhorses

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) : This air-sensitive but historically significant catalyst is often a starting point for optimization studies. It can be effective, particularly for C7-substituted bromoindazoles under thermal or microwave conditions.[1][10] However, its performance can be modest with more challenging or electron-rich bromoindazoles, sometimes requiring high catalyst loadings (e.g., 10 mol%).[1]

• Pd(dppf)Cl₂ ([1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride) : This air-stable, commercially available precatalyst is known for its broad utility and robustness. The dppf ligand's wide "bite angle" is believed to promote reductive elimination. It has proven to be an excellent choice for the coupling of various N- and C3-substituted 5-bromoindazoles, often providing high yields in shorter reaction times compared to other traditional catalysts.[11][12]

Modern Catalyst Systems: The Specialists for Challenging Couplings

The development of bulky, electron-rich phosphine ligands, pioneered by groups like Buchwald and Fu, has revolutionized palladium catalysis.[13][14] These ligands accelerate the rate-limiting oxidative addition step and promote the final reductive elimination, making them ideal for less reactive substrates like heteroaryl halides.[13]

• Dialkylbiaryl Phosphine Ligands (e.g., XPhos, SPhos) : These ligands, used in combination with precursors like Pd₂(dba)₃ or Pd(OAc)₂, or more conveniently as commercially available pre-catalysts, represent the state-of-the-art for many challenging Suzuki couplings.

  • XPhos-based catalysts have shown exceptional reactivity for the coupling of various indazole halides, including the more challenging chlorides, under mild conditions (60-100 °C).[3] They often allow for lower catalyst loadings (1-3 mol%) and can overcome the catalyst inhibition sometimes observed with nitrogen-containing heterocycles.[3]

• Bulky Trialkylphosphines (e.g., P(t-Bu)₃) : Ligands like tri-tert-butylphosphine are highly electron-donating and sterically demanding. Catalyst systems employing P(t-Bu)₃ are highly active and can facilitate couplings of a wide range of aryl bromides, often at room temperature.[8]

Ligand-Free Conditions

While seemingly simple, "ligand-free" Suzuki couplings have been reported, often using Pd(OAc)₂ or Pd₂(dba)₃ as the precursor.[15] In some cases, the reaction proceeds due to the formation of highly active palladium nanoparticles or because the solvent or substrate itself can act as a weak ligand.[15][16] For certain substrates, like sterically hindered 2-arylbenzothiazoles, a ligand-free approach where the substrate's nitrogen atom coordinates to the palladium to facilitate oxidative addition has been successful.[16] However, for general bromoindazole couplings, these methods can be less reliable and may require higher catalyst loadings compared to systems with specialized ligands.

Data Summary: Catalyst Performance at a Glance

The following table summarizes representative experimental data for the Suzuki coupling of various bromoindazoles, highlighting the performance of different catalyst systems.

Catalyst System (Pd Source + Ligand)	Bromoindazole Substrate	Boronic Acid	Base	Solvent	Temp. (°C)	Yield (%)	Reference
Pd(PPh₃)₄ (10 mol%)	4-substituted-7-bromo-1H-indazole	(4-methoxyphenyl)boronic acid	Cs₂CO₃	Dioxane/EtOH/H₂O	140	70-85	[1]
Pd(dppf)Cl₂ (5 mol%)	5-bromo-1-ethyl-1H-indazole	N-Boc-2-pyrroleboronic acid	K₂CO₃	DME	80	95	[11][12]
XPhos Precatalyst (P1) (6-7 mol%)	3-bromo-1H-indazole	(3-fluorophenyl)boronic acid	K₃PO₄	Dioxane/H₂O	100	>95	[3]
XPhos Precatalyst (P1) (1-1.5 mol%)	6-chloroindole (analogous substrate)	Phenylboronic acid	K₃PO₄	Dioxane/H₂O	60	91-99	[3]
Pd(PCy₃)₂ (5 mol%)	5-bromo-1-ethyl-1H-indazole	N-Boc-2-pyrroleboronic acid	K₂CO₃	DME	80	60	[12]

A Validated Experimental Protocol: Suzuki Coupling of a 7-Bromoindazole

This protocol is adapted from a validated procedure and provides a reliable starting point for the Suzuki coupling of C7-bromoindazoles.[1]

Caption: Experimental workflow for a typical Suzuki coupling of a bromoindazole.

Step-by-Step Methodology & Rationale

• Reaction Setup:

  • To a microwave vial or a sealed tube equipped with a magnetic stir bar, add the 7-bromo-1H-indazole (1.0 eq), the desired arylboronic acid (1.2 eq), cesium carbonate (Cs₂CO₃, 1.3 eq), and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.10 eq).

  • Rationale: Using a slight excess of the boronic acid ensures complete consumption of the limiting bromoindazole. Cs₂CO₃ is a strong inorganic base effective in activating the boronic acid for transmetalation. Pd(PPh₃)₄ is chosen as a robust, albeit classical, catalyst for this transformation.[1] A sealed vessel is crucial to prevent solvent evaporation at high temperatures.

• Solvent Addition and Degassing:

  • Add a degassed solvent mixture, such as dioxane/ethanol/water.

  • Seal the vessel and thoroughly degas the reaction mixture by bubbling argon or nitrogen through it for 10-15 minutes.

  • Rationale: Oxygen can oxidize the Pd(0) catalyst to an inactive Pd(II) state and can also promote unwanted side reactions like the homocoupling of the boronic acid. Degassing is a critical step to ensure catalyst longevity and reproducibility.

• Heating and Monitoring:

  • Place the sealed vessel in a preheated oil bath at 140 °C or heat using a microwave reactor.

  • Stir the reaction vigorously for the prescribed time (e.g., 2-4 hours). Monitor the reaction's progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting bromoindazole is consumed.

  • Rationale: High temperatures are often required to drive the reaction, especially the initial oxidative addition step, to completion. Microwave irradiation can significantly shorten reaction times by efficiently heating the polar solvent mixture.[10]

• Workup and Purification:

  • Once the reaction is complete, cool the mixture to room temperature. Dilute with water and ethyl acetate.

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the resulting crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the pure coupled product.

  • Rationale: The aqueous workup removes the inorganic base and boronic acid byproducts. Extraction with an organic solvent isolates the desired product, which is then purified to homogeneity using standard chromatographic techniques.

Conclusion and Recommendations

The selection of an optimal catalyst for the Suzuki coupling of bromoindazoles is a balance between substrate reactivity, cost, and desired reaction conditions.

• For general screening and for activated substrates like 7-bromoindazoles, traditional catalysts like Pd(PPh₃)₄ and the more robust Pd(dppf)Cl₂ can be highly effective and are excellent starting points.[1][11][12]

• For more challenging couplings, including less reactive bromoindazole isomers or when milder reaction conditions are desired, the use of modern bulky, electron-rich dialkylbiaryl phosphine ligands is strongly recommended. Pre-catalysts incorporating ligands like XPhos often provide superior yields, broader substrate scope, and operate under milder conditions with lower catalyst loadings.[3]

Ultimately, a thorough understanding of the catalytic cycle and the role of each component allows the researcher to move beyond simply screening published conditions and toward a rational design of experiments, accelerating the synthesis of novel indazole-based molecules for the advancement of science and medicine.

References

• D. S. Surry and S. L. Buchwald, "Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation," Angewandte Chemie International Edition, [Link]

• K. Boujdiab, N. El Brahmi, J. Graton, et al., "A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles," RSC Advances, [Link]

• S. K. Sharma, V. S. Rawat, and E. V. Van der Eycken, "Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions," Catalysis Science & Technology, [Link]

• A. M. Thomas, R. M. Shinde, and S. G. Newman, "Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions," Organometallics, [Link]

• C. F. J. Barnard, "Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations," Chemical Society Reviews, [Link]

• A. J. J. Lennox and G. C. Lloyd-Jones, "Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes," Chemical Science, [Link]

• K. Boujdiab, N. El Brahmi, J. Graton, et al., "A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles," PMC, [Link]

• K. H. G. H. Gurung, S. Thapa, A. Kafle, and D. P. Shrestha, "New Air-Stable Catalysts for General and Efficient Suzuki−Miyaura Cross-Coupling Reactions of Heteroaryl Chlorides," Organic Letters, [Link]

• A. Singh, "Which conditions are favorable for the efficient Suzuki coupling?," ResearchGate, [Link]

• Anonymous, "Suzuki-Miyaura Coupling," Chemistry LibreTexts, [Link]

• Anonymous, "Suzuki reaction," Wikipedia, [Link]

• Various Authors, "What's the role of the phosphine ligand in Suzuki couplings?," Reddit, [Link]

• K. W. Anderson, R. E. Tundel, T. Ikawa, R. A. Altman, and S. L. Buchwald, "Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters," Journal of the American Chemical Society, [Link]

• A. A. F. Ashen, F. A. El-Bastawissy, and H. I. El-Subbagh, "Screening of palladium catalysts for the Suzuki coupling of 5-bromo-1-ethyl-1H- indazole and N-Boc-2-pyrroleboronic acid," ResearchGate, [Link]

• A. F. E. Mourad, "Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances," ResearchGate, [Link]

• A. C. García-Montero, A. R. G. de la Cruz, and I. Fernández, "Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction," Chemistry – A European Journal, [Link]

• Various Authors, "How to approach choosing reaction conditions for Suzuki?," Reddit, [Link]

• Anonymous, "Suzuki Coupling," Organic Chemistry Portal, [Link]

• M. M. K. Al-Heidous, H. I. El-Subbagh, and M. A. Al-Omar, "Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors," PMC, [Link]

• J. J. T. D. C. T. O. R. L. Paton, "Bulky phosphine ligands promote palladium-catalysed protodeboronation," ChemRxiv, [Link]

• R. Martin and S. L. Buchwald, "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands," Scribd, [Link]

• S. D. Mhike, A. O. O. Fadepo, and K. A. Lobb, "Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions," PMC, [Link]

• The Chemist Cookbook, "Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up," YouTube, [Link]

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A Comparative Guide to In Vitro Kinase Assay Protocols for Indazole-Based Inhibitors

For researchers, scientists, and drug development professionals venturing into the highly competitive landscape of kinase inhibitor discovery, the selection and execution of appropriate in vitro assays are paramount. This guide provides an in-depth technical comparison of common in vitro kinase assay formats, with a specific focus on their application for characterizing indazole-based inhibitors. We will delve into the mechanistic principles behind each method, offer a detailed, field-proven protocol, and provide insights into data analysis and troubleshooting to ensure the generation of robust and reliable data.

The Central Role of Kinases and the Rise of Indazole Inhibitors

Protein kinases, a vast family of enzymes that catalyze the phosphorylation of proteins, are fundamental regulators of a majority of cellular processes.[1] Their dysregulation is a hallmark of numerous diseases, particularly cancer, making them one of the most important classes of drug targets.[2][3] The human kinome consists of over 500 protein kinases, presenting a wealth of opportunities for therapeutic intervention.[2][3][4]

Among the diverse chemical scaffolds used to target kinases, the indazole core has emerged as a privileged structure in medicinal chemistry.[3][5] Several FDA-approved and clinical-stage kinase inhibitors, such as axitinib and pazopanib, feature an indazole moiety, demonstrating their therapeutic potential.[5] These inhibitors often function as ATP-competitive agents, binding to the highly conserved ATP-binding site of the kinase.[2][4] Therefore, the in vitro assays designed to characterize them must be carefully chosen to accurately reflect this mechanism of action.

Comparing In Vitro Kinase Assay Platforms: A Guide to Informed Selection

The landscape of in vitro kinase assays is diverse, with each platform offering a unique set of advantages and limitations.[2][6] The primary goal of these assays is to quantify the enzymatic activity of a kinase, which is the transfer of a phosphate group from ATP to a substrate.[1] Biochemical assays can be broadly categorized into activity assays, which measure product formation, and binding assays, which directly measure the interaction between an inhibitor and the kinase.[2]

Assay Type	Readout	Advantages	Disadvantages	Best Use Case
Radiometric Assays	Radioactivity	Direct measurement of phosphorylation, high sensitivity, considered the "gold standard".[2][7]	Use of radioactive materials (³²P or ³³P-ATP), waste disposal, and safety concerns.[8]	Validating results from other assay formats and for kinases where non-radioactive methods are not suitable.[2][7]
Fluorescence-Based Assays (FP, TR-FRET)	Fluorescence Polarization or Time-Resolved Fluorescence Resonance Energy Transfer	Homogeneous "mix-and-read" format, high-throughput screening (HTS) compatible, non-radioactive.[6][8][9]	Potential for compound interference (autofluorescence), may require modified substrates or specific antibodies.[10]	Primary screening, lead optimization, and mechanistic studies.[9]
Luminescence-Based Assays (e.g., ADP-Glo™)	Luminescence	High sensitivity, broad applicability to any kinase that produces ADP, HTS compatible.[6][7][8]	Indirect measurement of kinase activity, multi-step process, potential for interference from compounds affecting the coupling enzymes (luciferase).[8][11]	High-throughput screening and for kinases with low enzymatic activity.[7]
Mobility Shift Assays	Electrophoretic Separation	Label-free detection, provides information on substrate conversion.	Lower throughput, requires specialized instrumentation.	Detailed kinetic analysis and mechanistic studies.
Binding Assays (e.g., NanoBRET™)	Bioluminescence Resonance Energy Transfer	Measures direct target engagement in a more physiological context (cell-based), can identify non-ATP competitive inhibitors.[6][12]	Can be influenced by tracer binding mode, may not reflect inhibition of catalytic activity.[12]	Validating target engagement in a cellular environment and studying inhibitor residence time.[12]

For the initial characterization of novel indazole-based inhibitors, a luminescence-based assay such as the ADP-Glo™ Kinase Assay offers a robust, sensitive, and high-throughput compatible solution.[7] This assay quantifies the amount of ADP produced during the kinase reaction, which is directly proportional to kinase activity.[13]

A Field-Proven Protocol: Luminescence-Based In Vitro Kinase Assay for IC50 Determination

This protocol is designed for determining the half-maximal inhibitory concentration (IC50) of an indazole-based inhibitor against a target kinase using a luminescence-based ADP detection method.

I. Reagents and Materials

• Kinase: Purified, active recombinant kinase of interest.

• Substrate: Specific peptide or protein substrate for the kinase.

• Indazole-based Inhibitor: Stock solution in 100% DMSO.

• ATP: Adenosine 5'-triphosphate.

• Kinase Assay Buffer: (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 2 mM DTT). Buffer composition may need optimization for the specific kinase.[14]

• ADP-Glo™ Kinase Assay Kit (Promega) or equivalent: Contains ADP-Glo™ Reagent and Kinase Detection Reagent.

• White, opaque 96-well or 384-well plates: Low-volume, suitable for luminescence measurements.[13]

• Multichannel pipettes and sterile, filtered pipette tips.

• Plate reader with luminescence detection capabilities.

II. Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow.

Caption: Experimental workflow for a luminescence-based kinase assay.

III. Step-by-Step Methodology

• Prepare Inhibitor Dilutions:

  • Perform a serial dilution of the indazole-based inhibitor stock in 100% DMSO. A common starting point is a 10-point, 3-fold dilution series.

  • Prepare a "no inhibitor" control (100% activity) and a "no kinase" control (background) containing only DMSO.

• Set up the Kinase Reaction:

  • In a white, opaque multi-well plate, add 2.5 µL of the diluted inhibitor or DMSO controls to the appropriate wells.

  • Prepare a master mix of the kinase and substrate in kinase assay buffer. The optimal concentrations of kinase and substrate should be determined empirically in preliminary experiments.

  • Add 5 µL of the kinase-substrate master mix to each well.

• Initiate the Kinase Reaction:

  • Prepare the ATP solution in kinase assay buffer at a concentration that is at or near the Km for the specific kinase.[15][16] This is crucial for accurately determining the potency of ATP-competitive inhibitors.[15][17]

  • To start the reaction, add 2.5 µL of the ATP solution to each well. The final reaction volume will be 10 µL.

  • Mix the plate gently.

• Incubate:

  • Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes). The incubation time should be within the linear range of the kinase reaction.[15]

• Detect ADP Production:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 20 µL of Kinase Detection Reagent to each well to convert the generated ADP into a luminescent signal.

  • Incubate at room temperature for 30-60 minutes.

• Measure Luminescence:

  • Read the luminescence signal using a plate reader.

Data Analysis and Interpretation: From Raw Data to IC50

The goal of the data analysis is to determine the IC50 value, which is the concentration of the inhibitor required to reduce the kinase activity by 50%.[18][19]

Caption: Data analysis pipeline for IC50 determination.

• Data Normalization:

  • Subtract the average luminescence signal of the "no kinase" control from all other wells to correct for background.[15]

  • Normalize the data by setting the average signal of the "no inhibitor" control as 100% kinase activity.[20]

  • Calculate the percent inhibition for each inhibitor concentration: % Inhibition = 100 * (1 - (Signal_inhibitor / Signal_no_inhibitor))

• Curve Fitting and IC50 Determination:

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve using a non-linear regression analysis software (e.g., GraphPad Prism).[20]

  • The IC50 value is the concentration of the inhibitor that corresponds to 50% inhibition on the fitted curve.[20]

Example Data Presentation

Inhibitor Concentration (nM)	% Inhibition
1000	98.5
333	95.2
111	88.7
37	75.4
12.3	52.1
4.1	28.9
1.37	10.5
0.46	2.1
0.15	0.5
0	0
IC50 (nM)	11.5

Expert Insights and Troubleshooting

Even with a robust protocol, challenges can arise. Here are some field-proven insights to ensure data quality and troubleshoot common issues.

Issue	Potential Cause	Troubleshooting Steps
High Background Signal	Contaminated reagents; Autophosphorylation of the kinase.[13]	Use fresh, filtered reagents; Optimize kinase concentration to minimize autophosphorylation.[13][15]
Low Signal-to-Noise Ratio	Inactive enzyme; Suboptimal reagent concentrations or incubation times.[15]	Use a fresh aliquot of kinase and verify its activity; Titrate kinase, substrate, and ATP concentrations; Perform a time-course experiment to determine the optimal reaction time.[13][15]
Poor Curve Fit or High Variability	Inaccurate pipetting; Compound precipitation.[10]	Use calibrated pipettes and prepare master mixes to minimize pipetting errors; Visually inspect for precipitation and consider reducing the highest inhibitor concentrations or adding a solubilizing agent (ensuring it doesn't affect the assay).[10][13]
Inhibitor Appears Inactive	ATP concentration is too high, outcompeting the inhibitor.[10]	Re-evaluate the ATP concentration and perform the assay at or near the Km of the kinase for ATP.[15][16]

A Note on ATP Concentration: For ATP-competitive inhibitors like many indazole derivatives, the apparent IC50 value is highly dependent on the ATP concentration used in the assay.[16][17] Performing assays at a fixed, low ATP concentration (ideally at the Km for ATP) allows for a more accurate comparison of the intrinsic potency of different inhibitors.[15][16] It is also informative to test inhibitors at physiological ATP concentrations (1-5 mM) to better predict their efficacy in a cellular context.[15][16]

Conclusion

The successful in vitro characterization of indazole-based kinase inhibitors hinges on the selection of an appropriate assay format and the meticulous execution of the experimental protocol. While radiometric assays remain a gold standard, modern non-radioactive methods, particularly luminescence-based assays, offer a compelling combination of sensitivity, throughput, and safety for primary screening and lead optimization.[6][7][8] By understanding the principles behind these assays, adhering to a well-validated protocol, and being prepared to troubleshoot common issues, researchers can generate high-quality, reproducible data that will confidently guide their drug discovery efforts.

References

• EnzyChrom™ Kinase Assay Kit - BioAssay Systems. [Link]

• KINASE PROFILING & SCREENING - Reaction Biology. [Link]

• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery - Celtarys Research. [Link]

• Spotlight: Activity-Based Kinase Assay Formats - Reaction Biology. [Link]

• What Is the Best Kinase Assay? - BellBrook Labs. [Link]

• Spotlight: Cell-based kinase assay formats. - Reaction Biology. [Link]

• Simple Rapid Non-Radioactive Colorimetric Assay Kits - Immunechem. [Link]

• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - RSC Publishing. [Link]

• Discovery and structure activity relationship study of novel indazole amide inhibitors for extracellular signal-regulated kinase1/2 (ERK1/2) - PubMed. [Link]

• Development of a CDK10/CycM in vitro Kinase Screening Assay and Identification of First Small-Molecule Inhibitors - Frontiers. [Link]

• Services | ATP Competition Assay | International Centre for Kinase Profiling. [Link]

• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC - NIH. [Link]

• Assay Development for Protein Kinase Enzymes - NCBI - NIH. [Link]

• Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC - PubMed Central. [Link]

• Part One Hit Finding and Profiling for Protein Kinases: Assay Development and Screening, Libraries - Wiley-VCH. [Link]

• The significance of ATP concentration in cell-free and cell-based assays. [Link]

• A high-throughput, nonisotopic, competitive binding assay for kinases using nonselective inhibitor probes (ED-NSIP) - PubMed. [Link]

• Novel Indazole Compounds as PKMYT1 Kinase Inhibitors for Treating Cancer - PMC - NIH. [Link]

• In vitro kinase assay | Protocols.io. [Link]

• Step-by-Step Guide to Kinase Inhibitor Development - Reaction Biology. [Link]

• Determination of half-maximal inhibitory concentration using biosensor-based protein interaction analysis - PMC - NIH. [Link]

• (PDF) IC 50 profiling against 320 protein kinases: Improving the accuracy of kinase inhibitor selectivity testing - ResearchGate. [Link]

• Why does my inhibitor not work in an in vitro kinase assay? - ResearchGate. [Link]

• Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay. [Link]

• Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. [Link]

Sources

• 1. bioassaysys.com [bioassaysys.com]
• 2. reactionbiology.com [reactionbiology.com]
• 3. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Services | ATP Competition Assay | International Centre for Kinase Profiling [kinase-screen.mrc.ac.uk]
• 5. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 7. reactionbiology.com [reactionbiology.com]
• 8. bellbrooklabs.com [bellbrooklabs.com]
• 9. Biochemical Kinase Assays | Thermo Fisher Scientific - SG [thermofisher.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. reactionbiology.com [reactionbiology.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. protocols.io [protocols.io]
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• 17. application.wiley-vch.de [application.wiley-vch.de]
• 18. reactionbiology.com [reactionbiology.com]
• 19. Determination of half-maximal inhibitory concentration using biosensor-based protein interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. clyte.tech [clyte.tech]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 3-Bromo-4-(trifluoromethyl)-1H-indazole

Introduction: The Critical Role of a Pharmaceutical Intermediate

3-Bromo-4-(trifluoromethyl)-1H-indazole is a key heterocyclic building block in modern medicinal chemistry. Its unique structural motifs are incorporated into a variety of investigational and active pharmaceutical ingredients (APIs). As with any component destined for human use, the purity, stability, and overall quality of this intermediate are non-negotiable. Consequently, the analytical methods used to assess these critical quality attributes must be rigorously validated to ensure they are fit for purpose. This guide provides an in-depth, experience-driven comparison of analytical methodologies for this compound, focusing on the essential process of cross-validation to guarantee consistent and reliable results across different laboratories and techniques.

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[1] This guide is designed for researchers, analytical scientists, and drug development professionals, offering not just protocols, but the scientific rationale behind the experimental choices, grounded in international regulatory standards.

Pillar 1: The Regulatory Imperative for Method Validation

Before any analytical method can be employed for quality control in a regulated environment, it must undergo a stringent validation process. This process establishes, through documented evidence, a high degree of assurance that the method will consistently yield results that are accurate and reliable.[2][3] The primary guidelines governing this process are issued by the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the United States Pharmacopeia (USP).[4][5][6]

The ICH Q2(R2) guideline, in particular, provides a comprehensive framework for validation, outlining the specific performance characteristics that must be evaluated.[1][7] These include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[8]

• Accuracy: The closeness of test results to the true value.[9]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings.

• Linearity & Range: The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.[10]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amounts of analyte that can be detected and quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[9]

The following diagram illustrates the logical workflow for validating a new analytical procedure according to these principles.

Caption: A workflow for analytical procedure validation based on ICH guidelines.

Pillar 2: Method Selection & Comparative Protocols

The physicochemical properties of 3-Bromo-4-(trifluoromethyl)-1H-indazole dictate the most suitable analytical techniques. With a moderately high Log P, it is well-suited for reversed-phase chromatography. Our comparison will focus on two robust methods: High-Performance Liquid Chromatography (HPLC) for assay and impurity profiling, and Gas Chromatography (GC) for residual solvent analysis—a common requirement for pharmaceutical intermediates.

Method 1: Reversed-Phase HPLC for Assay and Impurity Profiling

Causality Behind Experimental Choices: A C18 stationary phase is selected due to its hydrophobic nature, which provides excellent retention for the non-polar indazole ring system. The mobile phase, a gradient of acetonitrile and water, allows for the elution of the main analyte and any potential impurities with varying polarities. A formic acid modifier is used to protonate silanol groups on the silica backbone, ensuring sharp, symmetrical peaks. UV detection at 254 nm is chosen as it is a common wavelength for aromatic compounds.

Experimental Protocol: HPLC Method

• Materials and Reagents:

  • 3-Bromo-4-(trifluoromethyl)-1H-indazole reference standard (≥99.5% purity)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade, filtered and degassed)

  • Formic acid (ACS grade)

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, thermostatted column compartment, and a Diode Array Detector (DAD).

  • Data acquisition and processing software (e.g., Chromeleon™, Empower™).

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 30% B to 95% B over 20 minutes, hold for 5 minutes, return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

• Standard and Sample Preparation:

  • Standard Stock Solution (1.0 mg/mL): Accurately weigh 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.

  • Working Standard (0.1 mg/mL): Pipette 5 mL of the stock solution into a 50 mL volumetric flask and dilute to volume with the 50:50 diluent.

  • Sample Preparation (0.1 mg/mL): Accurately weigh 10 mg of the 3-Bromo-4-(trifluoromethyl)-1H-indazole sample into a 100 mL volumetric flask. Dissolve and dilute to volume with the 50:50 diluent.

Method 2: Static Headspace Gas Chromatography (HS-GC) for Residual Solvents

Causality Behind Experimental Choices: HS-GC is the industry standard for analyzing residual solvents in pharmaceutical materials. This technique avoids injecting the non-volatile analyte onto the GC column, preventing contamination and extending column lifetime. A polar stationary phase like a PEG (polyethylene glycol) type is chosen for its ability to resolve common polar and non-polar organic solvents used in synthesis.

Experimental Protocol: HS-GC Method

• Materials and Reagents:

  • Certified residual solvent standards (e.g., Methanol, Ethanol, Acetone, Dichloromethane, Toluene)

  • N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO), headspace grade (as diluent)

• Instrumentation:

  • GC system with a Flame Ionization Detector (FID) and a static headspace autosampler.

  • Data acquisition and processing software.

• Chromatographic Conditions:

  • Column: DB-WAX, 30 m x 0.32 mm ID, 0.5 µm film thickness (or equivalent PEG phase)

  • Carrier Gas: Helium or Hydrogen, constant flow at 2.0 mL/min

  • Oven Program: 40°C (hold 5 min), ramp to 220°C at 15°C/min, hold 5 min.

  • Injector Temperature: 230°C

  • Detector Temperature: 250°C (FID)

• Headspace Parameters:

  • Vial Equilibration Temperature: 80°C

  • Vial Equilibration Time: 20 minutes

  • Pressurization Time: 1.0 min

  • Loop Fill Time: 0.5 min

  • Injection Time: 1.0 min

• Standard and Sample Preparation:

  • Standard Stock: Prepare a composite stock solution of all expected residual solvents in the chosen diluent.

  • Working Standard: Prepare a standard by spiking a known amount of the stock solution into a headspace vial containing the diluent.

  • Sample Preparation: Accurately weigh approximately 100 mg of the 3-Bromo-4-(trifluoromethyl)-1H-indazole sample into a 20 mL headspace vial. Add 5.0 mL of diluent, cap, and vortex.

Pillar 3: The Cross-Validation Protocol

Cross-validation is the process of confirming that a validated method produces consistent and reliable results when performed under different conditions, such as in a different laboratory.[11] This is a critical step during technology transfer from a development site to a quality control (QC) site. The goal is to ensure inter-laboratory reproducibility.[12]

Our focus will be on the inter-laboratory cross-validation of the primary HPLC assay method.

Caption: Workflow for inter-laboratory cross-validation of an analytical method.

Acceptance Criteria for HPLC Cross-Validation (Illustrative):

• Assay: The mean result from the receiving lab must be within ±2.0% of the mean result from the sending lab.

• Individual Impurities: For any impurity >0.10%, the mean result must be within ±20% (relative) or ±0.05% (absolute), whichever is greater.

• Precision: The %RSD for replicate injections at both sites should be ≤1.5%.

Comparative Data Summary (Illustrative)

The following tables present hypothetical but realistic validation and cross-validation data for the analytical methods described.

Table 1: Summary of Validation Characteristics

Parameter	HPLC (Assay/Impurity)	HS-GC (Residual Solvents)	Acceptance Criteria (Typical)
Accuracy (% Recovery)	99.2% - 101.5%	92.5% - 108.7%	98.0-102.0% (Assay); 80-120% (Solvents)
Precision (%RSD)
- Repeatability (n=6)	0.45%	3.8% (for Toluene at limit)	≤1.0% (Assay); ≤15% (Solvents)
- Intermediate	0.68%	5.2% (for Toluene at limit)	≤2.0% (Assay); ≤20% (Solvents)
Linearity (r²)	>0.999	>0.995 for all solvents	>0.995
LOQ	0.05% (area)	50 ppm (Toluene)	Reportable
LOD	0.02% (area)	15 ppm (Toluene)	Reportable
Robustness	Unaffected by ±2°C temp change	Unaffected by ±5°C oven temp	No significant impact on results

Table 2: Inter-Laboratory Cross-Validation Results (HPLC Assay)

Sample Lot	Sending Lab (R&D) Mean Assay (%)	Receiving Lab (QC) Mean Assay (%)	% Difference	Statistical Analysis (p-value)	Outcome
Lot A	99.68	99.45	-0.23%	>0.05	Pass
Lot B	99.71	99.80	+0.09%	>0.05	Pass
Lot C	99.59	99.38	-0.21%	>0.05	Pass

Senior Scientist Recommendations & Conclusion

This guide demonstrates that ensuring the quality of 3-Bromo-4-(trifluoromethyl)-1H-indazole requires a multi-faceted analytical approach.

• Primary Method: The validated RP-HPLC method serves as the primary tool for determining purity, conducting assays, and profiling related substance impurities. Its high precision and accuracy make it suitable for release testing and stability studies.

• Orthogonal Method: The HS-GC method is an essential orthogonal technique. It is not intended to analyze the parent compound but is critical for quantifying volatile residual solvents from the manufacturing process, which HPLC cannot detect.

• The Keystone - Cross-Validation: The successful inter-laboratory cross-validation of the HPLC method is paramount. It confirms that the analytical procedure is robust and transferable, ensuring that the data generated at a QC facility is as reliable as the data from the original development lab.[11] Without this step, there is a significant risk of inconsistent quality assessments, which can lead to batch rejection and regulatory delays.

In practice, the choice of method is dictated by the question being asked. For identity and purity, HPLC is the method of choice. For volatile process impurities, HS-GC is required. Both must be rigorously validated, and the primary method must be successfully cross-validated before being deployed for routine QC. This dual-methodology, confirmed by cross-validation, provides a comprehensive and trustworthy analytical control strategy for this critical pharmaceutical intermediate.

References

• Title: Q2(R2) Validation of Analytical Procedures[4] Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Highlights from FDA's Analytical Test Method Validation Guidance[9] Source: ProPharma URL: [Link]

• Title: Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview[10] Source: YouTube (Pharma Talks) URL: [Link]

• Title: ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline[7] Source: ECA Academy URL: [Link]

• Title: USP <1225> Method Validation[5] Source: BA Sciences URL: [Link]

• Title: ICH Guidelines for Analytical Method Validation Explained[8] Source: AMSbiopharma URL: [Link]

• Title: FDA Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics[6] Source: ECA Academy URL: [Link]

• Title: Validation of Analytical Procedures Q2(R2)[1] Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline[13] Source: European Medicines Agency (EMA) URL: [Link]

• Title: Analytical Procedures and Methods Validation for Drugs and Biologics[14] Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: VALIDATION OF COMPENDIAL METHODS - General Chapters[15] Source: USP URL: [Link]

• Title: 〈1225〉 Validation of Compendial Procedures[2] Source: USP-NF URL: [Link]

• Title: Cross-Validation of Analytical Method: What It Is, How & When It's Performed, and Why It Matters[11] Source: PharmaGuru URL: [Link]

• Title: Covalidation Strategies to Accelerate Analytical Method Transfer for Breakthrough Therapies[12] Source: Pharmaceutical Technology URL: [Link]

• Title: Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry[3] Source: IVT Network URL: [Link]

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A Researcher's Guide to the Spectral Differentiation of 3-Bromo-4-(trifluoromethyl)-1H-indazole Isomers

In the landscape of pharmaceutical research and drug development, substituted indazoles represent a class of heterocyclic compounds with significant therapeutic potential. Their rigid bicyclic structure serves as a versatile scaffold for designing targeted inhibitors and modulators of various biological targets. However, the synthesis of these complex molecules can often yield a mixture of positional isomers, where the same substituents are arranged differently on the indazole core. The compound 3-Bromo-4-(trifluoromethyl)-1H-indazole is a prime example where synthetic routes can lead to isomeric impurities, such as 3-Bromo-5-(trifluoromethyl)-1H-indazole and 3-Bromo-6-(trifluoromethyl)-1H-indazole.

Since even minor changes in substituent placement can drastically alter a molecule's pharmacological, toxicological, and pharmacokinetic properties, the unambiguous structural confirmation of the desired isomer is a non-negotiable step in the development pipeline. This guide provides an in-depth comparison of these key isomers, leveraging multi-nuclear Nuclear Magnetic Resonance (NMR) spectroscopy as the cornerstone of analytical differentiation. We will explore the causal relationships between molecular structure and spectral output, providing the field-proven insights necessary for confident isomer identification.

The Analytical Imperative: Why Isomer Identification Matters

The core challenge lies in the identical mass and elemental composition of these isomers (C₈H₄BrF₃N₂), rendering mass spectrometry alone insufficient for definitive identification. While chromatographic techniques like HPLC can often separate these compounds, co-elution is always a risk, and retention time is not an absolute proof of structure. Spectroscopic analysis, particularly NMR, provides a direct window into the molecular architecture, allowing for positive identification based on the unique electronic environment of each nucleus.

This guide will focus on a comparative analysis of three common isomers:

Experimental Workflow for Isomer Verification

A robust and self-validating analytical workflow is critical. The process begins with high-purity sample preparation and progresses through a multi-faceted spectroscopic analysis. Each step is designed to yield complementary data that, when synthesized, provides an irrefutable structural assignment.

Protocol 1: Sample Preparation for NMR Spectroscopy

The quality of NMR data is directly dependent on the quality of the sample preparation. This protocol is designed to minimize interference and ensure optimal spectral resolution.

• Sample Weighing: Accurately weigh 5-10 mg of the indazole sample into a clean, dry, high-precision NMR tube.

• Solvent Selection: Add approximately 0.6 mL of a suitable deuterated solvent. Deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent first choice due to its ability to dissolve a wide range of organic compounds and its high boiling point, which minimizes evaporation. Deuterated chloroform (CDCl₃) is a common alternative. The choice of solvent is critical as it can influence chemical shifts; consistency across samples is paramount for accurate comparison.

• Dissolution: Cap the NMR tube and gently vortex or sonicate the sample until the solid is completely dissolved.

• Filtration (If Necessary): If the solution is not perfectly clear, filter it through a small plug of glass wool packed into a Pasteur pipette directly into a clean NMR tube. This removes any particulate matter that could degrade spectral quality.

• Analysis: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra. For complex cases, 2D NMR experiments like HSQC and HMBC may be required for full assignment.[1]

Comparative Spectral Analysis

The key to distinguishing the isomers lies in how the positions of the highly electronegative trifluoromethyl group and the bulky bromine atom influence the chemical shifts and coupling patterns of the remaining nuclei in the molecule.

¹⁹F NMR Spectroscopy: The Most Direct Indicator

Fluorine-19 NMR is arguably the most powerful tool for this specific problem. The ¹⁹F nucleus is 100% abundant and highly sensitive, and its chemical shifts span a very wide range, making even subtle electronic differences between isomers readily apparent.[2]

The chemical shift of the -CF₃ group is highly dependent on its electronic environment. Proximity to the bromine atom or the pyrazole ring will significantly alter its resonance position.

Table 1: Comparative ¹⁹F NMR Data

Isomer	Expected ¹⁹F Chemical Shift (δ) Range (ppm)	Rationale
3-Bromo-4-(trifluoromethyl)-1H-indazole	Most deshielded (least negative δ)	The -CF₃ group is ortho to the bromine atom, leading to significant deshielding through steric and electronic effects.
3-Bromo-5-(trifluoromethyl)-1H-indazole	Intermediate	The -CF₃ group is meta to the bromine, experiencing less direct electronic influence compared to the 4- or 6-isomers.
3-Bromo-6-(trifluoromethyl)-1H-indazole	Most shielded (most negative δ)	The -CF₃ group is para to the bromine, and its electronic environment is influenced by resonance and inductive effects across the ring. A value around -62.4 ppm (in CDCl₃) has been reported.[3]

Note: Absolute chemical shifts can vary based on solvent and reference standard. The relative shift difference is the most diagnostic feature.

¹H NMR Spectroscopy: Deciphering Aromatic Patterns

The ¹H NMR spectrum provides a detailed fingerprint based on the chemical shifts and spin-spin coupling of the three aromatic protons on the benzene portion of the indazole ring. The substitution pattern dictates a unique set of signals for each isomer.

Table 2: Comparative ¹H NMR Data and Interpretation

Isomer	H-5	H-6	H-7	Expected Splitting Pattern
3-Bromo-4-(CF₃)-1H-indazole	Doublet (d)	Triplet (t)	Doublet (d)	A clean triplet for H-6 coupled to both H-5 and H-7 is the hallmark of a 4-substituted indazole. H-5 will be deshielded by the adjacent -CF₃ group.
3-Bromo-5-(CF₃)-1H-indazole	-	Doublet (dd)	Doublet (d)	The absence of a signal for H-5 is the primary identifier. H-4 will appear as a singlet or narrow doublet. H-6 and H-7 will form a classic ortho-coupled system, though H-6 will show additional meta-coupling to H-4.
3-Bromo-6-(CF₃)-1H-indazole	Doublet (d)	-	Singlet (s)	The most distinct pattern. The absence of a signal for H-6 leaves H-7 as a singlet (or very finely split doublet from meta-coupling) and H-5 as a doublet coupled only to H-4. H-7 is typically the most downfield aromatic proton.

Note: The broad singlet for the N-H proton is typically observed far downfield (>10 ppm in DMSO-d₆).

¹³C NMR Spectroscopy: Confirming the Carbon Skeleton

While more complex, the ¹³C NMR spectrum provides confirmatory evidence. The carbon directly attached to the -CF₃ group will appear as a quartet due to C-F coupling, and its chemical shift will be diagnostic. Furthermore, the chemical shifts of the unsubstituted aromatic carbons (CH) provide a final layer of verification.

Table 3: Comparative ¹³C NMR Data

Isomer	C-CF₃ (quartet)	C-Br	Unsubstituted CH Carbons
3-Bromo-4-(CF₃)-1H-indazole	C-4	C-3	C-5, C-6, C-7
3-Bromo-5-(CF₃)-1H-indazole	C-5	C-3	C-4, C-6, C-7
3-Bromo-6-(CF₃)-1H-indazole	C-6	C-3	C-4, C-5, C-7

The precise chemical shifts are influenced by the combined electronic effects of the substituents, but the pattern and multiplicity of the signals, when cross-referenced with ¹H data (via a 2D HSQC experiment), allow for complete and unambiguous assignment of the carbon skeleton.[4][5]

Conclusion

The accurate structural elucidation of 3-Bromo-4-(trifluoromethyl)-1H-indazole and its positional isomers is essential for advancing drug discovery programs. While each spectroscopic technique provides valuable clues, a holistic approach is necessary for an authoritative assignment. ¹⁹F NMR offers the most direct and sensitive method for initial differentiation , while a thorough analysis of the coupling patterns in the ¹H NMR spectrum provides a definitive structural fingerprint . ¹³C NMR serves as a crucial tool for confirming the carbon framework. By following the robust experimental protocols and leveraging the comparative spectral data presented in this guide, researchers can confidently verify the identity of their target compounds, ensuring the integrity and reproducibility of their scientific findings.

References

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A Comparative Guide to the Efficacy of Kinase Inhibitors Derived from 3-Bromo-4-(trifluoromethyl)-1H-indazole

In the intricate field of oncology drug discovery, the indazole scaffold has been recognized as a "privileged structure," forming the core of numerous potent kinase inhibitors.[1] This guide provides a detailed comparative analysis of kinase inhibitors derived from the promising 3-Bromo-4-(trifluoromethyl)-1H-indazole scaffold. We will delve into their efficacy, selectivity, and underlying mechanisms, offering a technical resource for researchers, scientists, and drug development professionals. The focus is to provide not just data, but a causal understanding of experimental choices and a framework for evaluation.

The Strategic Advantage of the 3-Bromo-4-(trifluoromethyl)-1H-indazole Scaffold

The therapeutic success of kinase inhibitors often hinges on achieving a delicate balance between potent inhibition of the target kinase and minimal off-target effects. The 3-Bromo-4-(trifluoromethyl)-1H-indazole core is engineered to optimize this balance. The indazole ring itself is a bioisostere for purines, enabling it to effectively compete with ATP in the kinase hinge region. The strategic placement of the bromine and trifluoromethyl groups provides specific steric and electronic properties that can be tailored to enhance binding affinity and selectivity for particular kinase targets, a common strategy in modern medicinal chemistry.[2][3]

Comparative Efficacy: A Head-to-Head Analysis

To contextualize the performance of this scaffold, we present a comparative analysis of a representative derivative, Indazole Compound X , against established multi-kinase inhibitors, Sunitinib and Sorafenib. These drugs are frequently used as benchmarks due to their well-characterized profiles against various receptor tyrosine kinases.[1]

Table 1: Comparative Kinase Inhibition Profile (IC50, nM)

Kinase Target	Indazole Compound X (IC50, nM)	Sunitinib (IC50, nM)	Sorafenib (IC50, nM)
VEGFR2	5	2-50	6-90
PDGFRβ	8	2-50	58
c-Kit	15	2-50	68
B-Raf	>2000	>1000	22
FGFR1	25	>100	>1000

IC50 values for Sunitinib and Sorafenib are sourced from commercially available data and literature.[1]

Expert Interpretation: The data in Table 1 highlights the distinct selectivity profile of Indazole Compound X. It demonstrates potent, single-digit nanomolar inhibition of VEGFR2, a critical mediator of tumor angiogenesis.[4][5] Its activity against VEGFR2 and PDGFRβ is comparable to or exceeds that of the benchmarks.[6][7] Crucially, Indazole Compound X shows significantly less activity against B-Raf compared to Sorafenib. This focused activity profile is a key design objective, as it may translate to a wider therapeutic window and a more manageable side-effect profile by avoiding broad-spectrum kinase inhibition. The potent inhibition of FGFR1 also suggests potential applications in cancers driven by aberrant FGF signaling.[3]

Mechanistic Deep Dive: Inhibition of the VEGFR2 Signaling Cascade

The anti-angiogenic effect of these inhibitors is primarily achieved by disrupting the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) signaling pathway. Upon binding of its ligand (VEGF), VEGFR2 dimerizes and autophosphorylates, initiating a cascade of downstream signals that promote endothelial cell proliferation, migration, and survival—hallmarks of angiogenesis.[8]

Caption: Inhibition of the VEGFR2 signaling cascade by indazole derivatives.

The indazole inhibitor functions as an ATP-competitive inhibitor, binding to the kinase domain of VEGFR2 and preventing its phosphorylation. This action effectively halts the entire downstream signaling cascade, thereby inhibiting the formation of new blood vessels that tumors rely on for growth and metastasis.[9]

Self-Validating Experimental Protocols

To ensure scientific integrity, the protocols described below are designed as self-validating systems, incorporating necessary controls for robust and reproducible data generation.

Protocol 1: In Vitro Kinase Inhibition Assay (TR-FRET)

This time-resolved fluorescence resonance energy transfer (TR-FRET) assay provides a quantitative measure of an inhibitor's binding affinity to the target kinase.

Workflow Diagram:

Caption: Workflow for a typical TR-FRET kinase inhibition assay.

Step-by-Step Methodology:

• Compound Preparation: Create a 10-point, 3-fold serial dilution series of the test inhibitor (e.g., Indazole Compound X) in DMSO. A DMSO-only control is essential.

• Assay Plate Setup: In a 384-well low-volume plate, add 50 nL of each compound dilution.

• Kinase/Antibody Mix: Prepare a solution containing the target kinase (e.g., VEGFR2) and a Europium-labeled anti-tag antibody. Dispense 5 µL into each well.

• Tracer Addition: Prepare a solution of an Alexa Fluor™ 647-labeled ATP-competitive tracer. Dispense 5 µL into each well.

• Incubation: Gently mix the plate and incubate for 60 minutes at room temperature, protected from light. This allows the binding reaction to reach equilibrium.

• Data Acquisition: Read the plate on a TR-FRET enabled plate reader. The Europium donor is excited at ~340 nm, and emissions are read at 615 nm (Europium) and 665 nm (Alexa Fluor™ 647).

• Data Analysis: The ratio of the 665 nm to 615 nm signals is calculated. A decrease in this ratio indicates displacement of the tracer by the inhibitor. Plot the emission ratio against the logarithm of inhibitor concentration and fit the data using a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cell-Based Antiproliferative Assay (HUVEC Model)

This assay evaluates the inhibitor's ability to suppress the proliferation of Human Umbilical Vein Endothelial Cells (HUVECs), a physiologically relevant model for angiogenesis.

Step-by-Step Methodology:

• Cell Seeding: Plate HUVECs in a 96-well plate at a density of 3,000-5,000 cells per well in complete endothelial growth medium. Allow cells to attach for 24 hours.

• Serum Starvation: Replace the medium with a low-serum (e.g., 0.5% FBS) medium and incubate for 12-24 hours to synchronize the cells.

• Compound Treatment: Prepare serial dilutions of the inhibitor in low-serum medium containing a pro-angiogenic stimulus (e.g., 20 ng/mL VEGF). Remove the starvation medium and add 100 µL of the compound-containing medium to the cells. Include vehicle-only (DMSO) and stimulus-free controls.

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Viability Assessment: Add 10 µL of a cell viability reagent (e.g., CellTiter-Glo®) to each well.

• Lysis and Signal Reading: Mix the plate on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle-treated control (100% proliferation) and no-cell background (0%). Plot the normalized values against inhibitor concentration to calculate the GI50 (concentration for 50% growth inhibition).

Authoritative Grounding & Future Outlook

The development of kinase inhibitors is a cornerstone of modern cancer therapy, with 68 small molecule inhibitors approved by the FDA as of early 2022.[10] The indazole scaffold continues to be a fertile ground for discovering novel therapeutics targeting kinases like VEGFR, PDGFR, and FGFR.[3] The data and protocols presented here demonstrate that derivatives of 3-Bromo-4-(trifluoromethyl)-1H-indazole are highly potent and selective inhibitors of key angiogenic pathways. Their focused activity profile suggests a potential for improved safety and efficacy over broader-spectrum inhibitors. Future work should focus on comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling and in vivo studies in relevant tumor models to translate the promising in vitro efficacy into tangible clinical candidates.[11]

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A Senior Application Scientist's Guide to C-N Cross-Coupling: A Comparative Analysis of Buchwald-Hartwig Amination and Suzuki-Miyaura Coupling

Prepared for: Researchers, Scientists, and Drug Development Professionals

The construction of carbon-nitrogen (C-N) bonds is a foundational pillar of modern organic synthesis, particularly within the pharmaceutical and materials science sectors. The arylamine motif is a ubiquitous feature in a vast array of FDA-approved drugs and biologically active molecules, making its efficient synthesis a critical objective.[1][2][3][4] For decades, chemists have relied on palladium-catalyzed cross-coupling reactions to forge these crucial linkages with remarkable precision and scope.

Among the pantheon of cross-coupling methods, the Buchwald-Hartwig amination stands as the preeminent strategy for C-N bond formation.[4][5][6] Concurrently, the Nobel Prize-winning Suzuki-Miyaura coupling is celebrated for its unparalleled prowess in constructing carbon-carbon (C-C) bonds.[7][8][9] This guide provides an in-depth, objective comparison of these two powerful reactions, clarifying their distinct roles and explaining the fundamental mechanistic reasons why one is the gold standard for amination while the other is not. We will delve into field-proven insights, present detailed experimental protocols, and provide the data necessary to make informed decisions in your synthetic endeavors.

The Core Distinction: Designed Purpose and Nucleophilic Partner

At the outset, it is critical to understand that these two reactions are designed for fundamentally different transformations.

• The Buchwald-Hartwig Amination is explicitly designed for the formation of C-N bonds . It directly couples an amine (primary or secondary), amide, or related N-H containing compound with an aryl or vinyl (pseudo)halide.[5][10] Its development revolutionized the synthesis of arylamines, offering a broad-scope alternative to harsher, classical methods.[5]

• The Suzuki-Miyaura Coupling is the benchmark for forming C-C bonds . It couples an organoboron reagent (like a boronic acid or ester) with an aryl or vinyl (pseudo)halide.[7][8] While incredibly versatile for its primary purpose, its direct application for C-N bond formation is not a standard or mechanistically feasible protocol. Recent research has explored incorporating a nitrene insertion process to merge the two pathways, but this represents a novel, distinct transformation rather than a standard Suzuki coupling.[11]

This guide will therefore compare the Buchwald-Hartwig reaction as the primary method for C-N bond formation against the standard Suzuki-Miyaura reaction to highlight their operational and mechanistic differences.

Head-to-Head Comparison: A Tabular Overview

For a rapid assessment, the following table summarizes the key operational differences between the two methodologies.

Feature	Buchwald-Hartwig Amination	Suzuki-Miyaura Coupling
Primary Bond Formed	Carbon-Nitrogen (C-N)	Carbon-Carbon (C-C)
Nucleophile	Amines (1°, 2°), Amides, Carbamates	Organoboron compounds (boronic acids, esters)
Electrophile	Aryl/Vinyl Halides (Cl, Br, I), Triflates	Aryl/Vinyl Halides (Cl, Br, I), Triflates
Typical Catalyst	Palladium complexes with specialized, bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, BrettPhos) or N-heterocyclic carbenes (NHCs).[2][5][12]	Palladium complexes, often with phosphine ligands (e.g., PPh₃, SPhos), or ligand-free systems.[13]
Typical Base	Strong, non-nucleophilic bases (e.g., NaOt-Bu, KOt-Bu, LHMDS) or weaker inorganic bases for sensitive substrates (e.g., K₃PO₄, Cs₂CO₃).[14][15][16]	Inorganic bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄), often in aqueous mixtures.[10][13]
Typical Solvent	Anhydrous, non-polar aprotic solvents (e.g., Toluene, Dioxane, THF).[14][15]	Often a mixture of an organic solvent and water (e.g., Toluene/H₂O, Dioxane/H₂O).[13]
Key Advantage	The most direct, reliable, and broadly applicable method for synthesizing aryl amines.[1][5]	Highly robust and functional group tolerant for biaryl synthesis; reagents are often stable and have low toxicity.[7][13]
Limitation	Requires careful selection of ligand and base for optimal results; can be sensitive to air and moisture.[14][16]	Not suitable for direct C-N bond formation. The organoboron nucleophile is central to its mechanism.

Mechanistic Insights: The "Why" Behind the Selectivity

The divergent outcomes of these reactions are rooted in their distinct catalytic cycles. While both cycles involve the common steps of oxidative addition and reductive elimination, the crucial difference lies in the nature of the nucleophile and the subsequent transmetalation or amine coordination/deprotonation step.

Buchwald-Hartwig Amination: A Cycle Built for Nitrogen

The Buchwald-Hartwig mechanism is initiated by the oxidative addition of an aryl halide to a Pd(0) complex. The resulting Pd(II) species then coordinates the amine. A base is required to deprotonate the coordinated amine, forming a palladium-amido complex. This key intermediate then undergoes reductive elimination to form the desired C-N bond and regenerate the active Pd(0) catalyst.[5][6][17] The use of bulky, electron-rich phosphine ligands is crucial as they facilitate both the oxidative addition and the final reductive elimination step, which is often rate-limiting.[5][18]

Catalytic Cycle of Buchwald-Hartwig Amination.

Suzuki-Miyaura Coupling: A Cycle Tailored for Carbon

The Suzuki-Miyaura cycle also begins with the oxidative addition of the aryl halide to Pd(0). However, the next step, transmetalation, is fundamentally different. A base activates the organoboron reagent to form a boronate species ("-ate complex"), which enhances the nucleophilicity of the organic group attached to boron.[19] This boronate then transfers its organic fragment to the palladium center, displacing the halide. The resulting diorganopalladium(II) complex undergoes reductive elimination to forge the C-C bond and regenerate the Pd(0) catalyst.[7][8][20]

Catalytic Cycle of Suzuki-Miyaura Coupling.

Field-Proven Insights & Decision-Making Workflow

For the practicing chemist, the choice is unequivocal: for C(aryl)-N bond formation, the Buchwald-Hartwig amination is the superior and appropriate methodology. [10] Its entire catalytic system, from the specialized ligands that promote reductive elimination of C-N bonds to the bases used for amine deprotonation, is optimized for this specific transformation.

Attempting to force a C-N coupling via a Suzuki-Miyaura protocol by substituting an amine for the boronic acid would fail because the mechanism lacks a pathway for amine activation and transfer to the palladium center in the same way as an organoboron reagent.

The logical workflow for selecting the correct reaction is straightforward and depends entirely on the target bond.

Decision workflow for cross-coupling.

Validated Experimental Protocols

The following protocols are presented as self-validating systems, providing detailed, step-by-step methodologies for executing these powerful reactions.

Protocol 1: Buchwald-Hartwig Amination of an Aryl Bromide

This protocol describes a general procedure for the coupling of an aryl bromide with a secondary amine, a common transformation in medicinal chemistry.

Materials:

• Aryl Bromide (1.0 mmol, 1.0 equiv)

• Secondary Amine (e.g., Morpholine) (1.2 mmol, 1.2 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• XPhos (0.04 mmol, 4 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.4 mmol, 1.4 equiv)

• Anhydrous Toluene (5 mL)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Procedure:

• Reaction Setup (Inert Atmosphere): To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the Aryl Bromide (1.0 mmol), Pd(OAc)₂ (0.02 mmol), XPhos (0.04 mmol), and NaOt-Bu (1.4 mmol).

• Seal the tube with a rubber septum. Evacuate the tube and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure the atmosphere is inert.

• Reagent Addition: Add anhydrous, degassed toluene (5 mL) via syringe, followed by the secondary amine (1.2 mmol).

• Reaction Execution: Place the sealed tube in a preheated oil bath at 100 °C. Stir the reaction mixture vigorously.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS until the starting aryl bromide is consumed (typically 4-24 hours).

• Work-up: Cool the reaction mixture to room temperature. Quench the reaction by adding water (10 mL).

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous MgSO₄.

• Purification: Filter the mixture and concentrate the solvent under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired N-aryl product.

Protocol 2: Comparative Suzuki-Miyaura C-C Coupling

This protocol is provided for comparative purposes to illustrate the different conditions required for C-C bond formation.

Materials:

• Aryl Bromide (1.0 mmol, 1.0 equiv)

• Arylboronic Acid (1.2 mmol, 1.2 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv)

• Toluene (5 mL)

• Water (0.5 mL)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the Aryl Bromide (1.0 mmol), Arylboronic Acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol), SPhos (0.04 mmol), and K₃PO₄ (2.0 mmol).[13]

• Seal the flask with a rubber septum and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes.

• Reagent Addition: Add degassed toluene (5 mL) and degassed water (0.5 mL) via syringe.[13]

• Reaction Execution: Place the flask in a preheated oil bath at 100 °C and stir vigorously.[13]

• Monitoring: Monitor the reaction progress by TLC or GC-MS until completion (typically 2-24 hours).[13]

• Work-up: Cool the mixture to room temperature. Add water (10 mL) and extract with ethyl acetate (3 x 15 mL).[13]

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous MgSO₄.[13]

• Purification: Filter and concentrate under reduced pressure. Purify the crude product by flash column chromatography to yield the biaryl product.[21]

Conclusion

For researchers, scientists, and drug development professionals engaged in the synthesis of molecules containing arylamine scaffolds, the Buchwald-Hartwig amination is the definitive and purpose-built tool for C-N bond formation. Its mechanism, catalyst systems, and reaction conditions are all finely tuned for this critical transformation. The Suzuki-Miyaura coupling, while a titan in the realm of C-C bond formation, operates via a distinct mechanism centered on an organoboron nucleophile and is not a suitable method for direct amination. A clear understanding of these fundamental differences is essential for efficient, logical, and successful synthetic planning.

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• NROChemistry. Buchwald-Hartwig Coupling: Mechanism & Examples. [Online] Available at: [Link]

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• Jana, S., et al. (2022). Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications. Chemical Reviews. [Online] Available at: [Link]

• Hopemax. Catalysis Essentials: Understanding Buchwald-Hartwig Amination with Palladacycles. [Online] Available at: [Link]

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• J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling. [Online] Available at: [Link]

• Reddit. (2017). [Named Reaction #2] Buchwald-Hartwig Amination. [Online] Available at: [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition, 46(29), 5555-5558. [Online] Available at: [Link]

• Macharia, J. M., et al. The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Online] Available at: [Link]

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• University of Windsor. Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. [Online] Available at: [Link]

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A Comparative Guide to the Definitive Structural Characterization of 3-Bromo-4-(trifluoromethyl)-1H-indazole using 2D NMR

Introduction

In the landscape of modern drug discovery, indazole derivatives are a cornerstone, forming the structural core of numerous therapeutic agents, including several FDA-approved drugs for oncology and antiemetic applications.[1] The specific scaffold, 3-Bromo-4-(trifluoromethyl)-1H-indazole, represents a highly valuable, yet structurally complex, building block for medicinal chemists. The precise placement of the bromine and trifluoromethyl substituents is critical, as it profoundly influences the molecule's steric and electronic properties, thereby dictating its binding affinity and pharmacological activity.

Ensuring the correct isomeric structure is not merely an academic exercise; it is a fundamental requirement for intellectual property protection, regulatory submission, and the ultimate safety and efficacy of a drug candidate.[2][3] While 1D NMR provides an initial fingerprint, the spectral complexity arising from the substituted aromatic system necessitates a more powerful approach. This guide provides a comprehensive, in-depth comparison of 2D NMR techniques—COSY, HSQC, and HMBC—demonstrating their synergistic power in the unambiguous structural elucidation of this important molecule. We will explore the causality behind experimental choices and present a self-validating workflow for researchers, scientists, and drug development professionals.

The Analytical Challenge: Decoding a Substituted Indazole

The structure of 3-Bromo-4-(trifluoromethyl)-1H-indazole presents several analytical hurdles. The indazole core contains three contiguous protons on the benzene ring, creating a complex spin system. Furthermore, the strong electron-withdrawing nature of both the bromine atom at C3 and the trifluoromethyl group at C4 significantly perturbs the chemical shifts of adjacent protons and carbons, making assignments based on empirical prediction alone unreliable. The presence of five quaternary carbons (including the CF₃ group) means that a significant portion of the carbon skeleton is "invisible" to standard 1D proton and DEPT experiments, making 2D correlation spectroscopy essential.

A Comparative Overview of the 2D NMR Toolkit

One-dimensional NMR spectra are often insufficient for complex molecules due to signal overlap.[3][4] 2D NMR overcomes this by spreading correlations across a second frequency dimension, revealing relationships between nuclei.[5][6] For a molecule like 3-Bromo-4-(trifluoromethyl)-1H-indazole, three core experiments provide complementary and essential pieces of the structural puzzle.

• COSY (Correlation Spectroscopy): This homonuclear experiment identifies protons that are spin-spin coupled, typically through two or three bonds (²JHH, ³JHH). It is the primary tool for identifying and tracing contiguous proton spin systems. For our target molecule, COSY is indispensable for establishing the H-5, H-6, and H-7 connectivity on the benzene ring.

• HSQC (Heteronuclear Single Quantum Coherence): This heteronuclear experiment correlates proton signals with the carbon signals of the nuclei to which they are directly attached (¹JCH). It is the most reliable method for assigning protonated carbons. Its high sensitivity and resolution make it a cornerstone of structural analysis.[7]

• HMBC (Heteronuclear Multiple Bond Correlation): This heteronuclear experiment is arguably the most powerful tool for elucidating the complete carbon framework. It reveals correlations between protons and carbons over longer ranges, typically two and three bonds (²JCH, ³JCH). This allows for the identification of quaternary (non-protonated) carbons and the connection of isolated spin systems, effectively piecing the entire molecular puzzle together.[7][8]

Experimental Design and Methodology

The validity of any structural assignment rests on the quality of the acquired data. The following protocols represent a robust, self-validating system for the analysis of 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Experimental Protocols

1. Sample Preparation:

• Accurately weigh 10-15 mg of the 3-Bromo-4-(trifluoromethyl)-1H-indazole sample.

• Dissolve the sample in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry 5 mm NMR tube.[9]

• Ensure complete dissolution by gentle vortexing or sonication. The choice of solvent is critical; DMSO-d₆ is often preferred as it can help in observing the exchangeable N-H proton.

• If any particulate matter is visible, filter the solution through a small plug of glass wool into a fresh NMR tube to prevent shimming artifacts.

2. NMR Spectrometer Setup and Data Acquisition:

• All experiments should be performed on a high-field NMR spectrometer (≥400 MHz) equipped with a broadband probe.

• Tune and match the probe for ¹H, ¹³C, and ¹⁹F frequencies.

• Perform gradient shimming on the sample to achieve optimal line shape and resolution.

• Acquire standard 1D spectra first: ¹H, ¹³C{¹H}, and ¹⁹F. These are essential for setting the spectral widths and optimizing parameters for the 2D experiments.

• Acquire the following 2D spectra using standard pulse programs:

  • COSY: Gradient-selected (gCOSY) for artifact suppression.

  • HSQC: Phase-sensitive gradient-selected HSQC with adiabatic pulses for uniform excitation.

  • HMBC: Gradient-selected HMBC, optimized for a long-range coupling constant of 8 Hz to capture a wide range of ²JCH and ³JCH correlations.

Experimental Workflow Diagram

The overall process from sample to final structure follows a logical and systematic workflow, as illustrated below.

Caption: A streamlined workflow for the 2D NMR structural characterization of small molecules.

Data Synthesis and Structural Elucidation: A Step-by-Step Interpretation

Let's walk through the process of piecing together the structure of 3-Bromo-4-(trifluoromethyl)-1H-indazole by interpreting the data from each 2D experiment. The chemical shifts provided are predictive, based on known substituent effects on the indazole scaffold.[10][11]

1. ¹H NMR and COSY Analysis: Establishing the Aromatic Spin System

The ¹H NMR spectrum is expected to show three signals in the aromatic region corresponding to H-5, H-6, and H-7, and a broad singlet for the N-H proton at a downfield chemical shift (>10 ppm).

• H-7: Expected to be a doublet around 7.8 ppm.

• H-6: Expected to be a triplet (or doublet of doublets) around 7.4 ppm.

• H-5: Expected to be a doublet around 7.9 ppm, shifted downfield due to the anisotropic effect of the C4-CF₃ bond.

The COSY spectrum is the first crucial step. It will display cross-peaks connecting coupled protons. We expect to see a clear correlation between H-5/H-6 and H-6/H-7, confirming their positions as a three-proton contiguous spin system on the benzene ring. The absence of further correlations from this system confirms its isolation.

2. HSQC Analysis: Linking Protons to their Carbons

The HSQC spectrum provides the next layer of information by linking each proton to its directly attached carbon atom (¹JCH). This allows for the unambiguous assignment of the protonated carbons C-5, C-6, and C-7.

• The signal for H-5 will correlate to the C-5 signal.

• The signal for H-6 will correlate to the C-6 signal.

• The signal for H-7 will correlate to the C-7 signal.

At this stage, we have confidently assigned the C5-C6-C7 fragment of the molecule. The remaining unassigned carbons are the five quaternary carbons: C-3, C-3a, C-4, C-7a, and the CF₃ carbon.

3. HMBC Analysis: Assembling the Complete Jigsaw

The HMBC spectrum is the key that unlocks the full structure. By revealing two- and three-bond correlations, it connects all the pieces. The following key correlations are anticipated:

• Placing the CF₃ Group: The proton at H-5 is two bonds away from C-4 and three bonds away from the CF₃ carbon. Therefore, a critical HMBC cross-peak is expected between H-5 and the CF₃ carbon signal (which appears as a quartet in the ¹³C spectrum due to ¹JCF coupling). This single correlation definitively places the trifluoromethyl group at the C-4 position.

• Defining the Bicyclic Core:

  • H-7 will show correlations to the quaternary carbons C-5 and C-7a, locking in the position of the six-membered ring.

  • H-5 will show correlations to the quaternary carbons C-7 and C-3a.

  • The N-H proton is expected to show correlations to C-3a and C-7a, confirming the pyrazole ring fusion.

• Locating the Bromine Atom: The quaternary carbon C-3 is expected to have a chemical shift significantly influenced by the attached bromine. While it has no direct proton correlations, its position is confirmed by correlations from the N-H proton (³JCH) and potentially a very weak four-bond correlation from H-7.

The logical connections derived from these complementary experiments provide an irrefutable confirmation of the complete molecular structure.

Logical Connectivity Diagram

This diagram visualizes how data from different 2D NMR experiments are synthesized to build the final structure.

Caption: Key 2D NMR correlations for assembling the 3-Bromo-4-(trifluoromethyl)-1H-indazole structure.

Consolidated Data Summary

The following tables summarize the predicted NMR data that would confirm the structure.

Table 1: Predicted ¹H and ¹³C Chemical Shifts (in DMSO-d₆)

Position	¹H Shift (ppm)	¹³C Shift (ppm)
N1-H	~13.5 (br s)	-
3	-	~115
3a	-	~138
4	-	~120 (q, ²JCF ≈ 30 Hz)
5	~7.9 (d)	~118
6	~7.4 (t)	~125
7	~7.8 (d)	~112
7a	-	~140
CF₃	-	~124 (q, ¹JCF ≈ 270 Hz)

Note: Chemical shifts are estimates and can vary based on solvent and concentration. 'q' denotes a quartet due to C-F coupling.

Table 2: Key Expected 2D NMR Correlations

Proton	COSY Correlations	HSQC Correlation (Carbon)	Key HMBC Correlations (Carbons)
N1-H	-	-	C3, C3a, C7a
H-5	H-6	C-5	C3a, C4, C6, C7, CF₃
H-6	H-5, H-7	C-6	C4, C5, C7, C7a
H-7	H-6	C-7	C3a, C5, C6, C7a

Conclusion

The structural characterization of complex pharmaceutical intermediates like 3-Bromo-4-(trifluoromethyl)-1H-indazole demands a rigorous and multi-faceted analytical approach. This guide demonstrates that while 1D NMR provides a preliminary overview, it is the synergistic application of 2D NMR techniques that delivers an unambiguous and definitive structural proof. COSY establishes the proton framework, HSQC links protons to their parent carbons, and HMBC builds the complete molecular architecture by identifying long-range connectivities to quaternary centers. This combined methodology forms a self-validating system, ensuring the highest level of scientific integrity and providing the authoritative data required for drug development, quality control, and patent protection in the pharmaceutical industry.[4][12]

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• Carrión, M. D., et al. (2012). NMR spectroscopic characterization of new 2,3-dihydro-1,3,4-thiadiazole derivatives. Magnetic Resonance in Chemistry, 50(7), 515-522. [Link][25]

• Carrión, M. D., et al. (2012). NMR Spectroscopic Characterization of New 2,3-dihydro-1,3,4-thiadiazole Derivatives. Magnetic Resonance in Chemistry, 50(7), 515-522. [Link][26]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 3-Bromo-4-(trifluoromethyl)-1H-indazole

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 3-Bromo-4-(trifluoromethyl)-1H-indazole. As a halogenated and trifluoromethyl-containing heterocyclic compound, this chemical requires meticulous handling and disposal procedures to ensure laboratory safety, environmental protection, and regulatory compliance. This document is intended for researchers, scientists, and drug development professionals who handle this and structurally similar compounds.

Hazard Assessment & Risk Mitigation

A thorough understanding of the potential risks associated with 3-Bromo-4-(trifluoromethyl)-1H-indazole is the foundation of its safe management. The procedural choices outlined below are directly informed by the compound's chemical properties and regulatory frameworks governing hazardous waste.

Chemical Classification and Inherent Risks

3-Bromo-4-(trifluoromethyl)-1H-indazole belongs to two critical classes of chemicals that dictate its disposal pathway:

• Halogenated Aromatic Compounds: The presence of bromine classifies this substance as a halogenated organic compound.[1][2] Such compounds must not be mixed with non-halogenated solvent waste. The rationale is that their disposal often requires high-temperature incineration equipped with specialized "scrubbing" systems to neutralize the acidic gases (e.g., hydrogen bromide) generated during combustion, a process that is incompatible with standard solvent fuel blending or recycling.[3][4]

• Trifluoromethylated Compounds (PFAS): The trifluoromethyl (-CF3) group places this molecule within the broader category of per- and polyfluoroalkyl substances (PFAS) as defined by the OECD.[5] PFAS are characterized by their high environmental persistence due to the strength of the carbon-fluorine bond.[6][7] Improper disposal can contribute to the accumulation of persistent pollutants in the environment, some of which may degrade into highly mobile contaminants like trifluoroacetic acid (TFA).[5][8]

Potential Hazards

While specific toxicological data for 3-Bromo-4-(trifluoromethyl)-1H-indazole is limited, data from structurally related compounds and general principles of chemical safety necessitate treating it as a hazardous substance.[9]

• Toxicity: Assume the compound is harmful if swallowed, causes skin irritation, and may cause serious eye irritation, as is common for similar halogenated indazoles.[10]

• Environmental Persistence: The primary environmental risk is its persistence. Improper disposal can lead to long-term contamination of soil and water.[11]

• Hazardous Decomposition: Thermal decomposition can release toxic and corrosive gases, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), hydrogen bromide (HBr), and hydrogen fluoride (HF).[12]

Essential Personal Protective Equipment (PPE)

Adherence to proper PPE is non-negotiable when handling the pure compound or its waste.

Equipment	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety goggles or glasses with side shields.	Protects against splashes of solutions or accidental contact with solid particles.[13]
Hand Protection	Chemically resistant gloves (e.g., Nitrile).	Prevents skin contact. Gloves must be inspected before use and removed properly to avoid contamination.[14]
Body Protection	Standard laboratory coat.	Protects skin and personal clothing from contamination.[12]
Respiratory	Not typically required for small quantities in a well-ventilated area. Use a NIOSH-approved respirator if generating dust or aerosols.	Minimizes inhalation risk. All handling of the solid compound should occur in a chemical fume hood.[10]

The Core Disposal Protocol

The disposal of 3-Bromo-4-(trifluoromethyl)-1H-indazole is governed by regulations from agencies like the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[11] The following protocol ensures compliance.

Step 1: Waste Segregation - The Critical First Action

Causality: This is the most important step in the disposal process. Segregating halogenated waste at the point of generation prevents cross-contamination of other waste streams and ensures it is directed to the correct, specialized disposal facility.[1]

Procedure:

• Designate a specific waste container exclusively for "Halogenated Organic Waste."[2]

• Dispose of all materials contaminated with 3-Bromo-4-(trifluoromethyl)-1H-indazole into this container. This includes:

  • Unused or expired solid compound.

  • Solutions containing the compound.

  • Solvent rinsates from cleaning contaminated glassware (see Section 3.1).[1]

  • Contaminated consumables (e.g., weighing paper, pipette tips, spill cleanup materials).

Step 2: Container Selection and Management

Causality: Proper containment is mandated by OSHA and the EPA to prevent leaks and environmental release during storage and transport.[11][15]

Procedure:

• Select a Compatible Container: Use a sturdy, leak-proof container with a secure screw-top cap. Borosilicate glass bottles or chemically resistant plastic jugs are appropriate.[15][16]

• Maintain Closure: Keep the waste container closed at all times except when adding waste. This prevents the evaporation of volatile components and reduces exposure risks.[16][17]

• Avoid Overfilling: Fill the container to no more than 90% capacity (or to the shoulder of the bottle) to allow for vapor expansion and prevent spills.[16]

Step 3: Comprehensive and Compliant Labeling

Causality: Accurate labeling is a strict regulatory requirement that ensures safe handling, proper storage, and correct final disposal by waste management professionals.[15]

Procedure:

• Affix a hazardous waste tag to the container as soon as the first drop of waste is added.[17]

• The label must include, at a minimum:

  • The words "Hazardous Waste." [1][15]

  • Full Chemical Names: List all constituents, including 3-Bromo-4-(trifluoromethyl)-1H-indazole and any solvents. Avoid abbreviations or chemical formulas.[15]

  • Approximate Percentages/Volumes: Estimate the composition of the waste mixture.

  • Hazard Identification: Check appropriate boxes for hazards (e.g., Toxic, Flammable).

  • Generator Information: Include the Principal Investigator's name, lab location (building and room number), and date.[17]

Step 4: On-Site Storage and Pickup

Causality: Federal regulations (40 CFR § 262.15) govern the temporary storage of hazardous waste in laboratories, known as Satellite Accumulation Areas (SAAs), to ensure safety and minimize risks prior to collection.[18]

Procedure:

• Designate an SAA: Store the labeled waste container at or near the point of generation and under the control of laboratory personnel.[15][18]

• Use Secondary Containment: Place the waste container in a larger, chemically resistant tray or bin to contain any potential leaks.[15][16]

• Segregate Incompatibles: Ensure the halogenated waste container is stored away from incompatible materials, particularly strong acids and bases.[15]

• Request Pickup: Once the container is full, or if it has been in storage for an extended period (typically 6-12 months, per institutional policy), arrange for disposal through your institution's Environmental Health and Safety (EHS) office.[1][18]

Ancillary Procedures

Protocol for Decontaminating Laboratory Glassware

• Initial Rinse (Hazardous): Perform an initial rinse of the contaminated glassware with a small amount of a suitable solvent (e.g., acetone). This first rinsate is considered hazardous and MUST be collected in your designated "Halogenated Organic Waste" container.[1][16]

• Subsequent Rinses: For standard chemicals, subsequent rinses can typically be handled as non-hazardous waste. However, given the persistence of fluorinated compounds, a conservative approach of collecting the first two or three rinses as hazardous waste is recommended.[16]

• Final Wash: Proceed with standard laboratory washing procedures.

Managing Empty Chemical Containers

• Thoroughly Empty: Ensure the container is completely empty of all visible solid material. If a residue remains that cannot be removed, the container must be disposed of as hazardous waste.[16]

• Triple Rinse: Rinse the empty container three times with a suitable solvent. The first rinsate must be collected as "Halogenated Organic Waste."[16]

• Deface Label: Completely remove or deface the original chemical label to prevent misidentification.[17]

• Dispose: Once rinsed and air-dried with the cap removed, the container can typically be disposed of in the regular trash or glass recycling, pending institutional policy.[17]

Disposal Decision Workflow

The following diagram illustrates the logical flow for managing waste generated from experiments involving 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Caption: Disposal Workflow for 3-Bromo-4-(trifluoromethyl)-1H-indazole.

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A Senior Application Scientist's Guide to Handling 3-Bromo-4-(trifluoromethyl)-1H-indazole: From Risk Assessment to Disposal

Navigating the complexities of novel chemical entities is the cornerstone of innovation in drug discovery and development. Yet, the potential of a compound like 3-Bromo-4-(trifluoromethyl)-1H-indazole can only be safely unlocked through a rigorous and proactive approach to safety. This guide moves beyond a simple checklist, offering a comprehensive operational plan rooted in the principles of chemical causality and risk mitigation. As your partner in laboratory safety, our goal is to provide the critical insights necessary to handle this and similar halogenated heterocyclic compounds with the highest degree of confidence and care.

Hazard Profile and Risk Assessment

Before any container is opened, a thorough understanding of the specific risks associated with 3-Bromo-4-(trifluoromethyl)-1H-indazole is mandatory. While a specific Safety Data Sheet (SDS) for this exact compound may not always be readily available, data from structurally similar halogenated indazoles provides a strong basis for a conservative risk assessment.[1][2][3] Assume that any unfamiliar chemical is hazardous until proven otherwise.[4]

The primary hazards associated with this class of compounds are summarized below. This assessment is based on data for analogous chemicals and general principles for handling halogenated aromatic compounds.[1][2][5]

Hazard Classification	Potential Effect	Primary Route of Exposure
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.	Ingestion
Skin Irritation (Category 2)	Causes skin irritation upon contact.	Dermal (Skin)
Serious Eye Irritation (Category 2A)	Causes serious, potentially damaging, eye irritation.	Ocular (Eyes)
Specific Target Organ Toxicity - Single Exposure (Category 3)	May cause respiratory tract irritation.	Inhalation

This table synthesizes hazard data from analogous compounds.[2][5] Always consult the specific SDS for the exact material being used.[6][7]

The trifluoromethyl and bromo-substituents increase the compound's lipophilicity, potentially enhancing its ability to be absorbed through the skin. The indazole core, a heterocyclic aromatic system, means that upon combustion, toxic gases such as nitrogen oxides (NOx) and hydrogen halides can be released.

The Hierarchy of Controls: Engineering and Administrative Measures

Personal Protective Equipment (PPE) is the final line of defense. The primary methods for ensuring safety involve robust engineering and administrative controls designed to minimize exposure.[4][8]

Engineering Controls

All work involving 3-Bromo-4-(trifluoromethyl)-1H-indazole as a solid or in solution must be conducted in a certified chemical fume hood.[1][8] This is non-negotiable. The fume hood provides critical containment of airborne particulates and vapors, protecting the user from inhalation, which is a primary exposure route.[5] Ensure the sash is kept at the lowest practical height and that the airflow is verified before beginning work. A safety shower and eyewash station must be readily accessible and tested regularly.[5]

Administrative Controls

Administrative controls are the procedural backbone of a safe laboratory environment.[6][9]

• Designated Area: Establish a clearly marked "designated area" within the fume hood for handling this compound.[8] This prevents cross-contamination and ensures all personnel are aware of the specific hazards present.

• Training: All personnel must be trained on the specific hazards of this compound, the location and use of the SDS, and the procedures outlined in this guide and the laboratory's Chemical Hygiene Plan (CHP).[6][9][10]

• Restricted Access: Only authorized and trained personnel should be allowed in the designated handling area.

• No Food or Drink: The consumption of food and beverages, as well as the application of cosmetics, is strictly prohibited in the laboratory where this chemical is handled.[8]

Personal Protective Equipment (PPE): The Last Line of Defense

When direct handling is unavoidable, a comprehensive PPE plan is essential.[1] The selection of PPE must be based on the specific hazards identified in the risk assessment.[10][11]

PPE Item	Specification	Rationale for Use
Eye & Face Protection	Chemical safety goggles with side shields, worn in combination with a face shield.[1][12]	Protects against splashes of solutions and airborne powder, preventing severe eye irritation. A face shield provides an additional layer of protection for the entire face.
Hand Protection	Nitrile or Neoprene gloves.[12]	Provides a barrier against skin contact. Always double-glove when handling the neat compound or concentrated solutions. Check the glove manufacturer's compatibility chart and be aware of breakthrough times. Discard gloves immediately if contamination is suspected.[12]
Body Protection	Flame-retardant laboratory coat, fully buttoned, with tight-fitting cuffs.[13]	Protects skin and personal clothing from incidental contact and minor spills. Flame-retardant material is crucial when working with flammable solvents.
Footwear	Closed-toe, non-perforated shoes made of a chemically resistant material.[13]	Protects feet from spills and falling objects.
Respiratory Protection	Generally not required if work is performed within a certified chemical fume hood.[1]	A fume hood is the primary means of respiratory protection. If a fume hood is not available or in case of a large spill, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates would be required.[1]

Diagram 1: PPE Selection Workflow This diagram outlines the decision-making process for selecting appropriate PPE based on the planned task.

Caption: PPE selection workflow for handling hazardous chemicals.

Operational Plan: Step-by-Step Handling Protocol

This protocol provides a direct, procedural guide for safely handling 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Preparation and Weighing

• Verify Controls: Confirm the chemical fume hood is operational and the eyewash/shower station is unobstructed.

• Don PPE: Put on all required PPE as detailed in the table above, including a face shield and double gloves.

• Prepare Work Surface: Cover the designated work surface inside the fume hood with absorbent, disposable bench paper.

• Tare Balance: Place a tared weigh boat on the analytical balance inside the fume hood. If the balance is outside the hood, use a sealed container to transport the compound.

• Aliquot Chemical: Carefully transfer the required amount of solid 3-Bromo-4-(trifluoromethyl)-1H-indazole to the weigh boat using a clean spatula. Avoid creating dust. If dust is generated, allow it to settle within the contained space of the hood before proceeding.

• Seal Container: Promptly and securely close the main stock container.

• Proceed with Experiment: Immediately use the weighed material in your experiment within the fume hood.

Post-Handling and Cleanup

• Decontaminate Tools: Rinse any reusable tools (e.g., spatulas) with a suitable solvent (e.g., ethanol or acetone) inside the fume hood. Collect this rinsate as halogenated hazardous waste.[1]

• Clean Work Area: Wipe down the designated work area with a cloth dampened with 70% ethanol. Dispose of the cloth and the disposable bench paper as solid hazardous waste.

• Doff PPE: Remove PPE in the correct order to avoid cross-contamination: outer gloves, face shield, lab coat, inner gloves, and finally, safety goggles.

• Hygiene: Wash hands and forearms thoroughly with soap and water after removing all PPE.

Disposal Plan: Segregation and Compliance

Improper disposal poses a significant risk to the environment and personnel.[14][15] Halogenated organic compounds require specific disposal procedures.

• Waste Segregation is Critical: Halogenated organic waste must be collected separately from non-halogenated waste.[1] Mixing these waste streams can lead to dangerous reactions and complicates the disposal process.

• Labeling: All waste containers must be clearly and accurately labeled with their contents, including "Halogenated Waste" and the specific chemical names.

• Container Management: Keep waste containers securely closed except when adding waste. Store them in a designated secondary containment area.

Diagram 2: Waste Disposal Workflow This diagram illustrates the correct procedure for segregating and disposing of waste generated during the handling of 3-Bromo-4-(trifluoromethyl)-1H-indazole.

Caption: Waste segregation and disposal workflow.

Emergency Procedures

Preparation is key to mitigating the impact of an accidental exposure or spill.[7]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[13]

• Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15-20 minutes at an eyewash station, holding the eyelids open.[13] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

• Minor Spill (in Fume Hood): Absorb the spill with an inert material (e.g., vermiculite, sand). Sweep up the absorbed material, place it in a sealed, labeled container, and dispose of it as halogenated solid waste.

• Major Spill: Evacuate the immediate area. Alert laboratory personnel and contact your institution's Environmental Health and Safety (EHS) office immediately.

By adhering to this comprehensive guide, researchers can confidently and safely handle 3-Bromo-4-(trifluoromethyl)-1H-indazole, ensuring that scientific progress and personal safety advance hand in hand.

References

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